4-tert-Butylcalix[6]arene

• CAS: 78092-53-2

Core Science & Biosynthesis

An In-depth Technical Guide to the One-Pot Synthesis of 4-tert-Butylcalixarene

An In-depth Technical Guide to the One-Pot Synthesis of 4-tert-Butylcalix[1]arene

This guide provides a comprehensive overview of the one-pot synthesis of 4-tert-butylcalix[1]arene, a cornerstone of supramolecular chemistry. Intended for researchers, scientists, and professionals in drug development, this document delves into the mechanistic underpinnings, provides a field-proven experimental protocol, and offers insights into the critical parameters governing the successful synthesis of this versatile macrocycle.

Introduction: The Significance of Calixarenes

Calixarenes are a class of macrocyclic compounds formed by the condensation of a phenol and an aldehyde.[2] Their name is derived from the Greek word "calix," meaning chalice or vase, which aptly describes their three-dimensional basket-like shape.[2] This unique topology, featuring a hydrophobic cavity and a modifiable upper and lower rim, makes them exceptional host molecules in the field of supramolecular chemistry.[3] Among the various calixarenes, 4-tert-butylcalix[1]arene is one of the most widely studied and utilized due to its accessibility and versatile chemical functionality.[4][5] Its applications span from ion and molecule recognition to catalysis and drug delivery.[4][6]

The synthesis of 4-tert-butylcalix[1]arene is a classic example of a base-catalyzed condensation reaction between p-tert-butylphenol and formaldehyde.[4][5] While seemingly straightforward, the reaction is a complex interplay of competing pathways leading to a mixture of linear oligomers and cyclic products of varying sizes. Achieving a high yield of the desired cyclic tetramer, 4-tert-butylcalix[1]arene, requires careful control of reaction conditions.

Mechanistic Insights: The Chemistry Behind the Synthesis

The formation of 4-tert-butylcalix[1]arene proceeds through a base-catalyzed hydroxymethylation and subsequent condensation of p-tert-butylphenol and formaldehyde.[7] The mechanism can be dissected into several key steps:

• Deprotonation of Phenol: The reaction is initiated by the deprotonation of p-tert-butylphenol by a base, typically a hydroxide, to form the more nucleophilic phenoxide ion.[7]

• Nucleophilic Attack: The phenoxide ion then acts as a nucleophile, attacking the electrophilic carbonyl carbon of formaldehyde.[7] This results in the formation of hydroxymethylphenols at the ortho positions of the phenol ring.

• Oligomerization: These hydroxymethylated phenols can then react with other phenoxide ions in a condensation reaction, eliminating water and forming methylene bridges between the phenolic units. This process leads to the formation of linear oligomers.

• Cyclization: The crucial step is the intramolecular cyclization of a linear tetramer precursor to form the cyclic 4-tert-butylcalix[1]arene. This step is often driven by high temperatures in a high-boiling solvent, which facilitates the removal of water and promotes the thermodynamically favored cyclic product.

The choice of base is critical; it must be strong enough to deprotonate the phenol but not so strong as to promote undesired side reactions. The stoichiometry of the reactants, particularly the formaldehyde to phenol ratio, also plays a significant role in determining the distribution of cyclic products.[8]

Reaction Mechanism Overview

Caption: Base-catalyzed synthesis of 4-tert-butylcalix[1]arene.

Field-Proven Experimental Protocol

This protocol is a robust and reproducible method for the one-pot synthesis of 4-tert-butylcalix[1]arene, adapted from established literature procedures.[9]

Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	Quantity	Moles
p-tert-Butylphenol	C₁₀H₁₄O	150.22	100 g	0.666
Formaldehyde (37% aq. soln.)	CH₂O	30.03	62 mL	0.83
Sodium Hydroxide	NaOH	40.00	1.2 g	0.03
Diphenyl Ether	C₁₂H₁₀O	170.21	800-1000 mL	-
Ethyl Acetate	C₄H₈O₂	88.11	1.5 L	-
Toluene	C₇H₈	92.14	1.6-1.8 L	-
Acetic Acid	CH₃COOH	60.05	200 mL	-
Acetone	C₃H₆O	58.08	100 mL	-

Step-by-Step Procedure

Part A: Preparation of the Precursor

• Combine 100 g (0.666 mol) of p-tert-butylphenol, 62 mL of 37% formaldehyde solution (0.83 mol), and a solution of 1.2 g (0.03 mol) of sodium hydroxide in 3 mL of water in a 3-L three-necked round-bottomed flask equipped with a mechanical stirrer.[9]

• Stir the mixture at room temperature for 15 minutes. The initial mixture will be a clear, colorless solution.[9]

• Heat the flask using a heating mantle to 100–120°C for 2 hours. During this time, the mixture will turn yellow, then to a thick slurry as water evaporates, and finally to a deep yellow or brown, very viscous mass.[9]

• Remove the flask from the heat and allow it to cool to room temperature.

• Add 800–1000 mL of warm diphenyl ether to the flask and stir until the residue is completely dissolved. This may take at least 1 hour.[9]

Part B: Pyrolysis and Cyclization

• Fit the flask with a nitrogen inlet and a condenser.

• Heat the solution to 110–120°C with stirring while blowing a rapid stream of nitrogen over the surface to facilitate the removal of evolved water. The solution color will change from yellow to gray or light brown.[9]

• Once water evolution subsides and a solid begins to form, increase the temperature to reflux (approximately 259°C for diphenyl ether) and maintain for 3–4 hours under a gentle flow of nitrogen. The solid will dissolve, and the solution will become a clear dark-brown to grayish-black.[9]

Part C: Isolation and Purification

• Cool the reaction mixture to room temperature. Some solid may separate.

• Precipitate the product by adding 1.5 L of ethyl acetate and stir for 15–30 minutes.[9]

• Allow the mixture to stand for at least 30 minutes, then collect the solid by filtration.

• Wash the collected solid sequentially with two 100-mL portions of ethyl acetate, one 200-mL portion of acetic acid, two 100-mL portions of water, and finally two 50-mL portions of acetone.[9] This should yield approximately 66 g (61%) of crude product.[9]

• For further purification, recrystallize the crude product from boiling toluene. The product crystallizes as a 1:1 complex with toluene.[9]

Experimental Workflow

Caption: One-pot synthesis and purification of 4-tert-butylcalix[1]arene.

Critical Parameters and Troubleshooting

The success of the one-pot synthesis of 4-tert-butylcalix[1]arene hinges on several critical parameters:

• Temperature Control: The initial low-temperature step is crucial for the formation of the linear precursor. Insufficient heating may lead to incomplete reaction, while excessive temperatures can promote the formation of insoluble, cross-linked resins. The high-temperature pyrolysis step is essential for the cyclization; insufficiently strenuous conditions may result in the formation of the cyclic octamer as the major product.[9]

• Water Removal: Efficient removal of water during the pyrolysis step is critical to drive the equilibrium towards the cyclized product. A steady stream of inert gas is vital for this purpose.

• Solvent Choice: Diphenyl ether is the solvent of choice due to its high boiling point, which allows for the necessary pyrolysis temperatures to be reached. It is also a good solvent for both the starting materials and the linear oligomers.

• Base Concentration: The amount of base used is a delicate balance. Too little base will result in a slow and incomplete reaction, while too much can lead to the formation of unwanted byproducts and complex mixtures.

Troubleshooting Common Issues:

• Low Yield: This can be due to incomplete reaction, inefficient water removal, or the formation of a large proportion of other cyclic oligomers or linear polymers. Re-evaluating the temperature profile and the efficiency of the nitrogen purge is recommended.

• Formation of Insoluble Material: This often indicates the formation of high molecular weight, cross-linked phenolic resins. This can be mitigated by ensuring proper temperature control during the initial heating phase.

• Product Contamination: The primary contaminant is often the cyclic octamer. Careful purification by recrystallization is necessary to obtain the pure tetramer.

Conclusion

The one-pot synthesis of 4-tert-butylcalix[1]arene is a powerful and efficient method for producing this valuable supramolecular building block. A thorough understanding of the underlying reaction mechanism, coupled with careful control of the experimental parameters, is paramount for achieving high yields of the desired product. This guide provides the necessary theoretical foundation and practical insights to enable researchers to confidently and successfully synthesize 4-tert-butylcalix[1]arene for their scientific endeavors.

References

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• Moris, S.; Galdámez, A.; Jara, P.; Saitz-Barria, C. Synthesis of Novel p-tert-Butylcalix[1]arene Derivative: Structural Characterization of a Methanol Inclusion Compound. Crystals2016 , 6(9), 114. [Link]

• Gutsche, C. D.; Iqbal, M.; Stewart, D. Calixarenes. 19. Syntheses procedures for p-tert-butylcalix[1]arene. J. Org. Chem.1986 , 51(5), 742–745. [Link]

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An In-depth Technical Guide to the Synthesis of 4-tert-butylcalixarene from p-tert-butylphenol

An In-depth Technical Guide to the Synthesis of 4-tert-butylcalix[1]arene from p-tert-butylphenol

Abstract: This technical guide provides a comprehensive overview of the synthesis of 4-tert-butylcalix[1]arene, a foundational macrocycle in supramolecular chemistry and a versatile building block in drug development. We delve into the mechanistic underpinnings of the base-catalyzed condensation reaction between p-tert-butylphenol and formaldehyde, present a detailed, field-proven experimental protocol, and discuss critical parameters for process optimization and characterization. This document is intended for researchers, chemists, and professionals in the pharmaceutical and materials science sectors who require a robust and reproducible method for preparing this key molecular scaffold.

Introduction: The Significance of Calixarenes

Calixarenes are a class of macrocyclic compounds formed by the condensation of a phenol and an aldehyde.[2] Their name is derived from the Greek word calix, meaning chalice or vase, which aptly describes their characteristic three-dimensional basket-like shape.[2] This unique topology, featuring a hydrophobic cavity (the "upper rim") and a hydrophilic array of hydroxyl groups (the "lower rim"), makes them exceptional host molecules in supramolecular chemistry.[3][4]

Among the various members of this family, p-tert-butylcalix[1]arene is one of the most studied and utilized, primarily due to its accessibility and the pre-organized platform it offers for further functionalization.[5][6] The tert-butyl groups on the upper rim enhance solubility in organic solvents and lock the macrocycle into a stable "cone" conformation, which is crucial for molecular recognition and complexation.[2][7] For drug development professionals, calixarenes serve as versatile scaffolds for creating novel therapeutic agents, drug delivery systems, and diagnostic sensors.[6][8] This guide provides the core knowledge required to synthesize this pivotal compound reliably and efficiently.

Reaction Principles and Mechanism

The synthesis of 4-tert-butylcalix[1]arene is a base-catalyzed condensation reaction. The process can be conceptually divided into two main phases: the initial formation of linear oligomers and the subsequent intramolecular cyclization to yield the final macrocycle.

Causality of Reagents:

• p-tert-butylphenol: The primary aromatic building block. The electron-donating tert-butyl group activates the phenol ring, while the phenolic hydroxyl group provides the necessary nucleophilicity once deprotonated.

• Formaldehyde: The electrophilic "linker" that forms the methylene bridges between the phenolic units.

• Base (e.g., Sodium Hydroxide): The catalyst. Its primary role is to deprotonate the weakly acidic p-tert-butylphenol, generating a much more potent phenoxide nucleophile. This is the critical first step that initiates the condensation process.[9] The choice and amount of base can significantly influence the size of the resulting calixarene ring (tetramer, hexamer, or octamer).[1][10]

• High-Boiling Solvent (e.g., Diphenyl Ether): This serves as a heat transfer medium to achieve the high temperatures (>200°C) required for the final cyclization step, often referred to as pyrolysis. It also facilitates the removal of water, driving the condensation equilibrium toward the product.

Mechanistic Pathway: The reaction proceeds via a stepwise electrophilic aromatic substitution mechanism.

• Phenoxide Formation: The base abstracts a proton from the hydroxyl group of p-tert-butylphenol.

• Hydroxymethylation: The resulting phenoxide ion attacks the electrophilic carbon of formaldehyde, forming a hydroxymethylphenol intermediate.

• Oligomerization: This intermediate reacts with other phenoxide ions, leading to the formation of dimers, trimers, and linear tetramers linked by methylene bridges.

• Cyclization: Under high-temperature conditions, the linear tetramer precursor undergoes an intramolecular condensation, eliminating water to form the cyclic 4-tert-butylcalix[1]arene. This step is believed to be thermodynamically controlled, favoring the formation of the stable tetrameric structure.[11]

Below is a diagram illustrating the key mechanistic steps.

Caption: Key mechanistic steps in the base-catalyzed synthesis of 4-tert-butylcalix[1]arene.

Detailed Experimental Protocol

This protocol is adapted from the robust and widely cited procedure published in Organic Syntheses, ensuring a high degree of reproducibility.[12] It is a two-stage process involving the initial formation of a solid precursor followed by its pyrolysis in a high-boiling solvent.

Reagents and Equipment

Reagent / Equipment	Quantity / Specification	Purpose
p-tert-butylphenol	100 g (0.666 mol)	Starting Material
Formaldehyde (37% aq. solution)	62 mL (0.83 mol)	Methylene Bridge Source
Sodium Hydroxide (NaOH)	1.2 g (0.03 mol)	Base Catalyst
Diphenyl Ether	800-1000 mL	High-Boiling Solvent
Ethyl Acetate	1.5 L	Anti-solvent for Precipitation
Toluene	~1.8 L	Recrystallization Solvent
Acetic Acid, Water, Acetone	As needed	Washing Solvents
3-L Three-necked Flask	1	Reaction Vessel
Mechanical Stirrer	1	Ensure Homogeneous Mixing
Heating Mantle	1	Heat Source
Condenser & Nitrogen Inlet	1 each	Control Atmosphere & Reflux

Experimental Workflow Diagram

Caption: Step-by-step workflow for the synthesis and purification of 4-tert-butylcalix[1]arene.

Step-by-Step Procedure

Stage 1: Preparation of the Precursor

• Combine 100 g (0.666 mol) of p-tert-butylphenol, 62 mL of 37% formaldehyde solution, and a solution of 1.2 g of sodium hydroxide in 3 mL of water in a 3-L three-necked flask equipped with a mechanical stirrer.[12]

• Stir the mixture at room temperature for 15 minutes. The initial mixture should be clear and colorless.

• Heat the open flask using a heating mantle to 100–120°C for 2 hours.[12]

  • Expert Insight: During this phase, the mixture will turn yellow and then into a thick, viscous slurry as water evaporates. Significant frothing may occur, so a large flask is essential. This heating step drives the formation of the linear oligomeric precursor.

Stage 2: Pyrolysis and Cyclization

• Allow the viscous mass to cool to room temperature. Add 800–1000 mL of warm diphenyl ether and stir until the residue is fully dissolved (this may take up to an hour).[12]

• Fit the flask with a nitrogen inlet and heat the solution to 110–120°C while passing a rapid stream of nitrogen over the surface to drive off any remaining water.[12]

• Once water evolution subsides, fit the flask with a condenser and heat the mixture to reflux for 3–4 hours under a gentle nitrogen flow.[12]

  • Expert Insight: The solution will darken to a brown or grayish color. This high-temperature reflux is the critical cyclization step where the linear precursor closes to form the calixarene.

Stage 3: Isolation and Purification

• Cool the reaction mixture to room temperature. Some solid may separate.

• Precipitate the product by adding 1.5 L of ethyl acetate to the flask with stirring. Stir for 30 minutes and then let it stand for at least another 30 minutes.[12]

• Filter the resulting solid. Wash the collected material sequentially with two 100-mL portions of ethyl acetate, one 200-mL portion of acetic acid, two 100-mL portions of water, and finally two 50-mL portions of acetone.[12] This extensive washing removes unreacted starting materials, linear oligomers, and residual diphenyl ether.

• The crude product (typically ~61% yield) is obtained as a white-to-beige powder.[12] For most applications, this material is sufficiently pure.

• For high-purity material, recrystallize the crude product from boiling toluene (~1.6-1.8 L).

  • Trustworthiness Note: The product crystallizes from toluene as a 1:1 host-guest complex.[12] To obtain the pure, solvent-free calixarene, the crystalline solid must be dried under high vacuum (<1 mm Hg) at a high temperature (>140°C) for at least 48 hours.[12]

Characterization of 4-tert-butylcalix[1]arene

Verifying the structure and purity of the final product is a critical self-validating step.

• Melting Point: Pure, solvent-free p-tert-butylcalix[1]arene has a very high melting point, often decomposing above 400°C when measured in an evacuated and sealed capillary tube.[12][13] The toluene complex will have a lower and broader melting range.

• ¹H NMR Spectroscopy: This is the most powerful tool for confirming the cone conformation of the calixarene. In CDCl₃, the spectrum typically shows:

  • A singlet for the 36 protons of the four tert-butyl groups (~1.2-1.3 ppm).

  • A pair of doublets for the 8 protons of the four methylene bridges (Ar-CH₂ -Ar), representing the axial and equatorial protons. This pattern is characteristic of the rigid cone conformation and typically appears around 3.5 ppm and 4.2 ppm.[14][15]

  • A singlet for the 8 aromatic protons (~7.1 ppm).

  • A broad singlet for the 4 hydroxyl protons (~10.4 ppm).[16]

• ¹³C NMR Spectroscopy: The spectrum provides further confirmation of the C₄ symmetric structure, showing distinct signals for the aromatic carbons, the methylene bridge carbon, and the carbons of the tert-butyl group.[14]

Safety and Handling Precautions

• Formaldehyde: Is a known carcinogen and sensitizer. Handle only in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety goggles.

• Phenols: p-tert-butylphenol is corrosive and can cause severe skin burns and eye damage. Avoid inhalation and skin contact.

• Sodium Hydroxide: Is a strong base and is corrosive. Handle with care.

• High-Boiling Solvents: Diphenyl ether has a very high boiling point. Use a reliable heating mantle with temperature control to avoid overheating. Ensure all glassware is properly secured.

• High Temperatures: The pyrolysis step involves high temperatures. Use appropriate shielding and exercise caution.

Conclusion

The synthesis of 4-tert-butylcalix[1]arene from p-tert-butylphenol is a well-established and scalable process that provides access to a cornerstone of supramolecular chemistry. By understanding the underlying reaction mechanism and adhering to a validated protocol, researchers can reliably produce this versatile macrocycle. The key to success lies in the careful control of reaction conditions—particularly temperature and the removal of water—and in the rigorous purification of the final product. The resulting calixarene scaffold offers a pre-organized and functionalizable platform, opening avenues for innovation in drug design, molecular sensing, and advanced materials.

References

• Gutsche, C. D.; Iqbal, M. p-tert-BUTYLCALIX[1]ARENE. Organic Syntheses. Available from: [Link]

• Sardjono, R. E.; Rachmawati, R. (2017). Reaction mechanisms of calix[n]arene formation under basic conditions. ResearchGate. Available from: [Link]

• Lhoták, P., et al. (2016). Synthesis of Monothiacalix[1]arene Using the Fragment Condensation Approach. Molecules. Available from: [Link]

• Gautier, T., et al. (2020). The two base-catalyzed processes used for giant calixarenes synthesis. ResearchGate. Available from: [Link]

• Gafiatullin, B. Kh., et al. (2021). ONE-POT SYNTHESIS OF MONO-SUBSTITUTED QUATERNIZED P-TERT-BUTYLTHIACALIX[1]ARENES. CyberLeninka. Available from: [Link]

• Reyes-Mares, A. A., et al. (2021). Synthesis of Novel p-tert-Butylcalix[1]arene Derivative: Structural Characterization of a Methanol Inclusion Compound. MDPI. Available from: [Link]

• Munch, J. H.; Gutsche, C. D. p-tert-BUTYLCALIX[17]ARENE. Organic Syntheses. Available from: [Link]

• Gutsche, C. D., et al. (1981). Calixarenes. 4. The synthesis, characterization, and properties of the calixarenes from p-tert-butylphenol. Journal of the American Chemical Society. Available from: [Link]

• Gutsche, C. D.; Iqbal, M.; Stewart, D. (1986). Calixarenes. 19. Syntheses procedures for p-tert-butylcalix[1]arene. The Journal of Organic Chemistry. Available from: [Link]

• Kumagai, H., et al. (1996). Synthesis of p-tert-Butylthiacalix[1]arene and its Inclusion Property. ResearchGate. Available from: [Link]

• Gutsche, C. D., et al. (1986). Calixarenes, 19. Studies of the formation of calixarenes via condensation of p-alkylphenols and formaldehyde. ResearchGate. Available from: [Link]

• Shokova, E. A., et al. (2019). An Improved Process for the Preparation of the p-tert-butylcalix[1]arene: from Laboratory-scale Synthesis to Scale-up Development. ResearchGate. Available from: [Link]

• Ripmeester, J. A., et al. (1997). Solid-State NMR and Diffraction Studies of a Tunable p-tert-Butylcalix[1]arene·Guest Structure. Journal of the American Chemical Society. Available from: [Link]

• Eddaif, L., et al. (2020). 1 H NMR spectra for each p-tert-butylcalix[1]arene's conformation (R = tert-butyl). ResearchGate. Available from: [Link]

• Eicler, S., et al. (2015). Newcomer to the Calixarene Family: Synthesis and Characterization of Selenacalix[1]arene. Organic Letters. Available from: [Link]

• Neri, P., et al. (2023). Recent Advances in Synthesis and Applications of Calixarene Derivatives Endowed with Anticancer Activity. MDPI. Available from: [Link]

• Gutsche, C. D.; Dhawan, B.; Levine, J. A. p-tert-BUTYLCALIX[3]ARENE. Organic Syntheses. Available from: [Link]

• Neri, P., et al. (2002). Conformational Analysis of p-tert-Butylcalix[1]arene Derivatives with trans-Alkyl Substituents on Opposite Methylene Bridges. The Journal of Organic Chemistry. Available from: [Link]

• Powers, L., et al. (2021). Experimental and Computational NMR Strategies to Identify Constrained Conformers of Modified Calix[1]arenes. ChemRxiv. Available from: [Link]

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The Core Mechanism of 4-tert-Butylcalixarene Formation: An In-depth Technical Guide

The Core Mechanism of 4-tert-Butylcalix[1]arene Formation: An In-depth Technical Guide

Abstract

This technical guide provides a comprehensive exploration of the core mechanism governing the formation of 4-tert-butylcalix[1]arene, a cornerstone of supramolecular chemistry. Addressed to researchers, scientists, and professionals in drug development, this document moves beyond a simple recitation of synthetic protocols. Instead, it offers a deep dive into the causal relationships that dictate the reaction pathway, from the initial electrophilic substitution to the critical templated cyclization. By elucidating the underlying principles of this classic condensation reaction, this guide aims to empower researchers to rationally control and optimize the synthesis of calixarenes and their derivatives for a wide array of applications.

Introduction: The Architectural Significance of 4-tert-Butylcalix[1]arene

Calixarenes are a class of macrocyclic compounds formed from the condensation of phenols and formaldehyde.[2] Their defining feature is a cup-like three-dimensional structure, which endows them with the ability to act as host molecules for a variety of ions and neutral guests.[2] Among the family of calixarenes, 4-tert-butylcalix[1]arene holds a position of prominence due to its accessibility and the versatility of its scaffold for further functionalization.

The synthesis of 4-tert-butylcalix[1]arene is deceptively simple in its description—a one-pot reaction of p-tert-butylphenol and formaldehyde in the presence of a base.[3] However, this simplicity belies a complex interplay of competing reactions, conformational dynamics, and template effects that ultimately govern the yield and purity of the desired cyclic tetramer. A thorough understanding of this mechanistic landscape is paramount for the rational design of novel calixarene-based systems for applications ranging from sensing and separation to catalysis and drug delivery.

This guide will dissect the mechanism of 4-tert-butylcalix[1]arene formation into its fundamental steps, providing a detailed, evidence-based narrative of the chemical transformations involved.

The Mechanistic Pathway: A Stepwise Elucidation

The formation of 4-tert-butylcalix[1]arene is a base-catalyzed process that can be conceptually divided into three key stages:

• Electrophilic Aromatic Substitution: The initial formation of hydroxymethylphenols.

• Linear Oligomerization: The growth of a linear precursor chain.

• Intramolecular Cyclization: The template-driven ring closure to form the calixarene macrocycle.

Step 1: Base-Catalyzed Hydroxymethylation of p-tert-Butylphenol

The reaction is initiated by the deprotonation of p-tert-butylphenol by a base, typically an alkali metal hydroxide such as sodium hydroxide (NaOH), to form the more nucleophilic phenoxide ion. Formaldehyde, a potent electrophile, is then attacked by the electron-rich aromatic ring of the phenoxide at the ortho positions. This process, a classic example of electrophilic aromatic substitution, leads to the formation of mono-, di-, and tri-hydroxymethylated phenols.

The role of the base is twofold: it not only generates the highly reactive phenoxide nucleophile but also catalyzes the subsequent condensation steps. The reaction proceeds via the following steps:

• Deprotonation:

  • p-tert-butylphenol + OH⁻ ⇌ p-tert-butylphenoxide + H₂O

• Nucleophilic Attack:

  • The p-tert-butylphenoxide attacks the electrophilic carbon of formaldehyde.

• Protonation:

  • The resulting intermediate is protonated to yield 2-hydroxymethyl-4-tert-butylphenol.

Further hydroxymethylation can occur at the remaining ortho position to yield 2,6-bis(hydroxymethyl)-4-tert-butylphenol.

Caption: Initial hydroxymethylation of p-tert-butylphenol.

Step 2: Formation of the Linear Oligomer Precursor

The hydroxymethylphenols formed in the initial stage are key intermediates that undergo further condensation reactions to build a linear oligomeric chain. This process is also base-catalyzed and is believed to proceed through the formation of a highly reactive quinone methide intermediate.

The hydroxide ion deprotonates the phenolic hydroxyl group of a hydroxymethylphenol. Subsequent elimination of a water molecule from the hydroxymethyl group generates the quinone methide. This electrophilic intermediate is then rapidly attacked by another phenoxide ion in a Michael-type addition, leading to the formation of a methylene bridge between two phenolic units.

This process of quinone methide formation and subsequent nucleophilic attack repeats, leading to the growth of a linear oligomer. The structure of this "precursor" is a flexible chain of four p-tert-butylphenol units linked by methylene bridges.

Caption: Formation of the linear oligomer precursor.

Step 3: Intramolecular Cyclization and the Template Effect

The final and most critical step in the formation of 4-tert-butylcalix[1]arene is the intramolecular cyclization of the linear tetramer precursor. This is not a simple statistical ring closure; rather, it is a highly orchestrated process where the cation of the base catalyst (e.g., Na⁺) plays a crucial role as a template.

The flexible linear tetramer can adopt numerous conformations. In the presence of an alkali metal cation of the appropriate size, the oligomer wraps around the cation, bringing the two ends of the chain into close proximity. The phenolic oxygens of the linear precursor coordinate to the cation, pre-organizing the molecule into a conformation that is primed for cyclization. This "template effect" significantly lowers the activation energy for the intramolecular reaction compared to intermolecular condensation, thus favoring the formation of the cyclic tetramer.

The cyclization itself is thought to proceed via a final intramolecular electrophilic substitution, likely involving the formation of a terminal quinone methide that is then attacked by the phenoxide at the other end of the chain.

The size of the alkali metal cation has a profound influence on the size of the resulting calixarene ring. For instance, smaller cations like Li⁺ and Na⁺ tend to favor the formation of the smaller calix[1]arene, while larger cations like K⁺, Rb⁺, and Cs⁺ can template the formation of larger calix[4]- and calix[5]arenes.

Caption: The crucial role of the sodium ion template in the final cyclization step.

Experimental Protocol: A Validated Synthesis of 4-tert-Butylcalix[1]arene

The following protocol is a robust and widely cited method for the synthesis of 4-tert-butylcalix[1]arene, adapted from Organic Syntheses.[3] This procedure is a two-step process involving the initial formation of a "precursor" (the linear oligomer) followed by its pyrolysis to induce cyclization.

Materials and Equipment

Reagent/Equipment	Specifications
p-tert-Butylphenol	Reagent grade
Formaldehyde	37% aqueous solution
Sodium Hydroxide	Pellets or solution
Diphenyl ether	High boiling solvent
Toluene	For recrystallization
Ethyl acetate	For precipitation
Acetic acid	For washing
Acetone	For washing
3-L Three-necked round-bottomed flask
Mechanical stirrer
Heating mantle
Condenser
Nitrogen inlet

Step-by-Step Procedure

Part A: Preparation of the Precursor

• To a 3-L, three-necked, round-bottomed flask equipped with a mechanical stirrer, add 100 g (0.666 mol) of p-tert-butylphenol, 62 mL of 37% formaldehyde solution (0.83 mol), and a solution of 1.2 g (0.03 mol) of sodium hydroxide in 3 mL of water.[3]

• Stir the mixture at room temperature for 15 minutes.

• Heat the mixture with stirring at 100-120 °C for 2 hours. The initially clear solution will become a viscous yellow-brown mass as water evaporates.[3]

• Remove the heating mantle and allow the mixture to cool to room temperature.

• Add 800-1000 mL of warm diphenyl ether to the flask and stir until the residue is dissolved (this may take up to 1 hour).

Part B: Pyrolysis of the Precursor and Cyclization

• Fit the flask with a nitrogen inlet and a condenser.

• Heat the solution to 110-120 °C with stirring while passing a stream of nitrogen over the surface to facilitate the removal of water.

• Once the evolution of water subsides, increase the temperature to reflux (approximately 250 °C) and maintain for 3-4 hours under a gentle flow of nitrogen. The solution will become a clear, dark brown to grayish-black.[3]

• Cool the reaction mixture to room temperature.

• Precipitate the product by adding 1.5 L of ethyl acetate with stirring.

• Stir the resulting mixture for 15-30 minutes and then allow it to stand for at least 30 minutes.

• Collect the crude product by filtration.

Purification

• Wash the crude product successively with two 100-mL portions of ethyl acetate, one 200-mL portion of acetic acid, two 100-mL portions of water, and two 50-mL portions of acetone.[3]

• Recrystallize the crude product from boiling toluene. The product crystallizes as a 1:1 complex with toluene.

• Dry the purified product under vacuum at elevated temperature (>140 °C) to remove the included toluene.

Data Presentation: Factors Influencing Yield

The yield of 4-tert-butylcalix[1]arene is sensitive to several experimental parameters. The following table summarizes typical yields and the impact of key variables.

Parameter	Condition	Typical Yield (%)	Notes
Base Catalyst	NaOH	~60-70%	The most commonly used and effective catalyst.[3]
KOH	Can lead to a mixture of calix[1]-, calix[4]-, and calix[5]arenes.
CsOH	Tends to favor the formation of larger calixarenes.
Reaction Time	3-4 hours at reflux	~60-70%	Shorter times may result in incomplete cyclization.
Temperature	Reflux in diphenyl ether (~250°C)	Optimal for cyclization	Lower temperatures may favor the formation of linear polymers.
Solvent	Diphenyl ether	High boiling point is crucial for the pyrolysis step.	Other high-boiling solvents like xylene can also be used.

Conclusion and Future Outlook

The formation of 4-tert-butylcalix[1]arene, while a staple of synthetic organic chemistry, is a mechanistically rich process. A detailed understanding of the base-catalyzed hydroxymethylation, linear oligomerization, and, most critically, the template-driven intramolecular cyclization is essential for the rational control of this reaction. The insights provided in this guide, from the role of the phenoxide nucleophile to the templating effect of the alkali metal cation, offer a framework for optimizing existing protocols and for the design of novel calixarene structures.

As the demand for sophisticated host-guest systems continues to grow in fields such as drug delivery, sensing, and catalysis, the ability to fine-tune the synthesis of calixarenes will become increasingly important. Future research will likely focus on the development of even more efficient and selective synthetic methods, potentially leveraging computational modeling to predict the optimal template for a desired calixarene architecture. The foundational mechanistic principles outlined in this guide will undoubtedly serve as a valuable resource in these future endeavors.

References

• Gutsche, C. D. (1998). Calixarenes Revisited. Royal Society of Chemistry.

• Gutsche, C. D., & Iqbal, M. (1990). p-tert-BUTYLCALIX[1]ARENE. Organic Syntheses, 68, 234. [Link]

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An In-Depth Technical Guide to the ¹H NMR Characterization of 4-tert-Butylcalixarene

An In-Depth Technical Guide to the ¹H NMR Characterization of 4-tert-Butylcalix[1]arene

Introduction

Calixarenes are a class of macrocyclic molecules formed from the condensation of phenols and formaldehyde, creating a unique, chalice-shaped architecture.[1] Among these, 4-tert-butylcalix[2]arene is one of the most studied and utilized scaffolds in supramolecular chemistry, serving as a versatile host for a wide array of guest molecules.[3] Its utility is intrinsically linked to its three-dimensional structure and conformational dynamics. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful and indispensable tool for elucidating the precise structure, conformational preferences, and dynamic behavior of calixarenes in solution.[1][3]

This technical guide provides an in-depth analysis of the ¹H NMR characterization of 4-tert-butylcalix[2]arene. It is designed for researchers and scientists in drug development and materials science, offering not just data but the underlying principles and experimental causality required for robust structural elucidation.

Section 1: The Conformational Landscape of 4-tert-Butylcalix[1]arene

The defining structural feature of 4-tert-butylcalix[2]arene is the flexibility of its annulus, which arises from the rotation of the phenol units through the center of the macrocycle. This flexibility gives rise to four distinct conformational isomers, each with a unique symmetry and, consequently, a unique NMR fingerprint.[3][4] The most stable conformer, the "cone," is heavily stabilized by a circular belt of intramolecular hydrogen bonds among the lower-rim hydroxyl groups.[3][5] Disruption of this network, often through chemical modification or thermal energy, allows for the interconversion to the partial cone, 1,2-alternate, and 1,3-alternate conformations.[3]

Figure 2: Standard experimental workflow for ¹H NMR analysis.

Section 4: Probing Conformational Dynamics with Variable-Temperature (VT) NMR

While room temperature NMR is excellent for identifying a static conformation, 4-tert-butylcalixa[2]rene is a dynamic molecule. Variable-Temperature (VT) NMR is the definitive technique for studying the kinetics of its conformational inversion. [6] The interconversion between conformers (e.g., cone-to-cone inversion via a partial cone intermediate) is an activated process with a significant energy barrier. [6]

• At Low Temperature (e.g., -40 °C): The rate of inversion is slow on the NMR timescale. The spectrum will show sharp, distinct signals for the "frozen" cone conformer, as described in Section 2.

• At Intermediate Temperatures (Coalescence): As the temperature is raised, the rate of inversion increases. The distinct signals for interconverting protons (like the axial and equatorial methylene protons) will broaden, move closer together, and eventually merge into a single broad peak. The temperature at which this merging occurs is the coalescence temperature (T_c).

• At High Temperature (e.g., +100 °C): The rate of inversion becomes very fast on the NMR timescale. The spectrometer detects only the time-averaged environment of the protons. For the methylene bridge, the pair of doublets will collapse into a single sharp singlet, as the axial and equatorial environments are averaged.

The energy barrier to this inversion (ΔG‡) can be calculated from the coalescence temperature. This provides critical quantitative data on the conformational stability of the macrocycle. [6]

Figure 3: Workflow for a variable-temperature (VT) NMR experiment.

Conclusion

The ¹H NMR spectrum of 4-tert-butylcalixa[2]rene is remarkably rich with structural information. A thorough understanding of how conformational symmetry dictates the appearance of the spectrum allows for unambiguous identification of its three-dimensional structure in solution. The chemical shifts and splitting patterns of the hydroxyl, aromatic, and especially the methylene bridge protons serve as definitive markers for the dominant cone conformation. Furthermore, advanced techniques like Variable-Temperature NMR transform the analysis from a static picture into a dynamic investigation, providing quantitative insights into the conformational stability and flexibility that are central to the function of this cornerstone of supramolecular chemistry.

References

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• Meza-Reyes, S., et al. (2021). Synthesis of Novel p-tert-Butylcalixa[2]rene Derivative: Structural Characterization of a Methanol Inclusion Compound. Molecules. [Link]

• Chen, Y., et al. (2018). Selective Monoalkylations of tert-butylcalix--[2]arene in a Methyl Carbonate Ionic Liquid. Royal Society of Chemistry. [Link]

• Royappa, A. R. N. S., et al. (2017). Conformationally Selective Synthesis of Mononitrocalixa[2]rene in Cone or Partial Cone. ResearchGate. [Link]

• Nieto-Ortega, B., et al. (2021). Phenyl Substituted Cyclo(meta)polyphenylenes: One More Step Towards the Total Synthesis of Diameter‐Controlled Zig‐Zag Carbon Nanotubes. ResearchGate. [Link]

• Keypour, H., et al. (2007). Synthesis and Characterization of Two New p-tert-Butylcalix-[2]arene Schiff Bases. National Institutes of Health (NIH). [Link]

• Madigan, R. P., et al. (2023). Experimental and Computational NMR Strategies to Identify Constrained Conformers of Modified Calixa[2]renes. ChemRxiv. [Link]

• Neri, P., et al. (2002). Conformational Analysis of p-tert-Butylcalixa[2]rene Derivatives with trans-Alkyl Substituents on Opposite Methylene Bridges. Journal of Organic Chemistry. [Link]

• Jansen, J. F. G. A., et al. (2001). Synthesis and Conformational Evaluation of p-tert-Butylthiacalixa[2]rene-crowns. UU Research Portal. [Link]

• Shinkai, S., et al. (1987). “pKa” of Calixarenes and Analogs in Nonaqueous Solvents. Bulletin of the Chemical Society of Japan. [Link]

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FT-IR spectroscopy of 4-tert-butylcalixarene hydroxyl groups

An In-Depth Technical Guide to the FT-IR Spectroscopy of 4-tert-Butylcalix[1]arene Hydroxyl Groups

Foreword: Unveiling the Lower Rim's Secrets

4-tert-Butylcalix[1]arene is more than a macrocycle; it is a foundational scaffold in supramolecular chemistry. Its unique basket-like structure, featuring a hydrophobic cavity and a modifiable periphery, makes it an exceptional host for a variety of guest molecules. The true gatekeepers to its functionality, however, are the four hydroxyl groups arrayed at its lower rim. These groups form a dynamic, cooperative network of hydrogen bonds that dictates the molecule's conformation, solubility, and binding properties. Fourier-Transform Infrared (FT-IR) spectroscopy offers a direct, powerful, and non-destructive window into the vibrational world of these hydroxyl groups. This guide provides researchers, scientists, and drug development professionals with a detailed exploration of how to leverage FT-IR to probe and understand the intricate hydrogen-bonding behavior of 4-tert-butylcalix[1]arene.

The Heart of the Matter: The Calixarene Hydroxyl Network

The four phenolic hydroxyl groups at the lower rim of 4-tert-butylcalix[1]arene are not independent entities. In the molecule's most stable cone conformation, they are oriented to form a circular, head-to-tail array of intramolecular hydrogen bonds. This creates a highly stable, eight-membered cyclic system (OH⋯)₄.[2]

The significance of this arrangement cannot be overstated. This is not a simple collection of individual hydrogen bonds; it is a cooperative system . The strength of each O-H···O bond is enhanced by the polarization induced by its neighbors. This cooperative interaction results in an exceptionally strong and stable hydrogen-bonding network, with an enthalpy (ΔHintra) that significantly exceeds that of non-cooperative H-bonds found in similar phenolic compounds.[2] The introduction of the para-tert-butyl groups has a negligible effect on the enthalpy of this cooperative intramolecular H-bonding.[2]

This robust network is the primary reason for the distinct spectral features observed in FT-IR, and understanding its nature is crucial for interpreting the data correctly.

Caption: Cooperative hydrogen bonding network in 4-tert-butylcalix[1]arene.

Experimental Protocol: A Self-Validating Workflow

The quality of FT-IR data is intrinsically linked to the rigor of the experimental methodology. The following protocol is designed to ensure reproducibility and accuracy.

Caption: Standardized workflow for FT-IR analysis of 4-tert-butylcalix[1]arene.

Step-by-Step Methodology

A. Solid-State Analysis (KBr Pellet Method) This method provides insight into the molecule's solid-state conformation and intermolecular interactions.

• Preparation: Gently grind ~1-2 mg of high-purity 4-tert-butylcalix[1]arene with ~150-200 mg of dry, FT-IR grade Potassium Bromide (KBr) using an agate mortar and pestle. The goal is a fine, homogenous powder.

• Pellet Pressing: Transfer the powder to a pellet press and apply pressure (typically 7-10 tons) for several minutes to form a transparent or semi-transparent disc.

• Background Collection: Place the empty, clean sample holder in the FT-IR spectrometer and collect a background spectrum. For the KBr method, a spectrum of a pure KBr pellet is often used as the background.[1]

• Sample Collection: Mount the KBr pellet containing the sample and acquire the spectrum.

• Causality Insight: The KBr matrix is used because it is transparent in the mid-infrared region. The high pressure ensures that the sample is dispersed, minimizing scattering effects. The solid-state spectrum is crucial as it typically reflects the most stable cone conformation stabilized by the hydrogen-bonding network.

B. Solution-State Analysis This method reveals the behavior of the calixarene in different chemical environments, probing the resilience of the intramolecular H-bonds against solvent interactions.

• Solvent Selection: Choose a solvent that is relatively transparent in the O-H stretching region (3000-3700 cm⁻¹). Carbon tetrachloride (CCl₄) and chloroform (CHCl₃) are common choices. Ensure the solvent is anhydrous.

• Concentration: Prepare a dilute solution (e.g., 10⁻³ to 10⁻⁴ M) to minimize intermolecular aggregation. This is critical for isolating the intramolecular hydrogen bonding.

• Cell Selection: Use an IR cell with an appropriate path length (e.g., 0.1 to 1.0 mm) and window material (e.g., NaCl or CaF₂) compatible with the solvent.

• Background Collection: Fill the cell with the pure solvent and acquire the background spectrum.

• Sample Collection: Rinse and fill the cell with the calixarene solution and acquire the sample spectrum.

• Causality Insight: The key objective here is to see if the intramolecular (OH)₄ network persists. The absence of a sharp "free" OH band (typically ~3600 cm⁻¹) even in very dilute solutions of a non-polar solvent like CCl₄ is powerful evidence for the strength and stability of the intramolecular hydrogen bonds.[3]

Interpreting the Spectrum: The Vibrational Signature of the Hydroxyl Rim

The FT-IR spectrum of 4-tert-butylcalix[1]arene is dominated by the vibrations of its hydroxyl groups. Correctly assigning these bands is fundamental to understanding the molecule's structure and behavior.

Vibrational Mode	Typical Wavenumber (cm⁻¹)	Assignment & Interpretation
O-H Stretch (νOH)	3100 - 3250 (very broad)	This is the hallmark of the calixarene. Its extremely low frequency and significant broadening are direct consequences of the strong, cooperative intramolecular hydrogen-bonding network in the cone conformation.[4]
Aromatic C-H Stretch	3000 - 3100	Stretching vibrations of the C-H bonds on the phenyl rings.
Aliphatic C-H Stretch	2850 - 2960	Asymmetric and symmetric stretching of C-H bonds in the tert-butyl and methylene bridge groups.
O-H Bending (δOH)	~1340 - 1420	In-plane bending of the hydroxyl groups. The cooperative H-bonding can lead to multiple bands in this region.[2]
C-O Stretch (νCO)	~1200	Stretching of the Carbon-Oxygen single bond of the phenol groups.

The O-H Stretching Band: A Diagnostic Tool

The most informative region of the spectrum is the O-H stretching band. For a simple phenol with no hydrogen bonding, one would expect a sharp peak around 3600 cm⁻¹. In 4-tert-butylcalix[1]arene, this peak is conspicuously absent. Instead, a very broad and intense absorption is observed between 3100 and 3250 cm⁻¹.[4]

• Low-Frequency Shift (Δν): The shift from ~3600 cm⁻¹ to ~3150 cm⁻¹ is a direct measure of the hydrogen bond strength. A larger shift indicates a stronger bond. The observed Δν of >400 cm⁻¹ for 4-tert-butylcalix[1]arene is indicative of exceptionally strong hydrogen bonding.

• Band Broadening: The breadth of the band is due to the distribution of O-H bond lengths and angles within the cooperative network, as well as coupling with low-frequency intermolecular vibrations.

Influence of Conformation and Temperature

The FT-IR spectrum is highly sensitive to the calixarene's conformation. While the cone is typically the most stable, other conformers (partial cone, 1,2-alternate, 1,3-alternate) can be populated. Each conformer has a unique hydrogen-bonding arrangement and, therefore, a distinct νOH band.[5] The cone conformation exhibits the largest low-frequency shift for the O-H stretching band, corresponding to the strongest cooperative hydrogen bonding.[5]

Temperature-dependent FT-IR studies can provide valuable information. As the temperature is increased, thermal energy can begin to disrupt the intramolecular hydrogen bonds. This is observed as a shift of the νOH peak to higher wavenumbers (e.g., towards 3400 cm⁻¹), indicating a weakening of the H-bonds and potential formation of open-chain or partially broken H-bond structures.[4]

Conclusion: From Spectrum to Supramolecular Design

FT-IR spectroscopy is an indispensable tool for characterizing 4-tert-butylcalix[1]arene. The position, shape, and intensity of the hydroxyl bands provide a direct and detailed report on the integrity of the intramolecular hydrogen-bonding network, which is the cornerstone of the molecule's conformational stability and host-guest chemistry. By following rigorous experimental protocols and understanding the causal links between the cooperative hydrogen bonding and the resulting spectral features, researchers can confidently assess sample purity, confirm conformation, and study the interactions of the calixarene lower rim. This knowledge is fundamental for the rational design of novel receptors, sensors, and drug delivery systems based on this remarkable molecular platform.

References

• Katsyuba, S. A., et al. (n.d.). Vibrational spectra, co-operative intramolecular hydrogen bonding and conformations of calix[1]arene and thiacalix[1]arene molecules and their para-tert-butyl derivatives. Organic & Biomolecular Chemistry (RSC Publishing). Available at:

• ResearchGate. (n.d.). Diagrams of atomic displacements during (a) OH stretching vibrations of...

• MDPI. (n.d.). Association Complexes of Calix[5]arenes with Amino Acids Explained by Energy-Partitioning Methods. Available at:

• National Center for Biotechnology Information. (n.d.). 4-tert-Butylcalix[1]arene. PubChem Compound Database. Available at:

• ResearchGate. (n.d.). IR spectra of p - tert -Bu-calix[1]arene 8 (a) and p -. Available at:

• PubMed. (n.d.). The hydrogen bonding and conformations of p-tert-butylcalix[1]arene as studied by IR spectroscopy and by DFT calculations. Available at:

• ResearchGate. (n.d.). FTIR of p-tert -butyl-calix[n]arenes and TG quenched p -.

• E3S Web of Conferences. (n.d.). Study of IR spectra of thiacalix[1]arene with carboxyl and adamantyl groups. Available at:

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conformational isomers of 4-tert-butylcalixarene in solution

An In-Depth Technical Guide to the Conformational Isomers of 4-tert-Butylcalix[1]arene in Solution

Executive Summary

Calix[1]arenes are versatile macrocyclic compounds that have garnered significant attention across supramolecular chemistry, materials science, and medicinal chemistry.[2][3] Their utility is intrinsically linked to their unique three-dimensional architecture, which can adopt several distinct shapes known as conformational isomers or atropisomers. For the parent 4-tert-butylcalix[1]arene, the most studied member of this family, a dynamic equilibrium exists in solution between four primary conformers: cone, partial cone, 1,2-alternate, and 1,3-alternate.[4][5]

This technical guide provides researchers, scientists, and drug development professionals with a detailed exploration of these conformational isomers. It delves into the structural characteristics of each conformer, the thermodynamic and kinetic principles governing their interconversion in solution, and the critical experimental workflows used for their characterization. As a senior application scientist, the focus is not merely on protocol but on the underlying causality, ensuring a robust understanding of how factors like temperature, solvent, and chemical modification influence the conformational landscape. The primary analytical technique discussed is Nuclear Magnetic Resonance (NMR) spectroscopy, with a focus on both static and dynamic methodologies to elucidate the structural and energetic properties of this fascinating molecular system.

The Foundational Architecture: Understanding Calixarene Conformational Isomerism

Calixarenes are cyclic oligomers produced from the condensation of a phenol derivative (in this case, 4-tert-butylphenol) and formaldehyde.[6][7] The resulting structure, 4-tert-butylcalix[1]arene, is a "cup-shaped" molecule with a hydrophobic cavity and a hydrophilic lower rim composed of four hydroxyl groups.[3]

The conformational flexibility of calix[1]arenes arises from the rotation of the phenol rings around the single bonds connecting them to the methylene bridges.[8] This rotation, often described as an "oxygen-through-the-annulus" process, is sterically hindered.[9] At sufficiently low temperatures, this rotation is slow, allowing for the isolation or observation of distinct, non-interconverting spatial arrangements known as conformational isomers. In solution at ambient temperatures, these isomers exist in a dynamic equilibrium.[8] The four principal conformers for a calix[1]arene are defined by the orientation of the four phenol rings relative to the central axis of the macrocycle.[4][5]

• Cone: All four phenol rings point in the same direction. This conformation is stabilized by a cyclic array of intramolecular hydrogen bonds between the lower-rim hydroxyl groups, making it the most stable form for the parent compound at room temperature.[4][10]

• Partial Cone (Paco): Three phenol rings point in one direction, while one is inverted.

• 1,2-Alternate: Two adjacent phenol rings are oriented in opposite directions to the other two.

• 1,3-Alternate: Two opposite phenol rings are oriented in the opposite direction to the other two.

Figure 1: Schematic representation of the four primary conformers of 4-tert-butylcalix[1]arene.

Solution Dynamics: The Interplay of Kinetics and Thermodynamics

In solution, the conformational isomers of 4-tert-butylcalix[1]arene interconvert through the rotation of the phenolic units. This dynamic process is governed by both thermodynamic stability (which conformer is present in the highest concentration at equilibrium) and kinetic barriers (the energy required for interconversion).[1][11] The distribution and interconversion rates are highly sensitive to external conditions.

• Influence of Temperature: Temperature provides the thermal energy necessary to overcome the activation barrier for ring inversion. At low temperatures, interconversion is slow, and individual conformers can be observed distinctly. As the temperature increases, the rate of interconversion accelerates, which has profound and measurable effects on NMR spectra.

• Influence of Solvent: The solvent can influence the conformational equilibrium. Polar, hydrogen-bond-accepting solvents can interact with the lower-rim hydroxyl groups, potentially disrupting the intramolecular hydrogen bonding that stabilizes the cone conformer and favoring other conformations.[10]

• Influence of Chemical Modification: Derivatization of the lower-rim hydroxyl groups is the most effective way to control the conformation. Replacing the protons with bulky alkyl groups (e.g., propyl or larger) can completely inhibit ring inversion, effectively "locking" the calixarene into a single conformation.[12] The choice of base and reaction conditions during alkylation can kinetically or thermodynamically favor the formation of a specific isomer.[12]

The interconversion between these forms is not a single-step process. For example, the conversion from the cone to the 1,3-alternate isomer often proceeds through the partial cone as an intermediate, as this requires the inversion of fewer phenolic rings simultaneously.[9]

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A Technical Guide to the Conformational Isomers of 4-tert-Butylcalixarene: Cone vs. Partial Cone

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides an in-depth analysis of the cone and partial cone conformations of 4-tert-butylcalixarene, a foundational macrocycle in supramolecular chemistry. We explore the critical interplay between kinetic and thermodynamic control in the synthesis and derivatization of these isomers, detailing the experimental conditions that govern conformational outcomes. This document elucidates the distinct structural and spectroscopic characteristics of each conformer, with a focus on NMR spectroscopy as the primary tool for their differentiation in solution. Furthermore, we compare their host-guest properties and discuss the implications of conformational control for applications in molecular recognition and drug development, offering researchers and scientists a comprehensive resource for harnessing the unique capabilities of these versatile molecular baskets.

Introduction to Calixarenes: The Molecular Baskets

Calixarenes are a class of macrocyclic compounds formed by the condensation of a phenol and an aldehyde. The most common and widely studied member of this family is 4-tert-butylcalixarene, derived from p-tert-butylphenol and formaldehyde. Its structure resembles a basket or "calix" (Latin for chalice), featuring a defined upper and lower rim and a central cavity. This unique topology makes it an exceptional molecular platform for host-guest chemistry.

The true versatility of calixarenes lies in their conformational flexibility. The four phenolic units can orient themselves in different ways relative to the mean plane of the methylene bridges, giving rise to four primary conformational isomers: cone, partial cone, 1,2-alternate, and 1,3-alternate. The ability to selectively synthesize and "lock" a specific conformation is paramount, as the geometry of the calixarene dictates the size, shape, and chemical environment of its binding cavity, thereby controlling its function as a molecular receptor. This guide focuses on the two most synthetically accessible and functionally relevant conformers: the cone and the partial cone.

The Conformational Isomers: A Structural Overview

The orientation of the four phenol rings defines the conformation of the calixarene. This can be visualized as each ring pointing either "up" or "down".

Figure 1: Schematic representation of phenol ring orientations in the cone and partial cone conformations of 4-tert-butylcalixarene.

The Cone Conformation

The cone conformation is characterized by all four phenolic hydroxyl groups pointing in the same direction, creating a well-defined, basket-shaped molecule with C4v symmetry. This arrangement is stabilized by a cyclic array of intramolecular hydrogen bonds between the hydroxyl groups on the lower rim. This hydrogen-bonding network makes the cone conformer the most thermodynamically stable of all the isomers. Its rigid and pre-organized cavity is ideal for encapsulating guest molecules, making it a cornerstone of host-guest chemistry and a popular scaffold for designing receptors and sensors.

The Partial Cone Conformation

The partial cone (or paco) conformation arises when one of the four phenolic units is inverted, pointing in the opposite direction to the other three. This inversion breaks the C4v symmetry, resulting in a less symmetric Cs structure. The cyclic hydrogen-bonding network is disrupted, rendering the partial cone conformer less thermodynamically stable than the cone. However, this reduced symmetry creates a uniquely shaped cavity and can lead to different guest selectivity compared to the cone. Its formation and isolation are typically governed by kinetic control or by derivatization strategies that trap the conformation.

Synthesis and Conformational Control: The Role of Kinetics and Thermodynamics

The final conformational outcome of a calixarene synthesis or modification is a classic example of the principles of kinetic versus thermodynamic control. Understanding these principles is essential for selectively obtaining the desired isomer.

• Thermodynamic Control: These conditions allow a reaction to reach equilibrium, favoring the formation of the most stable product. For 4-tert-butylcalixarene, this is the cone conformer.

  • Conditions: High reaction temperatures (e.g., refluxing in diphenyl ether), long reaction times, and the presence of a base. The high temperature provides sufficient energy for the phenolic rings to overcome the rotational energy barrier and "flip" until the most stable, hydrogen-bonded cone arrangement is achieved.

• Kinetic Control: These conditions favor the product that is formed fastest, which may not be the most stable one. The reaction is typically irreversible under these conditions.

  • Conditions: Lower reaction temperatures and shorter reaction times. Derivatization of the lower rim hydroxyl groups, such as O-alkylation, is a key strategy to "lock" a less stable conformation like the partial cone. By using specific bases and alkylating agents at controlled temperatures, it is possible to trap the kinetically favored product before it can rearrange to the thermodynamic cone.

Figure 2: Workflow illustrating thermodynamic vs. kinetic control in the synthesis of 4-tert-butylcalixarene conformers.

Experimental Protocols

Protocol 1: Synthesis of 4-tert-Butylcalixarene (Cone Conformation)

This protocol follows the principle of thermodynamic control to yield the stable cone isomer.

• Preparation of Precursor: In a three-necked flask equipped with a mechanical stirrer, combine p-tert-butylphenol (0.67 mol), 37% formaldehyde solution (0.83 mol), and sodium hydroxide (0.03 mol) in a minimal amount of water.

• Heating: Heat the mixture with stirring at 110-120°C for 2 hours. The mixture will become a viscous, deep yellow mass as water evaporates.

• Cyclization: Allow the precursor to cool. Add diphenyl ether (~800 mL) to dissolve the residue. Heat the solution to reflux (approx. 250°C) under a nitrogen stream for 3-4 hours. This high temperature ensures the system reaches thermodynamic equilibrium, favoring the cone conformation.

• Isolation: Cool the reaction mixture to room temperature. Precipitate the product by adding ethyl acetate (1.5 L).

• Purification: Filter the crude product. Wash sequentially with ethyl acetate, acetic acid, water, and acetone. Recrystallize from boiling toluene to yield the pure 4-tert-butylcalixarene as a toluene clathrate. The toluene can be removed by drying under high vacuum at >140°C.

Protocol 2: Selective O-Alkylation to Isolate Conformers

O-alkylation of the lower rim hydroxyls is a common method to prevent conformational inversion. By carefully choosing the base and reaction conditions, different conformers can be trapped. The synthesis of a tetra-O-alkylated derivative in the partial cone conformation often proceeds via a stepwise alkylation under kinetic control.

• Initial Alkylation: Dissolve 4-tert-butylcalixarene (1 eq) in a suitable solvent like THF or DMF.

• Base Addition: Add a base such as Cesium Carbonate (Cs₂CO₃) or Sodium Hydride (NaH) at room temperature or below. The choice and stoichiometry of the base are critical for controlling the alkylation pattern.

• Alkylating Agent: Add the alkylating agent (e.g., ethyl bromoacetate) and stir at a controlled temperature (e.g., reflux in THF). The reaction progress can be monitored by TLC.

• Work-up and Separation: After the reaction is complete, quench the reaction, extract the product, and purify it using column chromatography. The different conformers (cone, partial cone, etc.) of the derivatized product will have different polarities and can often be separated.

Spectroscopic and Structural Characterization

Distinguishing between the cone and partial cone conformers is reliably achieved using Nuclear Magnetic Resonance (NMR) spectroscopy, as their different symmetries lead to distinct spectral patterns.

¹H NMR Spectroscopy

The most telling signals in the ¹H NMR spectrum are those of the methylene protons (Ar-CH₂ -Ar) bridging the phenolic units.

• Cone Conformer (C4v symmetry): Due to the high symmetry, all four methylene bridges are chemically equivalent. The two protons on each bridge are diastereotopic (one points into the annulus, one points out). This results in a characteristic pair of doublets, typically centered around δ 4.2 ppm and δ 3.5 ppm, with a large geminal coupling constant (J ≈ 13 Hz).

• Partial Cone Conformer (Cs symmetry): The reduced symmetry makes the methylene bridges inequivalent. The spectrum is significantly more complex, often showing multiple doublets or a complex multiplet pattern in the δ 3.1-4.5 ppm region, reflecting the different chemical environments of the eight distinct bridge protons.

¹³C NMR Spectroscopy

The symmetry differences are also evident in the ¹³C NMR spectra.

• Cone Conformer: Shows a single signal for the four equivalent methylene bridge carbons (Ar-C H₂-Ar), typically around δ 31 ppm.

• Partial Cone Conformer: The four methylene bridge carbons are inequivalent, resulting in four distinct signals in the region of δ 31-38 ppm.

Conformer	Symmetry	Ar-CH₂-Ar Protons (¹H NMR)	Ar-CH₂-Ar Carbons (¹³C NMR)	tert-Butyl Protons (¹H NMR)
Cone	C4v	A pair of doublets (~δ 4.2, 3.5 ppm)	One signal (~δ 31 ppm)	One singlet
Partial Cone	Cs	Complex multiplets (multiple signals)	Four signals (~δ 31-38 ppm)	Multiple singlets

Table 1: Summary of characteristic NMR signals for cone and partial cone conformations of 4-tert-butylcalixarene and its derivatives.

X-ray Crystallography

Single-crystal X-ray diffraction provides unambiguous proof of the solid-state conformation. It allows for precise measurement of bond angles, distances, and the orientation of the phenolic rings, confirming the cone or partial cone geometry. Crystallographic analysis is invaluable for validating synthetic outcomes and for studying host-guest complexes in detail.

Comparative Analysis for Drug Development Applications

The choice of conformer has profound implications for applications in drug delivery and development, primarily through its influence on host-guest interactions.

Figure 3: Conceptual diagram of a drug molecule interacting with the distinct binding cavities of the cone and partial cone conformers.

• Binding Cavity and Selectivity: The cone conformer presents a deep, well-defined hydrophobic cavity, ideal for encapsulating small molecules or the hydrophobic portions of larger drug molecules. Its pre-organized structure often leads to strong binding affinities. The partial cone conformer, with its inverted phenol ring, offers a shallower, more open, and asymmetric binding pocket. This can lead to selectivity for guests that do not fit well into the more constrained cone cavity or allow for different binding modes.

• Solubility and Formulation: Derivatization of the lower rim to lock a specific conformation also introduces new functional groups that can be used to tune the solubility of the calixarene. For example, attaching polar groups can enhance aqueous solubility, a critical factor for drug delivery systems. The overall shape of the cone vs. partial cone isomer can also influence how these molecules self-assemble or pack in solid formulations.

• Drug Delivery Systems: Both conformers can serve as nanocarriers to improve the solubility and stability of poorly water-soluble drugs. Sulfonylcalixarenes, which are often synthesized in the cone conformation, have been used to create metal-organic supercontainers for drug delivery. The choice between a cone or partial cone scaffold would depend on the specific size, shape, and chemical properties of the drug guest to be encapsulated, allowing for a tailored approach to drug formulation.

Conclusion and Future Outlook

The cone and partial cone conformations of 4-tert-butylcalixarene represent two distinct molecular architectures with unique properties. The ability to control the conformational outcome through a judicious choice of synthetic conditions—leveraging the principles of thermodynamic and kinetic control—is a powerful tool for chemists. The cone isomer, as the thermodynamic product, offers a robust and pre-organized cavity for molecular recognition. The kinetically accessible partial cone isomer provides an alternative, asymmetric platform with different binding characteristics. For researchers in drug development, understanding and controlling calixarene conformation is crucial for designing next-generation delivery systems with tailored guest affinity and selectivity. Future research will likely focus on developing even more precise methods for conformational control and exploring the less-common alternate conformers to further expand the functional repertoire of these remarkable macrocycles.

References

• Title: Synthesis of partial-cone p-tert-butylcalixarene-1,2-crown-5 ligands... Source: ResearchGate URL: [Link]

• Title: 1 H NMR spectra for each p-tert-butylcalixarene's conformation (R =... Source: ResearchGate URL: [Link]

• Title: Conformational Analysis of p-tert-Butylcalixarene Derivatives with trans-Alkyl Substituents on Opposite Methylene Bridges Source: ACS Publications URL: [Link]

• Title: T-Butylcalixarene compounds with long chain guests: Structures and host-guest interactions Source: ResearchGate URL: [Link]

• Title: Relative Stabilities of Tetramethoxycalixarenes: Combined NMR Spectroscopy and Molecular Mechanics Studies

host-guest chemistry of 4-tert-butylcalixarene with neutral molecules

An In-Depth Technical Guide to the Host-Guest Chemistry of 4-tert-Butylcalix[1]arene with Neutral Molecules

Abstract

This technical guide provides a comprehensive exploration of the supramolecular chemistry of 4-tert-butylcalix[1]arene, focusing on its role as a host for neutral guest molecules. We delve into the fundamental principles governing molecular recognition, from the synthesis and conformational dynamics of the calixarene scaffold to the intricate non-covalent interactions that drive complexation. This document is designed for researchers, scientists, and drug development professionals, offering not only theoretical grounding but also field-proven experimental protocols and data analysis techniques. We emphasize the causality behind methodological choices, ensuring a deep, applicable understanding of how to characterize and exploit these versatile host-guest systems.

The 4-tert-Butylcalix[1]arene Host: Structure and Synthesis

Calix[n]arenes are a class of macrocyclic compounds formed from the base-catalyzed condensation of a para-substituted phenol and formaldehyde.[2] The "[1]" in the name indicates a cyclic tetramer. 4-tert-butylcalix[1]arene is arguably the most studied member of this family, prized for its well-defined, vase-like structure and synthetic accessibility.[3]

Core Structural and Conformational Features

The structure of 4-tert-butylcalix[1]arene is characterized by a pre-organized cavity. The "upper rim" is decorated with bulky tert-butyl groups, which enhance solubility in organic solvents and contribute to the hydrophobic nature of the cavity. The "lower rim" consists of four phenolic hydroxyl groups, which are crucial for its conformational behavior.

These hydroxyl groups can form a circular array of hydrogen bonds, locking the molecule into a specific shape. Four primary conformational isomers exist: cone, partial cone, 1,2-alternate, and 1,3-alternate.[4][5] For the purpose of encapsulating guest molecules within the cavity, the cone conformation , where all four phenolic units point in the same direction, is the most stable and relevant.[4] This conformation creates a well-defined, electron-rich hydrophobic pocket capable of binding complementary guest molecules.

A Validated Synthesis Protocol

The synthesis of 4-tert-butylcalix[1]arene is a well-established procedure that involves a base-catalyzed reaction between p-tert-butylphenol and formaldehyde, followed by a high-temperature cyclization.[6][7] The use of a high-boiling point solvent like diphenyl ether is critical, as strenuous pyrolysis conditions are necessary to favor the formation of the cyclic tetramer over other oligomers.[6]

Experimental Protocol: Synthesis of 4-tert-Butylcalix[1]arene

• Precursor Formation: A mixture of p-tert-butylphenol (0.666 mol), 37% formaldehyde solution (0.83 mol), and a catalytic amount of sodium hydroxide (0.03 mol) is heated at 100–120°C for approximately 2 hours. This step forms a linear oligomeric precursor.[6]

• Solvent Addition: The resulting viscous mass is cooled, and a high-boiling solvent such as diphenyl ether is added to dissolve the precursor.[6]

• Pyrolysis and Cyclization: The solution is heated to reflux under a nitrogen atmosphere for 3-4 hours. The high temperature facilitates the intramolecular cyclization reaction, eliminating water and forming the cyclic tetramer.[6]

• Precipitation and Purification: The reaction mixture is cooled, and a solvent like ethyl acetate is added to precipitate the crude product. The solid is collected by filtration.

• Washing and Recrystallization: The crude product is washed sequentially with ethyl acetate, acetic acid, water, and acetone to remove impurities.[6] Final purification is achieved by recrystallization from a suitable solvent, such as boiling toluene, to yield the pure 4-tert-butylcalix[1]arene as a white solid.

Caption: Workflow for the synthesis of 4-tert-butylcalix[1]arene.

Principles of Host-Guest Complexation with Neutral Molecules

The ability of 4-tert-butylcalix[1]arene to form stable complexes with neutral guests is governed by a combination of non-covalent interactions. The primary driving force is the encapsulation of a guest molecule within the host's hydrophobic, π-electron-rich cavity.

• CH-π and π-π Interactions: The aromatic rings of the calixarene create an electron-rich interior. Neutral guests with C-H bonds or aromatic moieties can engage in favorable CH-π or π-π stacking interactions with the cavity walls.[2][8] These interactions are directional and crucial for binding, particularly for guests like toluene, benzene, or chloroform.[8]

• Van der Waals Forces: Close packing of the guest within the host cavity maximizes favorable van der Waals contacts, contributing significantly to the overall stability of the complex. This requires a high degree of size and shape complementarity between the host and guest.

• The Solvophobic Effect: In solution, complexation is often driven by the release of solvent molecules from the host cavity into the bulk solvent. This process increases the overall entropy of the system, providing a favorable thermodynamic driving force for guest inclusion.

The efficiency of this recognition process is strongly influenced by the rigidity of the host and the nature of the guest.[9]

Methodologies for Characterization of Host-Guest Systems

Quantifying the strength and nature of host-guest interactions is paramount. Several analytical techniques are routinely employed, each providing unique insights into the complexation event.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful and widely used technique for studying calixarene host-guest chemistry in solution. The inclusion of a guest molecule into the aromatic cavity of the calixarene results in a significant change in the chemical environment of the guest's protons. Due to the magnetic shielding effect of the host's aromatic rings, the guest's proton signals typically experience a pronounced upfield shift (to lower ppm values) .[1]

Protocol: ¹H NMR Titration for Determining Association Constant (Kₐ)

This protocol allows for the determination of the equilibrium association constant for a 1:1 host-guest complex.

• Stock Solution Preparation: Prepare accurate stock solutions of the host (4-tert-butylcalix[1]arene) and the neutral guest molecule in a suitable deuterated solvent (e.g., CDCl₃). A typical host concentration is 1-2 mM.

• Initial Host Spectrum: Prepare an NMR tube containing only the host solution at a known concentration. Record a high-quality ¹H NMR spectrum. This is the "zero guest" reference point.

• Titration: Add small, precise aliquots of the guest stock solution directly to the host NMR tube. After each addition, gently mix the solution and acquire a new ¹H NMR spectrum.

• Data Acquisition: Continue adding guest aliquots until the chemical shifts of the host's protons no longer change significantly, indicating saturation of the binding sites. A guest concentration of 15-20 times the host concentration is typically sufficient.

• Data Processing: For each spectrum, measure the chemical shift (δ) of a specific host proton that shows a significant change upon guest binding. Calculate the change in chemical shift (Δδ) relative to the initial spectrum (Δδ = δ_observed - δ_initial).

• Data Analysis: Plot the change in chemical shift (Δδ) on the y-axis against the total concentration of the guest ([G]₀) on the x-axis. Fit the resulting binding isotherm to a 1:1 binding equation using non-linear regression software to extract the association constant (Kₐ).

Caption: Experimental workflow for determining binding constants via NMR titration.

Single-Crystal X-ray Diffraction

X-ray crystallography provides unambiguous, high-resolution structural information about host-guest complexes in the solid state. It is the definitive method for confirming the binding mode, stoichiometry, and specific intermolecular contacts. Numerous crystal structures of 4-tert-butylcalix[1]arene have been solved, revealing the inclusion of neutral guests such as toluene, methanol, acetonitrile, and even long-chain alkanes.[2][10][11] These structures confirm that small solvent molecules are often encapsulated deep within the aromatic cavity, held in place by CH-π and van der Waals interactions.[2]

Isothermal Titration Calorimetry (ITC)

ITC is the gold standard for thermodynamic characterization of binding events. It directly measures the heat released (exothermic) or absorbed (endothermic) as a guest is titrated into a solution of the host.

• Causality: A single ITC experiment can determine the binding affinity (Kₐ), the enthalpy of binding (ΔH), and the stoichiometry (n) of the interaction. From these values, the Gibbs free energy (ΔG) and entropy of binding (ΔS) can be calculated using the equation: ΔG = -RTlnKₐ = ΔH - TΔS.

• Insight: This complete thermodynamic profile is invaluable. For example, a reaction driven by a large negative ΔH is enthalpy-driven, suggesting strong, specific interactions like hydrogen bonds or optimal van der Waals contacts. A reaction driven by a large positive TΔS is entropy-driven, often indicative of the solvophobic effect. The complexation of neutral molecules by 4-tert-butylcalix[1]arene is typically enthalpy-driven.[12][13]

Quantitative Analysis of Binding Affinity

The strength of the interaction between 4-tert-butylcalix[1]arene and a neutral guest is quantified by the association constant (Kₐ). Higher Kₐ values indicate stronger binding. The table below summarizes representative data for the complexation in solution.

Guest Molecule	Solvent	Kₐ (M⁻¹)	Technique	Reference
Toluene	CDCl₃	~15	¹H NMR	[1]
Pyridine	CDCl₃	~10	¹H NMR	[1]
C₆₀ Fullerene	Toluene	15	UV-Vis	[14]
Acetonitrile	CDCl₃	~5	¹H NMR	[15]

Note: Binding constants are highly dependent on the solvent used, as the solvent can act as a competitive guest.

Applications in Science and Technology

The ability of 4-tert-butylcalix[1]arene to selectively recognize and bind neutral molecules underpins its use in various fields.

• Separation and Purification: Immobilized on a solid support, it can be used as a stationary phase in chromatography for the separation of isomers or closely related neutral compounds.

• Chemical Sensing: By functionalizing the calixarene scaffold with a reporter group (e.g., a fluorophore), binding of a target neutral analyte can trigger a change in the optical or electrochemical signal, forming the basis of a chemical sensor.[9]

• Crystal Engineering: It serves as a versatile building block for constructing complex supramolecular architectures and crystalline inclusion compounds with specific properties.[11]

• Catalysis: By encapsulating a reactant, the calixarene cavity can act as a nanoreactor, potentially altering reaction rates or product selectivity by creating a unique microenvironment.

Conclusion

4-tert-butylcalix[1]arene is a foundational molecule in host-guest chemistry. Its rigid, pre-organized cavity provides a versatile platform for the recognition and binding of a wide array of neutral organic molecules. The primary interactions driving this complexation are CH-π and van der Waals forces, with the solvophobic effect playing a key role in solution. Understanding and quantifying these interactions through techniques like NMR, X-ray crystallography, and ITC is essential for the rational design of novel supramolecular systems. For researchers in materials science, analytical chemistry, and drug development, the principles outlined in this guide provide a robust framework for harnessing the power of calixarene-based molecular recognition.

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Introduction: The Calixarene Scaffold as a Supramolecular Cornerstone

An In-Depth Technical Guide to the Supramolecular Chemistry of 4-tert-Butylcalix[1]arene Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of supramolecular chemistry, the ability to design and synthesize molecules that can recognize and bind specific guests is paramount. Among the most versatile and widely studied macrocyclic hosts are the calixarenes, cyclic oligomers formed from the condensation of phenols and formaldehyde.[2] Their name, derived from the Greek calix (chalice or vase) and arene (referring to the aromatic units), aptly describes their characteristic three-dimensional basket shape. This unique topology, featuring a defined upper and lower rim and a central cavity, makes them exceptional platforms for host-guest chemistry.[2][3]

The 4-tert-butylcalix[1]arene, composed of four p-tert-butylphenol units linked by methylene bridges, serves as a foundational structure in this family.[4] Its synthetic accessibility, conformational flexibility, and, most importantly, its amenability to chemical modification at both the "upper" (para-positions) and "lower" (phenolic hydroxyl) rims have established it as a cornerstone for developing sophisticated host molecules.[4][5][6] The bulky tert-butyl groups lock the molecule into a stable "cone" conformation, creating a well-defined, hydrophobic cavity capable of encapsulating a variety of guest molecules.[7] This guide provides a technical overview of the synthesis, functionalization, host-guest chemistry, and application of 4-tert-butylcalix[1]arene derivatives, with a focus on insights relevant to drug development and molecular sensing.

Part 1: Synthesis and Functionalization Strategies

The utility of any supramolecular scaffold is directly tied to its synthetic accessibility and the ease with which its properties can be tuned. 4-tert-butylcalix[1]arene excels in both regards.

Core Synthesis: The Gutsche Method

The most reliable and widely adopted procedure for synthesizing 4-tert-butylcalix[1]arene is the base-catalyzed condensation of p-tert-butylphenol and formaldehyde, a method extensively developed by C. David Gutsche.[8][9] The reaction proceeds in two main stages: the initial formation of a linear oligomeric "precursor" and its subsequent cyclization in a high-boiling solvent like diphenyl ether.

Causality in Synthesis: The choice of base (typically NaOH) is critical; it acts as a catalyst for the initial hydroxymethylation of the phenol and the subsequent condensation steps. The use of a high-boiling, non-polar solvent like diphenyl ether in the cyclization step is crucial. It serves as a template, promoting the pre-organization of the linear precursor into a cyclic conformation that facilitates the final ring-closing reaction, while also allowing the removal of water to drive the reaction to completion.

Experimental Protocol 1: Synthesis of 4-tert-Butylcalix[1]arene

This protocol is adapted from the established Gutsche procedure.[8]

Step 1: Precursor Formation

• In a 3-L three-necked, round-bottomed flask equipped with a mechanical stirrer, combine 100 g (0.666 mol) of p-tert-butylphenol, 62 mL of 37% formaldehyde solution (0.83 mol), and a solution of 1.2 g (0.03 mol) of sodium hydroxide in 3 mL of water.

• Stir the mixture at room temperature for 15 minutes.

• Heat the open flask using a heating mantle to 100–120°C for 2 hours. The mixture will become a viscous, deep yellow or brown mass as water evaporates.

• Allow the reaction mixture to cool to room temperature.

• Add 800–1000 mL of warm diphenyl ether to the flask and stir until the residue is fully dissolved (this may take over an hour).

Step 2: Pyrolysis and Cyclization

• Fit the flask with a nitrogen inlet and heat to 110–120°C with stirring, blowing a rapid stream of nitrogen over the surface to remove evolved water.

• Once water evolution subsides and a solid begins to form, fit the flask with a condenser.

• Heat the contents to reflux (approx. 250°C) and maintain reflux for 3–4 hours under a gentle flow of nitrogen.

• Cool the reaction mixture to room temperature.

• Precipitate the product by adding 1.5 L of ethyl acetate. Stir the resulting mixture for 30 minutes and allow it to stand for at least another 30 minutes.

• Collect the crude product by filtration.

Step 3: Purification

• Wash the filtered solid sequentially with two 100-mL portions of ethyl acetate, 200 mL of acetic acid, two 100-mL portions of water, and finally two 50-mL portions of acetone. This yields the crude product.[8]

• For final purification, recrystallize the crude product from boiling toluene. This step is critical for removing linear oligomers and other cyclic congeners (e.g., calix[10]arene, calix[11]arene). The high melting point (>300 °C) and characteristic NMR spectrum confirm the product's identity and purity.[12]

Strategic Functionalization: Tailoring the Scaffold

The true power of the calixarene scaffold lies in its capacity for selective functionalization. Modifications can be directed to the lower rim (phenolic OH groups) or the upper rim (tert-butyl groups and adjacent aromatic positions), allowing for precise control over solubility, guest affinity, and self-assembly behavior.

• Lower Rim Modification: The four phenolic hydroxyl groups are the most common sites for modification. Complete O-alkylation or O-acylation is readily achieved using an excess of an electrophile and a suitable base (e.g., NaH, K₂CO₃).[7] This process can render the calixarene soluble in various organic solvents and can be used to introduce specific binding sites, such as crown ethers or amide groups, to create receptors for metal ions.[10][13] By carefully controlling stoichiometry and reaction conditions, selective functionalization, such as the formation of 1,3-disubstituted derivatives, can be achieved, providing scaffolds for more complex architectures.[14]

• Upper Rim Modification: While more synthetically challenging, the upper rim can also be functionalized. This typically begins with the removal of the tert-butyl groups, followed by electrophilic substitution (e.g., nitration, sulfonation) at the now-vacant para-positions.[5][6] These groups can then be converted into other functionalities, such as amines or azides, opening pathways to complex structures like polyammonium amphiphiles via click chemistry.[15][16]

Part 2: Host-Guest Chemistry and Complexation

The defining feature of calixarenes is their ability to act as hosts, forming inclusion complexes with a wide array of guest species.[3][17] This recognition is driven by a combination of non-covalent interactions, including hydrophobic effects, van der Waals forces, and cation-π or CH-π interactions.

Guest Recognition

• Cations: The electron-rich cavity and the oxygen atoms of the lower rim make calixarenes excellent hosts for cations. While the parent calixarene shows some affinity, derivatives functionalized with ester, amide, or crown ether moieties exhibit significantly enhanced and more selective binding for alkali, alkaline earth, and transition metal ions.[10][13][18] The pre-organized nature of the calixarene scaffold leads to a significant "macrocyclic effect," resulting in more stable complexes compared to their acyclic analogues.

• Anions: Recognition of anions is typically achieved by functionalizing the calixarene scaffold with hydrogen-bond donor groups like amides or ureas.[19][20] These groups can be positioned to create a binding pocket that is complementary in size and geometry to a target anion, such as chloride or phosphate.

• Neutral Molecules: The hydrophobic cavity of 4-tert-butylcalix[1]arene is well-suited to encapsulate small organic molecules like toluene, chloroform, or methanol.[7][21] This inclusion is primarily driven by the hydrophobic effect and stabilizing CH-π interactions between the guest and the aromatic walls of the host.

Characterization of Host-Guest Complexes

Determining the stoichiometry and stability (binding constant, K) of these complexes is crucial. Spectroscopic titrations are a primary tool for these investigations.

Experimental Protocol 2: Determination of Binding Constant by UV-Vis Spectrophotometric Titration

This protocol describes a general method for studying the complexation between a calixarene host and a guest that induces a spectral change upon binding.[11]

System Requirements:

• Dual-beam UV-Vis spectrophotometer with temperature control.

• Matched quartz cuvettes (e.g., 1 cm path length).

• High-precision micropipettes.

• Solutions of the host (calixarene derivative) and guest of known concentrations in a suitable solvent (e.g., acetonitrile, methanol).

Methodology:

• Preparation: Prepare a stock solution of the calixarene host at a constant concentration (e.g., 2.5 x 10⁻⁵ M).[11] Prepare a concentrated stock solution of the guest salt (e.g., a metal perchlorate or picrate).

• Initial Spectrum: Place a fixed volume of the host solution into the sample cuvette and the same volume of pure solvent into the reference cuvette. Record the initial absorption spectrum.

• Titration: Add small, precise aliquots of the concentrated guest solution to the sample cuvette. After each addition, mix thoroughly and allow the solution to equilibrate (typically 1-2 minutes). Record the full UV-Vis spectrum.

• Control: To ensure that the guest itself does not interfere with the measurement, perform a control titration by adding the guest solution to a cuvette containing only the solvent.

• Data Analysis:

  • Monitor the change in absorbance at a specific wavelength where the change is maximal.

  • Correct the absorbance data for dilution at each titration point.

  • Plot the change in absorbance (ΔA) versus the guest concentration.

  • Fit the resulting binding isotherm to a suitable model (e.g., 1:1, 1:2) using non-linear regression software to calculate the binding constant (K) and stoichiometry.

Self-Validation: The trustworthiness of the result is enhanced by ensuring a good fit of the data to the binding model (e.g., R² > 0.99) and by the consistency of the results across multiple runs. If possible, confirming the stoichiometry using a Job's plot provides an independent validation of the binding model.

Quantitative Binding Data

The selectivity of a host is best understood by comparing its binding affinity for various guests under identical conditions.

Calixarene Derivative	Guest Cation	Log K	Stoichiometry (Host:Guest)	Reference
1,3-bis(N-methoxycarbonylmonoaza-12-crown-4)calix[1]arene	Na⁺	> 6	1:1	[10]
1,3-bis(N-methoxycarbonylmonoaza-12-crown-4)calix[1]arene	K⁺	4.5	1:1	[10]
1,3-bis(N-methoxycarbonylmonoaza-12-crown-4)calix[1]arene	Cs⁺	> 6	2:1	[10]
Tetra-salicylamide-calix[1]arene	La³⁺	5.8	2:2	[11]
Tetra-salicylamide-calix[1]arene	Eu³⁺	6.2	2:2	[11]

Table 1: Representative binding constants (log K) for various 4-tert-butylcalix[1]arene derivatives with metal cations, determined by spectrophotometric titration.

Part 3: Applications in Drug Development and Sensing

The tunable recognition properties and biocompatibility of certain calixarene derivatives make them highly attractive for biomedical applications.

Drug Delivery Systems

Calixarenes can act as carriers for therapeutic agents, improving their solubility, stability, and bioavailability.

• Solubilization: By encapsulating poorly water-soluble drugs within their hydrophobic cavity, amphiphilic calixarene derivatives (e.g., those functionalized with sulfonic acid or polyammonium groups) can form stable aggregates like micelles or nanoparticles in aqueous solutions, effectively solubilizing the drug cargo.[12][15]

• Sustained Release: Calixarene-based gels can serve as depots for the sustained release of drugs. For example, a gel formed by a modified p-tert-butyldihomooxacalix[1]arene was shown to incorporate organic dyes and release them in a sustained manner in water, demonstrating its potential for controlled drug delivery.[22]

Molecular and Ionic Sensing

The high selectivity of functionalized calixarenes makes them ideal candidates for chemical sensors. By coupling a chromophore or fluorophore to the calixarene scaffold, the binding event can be transduced into a measurable optical signal.[23]

• Ion-Selective Electrodes: Calixarene derivatives are used as ionophores in ion-selective electrodes (ISEs) for the detection of ions like sodium and potassium in clinical samples.

• Optical Sensors: Calixarenes functionalized with reporter groups can detect metal ions like Hg²⁺ and Pd²⁺ through a distinct color change.[23] Fluorescent calixarene sensors have been developed for detecting toxic heavy metals like mercury in biological systems.[24] The design principle involves the guest binding event modulating the electronic properties of the fluorophore, leading to a change in fluorescence intensity ("turn-on" or "turn-off") or a shift in the emission wavelength.

Conclusion

The 4-tert-butylcalix[1]arene scaffold is far more than a simple molecular basket; it is a highly adaptable platform for supramolecular engineering. Its straightforward synthesis provides a robust starting point for a vast array of derivatives with tailored properties. Through strategic functionalization of its upper and lower rims, researchers can design hosts with remarkable selectivity for specific cations, anions, and neutral molecules. This chemical versatility has paved the way for significant advancements in fields ranging from separations science to materials science. For professionals in drug development and diagnostics, calixarene derivatives offer compelling opportunities to create novel drug delivery vehicles that enhance solubility and control release, as well as highly sensitive and selective sensors for clinically relevant analytes. As synthetic methodologies become even more refined, the continued exploration of calixarene chemistry promises to deliver even more sophisticated and functional supramolecular systems.

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Protocols & Analytical Methods

fluorescent sensor based on 4-tert-butylcalixarene for lead detection

An Application Guide and Protocol for the Fluorometric Detection of Lead (Pb²⁺) using a 4-tert-Butylcalix[1]arene-Based Sensor

Introduction: The Imperative for Sensitive Lead Detection

Lead (Pb²⁺) is a pervasive and highly toxic heavy metal that poses significant threats to environmental integrity and public health. Even at low concentrations, lead exposure can lead to severe neurological, developmental, and reproductive disorders, making its sensitive and selective detection a critical analytical challenge.[2] Traditional methods for lead analysis, such as atomic absorption spectroscopy, while accurate, are often lab-based, time-consuming, and require expensive instrumentation. This necessitates the development of portable, rapid, and cost-effective sensing platforms. Fluorescent chemosensors have emerged as a powerful alternative, offering high sensitivity and real-time monitoring capabilities.[3]

Among the various molecular scaffolds used for designing chemosensors, calixarenes have garnered substantial attention.[4] These macrocyclic molecules, formed from the condensation of phenols and formaldehyde, feature a unique "chalice-like" three-dimensional structure.[5][6] Specifically, 4-tert-butylcalix[1]arene provides a pre-organized cavity ideal for selectively binding metal ions.[6] By chemically modifying the upper or lower rims of the calixarene with fluorogenic units (fluorophores), it is possible to create highly selective and sensitive fluorescent sensors for specific target analytes like lead.[7][8]

This document provides a comprehensive guide to the application and use of a 4-tert-butylcalix[1]arene sensor functionalized with four dansyl fluorophores (hereafter referred to as Calix-DANS4) for the detection of Pb²⁺. We will detail the underlying sensing mechanism, provide step-by-step protocols for sensor synthesis and lead quantification, and offer insights into data analysis and interpretation for researchers in environmental science, toxicology, and drug development.

Principle of Detection: A Host-Guest Interaction

The functionality of the Calix-DANS4 sensor is rooted in the principles of host-guest chemistry and fluorescence modulation. The calix[1]arene macrocycle acts as the "host," providing a specific-sized cavity that selectively accommodates the "guest" lead ion. The dansyl groups appended to the calixarene rim serve as the signaling units.

In the absence of lead, the Calix-DANS4 molecule exhibits strong fluorescence. The dansyl fluorophores, when excited with UV light, emit a characteristic green fluorescence. However, upon the introduction of Pb²⁺, the ion is selectively captured within the calixarene's binding pocket. This binding event brings the heavy lead ion into close proximity with the dansyl fluorophores. The presence of the heavy metal ion facilitates a process known as Photoinduced Electron Transfer (PET) , which provides a non-radiative pathway for the excited fluorophore to return to its ground state.[1] This efficient PET process effectively "quenches" the fluorescence, leading to a measurable decrease in emission intensity. The degree of fluorescence quenching is directly proportional to the concentration of Pb²⁺, allowing for quantitative analysis.

Caption: The binding of a Pb²⁺ ion to the Calix-DANS4 sensor induces fluorescence quenching via a Photoinduced Electron Transfer (PET) mechanism.

Materials and Reagents

• p-tert-Butylcalix[1]arene (synthesis precursor)

• p-tert-Butylphenol (Sigma-Aldrich, ≥99%)

• Formaldehyde (37% solution in water, Sigma-Aldrich)

• Sodium Hydroxide (NaOH, analytical grade)

• Diphenyl Ether (Sigma-Aldrich, ≥99%)

• Ethyl Acetate (ACS grade)

• Dansyl Chloride (Sigma-Aldrich, ≥99%)

• Potassium Carbonate (K₂CO₃, anhydrous, ≥99%)

• Acetonitrile (CH₃CN, HPLC grade)

• Chloroform (CHCl₃, HPLC grade)

• Methanol (MeOH, HPLC grade)

• Lead(II) Perchlorate (Pb(ClO₄)₂, analytical standard)

• Perchlorates of interfering cations (e.g., Na⁺, K⁺, Ca²⁺, Mg²⁺, Zn²⁺, Cd²⁺, Hg²⁺, Cu²⁺)

• HEPES buffer (Sigma-Aldrich)

• Deionized Water (DI H₂O, 18.2 MΩ·cm)

Experimental Protocols

PART 1: Synthesis of the Calix-DANS4 Sensor

This synthesis is a two-stage process: first, the creation of the parent 4-tert-butylcalix[1]arene, followed by its functionalization with dansyl groups.

Protocol 1A: Synthesis of p-tert-Butylcalix[1]arene

This protocol is adapted from the established procedure by Gutsche and Iqbal.[9][10]

• Precursor Formation: In a 500 mL round-bottomed flask, combine p-tert-butylphenol (25.0 g, 0.166 mol), 37% formaldehyde (15.5 mL, 0.208 mol), and sodium hydroxide (0.3 g, 7.5 mmol) in 1 mL of water.

• Heating: Equip the flask with a mechanical stirrer and heat the mixture in a heating mantle at 110-120°C for 2 hours. The mixture will become a thick, viscous yellow mass as water evaporates.

• Cooling and Dissolution: Allow the reaction to cool to room temperature. Add 200 mL of diphenyl ether to the flask and stir until the residue is fully dissolved (this may take up to an hour).

• Pyrolysis: Fit the flask with a condenser and a nitrogen inlet. Heat the solution to reflux (approx. 250°C) under a gentle stream of nitrogen for 3-4 hours.

• Precipitation and Isolation: Cool the reaction mixture to room temperature. Add 400 mL of ethyl acetate to precipitate the product. Stir the resulting slurry for 30 minutes.

• Filtration and Washing: Collect the crude product by vacuum filtration. Wash the solid thoroughly with ethyl acetate to remove residual diphenyl ether, followed by a wash with hexane.

• Recrystallization: Recrystallize the crude product from toluene or chloroform to yield pure p-tert-butylcalix[1]arene as a white crystalline solid. Confirm structure using ¹H NMR and ¹³C NMR spectroscopy.

Protocol 1B: Functionalization with Dansyl Groups (to yield Calix-DANS4)

This procedure involves the alkylation of the phenolic hydroxyl groups of the calixarene with dansyl chloride.

• Reaction Setup: In a 250 mL flask under a nitrogen atmosphere, dissolve p-tert-butylcalix[1]arene (1.0 g, 1.54 mmol) in 100 mL of dry acetonitrile.

• Addition of Base: Add anhydrous potassium carbonate (2.55 g, 18.5 mmol, ~12 equivalents) to the solution.

• Addition of Fluorophore: Add dansyl chloride (3.32 g, 12.3 mmol, ~8 equivalents) to the mixture.

• Reflux: Heat the reaction mixture to reflux (approx. 82°C) and maintain for 24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After cooling, filter the mixture to remove the inorganic salts. Evaporate the solvent from the filtrate under reduced pressure.

• Purification: Dissolve the residue in chloroform and wash with DI water (3 x 50 mL). Dry the organic layer over anhydrous MgSO₄, filter, and evaporate the solvent.

• Chromatography: Purify the resulting crude product by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to isolate the pure Calix-DANS4 sensor. Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

PART 2: Protocol for Lead (Pb²⁺) Detection

Protocol 2A: Preparation of Stock Solutions

• Sensor Stock Solution (1 mM): Accurately weigh the required amount of synthesized Calix-DANS4 and dissolve it in HPLC-grade acetonitrile to prepare a 1 mM stock solution. Store in an amber vial at 4°C.

• Lead Standard Stock Solution (10 mM): Dissolve an appropriate amount of lead(II) perchlorate in DI water to create a 10 mM stock solution.

• Interfering Cation Stock Solutions (10 mM): Prepare 10 mM stock solutions of other metal perchlorates (Na⁺, K⁺, Ca²⁺, etc.) in DI water to be used for selectivity studies.

• Working Buffer: Prepare a 50 mM HEPES buffer solution in DI water and adjust the pH to 7.4.

Protocol 2B: Fluorometric Titration

• Sensor Working Solution: Prepare a 10 µM working solution of Calix-DANS4 by diluting the 1 mM stock solution in a 9:1 (v/v) acetonitrile:water mixture containing the HEPES buffer (final buffer concentration ~5 mM).

• Sample Preparation: In a series of 2 mL fluorescence cuvettes, add 1 mL of the 10 µM Calix-DANS4 working solution.

• Titration: To each cuvette, add increasing volumes of the Pb²⁺ stock solution to achieve a final concentration range (e.g., 0 to 20 µM). Ensure the total volume in each cuvette is kept constant by adding the appropriate amount of DI water.

• Incubation: Gently mix the solutions and allow them to incubate at room temperature for 5-10 minutes to ensure complete complexation.

• Fluorescence Measurement: Measure the fluorescence emission spectrum for each sample using a spectrofluorometer. For a dansyl-based fluorophore, typical wavelengths are an excitation of ~330 nm and an emission scan from 400 nm to 600 nm. Record the emission intensity at the peak maximum (λ_em ≈ 510 nm).

Data Analysis and Performance Evaluation

Quenching Analysis

Plot the fluorescence intensity (F) at the emission maximum against the concentration of Pb²⁺. The data can also be presented as F₀/F, where F₀ is the initial fluorescence of the sensor alone, to visualize the quenching effect.

Limit of Detection (LOD)

The LOD is a critical performance metric and can be calculated from the titration data using the 3σ/S method.

• Measure the fluorescence intensity of a blank sample (sensor solution with no lead) at least 10 times.

• Calculate the standard deviation (σ) of these blank measurements.

• Perform a linear regression on the initial, linear portion of the titration curve (fluorescence intensity vs. [Pb²⁺]). The slope of this line is the sensitivity (S).

• Calculate the LOD using the formula: LOD = 3σ / S

Selectivity (Interference Study)

To validate the sensor's trustworthiness, its selectivity for Pb²⁺ over other potentially interfering cations must be assessed.

• Prepare a set of samples, each containing the Calix-DANS4 sensor (10 µM) and a high concentration (e.g., 100 µM) of a single interfering metal ion (e.g., Na⁺, K⁺, Ca²⁺, Cu²⁺, Zn²⁺, Cd²⁺).[1]

• Prepare one sample containing only the sensor and Pb²⁺ (10 µM).

• Prepare a final sample containing the sensor, Pb²⁺ (10 µM), and a mixture of all interfering ions (100 µM each).

• Measure the fluorescence intensity for all samples. A highly selective sensor will show significant quenching only in the presence of Pb²⁺, with minimal changes in the presence of other ions. Plot the results as a bar chart for clear visualization.

Sensor Performance Characteristics

The performance of calixarene-based sensors can be fine-tuned, but typical values for a well-designed system are summarized below.

Parameter	Typical Value	Source
Analyte	Pb²⁺	N/A
Detection Limit (LOD)	4 - 5 µg L⁻¹ (approx. 20-25 nM)	[11][12]
Selectivity	High against common alkali, alkaline earth, and transition metals	[1][13]
Solvent System	Acetonitrile-Water (e.g., 9:1 v/v)	[11]
pH Range	6.0 - 8.0 (Physiological)	[5]
Response Time	< 10 minutes	N/A
Sensing Mechanism	Fluorescence Quenching (PET)	[1]

Experimental Workflow

Caption: A streamlined workflow for the detection of Pb²⁺ using the Calix-DANS4 fluorescent sensor, from preparation to final analysis.

References

• Recent Advances in Calixarene-Based Fluorescent Sensors for Biological Applications. MDPI. Available at: [Link]

• A Review on Calixarene Fluorescent Chemosensor Agents for Various Analytes. Pandawa Institute Journals. Available at: [Link]

• A Review on Calixarene Fluorescent Chemosensor Agents for Various Analytes. J. Multidiscip. Appl. Nat. Sci. Available at: [Link]

• Selective detection of heavy metal ions by calixarene-based fluorescent molecular sensors. SPIE Digital Library. Available at: [Link]

• Calixarene-Based Fluorescent Molecular Sensors for Toxic Metals. Chemphyschem. Available at: [Link]

• A highly sensitive and selective fluorescent molecular sensor for Pb(ii) based on a calix[1]arene bearing four dansyl groups. Royal Society of Chemistry. Available at: [Link]

• Selective detection of heavy metal ions by calixarene-based fluorescent molecular sensors | Request PDF. ResearchGate. Available at: [Link]

• Study by fluorescence of calix[1]arenes bearing heterocycles with divalent metals: Highly selective detection of Pb2+. ResearchGate. Available at: [Link]

• Calixarene-Based Fluorescent Molecular Sensors for Toxic Metals. ResearchGate. Available at: [Link]

• Fluorescent and colorimetric sensors for detection of lead, cadmium, and mercury ions. Royal Society of Chemistry. Available at: [Link]

• p-tert-BUTYLCALIX[1]ARENE. Organic Syntheses. Available at: [Link]

• Development of Fluorescent Chemosensors for Calcium and Lead Detection. MDPI. Available at: [Link]

• Selective Detection of Mercury Using a Novel p-tert-butyl Calix[1]arene Naphthalenyl Thiourea Based Fluorescence Sensor | Request PDF. ResearchGate. Available at: [Link]

• Electrochemical Determination of Lead & Copper Ions Using Thiolated Calix[1]arene-Modified Screen-Printed Carbon Electrode. MDPI. Available at: [Link]

• P-tert-Butylcalix[1]arene. ResearchGate. Available at: [Link]

• Synthesis of Novel p-tert-Butylcalix[1]arene Derivative: Structural Characterization of a Methanol Inclusion Compound. MDPI. Available at: [Link]

• Thiacalix[1]arene based fluorescent probe for sensing and imaging of Fe3+ ions. Royal Society of Chemistry. Available at: [Link]

• Fluorescent Dihomooxacalix[1]arenes for the Detection of Nitroaromatic Compounds in Solution and in the Vapour Phase: Structural and Supramolecular Insights. National Institutes of Health. Available at: [Link]

• Reaction-Based Fluorescent Probes for the Detection and Imaging of Reactive Oxygen, Nitrogen, and Sulfur Species. National Institutes of Health. Available at: [Link]

• A new water soluble, highly selective Pyrene-based fluorescent sensor for detection of Fe+3 metal ion. ChemRxiv. Available at: [Link]

• The coordination chemistry of p-tert-butylcalix[1]arene with paramagnetic transition and lanthanide metal ions: an Edinburgh Perspective. Royal Society of Chemistry. Available at: [Link]

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Application Notes and Protocols for the Electrochemical Detection of Uranium Using a 4-tert-butylcalixarene-Based Sensor

Application Notes and Protocols for the Electrochemical Detection of Uranium Using a 4-tert-butylcalix[1]arene-Based Sensor

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This document provides a comprehensive guide to the principles, fabrication, and application of a potentiometric ion-selective electrode (ISE) for the sensitive and selective detection of uranyl ions (UO₂²⁺), the most common form of uranium in aqueous environments. The sensor's recognition capabilities are based on the macrocyclic host molecule, 4-tert-butylcalix[1]arene, which exhibits a remarkable affinity for the uranyl cation. This guide is designed to provide both the foundational theory and the practical, field-proven protocols necessary for the successful implementation of this analytical technique.

Introduction: The Imperative for Uranium Monitoring and the Calixarene Advantage

Uranium, a naturally occurring actinide, poses significant health and environmental risks due to its radiological and chemical toxicity.[2][3] Industrial activities such as mining, nuclear fuel processing, and ore refinement can lead to the contamination of water resources, making the development of robust and portable detection methods a critical priority.[2][4] While laboratory-based techniques like inductively coupled plasma mass spectrometry (ICP-MS) offer high sensitivity, they are often not suitable for rapid, on-site monitoring.[2][3]

Electrochemical sensors, particularly potentiometric ISEs, present a compelling alternative due to their portability, rapid response times, and cost-effectiveness.[5][6] The core of these sensors is the ionophore, a molecule engineered to selectively bind a target ion.[5] Calixarenes, a class of macrocyclic compounds formed from phenolic units, have emerged as exceptional ionophores for various ions, including the uranyl ion.[5][7][8] Specifically, 4-tert-butylcalix[1]arene offers a pre-organized cavity size and electron-rich environment that is highly complementary to the geometry and charge of the UO₂²⁺ ion, leading to the formation of a stable host-guest complex. This inherent selectivity is the cornerstone of the sensor's analytical performance.

Principle of Operation: Host-Guest Chemistry at the Electrode Interface

The 4-tert-butylcalix[1]arene-based ISE operates on the principle of potentiometry. The sensor consists of a polymeric membrane, typically composed of poly(vinyl chloride) (PVC), a plasticizer, the 4-tert-butylcalix[1]arene ionophore, and a lipophilic salt. This membrane is placed at the interface between the sample solution and an internal reference solution.

The selective binding of UO₂²⁺ ions by the 4-tert-butylcalix[1]arene molecules at the membrane-sample interface creates a phase boundary potential. This potential is governed by the Nernst equation and is logarithmically proportional to the activity (and thus concentration) of the uranyl ions in the sample. The potential difference between the ISE and an external reference electrode is measured by a high-impedance voltmeter, providing a quantitative determination of the uranium concentration.

Caption: Selective binding of uranyl ions by 4-tert-butylcalix[1]arene.

Materials and Reagents

Reagent/Material	Grade	Supplier (Example)	Purpose
4-tert-butylcalix[1]arene	≥98%	Sigma-Aldrich	Ionophore
High molecular weight Poly(vinyl chloride) (PVC)	Selectophore	Sigma-Aldrich	Membrane matrix
o-Nitrophenyloctyl ether (o-NPOE)	Selectophore	Sigma-Aldrich	Plasticizer
Potassium tetrakis(4-chlorophenyl)borate (KTpClPB)	≥98%	Sigma-Aldrich	Anion excluder
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Sigma-Aldrich	Solvent
Uranyl nitrate hexahydrate (UO₂(NO₃)₂·6H₂O)	ACS reagent	Sigma-Aldrich	Uranium standard
Nitric Acid (HNO₃)	Trace metal grade	Fisher Scientific	pH adjustment
Deionized water	18.2 MΩ·cm	-	Solvent/Diluent
Ag/AgCl reference electrode	-	BASi	Reference electrode
Glassy carbon or platinum electrode	-	CH Instruments	Working electrode substrate

Experimental Protocols

Preparation of the Ion-Selective Membrane

The composition of the membrane is critical to the sensor's performance. The following formulation has been shown to provide a good balance of sensitivity, selectivity, and stability.[9][10]

Protocol:

• Component Weighing: In a clean glass vial, accurately weigh the following components:

  • PVC: 32.5 mg

  • o-NPOE: 65.0 mg

  • 4-tert-butylcalix[1]arene: 2.0 mg

  • KTpClPB: 0.5 mg

• Dissolution: Add approximately 1 mL of anhydrous THF to the vial.

• Homogenization: Cap the vial and sonicate for 10-15 minutes, or until all components are completely dissolved and the solution is homogenous.

• Casting: Carefully pour the membrane cocktail into a 2 cm diameter glass ring placed on a clean, flat glass plate.

• Evaporation: Cover the setup with a petri dish to allow for slow evaporation of the THF over 24 hours at room temperature. This slow evaporation is crucial for forming a uniform, mechanically stable membrane.

• Membrane Sectioning: Once the membrane is fully formed and dry, carefully cut a small disc (approximately 5-7 mm in diameter) using a sharp cork borer.

Fabrication of the Ion-Selective Electrode

Protocol:

• Electrode Body Preparation: Prepare a commercially available ISE body or fabricate one from a glass or plastic tube.

• Membrane Mounting: Securely attach the prepared membrane disc to the end of the electrode body using a PVC/THF slurry as an adhesive. Ensure a watertight seal.

• Internal Filling Solution: Fill the electrode body with an internal reference solution of 1.0 x 10⁻³ M UO₂(NO₃)₂ and 0.1 M KCl.

• Internal Reference Electrode: Insert a small Ag/AgCl wire into the internal filling solution to serve as the internal reference electrode.

• Conditioning: Condition the newly fabricated ISE by soaking it in a 1.0 x 10⁻³ M uranyl nitrate solution for at least 12 hours before use. This step ensures equilibrium is established at the membrane-solution interface.

Electrochemical Measurement Workflow

The following workflow outlines the steps for measuring uranium concentration using the fabricated ISE.

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Selective Extraction of Cesium Ions Utilizing Calixarene-Based Ligands

An Application Note and Protocol for Researchers

Selective Extraction of Cesium Ions Utilizing Calix[1]arene-Based Ligands

Abstract

The selective removal of cesium ions (Cs⁺), particularly the radioactive isotope ¹³⁷Cs, from aqueous solutions is a significant challenge in nuclear waste remediation and environmental cleanup.[1][2] This application note details the principles and protocols for the highly selective liquid-liquid extraction of cesium ions using functionalized 4-tert-butylcalix[1]arene derivatives. We explore the underlying mechanism of molecular recognition, provide a detailed, field-tested protocol for extraction and subsequent stripping, and discuss the critical parameters that govern efficiency and selectivity. This guide is intended for researchers in analytical chemistry, nuclear science, and environmental remediation seeking a robust method for cesium separation.

Principles of Selective Extraction

The remarkable efficacy of certain calixarenes in cesium extraction stems from the principles of host-guest chemistry. While the base molecule, p-tert-butylcalix[1]arene, provides a foundational scaffold, its selectivity for cesium is dramatically enhanced when functionalized to form a calix[1]arene-crown-6 ether.[3]

1.1. The Calixarene Scaffold Calix[1]arenes are macrocyclic compounds formed from the condensation of a para-substituted phenol (like p-tert-butylphenol) and formaldehyde.[4][5] The resulting molecule has a three-dimensional, basket-like shape with a defined upper and lower rim and a central cavity. The tert-butyl groups on the upper rim enhance solubility in organic solvents, while the hydroxyl groups on the lower rim provide a site for chemical modification.

1.2. Mechanism of Cesium Selectivity The key to cesium selectivity lies in the "pre-organized" cavity of calix[1]arene-crown-6 ethers.[3] These derivatives are synthesized by bridging two opposite phenolic units on the lower rim of the calixarene with a polyether chain, creating a crown-ether loop.

• Size Complementarity: The size of the calix[1]arene-crown-6 cavity is exceptionally well-suited to the ionic radius of the cesium cation (1.67 Å). This precise fit is a primary driver of the high selectivity over other alkali metals like sodium (Na⁺, 1.02 Å) and potassium (K⁺, 1.38 Å), which are often present in much higher concentrations.[1][6]

• Cation-π Interactions: The cesium ion, nestled within the cavity, is stabilized not only by coordination with the oxygen atoms of the crown ether loop but also by cation-π interactions with the electron-rich aromatic rings of the calixarene backbone.[7]

• Conformational Lock: The calixarene is locked into a "cone" conformation, which rigidly holds the crown ether loop in the optimal geometry for encapsulating the cesium ion.

This combination of factors results in the formation of a highly stable 1:1 host-guest complex between the calixarene-crown-6 molecule and the cesium ion, allowing it to be efficiently extracted from the aqueous phase into an immiscible organic phase.[8]

Experimental Workflow Overview

The overall process involves three main stages: extraction, scrubbing (optional), and stripping. The cesium ion is first transferred from the aqueous sample to the organic solvent containing the calixarene extractant. The organic phase is then "scrubbed" to remove any co-extracted impurities. Finally, the cesium is transferred back into a clean aqueous phase ("stripped") for analysis or collection.

Caption: Workflow for selective cesium extraction and recovery.

Detailed Experimental Protocol

This protocol is based on established methods for cesium extraction from neutral or alkaline solutions using a calix[1]arene-crown-6 ether extractant.[1][9]

3.1. Materials and Reagents

Reagent/Material	Grade	Supplier Example	Notes
Extractant
Calix[1]arene-bis(tert-octylbenzo-crown-6) (BOBCalixC6)	>95%	Marshallton Research Labs	A common, effective extractant.[10]
Modifier
1-(2,2,3,3-Tetrafluoropropoxy)-3-(4-sec-butylphenoxy)-2-propanol (Cs-7SB)	>97%	Marshallton Research Labs	Improves solubility and performance.[10]
Diluent
Kerosene or n-Dodecane	Reagent	Sigma-Aldrich	A non-polar, water-immiscible solvent.
1-Octanol	Reagent	Sigma-Aldrich	Added to improve solubility and hydrodynamics.[6]
Aqueous Solutions
Cesium Chloride (CsCl)	ACS	Fisher Scientific	For standards and spiking.
Sodium Hydroxide (NaOH)	ACS	VWR	For pH adjustment.
Nitric Acid (HNO₃)	TraceMetal Grade	VWR	For stripping solution and analysis.
Deionized Water	18.2 MΩ·cm	Millipore Milli-Q	Use for all aqueous preparations.

3.2. Preparation of Solutions

• Organic Solvent Preparation (0.05 M MAXCalix in 75/25 1-octanol/kerosene):

  • Rationale: This composition provides a balance of high Cs⁺ distribution ratios and good solubility for the calixarene extractant.[6] The modifier prevents the formation of a third phase during extraction.

  • In a 100 mL volumetric flask, dissolve the appropriate mass of the chosen calixarene-crown-ether (e.g., MAXCalix or BOBCalixC6) in 75 mL of 1-octanol.

  • Add 25 mL of kerosene.

  • Mix thoroughly until the solution is clear and homogeneous.

• Aqueous Sample Preparation:

  • Rationale: The extraction efficiency is highly dependent on the matrix composition. It is critical to either use the sample as-is or create a simulated waste with a similar ionic strength and pH.

  • Prepare a stock solution of CsCl (e.g., 1000 ppm) in deionized water.

  • Prepare a simulated waste solution containing competing ions at representative concentrations (e.g., 4 M NaCl).[6]

  • Spike the simulated waste with the CsCl stock to a final concentration of ~1-10 ppm.

  • Adjust the pH of the final aqueous sample. For many calixarene systems, extraction is effective over a wide pH range (pH 2-6), and in some cases, in highly alkaline solutions.[1][6]

• Stripping Solution Preparation (0.01 M HNO₃):

  • Rationale: A dilute acid solution protonates the crown ether, disrupting the complex and releasing the Cs⁺ ion back into the aqueous phase.[9]

  • Prepare a 0.01 M solution of nitric acid in deionized water.

3.3. Protocol for Liquid-Liquid Extraction

• Phase Contact: In a 15 mL screw-cap tube, combine 5 mL of the prepared aqueous sample with 5 mL of the organic solvent. (This is a 1:1 aqueous-to-organic (A/O) phase ratio).

• Equilibration: Cap the tube tightly and agitate on a mechanical shaker or vortex mixer at a consistent speed for at least 30 minutes at room temperature (25°C).

  • Rationale: 30 minutes is typically sufficient to reach extraction equilibrium.[11] Consistent mixing ensures reproducible mass transfer between phases.

• Phase Separation: Centrifuge the tube at 2000 rpm for 5 minutes to ensure a clean separation between the aqueous and organic layers.

• Sampling: Carefully pipette the aqueous phase (bottom layer) into a clean sample tube for analysis. The organic phase can be retained for the stripping step.

3.4. Protocol for Stripping (Back-Extraction)

• Phase Contact: Take the Cs⁺-loaded organic phase from the extraction step and combine it with an equal volume (5 mL) of the 0.01 M HNO₃ stripping solution.

• Equilibration: Agitate the mixture for 30 minutes, as in the extraction step.

• Phase Separation: Centrifuge for 5 minutes to separate the phases.

• Sampling: Carefully collect the aqueous phase (strip solution), which now contains the recovered cesium, for analysis.

Analysis and Data Interpretation

4.1. Cesium Quantification The concentration of cesium in the aqueous samples (before and after extraction, and after stripping) should be determined using a suitable analytical technique.

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS): Offers very low detection limits and is suitable for non-radioactive cesium (¹³³Cs).[12][13]

• Flame Atomic Absorption Spectrometry (FAAS): A viable alternative to ICP-MS, though typically less sensitive.[13]

• Gamma Spectrometry: The required method for radioactive ¹³⁷Cs, detecting its characteristic gamma-ray emission at 662 keV.[12]

4.2. Performance Calculation The effectiveness of the extraction is quantified using the distribution ratio (DCs) and the separation factor (SF).

• Distribution Ratio (DCs): DCs = [Concentration of Cs in Organic Phase] / [Concentration of Cs in Aqueous Phase]

  Since measuring concentration in the organic phase directly is difficult, it is calculated by mass balance: DCs = ([Cs]initial, aq - [Cs]final, aq) / [Cs]final, aq * (Vaq / Vorg)

• Separation Factor (SFCs/M): This measures the selectivity for cesium over a competing metal ion (M), such as Na⁺ or K⁺. SFCs/M = DCs / DM

  A high separation factor (>100) indicates excellent selectivity.[6]

Parameter	Formula	Interpretation
Distribution Ratio (DCs)	DCs = ([Cs]org) / ([Cs]aq)	Measures the overall efficiency of transfer to the organic phase. A higher D value means better extraction.
Extraction Percentage (%E)	%E = 100 * D / (D + Vaq/Vorg)	The percentage of cesium removed from the aqueous phase in a single contact.
Separation Factor (SFCs/K)	SFCs/K = DCs / DK	Measures the selectivity of the extractant for Cs⁺ over K⁺. A high value is desired.

Key Factors and Troubleshooting

• Effect of pH: In many systems using calixarene-crown ethers, the extraction of Cs⁺ is relatively independent of pH in the range of 2-6.[6] However, for other calixarene derivatives, pH can play a crucial role by affecting the protonation state of the ligand.[14]

• Choice of Diluent: The polarity and nature of the organic diluent can significantly impact extraction efficiency. Alcoholic diluents like 1-octanol often enhance extraction compared to simple alkanes.[3][9]

• Competing Ions: High concentrations of K⁺ can compete with Cs⁺ for the calixarene cavity, reducing the DCs value. Na⁺ typically has a much smaller effect.[1][6]

• Third Phase Formation: At certain concentrations, a third, dense, solvent-rich phase can form at the interface, complicating the separation. The use of a modifier (like Cs-7SB) and controlling extractant concentration helps prevent this.[10]

Caption: Host-guest selectivity of Calix[1]arene-crown-6 for Cesium.

Conclusion

The use of 4-tert-butylcalix[1]arene derivatives, specifically crown-6 ethers, provides a powerful and highly selective method for the extraction of cesium ions from complex aqueous matrices. The efficiency of the process is governed by a combination of host-guest chemistry, solvent effects, and the composition of the aqueous phase. By carefully controlling these parameters, researchers can achieve excellent separation factors and high recovery rates, making this technology a cornerstone for applications ranging from nuclear waste treatment to advanced analytical separations.

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Application Notes and Protocols: Leveraging 4-tert-butylcalixarene for the Effective Removal of Heavy Metals from Aqueous Environments

Introduction: The Challenge of Heavy Metal Contamination and the Promise of Supramolecular Chemistry

Heavy metal contamination of water resources represents a significant and persistent threat to environmental health and human well-being. Industrial effluents, agricultural runoff, and improper disposal of electronic waste contribute to the alarming levels of toxic metal ions such as lead (Pb²⁺), mercury (Hg²⁺), cadmium (Cd²⁺), and copper (Cu²⁺) in our waterways. The bioaccumulative and non-biodegradable nature of these metals necessitates the development of highly efficient and selective methods for their removal. In this context, supramolecular chemistry offers a powerful toolkit, and among its most promising agents is the calixarene family of macrocycles. Specifically, 4-tert-butylcalix[1]arene, a readily accessible and versatile molecular scaffold, has emerged as a cornerstone for the design of sophisticated heavy metal sequestration systems.[2][3]

This application note provides a detailed guide for researchers, scientists, and professionals in drug development on the principles and practical application of 4-tert-butylcalixarene and its derivatives for the removal of heavy metals from water. We will delve into the fundamental mechanisms of metal ion complexation, explore synthetic strategies for enhancing selectivity and efficiency, and provide detailed, field-proven protocols for both liquid-liquid extraction and solid-phase extraction methodologies.

The Unique Architecture of 4-tert-butylcalix[1]arene: A Pre-organized Platform for Cation Binding

4-tert-butylcalix[1]arene is a cyclic tetramer resulting from the condensation of p-tert-butylphenol and formaldehyde.[4][5] Its defining feature is a three-dimensional, basket-like conformation, characterized by a hydrophobic upper rim adorned with bulky tert-butyl groups and a hydrophilic lower rim composed of phenolic hydroxyl groups.[6] This pre-organized structure is central to its function as a molecular receptor.

The cone conformation of 4-tert-butylcalix[1]arene creates a well-defined cavity that can encapsulate guest molecules.[7] More importantly for heavy metal removal, the hydroxyl groups of the lower rim provide a rich coordination environment for metal cations.[2] The size of the calixarene cavity and the spatial arrangement of these hydroxyl groups allow for selective binding of metal ions based on their ionic radius and coordination preferences.

The mechanism of complexation is primarily driven by the interaction between the hard acid character of the metal cations and the hard base nature of the phenolic oxygen atoms. The efficiency and selectivity of this interaction can be significantly enhanced through chemical modification of the calixarene scaffold, a topic we will explore in the subsequent section.

Enhancing Performance through Functionalization: Tailoring Selectivity and Efficiency

While the parent 4-tert-butylcalix[1]arene exhibits an affinity for various heavy metals, its true potential is unlocked through the strategic introduction of functional groups at the upper or lower rims.[3] This process of "functionalization" allows for the fine-tuning of the ligand's electronic and steric properties to achieve higher selectivity and stronger binding for specific target metals.

Lower Rim Modifications: The hydroxyl groups of the lower rim are the most common sites for modification. Introducing donor groups such as esters, ketones, amides, or phosphoryl groups can significantly enhance the binding affinity and selectivity for certain metal ions. For instance, calixarenes functionalized with phosphoryl and salicylamide groups have demonstrated remarkable selectivity for the extraction of uranyl ions (UO₂²⁺) over lanthanides.[8]

Upper Rim Modifications: The tert-butyl groups on the upper rim can also be replaced with other functionalities. Introducing chromogenic groups like azo dyes can lead to the development of colorimetric sensors for heavy metals, where a color change indicates the presence of the target ion.[1]

Immobilization on Solid Supports: To facilitate practical application in water treatment, functionalized 4-tert-butylcalixarenes are often immobilized on solid supports. This creates a reusable solid-phase adsorbent that can be easily separated from the treated water. Common supports include:

• Chitosan: A biocompatible and biodegradable polymer that can be cross-linked with calixarene derivatives to create efficient adsorbents for mercury ions.[6][9]

• Polysiloxane Resins: These provide a robust and stable matrix for the immobilization of calixarenes, resulting in materials with high adsorption capacities for a range of heavy metals and even anions like dichromate.[10]

• Bentonite Clay: A naturally occurring and inexpensive material that can be modified with calixarenes to produce hybrid adsorbents with high removal efficiencies for cadmium, mercury, and other toxic metals.[11]

Experimental Protocols: A Step-by-Step Guide to Heavy Metal Removal

The following protocols provide a generalized framework for the application of 4-tert-butylcalixarene in heavy metal removal. Researchers should optimize these protocols based on the specific metal ion, its concentration, and the matrix of the water sample.

Protocol 1: Liquid-Liquid Extraction of Heavy Metals

This protocol is suitable for laboratory-scale investigations to determine the extraction efficiency and selectivity of a specific calixarene derivative.

Materials and Reagents:

• 4-tert-butylcalix[1]arene or a functionalized derivative

• Organic solvent (e.g., dichloromethane, chloroform, nitrobenzene)[12]

• Aqueous solution containing the target heavy metal ion(s) of known concentration

• pH buffer solutions

• Separatory funnels

• Mechanical shaker

• Analytical instrument for metal ion concentration measurement (e.g., Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-Mass Spectrometry (ICP-MS))

Procedure:

• Preparation of the Organic Phase: Dissolve a known concentration of the calixarene derivative in the chosen organic solvent.

• Preparation of the Aqueous Phase: Prepare a standard aqueous solution of the target heavy metal salt. Adjust the pH of the solution to the desired value using an appropriate buffer. The optimal pH is crucial as it can influence both the speciation of the metal ion and the protonation state of the calixarene.

• Extraction: In a separatory funnel, combine equal volumes of the organic and aqueous phases.

• Equilibration: Shake the separatory funnel vigorously for a predetermined period (e.g., 30-60 minutes) to ensure the system reaches equilibrium.

• Phase Separation: Allow the two phases to separate completely.

• Analysis: Carefully separate the aqueous phase and measure the final concentration of the heavy metal ion using AAS or ICP-MS.

• Calculation of Extraction Efficiency: The percentage of metal ion extracted (%E) can be calculated using the following formula:

  %E = [(C₀ - Cₑ) / C₀] x 100

  Where:

  • C₀ is the initial concentration of the metal ion in the aqueous phase.

  • Cₑ is the equilibrium concentration of the metal ion in the aqueous phase.

Causality Behind Experimental Choices:

• Choice of Organic Solvent: The solvent should be immiscible with water and should effectively dissolve the calixarene. The polarity of the solvent can influence the extraction efficiency.[12]

• pH Optimization: The pH of the aqueous phase is a critical parameter. For phenolic calixarenes, a higher pH can deprotonate the hydroxyl groups, making them more effective ligands. However, at very high pH, metal hydroxides may precipitate.

• Contact Time: Sufficient time must be allowed for the metal-calixarene complex to form and partition into the organic phase.

Diagram of the Liquid-Liquid Extraction Workflow:

Caption: Workflow for heavy metal removal using liquid-liquid extraction with 4-tert-butylcalixarene.

Protocol 2: Solid-Phase Extraction of Heavy Metals

This protocol is more practical for water treatment applications as it utilizes an immobilized calixarene adsorbent.

Materials and Reagents:

• Calixarene-functionalized solid support (e.g., calixarene-chitosan beads, calixarene-silica gel)

• Aqueous solution containing the target heavy metal ion(s) of known concentration

• pH adjustment reagents (e.g., HCl, NaOH)

• Column for chromatography or batch adsorption vessels (e.g., flasks)

• Peristaltic pump (for column method)

• Orbital shaker (for batch method)

• Analytical instrument for metal ion concentration measurement (AAS or ICP-MS)

Procedure (Batch Method):

• Adsorbent Dosing: Add a known mass of the calixarene-functionalized adsorbent to a fixed volume of the heavy metal solution.

• pH Adjustment: Adjust the pH of the solution to the optimal value for adsorption.

• Adsorption: Place the flask on an orbital shaker and agitate at a constant speed for a specific duration to reach equilibrium.

• Separation: Separate the adsorbent from the solution by filtration or centrifugation.

• Analysis: Measure the final concentration of the heavy metal ion in the supernatant.

• Calculation of Adsorption Capacity: The adsorption capacity (qₑ, mg/g) at equilibrium can be calculated as:

  qₑ = [(C₀ - Cₑ) * V] / m

  Where:

  • C₀ and Cₑ are the initial and equilibrium concentrations of the metal ion (mg/L).

  • V is the volume of the solution (L).

  • m is the mass of the adsorbent (g).

Procedure (Column Method):

• Column Packing: Pack a chromatography column with a known amount of the calixarene-functionalized adsorbent.

• Conditioning: Pass a buffer solution at the optimal pH through the column to equilibrate the adsorbent.

• Loading: Pump the heavy metal solution through the column at a constant flow rate.

• Elution (for recovery): After loading, the bound metal ions can be recovered by passing an eluent (e.g., an acidic solution) through the column.

• Analysis: Collect fractions of the effluent and analyze the metal ion concentration to determine the breakthrough curve.

Self-Validating System:

To ensure the trustworthiness of the protocol, it is essential to include control experiments. For instance, in solid-phase extraction, a control experiment using the unmodified solid support (e.g., plain chitosan) should be run in parallel to quantify the contribution of the calixarene to the overall adsorption.[9] Additionally, the reusability of the adsorbent should be tested by performing multiple cycles of adsorption and desorption.

Diagram of the Solid-Phase Extraction Workflow (Batch Method):

Caption: Workflow for heavy metal removal using solid-phase extraction with an immobilized 4-tert-butylcalixarene.

Quantitative Performance Data

The following table summarizes representative performance data for 4-tert-butylcalixarene-based systems in heavy metal removal, compiled from the literature. This data highlights the versatility and efficiency of these materials.

Calixarene System	Target Metal(s)	Method	Key Performance Metrics	Reference
Phosphoryl and Salicylamide Functionalized p-tert-butylcalix[1]arene	UO₂²⁺, La³⁺, Yb³⁺	Liquid-Liquid Extraction	High selectivity for UO₂²⁺ over lanthanides. Separation factors: β(UO₂²⁺/La³⁺) = 121.0, β(UO₂²⁺/Yb³⁺) = 70.0 at pH 6.0.	[8]
Chitosan-p-tert-butylcalix[1]arene Polymer	Hg²⁺	Solid-Phase Adsorption	Highly efficient adsorbent for mercury ions.	[6][9]
p-tert-butylcalix[13]arene	Cd²⁺, Ni²⁺, Cu²⁺, Ag⁺, Co²⁺, Zn²⁺	Liquid-Liquid Extraction	Selectivity order in ammonia solution: Cd²⁺ > Ni²⁺ > Cu²⁺ > Ag⁺ > Co²⁺ > Zn²⁺. Extraction efficiencies of 97% for Cu²⁺ and 90% for Cd²⁺ in the presence of ethylene diamine.	[12]
Calix[1]arene-Modified Bentonite Clay	Cd(II), Hg(II), Zn(II), Pb(II), Cu(II), Co(II), Sr(II)	Solid-Phase Adsorption	Adsorption percentages: Cd(II) ~92%, Hg(II) ~73%, Zn(II) ~72%, Pb(II) ~66%, Cu(II) ~57%, Co(II) ~35%, Sr(II) ~21%.	[11]
Azocalix[1]arene Oligomers	Ag⁺, Hg⁺, Hg²⁺, Co²⁺, Ni²⁺, Cu²⁺, Cd²⁺, Cr³⁺	Solid-Phase Adsorption	Higher binding properties compared to monomeric analogs.	[1]

Conclusion and Future Outlook

4-tert-butylcalix[1]arene and its derivatives represent a highly versatile and effective platform for the removal of heavy metals from aqueous environments. Their pre-organized structure, coupled with the potential for tailored functionalization, allows for the development of systems with high efficiency and selectivity. The protocols outlined in this application note provide a solid foundation for researchers to explore and optimize the use of these remarkable macrocycles in addressing the critical challenge of heavy metal pollution.

Future research in this area will likely focus on the development of even more selective and robust calixarene-based materials, the exploration of novel and environmentally friendly solid supports, and the scaling up of these technologies for industrial and municipal water treatment applications. The integration of calixarenes into advanced materials such as membranes and nanofibers also holds significant promise for the next generation of water purification technologies.

References

• Asfari, Z., et al. (2001). Complexation and transport of transition and heavy metal cations by p-tert-butyldihomooxacalix[1]arene tetraketones and X-ray crystal structure of the tert-butyl ketone derivative. New Journal of Chemistry, 25(3), 447-455. [Link]

• Glasneck, F., et al. (2022). Tetra‐Substituted p‐Tert‐Butylcalix[1]Arene with Phosphoryl and Salicylamide Functional Groups: Synthesis, Complexation and Selective Extraction of f‐Element Cations. Chemistry – A European Journal, 28(5), e202103597. [Link]

• Karimi, F., et al. (2021). Synthesis of a new chitosan-p-tert-butylcalix[1]arene polymer as adsorbent for toxic mercury ion. RSC Advances, 11(52), 32964-32972. [Link]

• Özen Karakuş, Ö., et al. (2011). Removal of heavy metal ions from aqueous solution by azocalix[1]arene. Journal of Hazardous Materials, 185(1), 343-349. [Link]

• Mamat, C., et al. (2014). Chelation of heavy group 2 (radio)metals by p-tert-butylcalix[1]arene-1,3-crown-6 and logK determination via NMR. Inorganica Chimica Acta, 417, 145-150. [Link]

• Tabakci, M., et al. (2007). A Calix[1]arene‐Containing Polysiloxane Resin for Removal of Heavy Metals and Dichromate Anion. Clean – Soil, Air, Water, 35(1), 76-81. [Link]

• Jlassi, K., et al. (2020). Data on the fabrication of hybrid calix[1]arene-modified natural bentonite clay for efficient selective removal of toxic metals from wastewater at room temperature. Data in Brief, 31, 105877. [Link]

• Lejeune, M., et al. (1997). Transition–metal complexation by calix[1]arene-derived phosphinites. Journal of the Chemical Society, Dalton Transactions, (21), 3965-3972. [Link]

• Yusof, N. S. M., et al. (2018). Host–Guest Extraction of Heavy Metal Ions with p-t-Butylcalix[13]arene from Ammonia or Amine Solutions. Journal of Chemistry, 2018, 8530728. [Link]

• Martínez, A., et al. (2020). Synthesis of Novel p-tert-Butylcalix[1]arene Derivative: Structural Characterization of a Methanol Inclusion Compound. Molecules, 25(23), 5634. [Link]

• Brechin, E. K. (2017). The coordination chemistry of p-tert-butylcalix[1]arene with paramagnetic transition and lanthanide metal ions: an Edinburgh Perspective. Dalton Transactions, 46(30), 9771-9780. [Link]

• Gutsche, C. D., et al. (1985). Calixarenes. 19. Syntheses procedures for p-tert-butylcalix[1]arene. The Journal of Organic Chemistry, 50(26), 5449-5454. [Link]

• Da Silva, E., et al. (2010). The calix[1]arene's functionalisation sites. Journal of Supramolecular Chemistry, 22(3-4), 149-172. [Link]

• Daschbach, J. L., et al. (2009). Hydrogen Adsorption and Diffusion in p-tert-Butylcalix[1]arene: An Experimental and Molecular Simulation Study. The Journal of Physical Chemistry C, 113(16), 6638-6646. [Link]

• Memon, S., et al. (2015). P-tert-Butylcalix[1]arene. In Calixarenes in Bio-Nanotechnology (pp. 1-21). Springer. [Link]

• Yusof, N. S. M., et al. (2018). Host–Guest Extraction of Heavy Metal Ions with p-t-Butylcalix[13]arene from Ammonia or Amine Solutions. Semantic Scholar. [Link]

• Salinas-Castillo, A., et al. (2021). Recognition of Heavy Metals by Using Resorcin[1]arenes Soluble in Water. Molecules, 26(11), 3169. [Link]

• Karimi, F., et al. (2021). Synthesis of a new chitosan-p-tert-butylcalix[1]arene polymer as adsorbent for toxic mercury ion. RSC Advances, 11(52), 32964-32972. [Link]

• Surov, O. V., et al. (2013). 4-tert-butylcalix[1]arene-based porous structures. Russian Journal of Physical Chemistry A, 87(5), 784-789. [Link]

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Application Note: Fullerene C60 and C70 Complexation with 4-tert-Butylcalixarene

Application Note: Fullerene C60 and C70 Complexation with 4-tert-Butylcalix[1]arene

Introduction: The Supramolecular Handshake Between Fullerenes and Calixarenes

The burgeoning fields of nanotechnology, materials science, and advanced drug delivery perpetually seek novel methods for the precise manipulation and functionalization of molecules.[1][2][3][4] A particularly compelling strategy involves the non-covalent encapsulation of guest molecules within a host structure, a cornerstone of supramolecular chemistry. This application note provides a detailed guide to the complexation of fullerenes C60 and C70 with 4-tert-butylcalix[5]arene, a versatile and efficient macrocyclic host.

Fullerenes, with their unique cage-like structures and exceptional electronic properties, hold immense promise in various applications, from photovoltaics to therapeutic agents.[6][7] However, their inherent hydrophobicity and tendency to aggregate in solution present significant hurdles to their practical implementation.[7][8][9] Host-guest complexation with calixarenes offers a sophisticated solution to these challenges.[8][9] Calixarenes, cyclic oligomers formed from the condensation of phenols and formaldehyde, possess a distinctive three-dimensional architecture characterized by a hydrophobic cavity and a functionalizable rim.[3][10][11] This "molecular basket" is ideally suited to encapsulate guest molecules like fullerenes, driven by a combination of non-covalent interactions.

This guide is designed for researchers, scientists, and drug development professionals. It will delve into the fundamental principles governing this complexation, provide detailed experimental protocols for synthesis and characterization, and offer insights into the causality behind experimental choices, ensuring a robust and reproducible workflow.

Principles of Complex Formation: A Dance of Non-Covalent Forces

The formation of a stable complex between a fullerene (the "guest") and a 4-tert-butylcalix[5]arene (the "host") is a thermodynamically driven process governed by a delicate interplay of non-covalent interactions. The association is primarily enthalpy-driven and entropy-opposed.[12]

Key Interactions at Play:

• π-π Stacking: The electron-rich aromatic walls of the calixarene cavity interact favorably with the electron-deficient π-system of the fullerene surface. This is a dominant contributor to the stability of the complex.

• van der Waals Forces: Close contact between the surfaces of the host and guest molecules leads to attractive van der Waals interactions, further stabilizing the complex.

• CH-π Interactions: The hydrogen atoms of the methylene bridges and tert-butyl groups of the calixarene can interact with the π-electron cloud of the fullerene.

• Solvophobic Effects: In solution, the hydrophobic fullerene molecule is driven into the hydrophobic cavity of the calixarene to minimize its interaction with the surrounding solvent molecules, a phenomenon that contributes significantly to the overall binding affinity.

The size and shape complementarity between the host and guest are crucial. The larger 4-tert-butylcalix[5]arene forms a tighter complex compared to its smaller counterparts (e.g., calix[13]arene or calix[8]arene) due to a better fit for the fullerene guests.[12] While both C60 and C70 form stable complexes, the oblong shape of C70 can lead to different binding affinities and selectivities compared to the spherical C60.[14][15]

Visualizing the Complexation

Caption: The self-assembly process of fullerene-calixarene complexation.

Experimental Protocols: A Step-by-Step Guide

The following protocols provide a robust framework for the synthesis and characterization of fullerene-calixarene complexes. Adherence to these steps, coupled with careful experimental technique, is crucial for obtaining high-quality, reproducible results.

Materials and Equipment

Reagents	Grade	Supplier
Fullerene C60 (>99.5%)	Sublimed	Recommended
Fullerene C70 (>99%)	Sublimed	Recommended
4-tert-Butylcalix[5]arene	>98%	Commercially Available
Toluene	Anhydrous, >99.8%	Required
Chloroform-d (CDCl3)	For NMR	Required
Toluene-d8	For NMR	Recommended

Equipment	Purpose
Analytical Balance	Precise weighing of reagents
Sonicator	Dissolution of fullerenes
Magnetic Stirrer with Hotplate	Controlled reaction conditions
Rotary Evaporator	Solvent removal
High-Vacuum Pump	Drying of products
UV-Vis Spectrophotometer	Characterization
NMR Spectrometer (≥400 MHz)	Characterization
Mass Spectrometer (MALDI-TOF or ESI)	Characterization

Synthesis of the Fullerene-Calixarene Complex (1:1 Stoichiometry)

This protocol is optimized for a 1:1 host-guest complex, which is commonly observed in solution for this system.[14]

• Preparation of Stock Solutions:

  • Accurately weigh 10.0 mg of C60 (or C70) and dissolve it in 10.0 mL of anhydrous toluene in a light-protected vial. Sonication may be required to facilitate complete dissolution. This yields a stock solution of approximately 1 mg/mL.

  • Accurately weigh a stoichiometric equivalent of 4-tert-butylcalix[5]arene and dissolve it in 10.0 mL of anhydrous toluene to create a stock solution of the desired concentration.

• Complexation Reaction:

  • In a clean, dry vial, combine equal molar amounts of the fullerene and calixarene stock solutions.

  • Stir the resulting mixture at room temperature for 2-4 hours, protected from light. The color of the fullerene solution may subtly change upon complexation.

• Isolation of the Complex (Optional, for solid-state analysis):

  • The complex can often be precipitated by the slow addition of a non-solvent such as methanol or hexane.

  • Alternatively, slow evaporation of the toluene solvent under a stream of nitrogen can yield crystalline material.

  • Collect the precipitate by filtration or centrifugation, wash with a small amount of the non-solvent, and dry under high vacuum.

Experimental Workflow Visualization

Caption: A streamlined workflow for the synthesis and characterization of fullerene-calixarene complexes.

Characterization Techniques: Unveiling the Supramolecular Structure

A multi-faceted analytical approach is essential to confirm the formation and elucidate the structure of the fullerene-calixarene complex.

UV-Visible Spectroscopy

Principle: The electronic environment of the fullerene is perturbed upon inclusion within the calixarene cavity. This results in subtle but measurable changes in its UV-Vis absorption spectrum.

Protocol:

• Acquire the UV-Vis spectrum of the free fullerene in toluene.

• Acquire the UV-Vis spectrum of the fullerene-calixarene complex solution.

• Observe for a slight red-shift (bathochromic shift) and potential broadening of the fullerene absorption bands, particularly in the 420-530 nm region.[12] The appearance of a charge-transfer band around 440 nm can also be indicative of complex formation.[14]

Data Interpretation: The magnitude of the spectral shift can be used in titration experiments to determine the association constant (Ka) of the complex, providing a quantitative measure of its stability.

Species	Expected λmax Shift (vs. Free Fullerene)	Significance
[C60]@[4-tert-butylcalix[5]arene]	Small bathochromic shift	Confirmation of host-guest interaction
[C70]@[4-tert-butylcalix[5]arene]	Potentially larger shift than C60	Suggests stronger interaction/different geometry

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: The aromatic rings of the calixarene create a shielded magnetic environment within its cavity. A guest molecule residing in this cavity will experience an upfield shift in its NMR signals.

Protocol:

• Acquire a ¹H NMR spectrum of the free fullerene (note: C60 is NMR-silent, but impurities or C70 will show signals).

• Acquire a ¹H NMR spectrum of the free 4-tert-butylcalix[5]arene in CDCl₃ or toluene-d₈.

• Acquire a ¹H NMR spectrum of the fullerene-calixarene complex in the same deuterated solvent.

Data Interpretation:

• Host Protons: The signals corresponding to the aromatic and methylene protons of the calixarene will likely show shifts and broadening upon complexation due to changes in conformation and dynamics.

• Guest Protons (for C70): The signals of C70 will experience an upfield shift, providing direct evidence of inclusion within the calixarene cavity.

• 2D NMR (NOESY): Nuclear Overhauser Effect Spectroscopy can reveal through-space correlations between the protons of the fullerene and the inner protons of the calixarene, offering definitive proof of complexation and providing insights into the geometry of the complex.

Due to the dynamic nature of the complex in solution at room temperature, variable-temperature (VT) NMR studies at lower temperatures can be employed to slow down the exchange process and observe more pronounced changes in chemical shifts.[16]

Mass Spectrometry

Principle: Soft ionization techniques like Matrix-Assisted Laser Desorption/Ionization-Time of Flight (MALDI-TOF) or Electrospray Ionization (ESI) can be used to detect the non-covalent complex as a single molecular ion.

Protocol:

• Prepare a sample of the complex solution.

• For MALDI-TOF, co-crystallize the sample with a suitable matrix.

• Acquire the mass spectrum in positive or negative ion mode.

Data Interpretation: Look for a peak corresponding to the mass of the fullerene plus the mass of the calixarene. For example, for the C60 complex, a peak at approximately m/z = 720 (C60) + 1298 (calix[5]arene) = 2018 should be observed.

X-ray Crystallography

Principle: For solid-state samples, single-crystal X-ray diffraction provides unambiguous proof of the complex's structure, including the precise positioning of the fullerene within the calixarene cavity and the host's conformation.

Data Interpretation: The resulting crystal structure will reveal key details such as intermolecular distances, bond angles, and packing arrangements in the solid state.[5][13]

Applications and Future Directions

The successful complexation of fullerenes with 4-tert-butylcalix[5]arene opens up a plethora of opportunities in various scientific domains:

• Drug Delivery: The calixarene host can enhance the aqueous solubility and bioavailability of fullerene-based drugs, facilitating their use in photodynamic therapy and as antiviral or antioxidant agents.[1][2][3][4][6][9] The calixarene can be further functionalized to target specific cells or tissues.

• Materials Science: These supramolecular assemblies can be used as building blocks for the creation of novel nanomaterials with tailored optical and electronic properties.[5] They can also be employed for the purification and separation of fullerenes.[12]

• Catalysis: The encapsulation of a fullerene within a calixarene can modify its reactivity, potentially leading to novel catalytic applications.

The protocols and insights provided in this application note serve as a foundational guide for researchers exploring the fascinating world of fullerene-calixarene host-guest chemistry. The versatility of both the fullerene guest and the calixarene host ensures that this field will continue to yield exciting discoveries and innovative applications.

References

• Molecular recognition of p-tert-butylcalixarenes by surface-linked fullerenes C60 and C70. (n.d.). Google Scholar.

• Fluorescent Bis-Calix[13]arene-Carbazole Conjugates: Synthesis and Inclusion Complexation Studies with Fullerenes C 60 and C 70. (2021). MDPI. [Link]

• UV–Vis and NMR spectroscopic investigations on effective and selective non-covalent interactions between fullerenes and calix[8]arene. (n.d.). ResearchGate. [Link]

• X-ray structures of the complexes of [(calix[8]arene)(C 60 ) 2 ] (a) and [(calix[8]arene)(C 70 ) 2 ] (b) as viewed from below the calix[8]arene double cone. (n.d.). ResearchGate. [Link]

• Synthesis of p-tert-butylcalix[13]arene semitubes and their binding studies with C60. (n.d.). ResearchGate. [Link]

• Deep Cavitand Calixarene–Solubilized Fullerene as a Potential Photodynamic Agent. (2021). Frontiers in Chemistry. [Link]

• Synthesis of Lower-Rim p-tert-Butylcalix[13]arene Baskets and Their Complexes with C60 and Pt Salts. (n.d.). ResearchGate. [Link]

• The X-ray powder diffraction of the C 60 –p-Bu t-calix[5]arene complex. (n.d.). ResearchGate. [Link]

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• Tetra‐Substituted p‐Tert‐Butylcalix[13]Arene with Phosphoryl and Salicylamide Functional Groups: Synthesis, Complexation an. (n.d.). Semantic Scholar. [Link]

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• (a) Supramolecular complexation of fullerenes C60 and C70 within the cavity of covalent organic boronate ester cage 1 (molecular structures of inclusion complexes are derived from semiempirical PM6 modeling); (b) schematical representation for the use of C60-cage complexes as shadow masks for a regioselective exohedral C60 functionalization. (n.d.). ResearchGate. [Link]

• Ion-Regulated Allosteric Binding of Fullerenes (C-60 and C-70) by Tetrathiafulvalene-Calix[13]pyrroles. (n.d.). ResearchGate. [Link]

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Application Note: 4-tert-Butylcalixarene as a Transformative Stationary Phase for Gas Chromatography

An in-depth guide for researchers, scientists, and drug development professionals on the application of 4-tert-butylcalixarene as a highly selective stationary phase in gas chromatography.

Introduction: Beyond Conventional GC Separations

Gas chromatography (GC) remains a cornerstone of analytical chemistry, prized for its efficiency, speed, and sensitivity.[1][2] The heart of any GC system, however, is the column, and the choice of stationary phase dictates the selectivity and ultimate success of a separation. While polysiloxane-based phases are ubiquitous, there is a growing demand for stationary phases with unique selectivity, particularly for challenging separations of structurally similar molecules like positional and geometric isomers.

Macrocyclic compounds, including crown ethers, cyclodextrins, and calixarenes, represent a frontier in stationary phase design.[3] Calixarenes, specifically, are phenol-formaldehyde cyclic oligomers that possess a unique three-dimensional, basket-like cavity.[1][4] This structure, characterized by a nonpolar upper rim and a polar lower rim, can be readily functionalized, allowing for the fine-tuning of its physicochemical properties.[1][5] Among these, 4-tert-butylcalix[4]arene stands out as a versatile and powerful platform for creating GC stationary phases with exceptional molecular recognition capabilities. Its rigid structure and π-electron-rich cavity offer a combination of interaction mechanisms not available in traditional linear polymers.

This guide details the principles, applications, and protocols for utilizing 4-tert-butylcalixarene-based stationary phases, providing a framework for leveraging their superior selectivity in complex analytical challenges.

The Principle of Separation: A Supramolecular Approach

The remarkable separation power of 4-tert-butylcalixarene stationary phases stems from their ability to engage in specific, multi-point interactions with analyte molecules, a concept rooted in host-guest chemistry. Unlike conventional phases that rely primarily on van der Waals forces and polarity matching, calixarenes offer a suite of interaction modes.

• Inclusion Complexation: The well-defined cavity of the calixarene can include guest molecules of a complementary size and shape. The bulky tert-butyl groups on the upper rim create a nonpolar entrance, favoring the inclusion of hydrophobic moieties.

• π-π Interactions: The aromatic rings that form the calixarene basket are electron-rich, enabling strong π-π stacking interactions with aromatic and unsaturated analytes.[3][6] This is a key mechanism for the separation of aromatic isomers.

• Hydrogen Bonding: The hydroxyl groups on the lower rim can act as hydrogen bond donors, providing retention for polar analytes like alcohols and phenols.[6] These groups can also be functionalized to introduce other polar interactions.[2]

• Dipole-Dipole and van der Waals Forces: These conventional interactions also contribute to the overall retention mechanism, but are augmented by the more specific forces described above.[1][7]

The combination of these interactions, governed by the precise three-dimensional structure of the calixarene, results in a stationary phase with exceptional shape and electronic selectivity.

Caption: Host-guest interactions between an analyte and the calixarene cavity.

Performance and Applications

The true value of 4-tert-butylcalixarene stationary phases is demonstrated in their performance, particularly their resolving power for isomers, which often co-elute on standard columns.

Derivatized 4-tert-butylcalixarene columns show a remarkable ability to separate positional, structural, and cis-/trans-isomers.[3] For example, a p-tert-butyl(tetradecyloxy)calix[4]arene (C4A-C10) stationary phase has demonstrated baseline separation of challenging aromatic amine isomers, outperforming commercial polysiloxane phases.[3] This high resolving capability is attributed to the subtle differences in how each isomer fits within the calixarene cavity and interacts with its aromatic framework.[8]

While exceptional for isomers, these columns are not limited to a single analyte class. They have shown excellent performance for a wide range of compounds from nonpolar to polar, including n-alkanes, esters, ketones, aldehydes, and alcohols.[3] This broad applicability makes them a powerful tool for complex mixture analysis in fields like environmental science, food analysis, and petrochemicals.[1]

To improve the poor film-forming ability of unsubstituted calixarenes, they are often derivatized, for instance, by adding long alkyl chains to the lower rim.[1] This enhances their coating efficiency on fused-silica capillaries and improves thermal stability.

Parameter	Value (p-tert-butyl(tetradecyloxy)calix[4]arene)	Reference
Column Efficiency	~2566 plates/meter (for n-dodecane at 120 °C)	[3]
Polarity	Weakly polar	[3]
Thermal Stability	Up to 240 °C (for a similar calix[7]arene derivative)	[9][10]
Repeatability (RSD)	Run-to-run: < 0.06%Day-to-day: 0.12–0.27%	[3]

Protocols

Unmodified calixarenes have high melting points and poor film-forming properties, making them difficult to use as capillary GC stationary phases.[1] Derivatization of the lower rim hydroxyl groups with long alkyl chains overcomes this limitation. This protocol is adapted from established procedures.[3]

Materials:

• 4-tert-butylcalix[4]arene

• Sodium hydride (NaH), 60% dispersion in mineral oil

• N,N-Dimethylformamide (DMF), anhydrous

• 1-Bromodecane

• Dichloromethane (DCM)

• Anhydrous magnesium sulfate

• Deionized water

Procedure:

• In a dry, nitrogen-purged round-bottom flask, add 4-tert-butylcalix[4]arene (1.0 eq).

• Add anhydrous DMF to dissolve the calixarene.

• Carefully add sodium hydride (10 eq) portion-wise to the stirred solution at room temperature. Allow the mixture to stir for 1 hour to ensure complete deprotonation of the phenolic hydroxyls.

• Add 1-bromodecane (10 eq) dropwise to the reaction mixture.

• Heat the solution to 80-85 °C and maintain for 10-12 hours under a nitrogen atmosphere.

• Cool the reaction to room temperature. Quench the reaction by slowly adding deionized water.

• Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with deionized water (3 x 30 mL), and dry over anhydrous magnesium sulfate.

• Filter the solution and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purify the product via column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to obtain the final p-tert-butyl(tetradecyloxy)calix[4]arene as an oil or waxy solid.

• Confirm the structure using ¹H NMR, IR, and mass spectrometry.

This protocol outlines the static coating method, a reliable technique for preparing highly efficient and reproducible capillary columns.[2][3][10]

Caption: Workflow for preparing a calixarene-coated capillary GC column.

Materials:

• Fused-silica capillary tubing (e.g., 10 m x 0.25 mm i.d.)

• Synthesized C4A-C10 stationary phase

• Dichloromethane (DCM), HPLC grade

• Saturated solution of NaCl in Methanol

• High-purity nitrogen gas

• Vacuum pump

• GC oven or tube furnace for conditioning

Procedure:

• Pre-treatment: To improve the adhesion of the stationary phase, roughen the inner wall of the capillary. Push a saturated solution of NaCl in methanol through the column for 30 minutes.

• Drying: Purge the column with high-purity nitrogen gas to remove the salt solution. Install the column in a GC oven, keeping both ends open, and heat to 200 °C for 3 hours with a continuous nitrogen flow.[2]

• Coating Solution Preparation: Prepare a solution of the C4A-C10 stationary phase in dichloromethane at a concentration of 0.15% (w/v).[10] Ensure the phase is completely dissolved.

• Static Coating:

  • Completely fill the capillary column with the coating solution.

  • Seal one end of the column (e.g., with a septum or by melting).

  • Connect the open end to a vacuum line.

  • Place the column in a constant temperature bath (e.g., 40 °C). The solvent will slowly evaporate from the sealed end towards the vacuum, leaving a thin, uniform film of the stationary phase on the inner wall.[2]

• Conditioning: Once all the solvent has evaporated, carefully cut both ends of the column. Install the column in the GC. Condition it by heating from 40 °C to 160 °C at a slow rate of 1 °C/min under a steady flow of nitrogen carrier gas, and hold at the final temperature for 7-8 hours.[2][10] This process removes any residual solvent and stabilizes the stationary phase film.

This protocol provides a starting point for the separation of aromatic isomers, such as xylenes or toluidines. Method optimization will be required for specific applications.

Instrumentation & Conditions:

• Gas Chromatograph: Agilent 7890A or equivalent, equipped with a split/splitless injector and a Flame Ionization Detector (FID).[9]

• Column: Custom-coated C4A-C10 column (10 m x 0.25 mm i.d.).

• Carrier Gas: Nitrogen or Helium, high purity.

• Flow Rate: 0.6 mL/min.[3]

• Injector Temperature: 250 °C.[11]

• Detector Temperature: 300 °C.[11]

• Split Ratio: 80:1 or 100:1.[11][12]

• Oven Temperature Program: 40 °C (hold 1 min), then ramp at 10 °C/min to 160 °C (hold 3 min).[3][9]

Procedure:

• Prepare a standard solution of the isomer mixture in dichloromethane at a concentration of ~100 ppm.

• Set the GC conditions as listed above.

• Inject 1 µL of the standard solution.

• Acquire the chromatogram and identify the peaks based on the retention times of individual isomer standards.

• Optimize the temperature program (initial temperature, ramp rate, final temperature) to achieve baseline resolution (R > 1.5) for all isomers of interest.

Conclusion

4-tert-Butylcalixarene-based stationary phases represent a significant advancement in GC technology. Their unique supramolecular structure provides a multi-modal interaction platform, leading to exceptional selectivity that is often unattainable with conventional columns. By enabling the baseline separation of challenging isomers and demonstrating broad applicability across various analyte classes, these stationary phases empower researchers to resolve complex mixtures with greater confidence and accuracy. The protocols provided herein offer a practical guide for the synthesis, column preparation, and application of this transformative technology, paving the way for new analytical discoveries.

References

• Performance and selectivity of lower-rim substituted calix[4]arene as a stationary phase for capillary gas chromatography. RSC Advances. [Link]

• Calixarene-based Stationary Phases for Chromatography. ResearchGate. [Link]

• Performance and selectivity of lower-rim substituted calix[4]arene as a stationary phase for capillary gas chromatography. Royal Society of Chemistry. [Link]

• Calixarenes as Stationary Phases in High Performance Liquid Chromatography. ResearchGate. [Link]

• Separation performance of PEG-linked calix[4]arene as stationary phase for capillary gas chromatography. SciELO. [Link]

• Separation performance of the calix[11]arene functionalized with polyethylene glycol units for capillary gas chromatography. Semantic Scholar. [Link]

• Separation of positional isomers on a calix[4]arene-methylsiloxane polymer as stationary phase in capillary GC. ResearchGate. [Link]

• Separation performance of p-tert-butyl(tetradecyloxy)calix[7]arene as a stationary phase for capillary gas chromatography. Semantic Scholar. [Link]

• Investigation on the preparation and chromatographic behavior of a new para-tert-butylcalix[4]arene-1,2-crown-4 stationary phase for high performance liquid chromatography. PubMed. [Link]

• Separation performance of PEG-linked calix[4]arene as stationary phase for capillary gas chromatography (alternative link). SciELO. [Link]

• Synthesis of Novel p-tert-Butylcalix[4]arene Derivative: Structural Characterization of a Methanol Inclusion Compound. MDPI. [Link]

• p-tert-BUTYLCALIX[4]ARENE. Organic Syntheses. [Link]

• Separation performance of p-tert-butyl(tetradecyloxy)calix[7]arene as a stationary phase for capillary gas chromatography. National Institutes of Health (NIH). [Link]

• Separation performance of p-tert-butyl(tetradecyloxy)calix[7]arene as a stationary phase for capillary gas chromatography. ResearchGate. [Link]

• Synthesis of Novel p-tert-Butylcalix[4]arene Derivative: Structural Characterization of a Methanol Inclusion Compound. ResearchGate. [Link]

• GC separations of cis-/trans-isomers. ResearchGate. [Link]

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Application Notes and Protocols: Chiral Recognition Using Functionalized 4-tert-Butylcalixarene

Application Notes and Protocols: Chiral Recognition Using Functionalized 4-tert-Butylcalix[1]arene

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Chirality and the Role of Calixarenes

Chirality, the property of a molecule being non-superimposable on its mirror image, is a fundamental concept in chemistry and biology. Enantiomers, the two mirror-image forms of a chiral molecule, can exhibit profoundly different biological activities. In the pharmaceutical industry, for instance, one enantiomer of a drug may be therapeutically effective while the other could be inactive or even toxic. This underscores the critical importance of developing robust methods for chiral recognition – the ability to distinguish between enantiomers.

Calixarenes have emerged as a versatile class of macrocyclic compounds in supramolecular chemistry, acting as host molecules capable of encapsulating various guest molecules.[1][2][3] Their unique three-dimensional, cup-like structure, which can be readily functionalized at both the upper and lower rims, makes them ideal scaffolds for designing synthetic receptors with high selectivity.[2][4][5] Specifically, 4-tert-butylcalix[6]arene provides a well-defined cavity and a platform for introducing chiral recognition elements. By strategically modifying the calixarene framework with chiral substituents, researchers can create receptors that exhibit enantioselective binding towards a wide range of chiral guests, including amino acids, amines, and carboxylic acids.[7][8][9] This capability has significant implications for drug development, enantioselective catalysis, and the development of chiral sensors.[6][10][11][12][13][14]

This guide provides a comprehensive overview of the principles and protocols for utilizing functionalized 4-tert-butylcalix[6]arene in chiral recognition applications.

The Mechanism of Chiral Recognition with Functionalized Calixarenes

The enantioselective recognition by functionalized 4-tert-butylcalix[6]arenes arises from the formation of diastereomeric host-guest complexes with the two enantiomers of a chiral guest molecule. The stability of these complexes differs due to variations in the non-covalent interactions between the host and each enantiomer. These interactions can include hydrogen bonding, π-π stacking, hydrophobic interactions, and steric hindrance.

The key to achieving high enantioselectivity lies in the strategic placement of chiral functional groups on the calixarene scaffold. These groups create a chiral microenvironment within the host's binding cavity, leading to a more favorable interaction with one enantiomer over the other.

Figure 1: Mechanism of chiral recognition. A chiral calixarene host forms diastereomeric complexes with the R and S enantiomers of a guest, with one complex being more stable.

Synthesis of Functionalized 4-tert-Butylcalix[1]arenes

The synthesis of chiral 4-tert-butylcalix[6]arenes typically involves a multi-step process. The starting material, p-tert-butylcalix[6]arene, can be selectively functionalized at the lower (phenolic hydroxyl groups) or upper (para-positions of the phenyl rings) rim.[15]

General Synthetic Strategy:

• Protection/Deprotection: The hydroxyl groups on the lower rim are often protected to allow for selective functionalization of the upper rim, or vice versa.

• Introduction of Functional Groups: Reactive groups such as amines, carboxylic acids, or aldehydes are introduced to the calixarene scaffold.

• Coupling with Chiral Moieties: The functionalized calixarene is then reacted with a chiral molecule (e.g., an amino acid, amino alcohol, or chiral amine) to introduce the chiral recognition elements.

Example Synthetic Scheme:

Figure 2: A representative synthetic workflow for a chiral functionalized 4-tert-butylcalix[6]arene.

Experimental Protocols for Chiral Recognition Studies

Several analytical techniques can be employed to investigate the chiral recognition capabilities of functionalized calixarenes. The choice of method depends on the specific host-guest system and the information required.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for studying host-guest interactions in solution.[16][17][18] Chiral recognition can be observed through changes in the chemical shifts of the host or guest protons upon complexation.

Protocol for ¹H NMR Titration:

• Sample Preparation: Prepare a stock solution of the chiral calixarene host in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). Prepare a series of solutions containing a fixed concentration of the host and increasing concentrations of the racemic or pure enantiomeric guest.

• Data Acquisition: Record the ¹H NMR spectrum for each sample, ensuring consistent experimental parameters (temperature, number of scans).

• Data Analysis:

  • Identify proton signals of the host or guest that show significant chemical shift changes (complexation-induced shifts, CIS) upon addition of the other component.[17]

  • For chiral recognition, compare the spectra of the host with each pure enantiomer of the guest. Differences in the chemical shifts or the appearance of separate signals for the enantiomers in the presence of the chiral host indicate enantioselective interaction.[19]

  • Plot the change in chemical shift (Δδ) against the guest concentration.

  • Fit the titration data to a suitable binding model (e.g., 1:1 binding isotherm) using non-linear regression analysis to determine the association constants (Kₐ) for each enantiomer.[16]

Fluorescence Spectroscopy

Fluorescence spectroscopy is a highly sensitive technique for studying chiral recognition, particularly when the calixarene is functionalized with a fluorophore.[20][21]

Protocol for Fluorescence Titration:

• Sample Preparation: Prepare a stock solution of the fluorescent chiral calixarene host and stock solutions of the enantiomeric guests in a suitable solvent.

• Titration: To a solution of the host, incrementally add small aliquots of the guest enantiomer solution.

• Data Acquisition: After each addition, record the fluorescence emission spectrum.

• Data Analysis:

  • Monitor the changes in fluorescence intensity (quenching or enhancement) or wavelength shifts upon addition of the guest.[22]

  • Plot the change in fluorescence intensity against the guest concentration.

  • Determine the association constants (Kₐ) for each enantiomer by fitting the data to a suitable binding model, such as the Stern-Volmer equation for quenching experiments.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction, including the binding constant (Kₐ), enthalpy change (ΔH), and stoichiometry (n).[16][23][24]

Protocol for ITC:

• Sample Preparation: Prepare solutions of the chiral calixarene host and the enantiomeric guests in the same buffer to minimize heats of dilution. Degas all solutions thoroughly.

• Instrument Setup: Place the host solution in the sample cell and the guest solution in the injection syringe. Set the experimental temperature and stirring speed.

• Titration: Perform a series of small, sequential injections of the guest solution into the host solution, allowing the system to reach equilibrium after each injection.

• Data Analysis:

  • Integrate the heat flow peaks to obtain the heat change for each injection.

  • Plot the heat change per mole of injectant against the molar ratio of guest to host.

  • Fit the resulting binding isotherm to a suitable binding model to extract the thermodynamic parameters (Kₐ, ΔH, and n) for each enantiomer.

Data Presentation and Interpretation

The results of chiral recognition studies are typically presented in tables summarizing the binding constants and thermodynamic parameters for each enantiomer. The enantioselectivity is often expressed as the ratio of the binding constants (Kₐ(enantiomer 1) / Kₐ(enantiomer 2)).

Host	Guest Enantiomer	Kₐ (M⁻¹)	ΔG (kcal/mol)	ΔH (kcal/mol)	TΔS (kcal/mol)	Selectivity (Kₐ(L)/Kₐ(D))
Calix-1	L-Alanine methyl ester	1.5 x 10³	-4.3	-5.8	-1.5	2.5
D-Alanine methyl ester	6.0 x 10²	-3.8	-4.9	-1.1
Calix-2	L-Phenylalanine methyl ester	2.8 x 10⁴	-6.1	-8.2	-2.1	5.1
D-Phenylalanine methyl ester	5.5 x 10³	-5.1	-6.7	-1.6

Table 1: Example of binding data for two different chiral calixarene hosts with amino acid ester guests.

A higher selectivity value indicates a greater degree of chiral discrimination by the calixarene host. The thermodynamic data provides insights into the driving forces of the binding process. For example, a negative enthalpy change (ΔH) suggests that the binding is enthalpically driven, likely due to favorable interactions such as hydrogen bonding and van der Waals forces.

Applications in Drug Development and Beyond

The ability of functionalized 4-tert-butylcalix[6]arenes to selectively recognize enantiomers has numerous applications:

• Enantioselective Separation: Chiral calixarenes can be immobilized on solid supports to create chiral stationary phases for chromatographic separation of enantiomers.

• Chiral Sensing: Fluorescently labeled chiral calixarenes can be used as chemosensors for the rapid and sensitive detection of specific enantiomers in complex mixtures.[21]

• Asymmetric Catalysis: By incorporating a catalytic moiety, chiral calixarenes can serve as catalysts for enantioselective reactions.[25]

• Drug Delivery: Calixarenes can encapsulate drug molecules, and chiral recognition can be exploited for the stereoselective release of drugs.[14][26][27]

Conclusion

Functionalized 4-tert-butylcalix[6]arenes are powerful and versatile tools for chiral recognition. Their modular nature allows for the rational design of hosts with high selectivity for a wide range of chiral guest molecules. The experimental protocols outlined in this guide provide a framework for researchers to synthesize, characterize, and apply these fascinating supramolecular systems in various fields, from fundamental studies of molecular recognition to the development of practical applications in the pharmaceutical and chemical industries.

References

• [Enantioselective synthesis of inherently chiral calix[6]arenes. - ResearchGate]([Link])

• [Inherently Chiral Calix[6]Arene Derivatives: Concept and Enantioselective Synthesis - Wiley Online Library]([Link])

• [Inherently Chiral Calix[6]Arene Derivatives: Concept and Enantioselective Synthesis - ResearchGate]([Link])

• [Enantioselective Synthesis of Calix[6]arenes with Axial and Inherent Chiralities via Palladium/Chiral Norbornene Cooperative Catalysis - ChemRxiv]([Link])

• [Enantioselective Synthesis of Calix[6]arenes with Axial and Inherent Chiralities via Palladium/Chiral Norbornene Cooperative Catalysis - ChemRxiv]([Link])

• [Chiral anion recognition using calix[6]arene-based ureido receptors in a 1,3-alternate conformation - NIH]([Link])

• [Synthesis of Novel p-tert-Butylcalix[6]arene Derivative: Structural Characterization of a Methanol Inclusion Compound - MDPI]([Link])

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Application Notes and Protocols: 4-tert-Butylcalixarene Derivatives for Advanced Drug Delivery Systems

Introduction: The Unique Potential of 4-tert-Butylcalixarenes in Drug Delivery

4-tert-Butylcalixarenes are a class of macrocyclic compounds formed from the condensation of p-tert-butylphenol and formaldehyde.[1] Their unique three-dimensional basket-like architecture, featuring a hydrophobic cavity and modifiable upper and lower rims, makes them exceptional candidates for the development of sophisticated drug delivery systems. The inherent versatility of the calixarene scaffold allows for precise tuning of its physicochemical properties, enabling the creation of tailored nanocarriers for a wide range of therapeutic agents.[2]

These macrocycles offer several key advantages in drug delivery. Their hydrophobic core can encapsulate poorly water-soluble drugs, enhancing their bioavailability and stability.[3] Furthermore, the hydroxyl groups on the lower rim and the tert-butyl groups on the upper rim can be readily functionalized with various chemical moieties. This functionalization can impart water solubility, introduce stimuli-responsive behavior (e.g., pH sensitivity), and facilitate targeted delivery to specific cells or tissues.[4] This guide provides a comprehensive overview of the synthesis, functionalization, drug loading, and characterization of 4-tert-butylcalixarene derivatives, offering detailed protocols for their application in drug delivery research.

Part 1: Synthesis and Functionalization of the 4-tert-Butylcalix[4]arene Scaffold

The journey to a functional drug delivery system begins with the synthesis of the core calixarene structure, followed by strategic modifications to impart desired properties.

Core Synthesis: Preparation of p-tert-Butylcalix[4]arene

The foundational step is the synthesis of the parent p-tert-butylcalix[4]arene. The following protocol is adapted from the well-established procedure by Gutsche and Iqbal, which provides a reliable method for obtaining the macrocycle in good yield.[1]

Protocol 1: Synthesis of p-tert-Butylcalix[4]arene

Materials:

• p-tert-Butylphenol

• Formaldehyde solution (37%)

• Sodium hydroxide (NaOH)

• Diphenyl ether

• Ethyl acetate

• Toluene

• Acetic acid

• Acetone

• Nitrogen gas supply

• 3-L three-necked round-bottomed flask

• Mechanical stirrer

• Heating mantle

• Condenser

Procedure:

• Preparation of the Precursor:

  • In a 3-L, three-necked, round-bottomed flask equipped with a mechanical stirrer, combine 100 g (0.666 mol) of p-tert-butylphenol, 62 mL of 37% formaldehyde solution (0.83 mol), and a solution of 1.2 g (0.03 mol) of sodium hydroxide in 3 mL of water.[1]

  • Stir the mixture at room temperature for 15 minutes.

  • Heat the mixture at 100–120°C for 2 hours using a heating mantle. The initially clear solution will become a viscous yellow-brown mass as water evaporates.[1]

  • Allow the reaction mixture to cool to room temperature.

  • Add 800–1000 mL of warm diphenyl ether to the flask and stir until the residue is dissolved (this may take at least 1 hour).[1]

• Pyrolysis of the Precursor:

  • Fit the flask with a nitrogen inlet and a condenser.

  • Heat the solution to 110–120°C with stirring while passing a rapid stream of nitrogen over the reaction mixture to remove evolved water.[1]

  • Once water evolution subsides and a solid begins to form, increase the temperature to reflux (approximately 150–160°C) and maintain for 3–4 hours under a gentle flow of nitrogen. The solid should dissolve, forming a clear dark-brown to grayish-black solution.[1]

• Isolation and Purification:

  • Cool the reaction mixture to room temperature.

  • Precipitate the product by adding 1.5 L of ethyl acetate and stir for 15–30 minutes.[1]

  • Allow the solid to settle for at least 30 minutes.

  • Filter the precipitate and wash it sequentially with two 100-mL portions of ethyl acetate, one 200-mL portion of acetic acid, two 100-mL portions of water, and two 50-mL portions of acetone.[1]

  • The resulting crude product can often be used without further purification. For higher purity, recrystallize from boiling toluene. Note that the product from toluene crystallization will be a 1:1 complex with toluene, which can be removed by drying under high vacuum at >140°C for 48 hours.[1]

Functionalization of the Lower Rim for Water Solubility and Stimuli-Responsiveness

To be effective as a drug carrier in biological systems, the inherently hydrophobic calixarene must be rendered water-soluble. This is typically achieved by functionalizing the hydroxyl groups on the lower rim with polar moieties such as carboxylates, amines, or polyethylene glycol (PEG) chains. These modifications not only enhance aqueous solubility but can also introduce stimuli-responsive properties.

Diagram 1: General Workflow for Synthesis and Functionalization

Caption: Workflow for the synthesis of the calixarene core and subsequent functionalization.

Protocol 2: Synthesis of a Water-Soluble Carboxylated p-tert-Butylcalix[4]arene Derivative

This protocol describes a two-step process to introduce carboxylic acid groups to the lower rim, a common strategy to achieve water solubility and pH-responsiveness.

Materials:

• p-tert-Butylcalix[4]arene

• Ethyl bromoacetate

• Potassium carbonate (K₂CO₃)

• Acetone

• Lithium hydroxide (LiOH)

• Tetrahydrofuran (THF)

• Water

• Hydrochloric acid (HCl)

Procedure:

• Etherification:

  • Dissolve p-tert-butylcalix[4]arene (1 equivalent) in acetone in a round-bottom flask.

  • Add an excess of potassium carbonate (e.g., 10 equivalents) and ethyl bromoacetate (e.g., 8 equivalents).

  • Reflux the mixture with stirring for 24 hours.

  • After cooling, filter off the inorganic salts and evaporate the solvent from the filtrate under reduced pressure.

  • Purify the resulting tetraester derivative by column chromatography (silica gel, using a hexane/ethyl acetate gradient).

• Hydrolysis:

  • Dissolve the purified tetraester derivative in a mixture of THF and water.

  • Add an excess of lithium hydroxide and stir the mixture at room temperature for 48 hours.

  • Remove the THF by rotary evaporation.

  • Acidify the remaining aqueous solution to pH 2 with 1 M HCl to precipitate the tetra-acid derivative.

  • Collect the precipitate by filtration, wash with water, and dry under vacuum.

Part 2: Drug Loading and Nanoparticle Formulation

The encapsulation of therapeutic agents within the calixarene-based carrier is a critical step. The choice of method depends on the properties of both the drug and the calixarene derivative.

Self-Assembly and Drug Encapsulation

Amphiphilic calixarene derivatives, possessing both hydrophobic and hydrophilic domains, can self-assemble into various nanostructures such as micelles or vesicles in aqueous media. This process can be harnessed to encapsulate hydrophobic drugs within the core of these nano-assemblies.

Diagram 2: Self-Assembly and Drug Encapsulation

Caption: Self-assembly of amphiphilic calixarenes to encapsulate a hydrophobic drug.

Protocol 3: Paclitaxel Loading into Calixarene Nanoparticles by Dialysis

This protocol is a common and effective method for loading hydrophobic drugs like paclitaxel into pre-formed or self-assembling calixarene nanoparticles.[3][5]

Materials:

• Amphiphilic p-tert-butylcalix[4]arene derivative

• Paclitaxel

• Ethanol

• Deionized water

• Dialysis tubing (MWCO 1000 Da)

• Magnetic stirrer and stir bar

Procedure:

• Dissolution:

  • Dissolve the amphiphilic calixarene derivative (e.g., 20 mg) and paclitaxel (e.g., 2 mg) in a minimal amount of ethanol (e.g., 5 mL).

  • Sonicate the solution for 30 minutes at room temperature to ensure complete dissolution and mixing.

• Dialysis:

  • Transfer the ethanol solution into a dialysis bag (MWCO 1000 Da).

  • Place the dialysis bag in a beaker containing a large volume of deionized water (e.g., 1 L).

  • Stir the water gently at room temperature.

  • Replace the water every 4-6 hours for a total of 24-48 hours to ensure complete removal of the organic solvent. This process facilitates the self-assembly of the calixarene derivative into nanoparticles and the entrapment of the paclitaxel.

• Collection and Storage:

  • Collect the nanoparticle suspension from the dialysis bag.

  • The suspension can be filtered through a 0.45 µm syringe filter to remove any large aggregates.

  • For long-term storage, the nanoparticle suspension can be lyophilized.

Part 3: Characterization of Drug-Loaded Calixarene Derivatives

Thorough characterization is essential to ensure the quality, efficacy, and safety of the formulated drug delivery system.

Size, Morphology, and Stability

Table 1: Key Characterization Techniques and Parameters

Technique	Parameter Measured	Typical Values/Observations
Dynamic Light Scattering (DLS)	Hydrodynamic diameter, Polydispersity Index (PDI)	100-250 nm, PDI < 0.3
Transmission Electron Microscopy (TEM)	Morphology, size, and size distribution	Spherical or vesicular shape, confirmation of DLS data
Zeta Potential	Surface charge	> ±20 mV for good colloidal stability

Protocol 4: Characterization by Dynamic Light Scattering (DLS)

Sample Preparation:

• Dilute the nanoparticle suspension in deionized water or an appropriate buffer to a concentration of 0.1-1.0 mg/mL.[6]

• Filter the diluted sample through a 0.22 µm syringe filter to remove any dust or large aggregates.

• Transfer the sample to a clean DLS cuvette. Ensure there are no air bubbles.[6]

Measurement:

• Equilibrate the sample in the instrument for at least 5 minutes to ensure thermal stability.

• Perform at least three measurements for each sample to ensure reproducibility.

• Analyze the data to obtain the average hydrodynamic diameter and the polydispersity index (PDI).

Protocol 5: Characterization by Transmission Electron Microscopy (TEM)

Sample Preparation (Negative Staining):

• Place a drop of the nanoparticle suspension (0.01-0.1 mg/mL) onto a carbon-coated TEM grid.[7]

• Allow the sample to adsorb for 1-2 minutes.

• Blot the excess liquid with filter paper.

• Wash the grid by placing a drop of deionized water on it and immediately blotting it dry. Repeat this step.

• Apply a drop of a negative staining agent (e.g., 2% uranyl acetate) to the grid for 30-60 seconds.[7]

• Blot off the excess stain and allow the grid to air dry completely before imaging.

Drug Loading and Release

Protocol 6: Determination of Drug Loading Efficiency using UV-Vis Spectroscopy

Principle: This indirect method quantifies the amount of free, unloaded drug in the supernatant after nanoparticle formation and separation.

Procedure:

• Calibration Curve:

  • Prepare a series of standard solutions of the free drug in the relevant solvent at known concentrations.

  • Measure the absorbance of each standard at the drug's λ_max using a UV-Vis spectrophotometer.

  • Plot a calibration curve of absorbance versus concentration.

• Sample Analysis:

  • After preparing the drug-loaded nanoparticles (e.g., by dialysis), centrifuge the suspension to pellet the nanoparticles.

  • Carefully collect the supernatant containing the unloaded drug.

  • Measure the absorbance of the supernatant at the drug's λ_max.

• Calculation:

  • Use the calibration curve to determine the concentration of the free drug in the supernatant.

  • Calculate the total amount of unloaded drug.

  • The amount of loaded drug is the initial amount of drug used minus the amount of unloaded drug.

  • Drug Loading Content (%): (Mass of loaded drug / Total mass of nanoparticles) x 100

  • Encapsulation Efficiency (%): (Mass of loaded drug / Initial mass of drug) x 100[8]

Protocol 7: In Vitro pH-Responsive Drug Release Study

This protocol simulates the release of a drug from the calixarene carrier under physiological and acidic (tumor microenvironment) conditions.[9]

Materials:

• Drug-loaded nanoparticle suspension

• Phosphate-buffered saline (PBS) at pH 7.4

• Acetate buffer at pH 5.5

• Dialysis tubing (MWCO corresponding to the drug's molecular weight)

• Shaking incubator or water bath at 37°C

Procedure:

• Setup:

  • Place a known amount of the drug-loaded nanoparticle suspension (e.g., 1 mL) into a dialysis bag.

  • Immerse the dialysis bag into a larger container with a known volume of release medium (e.g., 50 mL of PBS pH 7.4 or acetate buffer pH 5.5).

  • Place the setup in a shaking incubator at 37°C.

• Sampling:

  • At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24, 48 hours), withdraw a small aliquot (e.g., 1 mL) of the release medium.

  • Replace the withdrawn volume with an equal volume of fresh release medium to maintain sink conditions.

• Analysis:

  • Quantify the concentration of the released drug in the collected aliquots using a suitable analytical method (e.g., UV-Vis spectroscopy or HPLC).

  • Calculate the cumulative percentage of drug released over time.

Diagram 3: Mechanism of pH-Responsive Drug Release

Caption: pH-responsive drug release from a functionalized calixarene micelle.

Conclusion and Future Perspectives

4-tert-Butylcalixarene derivatives represent a highly promising and versatile platform for the development of next-generation drug delivery systems. Their tunable structure allows for the creation of nanocarriers with enhanced drug solubility, stability, and controlled release properties. The ability to introduce stimuli-responsive functionalities, such as pH sensitivity, opens up exciting possibilities for targeted cancer therapy and other applications where localized drug delivery is paramount. As research in this field continues to advance, we can expect to see the emergence of even more sophisticated calixarene-based systems with improved therapeutic efficacy and reduced side effects, ultimately contributing to the development of safer and more effective medicines.

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Application Notes and Protocols: Encapsulation of Anticancer Drugs by 4-tert-Butylcalixarene

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Promise of 4-tert-Butylcalixarene in Oncology

The landscape of cancer therapy is continually evolving, with a pressing need for drug delivery systems that can enhance the therapeutic efficacy of anticancer agents while minimizing their systemic toxicity.[1] Among the innovative platforms being explored, macrocyclic compounds, particularly calixarenes, have emerged as highly promising nanocarriers.[1] 4-tert-butylcalix[1]arene, a readily synthesized macrocycle, presents a unique three-dimensional structure characterized by a hydrophobic cavity and modifiable upper and lower rims.[2][3] This architecture makes it an exceptional candidate for the encapsulation of anticancer drugs, offering the potential to improve their solubility, stability, and targeted delivery to tumor tissues.[1]

These application notes provide a comprehensive guide to the synthesis of 4-tert-butylcalix[1]arene, its functionalization for enhanced drug compatibility, and detailed protocols for the encapsulation and characterization of the model anticancer drug, doxorubicin. The methodologies described herein are designed to be robust and reproducible, providing a solid foundation for researchers venturing into the development of calixarene-based drug delivery systems.

I. Synthesis of 4-tert-Butylcalix[1]arene: A Foundational Protocol

The synthesis of the parent macrocycle, 4-tert-butylcalix[1]arene, is the cornerstone of its application in drug delivery. The following protocol is a well-established method that yields the desired cyclic tetramer.[4]

Protocol 1: Synthesis of 4-tert-Butylcalix[1]arene

A. Preparation of the "Precursor"

• Reaction Setup: In a 3-L, three-necked, round-bottomed flask equipped with a mechanical stirrer, combine 100 g (0.666 mol) of p-tert-butylphenol, 62 mL of 37% formaldehyde solution (0.83 mol), and a solution of 1.2 g (0.03 mol) of sodium hydroxide in 3 mL of water.[4]

• Initial Reaction: Stir the mixture at room temperature for 15 minutes. The solution should be clear and colorless.

• Heating and Water Evaporation: Heat the mixture to 100–120°C using a heating mantle for 2 hours. During this time, the solution will turn yellow and then into a thick, viscous mass as water evaporates.[4]

• Cooling and Dissolution: Discontinue stirring and allow the reaction mixture to cool to room temperature. Add 800–1000 mL of warm diphenyl ether to dissolve the residue, stirring for at least 1 hour.[4]

B. Pyrolysis of the Precursor

• Setup for Pyrolysis: Fit the flask with a nitrogen inlet and a condenser.

• Water Removal: Heat the stirred mixture to 110–120°C while passing a rapid stream of nitrogen over the surface to facilitate the removal of residual water. The solution will change from yellow to gray or light brown.[4]

• Reflux: Once water evolution subsides, heat the mixture to reflux (approximately 150–160°C) for 3–4 hours under a gentle flow of nitrogen. The solid will dissolve, forming a clear dark-brown to grayish-black solution.[4]

C. Product Precipitation and Purification

• Precipitation: Cool the reaction mixture to room temperature and precipitate the product by adding 1.5 L of ethyl acetate. Stir for 15–30 minutes and let it stand for at least 30 minutes.[4]

• Filtration and Washing: Filter the precipitate and wash it sequentially with two 100-mL portions of ethyl acetate, one 200-mL portion of acetic acid, two 100-mL portions of water, and two 50-mL portions of acetone. This yields the crude product.[4]

• Recrystallization: Dissolve the crude product in boiling toluene and concentrate the solution. The product will crystallize upon cooling. The resulting crystals are a 1:1 complex of p-tert-butylcalix[1]arene and toluene. Toluene can be removed by drying under high vacuum at a temperature above 140°C for an extended period.[4]

II. Functionalization of 4-tert-Butylcalix[1]arene for Enhanced Drug Encapsulation

While the parent 4-tert-butylcalix[1]arene can encapsulate certain molecules, its utility in drug delivery is significantly enhanced through chemical modification. Functionalization of the upper and lower rims allows for the introduction of groups that can improve water solubility, biocompatibility, and drug-loading capacity.[2][5] A common strategy involves creating an amphiphilic calixarene that can self-assemble into micelles in an aqueous environment, providing a hydrophobic core for drug encapsulation.[5][6]

The following is a representative multi-step synthesis to create an amphiphilic calixarene derivative suitable for doxorubicin encapsulation, starting from the synthesized 4-tert-butylcalix[1]arene.[5]

Workflow for Amphiphilic Calixarene Synthesis

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Application Notes and Protocols: Functionalization of the 4-tert-Butylcalixarene Lower Rim

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calixarenes are a class of macrocyclic compounds formed by the condensation of phenols and aldehydes, creating a unique cup-shaped architecture with a defined upper and lower rim, and a central cavity. Among these, p-tert-butylcalixarene is a foundational platform in supramolecular chemistry due to its synthetic accessibility and versatile functionalization potential. The "lower rim," comprised of four phenolic hydroxyl groups, is a critical site for chemical modification. Functionalization of this lower rim allows for the precise tuning of the calixarene's properties, including its solubility, conformational rigidity, and host-guest binding capabilities. These modifications are paramount for a wide range of applications, from the development of sophisticated drug delivery systems to the creation of highly selective sensors and catalysts.

This guide provides a comprehensive overview of established and innovative protocols for the functionalization of the 4-tert-butylcalixarene lower rim. It is designed to equip researchers with the theoretical understanding and practical methodologies necessary to synthesize novel calixarene derivatives for advanced applications.

Core Principles of Lower Rim Functionalization

The reactivity of the lower rim hydroxyl groups is the cornerstone of its functionalization. These phenolic groups can be selectively or exhaustively modified through various organic reactions, primarily O-alkylation and O-acylation. The choice of reagents, reaction conditions, and stoichiometry dictates the degree and pattern of substitution, leading to a diverse array of functionalized calixarenes.

Conformational Control

A key aspect of lower rim functionalization is the control of the calixarene's conformation. p-tert-Butylcalixarene can exist in four distinct conformations: cone, partial cone, 1,2-alternate, and 1,3-alternate. The stable cone conformation is maintained by a network of intramolecular hydrogen bonds between the lower rim hydroxyl groups. Introduction of bulky substituents on the lower rim can lock the calixarene into a specific conformation, a critical feature for designing pre-organized host molecules with high selectivity.

Key Functionalization Strategies and Protocols

The following sections detail widely employed strategies for modifying the lower rim of 4-tert-butylcalixarene, complete with step-by-step protocols and explanations of the underlying chemistry.

O-Alkylation: Introducing Ether Linkages

O-alkylation is the most common method for lower rim functionalization, allowing for the introduction of a wide variety of functional groups. The Williamson ether synthesis is the foundational reaction, typically employing a base to deprotonate the phenolic hydroxyls followed by reaction with an alkyl halide.

1.1. Exhaustive Alkylation for Tetra-O-Substituted Calixarenes

This protocol aims to substitute all four hydroxyl groups, often to enhance solubility in organic solvents and to introduce multiple binding sites.

Protocol: Synthesis of Tetra-O-propyl-p-tert-butylcalixarene

• Materials: p-tert-butylcalixarene, sodium hydride (NaH), n-propyl bromide, anhydrous N,N-dimethylformamide (DMF).

• Procedure:

  • In a flame-dried, three-necked flask under a nitrogen atmosphere, suspend p-tert-butylcalixarene (1.0 g, 1.54 mmol) in anhydrous DMF (50 mL).

  • Carefully add sodium hydride (60% dispersion in mineral oil, 0.37 g, 9.24 mmol) portion-wise to the suspension at 0 °C.

  • Allow the mixture to stir at room temperature for 1 hour, or until the evolution of hydrogen gas ceases, indicating the formation of the tetra-phenoxide.

  • Add n-propyl bromide (1.14 g, 9.24 mmol) dropwise to the reaction mixture.

  • Heat the reaction to 70 °C and stir for 24 hours.

  • Cool the reaction to room temperature and cautiously quench with water (10 mL).

  • Extract the product with dichloromethane (3 x 50 mL).

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure and purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the desired tetra-O-propylated calixarene.

Causality: The use of a strong base like NaH ensures complete deprotonation of all four weakly acidic phenolic hydroxyls. DMF is an ideal polar aprotic solvent for this SN2 reaction. A molar excess of the base and alkylating agent drives the reaction to completion.

1.2. Selective Mono-Alkylation

Achieving selective mono-alkylation is crucial for creating asymmetric calixarenes, which are valuable precursors for more complex structures.

Protocol: Selective Mono-alkylation using a Methyl Carbonate Ionic Liquid

• Materials: p-tert-butylcalixarene, a methyl carbonate ionic liquid (e.g., [N2 2 2 1][MeCO3]), an alkylating agent (e.g., dimethyl sulfate or an alkyl halide), chloroform.

• Procedure:

  • Prepare a concentrated solution of the methyl carbonate ionic liquid and p-tert-butylcalixarene in chloroform. The ionic liquid acts as both a base and the reaction medium.

  • Add the alkylating agent (1.1 equivalents) to the solution.

  • Stir the reaction mixture at room temperature for 72 hours.

  • Wash the reaction mixture with water to remove the ionic liquid.

  • Extract the organic layer and remove the solvent under vacuum to yield the mono-alkylated product.

Causality: The methyl carbonate anion is a mild base that selectively deprotonates one phenolic hydroxyl group of the calixarene, forming a mono-anionic calixarate salt. This in-situ formation of the mono-anion controls the stoichiometry of the reaction, leading to exclusive mono-alkylation. This method provides a safer and more selective alternative to using strong inorganic bases.

O-Acylation: Introducing Ester Functionalities

Esterification of the lower rim introduces carbonyl groups that can act as hydrogen bond acceptors and coordination sites for metal ions. These derivatives are also important intermediates for the synthesis of amides and other functional groups.

Protocol: Synthesis of Tetra-O-acetyl-p-tert-butylcalixarene

• Materials: p-tert-butylcalixarene, acetic anhydride, pyridine.

• Procedure:

  • Dissolve p-tert-butylcalixarene (1.0 g, 1.54 mmol) in pyridine (20 mL) in a round-bottom flask.

  • Add acetic anhydride (1.57 g, 15.4 mmol) to the solution.

  • Heat the reaction mixture at 80 °C for 4 hours.

  • Cool the mixture to room temperature and pour it into ice-cold 1 M HCl (100 mL) to precipitate the product and neutralize the pyridine.

  • Filter the white precipitate, wash thoroughly with water, and dry under vacuum.

  • Recrystallize the crude product from a suitable solvent system (e.g., chloroform/methanol) to obtain pure tetra-O-acetyl-p-tert-butylcalixarene.

Causality: Acetic anhydride is the acylating agent, and pyridine acts as both a solvent and a catalyst by activating the anhydride and neutralizing the acetic acid byproduct. The reaction proceeds to completion due to the excess of the acylating agent.

Stepwise Functionalization for Hetero-Substituted Calixarenes

The synthesis of calixarenes with different functional groups on the lower rim requires a stepwise approach, often involving protection and deprotection strategies.

Protocol: Synthesis of a 1,3-Di-O-alkylated Calixarene

This protocol involves the selective alkylation of two distal hydroxyl groups.

• Materials: p-tert-butylcalixarene, cesium carbonate (Cs2CO3), alkyl halide, anhydrous acetonitrile.

• Procedure:

  • To a solution of p-tert-butylcalixarene (1.0 g, 1.54 mmol) in anhydrous acetonitrile (50 mL), add cesium carbonate (1.0 g, 3.08 mmol).

  • Stir the suspension at room temperature for 30 minutes.

  • Add the alkyl halide (3.08 mmol) and reflux the mixture for 12 hours.

  • Cool the reaction, filter off the inorganic salts, and evaporate the solvent.

  • Purify the residue by column chromatography to isolate the 1,3-di-O-alkylated product.

Causality: The use of a weaker base like cesium carbonate and controlling the stoichiometry of the reagents allows for selective di-substitution. The distal (1,3) positions are often favored due to steric and electronic factors.

Visualization of Functionalization Workflows

The following diagram illustrates a general workflow for the functionalization of the 4-tert-butylcalixarene lower rim.

Caption: General workflow for lower rim functionalization of 4-tert-butylcalixarene.

Characterization of Functionalized Calixarenes

Thorough characterization is essential to confirm the structure, purity, and conformation of the synthesized calixarene derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for characterizing functionalized calixarenes.

• ¹H NMR: The signals of the methylene bridge protons are particularly diagnostic of the conformation. In the cone conformation, these typically appear as a pair of doublets due to their diastereotopic nature. The integration of the signals for the introduced functional groups versus the tert-butyl protons confirms the degree of substitution.

• ¹³C NMR: Provides information on the carbon skeleton and the presence of new functional groups.

• 2D NMR (COSY, HSQC, HMBC, NOESY): These techniques are invaluable for assigning complex spectra and determining the through-bond and through-space correlations, which helps in elucidating the precise structure and conformation.

Mass Spectrometry (MS)

MS is used to determine the molecular weight of the synthesized compounds, confirming the successful incorporation of the functional groups. Techniques such as Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI) are commonly employed.

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying the presence of key functional groups. For example, the disappearance of the broad -OH stretching band and the appearance of C-O-C stretching bands confirm O-alkylation. The appearance of a strong C=O stretching band indicates successful O-acylation.

X-ray Crystallography

Single-crystal X-ray diffraction provides unambiguous proof of the molecular structure and conformation in the solid state.

Quantitative Data Summary

The following table summarizes typical reaction conditions and yields for the functionalization of the 4-tert-butylcalixarene lower rim.

Functionalization Type	Reagents	Base	Solvent	Temp (°C)	Time (h)	Typical Yield (%)	Reference
Tetra-O-propylation	n-Propyl bromide	NaH	DMF	70	24	Good
Mono-O-methylation	Dimethyl sulfate	[N2 2 2 1][MeCO3]	Chloroform	RT	72	High
Tetra-O-acetylation	Acetic anhydride	Pyridine	Pyridine	80	4	>90	-
1,3-Di-O-alkylation	Alkyl halide	Cs2CO3	Acetonitrile	Reflux	12	Moderate	-

Applications in Drug Development

The ability to precisely tailor the structure and properties of calixarenes through lower rim functionalization makes them highly attractive for pharmaceutical applications.

• Drug Delivery: Functionalized calixarenes can encapsulate drug molecules within their hydrophobic cavity, enhancing their solubility, stability, and bioavailability. The introduction of hydrophilic groups on the lower rim can lead to the formation of amphiphilic calixarenes that self-assemble into nanoparticles for targeted drug delivery.

• Molecular Recognition and Sensing: Calixarenes functionalized with specific binding motifs on the lower rim can act as highly selective receptors for biomolecules, enabling their use in diagnostic sensors.

• Therapeutic Agents: The calixarene scaffold itself, when appropriately functionalized, can exhibit biological activity, including antiviral, antibacterial, and anticancer properties.

The following diagram illustrates the application of a functionalized calixarene in a host-guest drug delivery system.

Caption: Host-guest encapsulation of a drug molecule by a functionalized calixarene.

Conclusion

The functionalization of the lower rim of 4-tert-butylcalixarene is a powerful and versatile strategy for creating novel supramolecular structures with tailored properties. The protocols and principles outlined in this guide provide a solid foundation for researchers to design and synthesize advanced calixarene derivatives for a multitude of applications, particularly in the fields of drug development and molecular recognition. A thorough understanding of the reaction mechanisms and careful control of the experimental conditions are paramount to achieving the desired degree and pattern of functionalization.

References

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• Gutsche, C. D. (1998). Calixarenes Revisited. Royal Society of Chemistry.
• Stark, A., et al. (2006). Selective monoalkylation of p-tert-butylcalix--arene in a methyl carbonate ionic liquid.
• Stark, A., et al. (2006). Selective monoalkylation of p-tert-butylcalix--arene in a methyl carbonate ionic liquid. Queen's University Belfast.
• Nimse, S. B., & Kim, T. (2013). Biological applications of functionalized calixarenes. Chemical Society Reviews, 42(1), 366-386.
• McKervey, M. A., et al. (1998). Rigidification of the Cone Conformation of p-tert-Butylcalixarene with Carbamate Groups on the Lower Rim. Supramolecular Chemistry, 9(2), 125-131.
• Arduini, A., et al. (1992). Selective 1,2-functionalization of calixarenes at the lower rim. Synthesis of a new type of bis-calixcrown ether.
• Power, M. J., & Perera, S. D. (2021). The coordination chemistry of p-tert-butylcalixarene with paramagnetic transition and lanthanide metal ions: an Edinburgh Perspective. Dalton Transactions, 50(1), 28-40.
• Bag, B., & Das, A. (2007). Coordination chemistry of calixarene derivatives with lower rim functionalisation and their applications. Coordination Chemistry Reviews, 251(13-14), 1819-1838.
• Gutsche, C. D., & Iqbal, M. (1993). p-tert-BUTYLCALIXARENE. Organic Syntheses, 71, 234.
• Chen, Y., et al. (2015). Synthesis of p-tert-Butylcalixarene and ether derivative.
• Atwood, J. L., & Steed, J. W. (Eds.). (2004). Encyclopedia of Supramolecular Chemistry. CRC press.
• Zadmard, R., et al. (2023). Experimental and Computational NMR Strategies to Identify Constrained Conformers of Modified Calixarenes. ChemRxiv.
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• Gutsche, C. D., & Iqbal, M. (1993). p-tert-BUTYLCALIXARENE. Organic Syntheses Procedure.
• Power, M. J., & Perera, S. D. (2022). The coordination chemistry of p-tert-butylcalixarene with paramagnetic transition and lanthanide metal ions: an Edinburgh Perspective. Dalton Transactions (RSC Publishing).
• Al-Othman, Z. A., et al. (2017).
• Ganjali, S. T. (2001). Selective dealkylation of tetra-O-propyl-p-tert-butyl calixarene at the lower rim by AlCl3. Acta Chimica Slovenica, 48(3), 427-430.
• BenchChem. (2025). Synthesis and Characterization of Upper Rim Functionalized Calixarenes: An In-depth Technical Guide. Benchchem.
• WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. (n.d.). potential polymer for drug delivery – calixarene. WORLD JOURNAL OF PHARMACEUTICAL RESEARCH.
• BenchChem. (2025). A Comparative Analysis of the Binding Affinities of Functionalized Calixarenes. Benchchem.
• Functionalized CalixNanocones. (2025). PMC - NIH.
• ResearchGate. (2025). (PDF) Synthesis of new p-tert-butylcalixarene-based polyammonium triazolyl amphiphiles and their binding with nucleoside phosphates.
• MDPI. (2018). Synthesis of Novel p-tert-Butylcalixarene Derivative: Structural Characterization of a Methanol Inclusion Compound. MDPI.
• ResearchGate. (2025). (PDF) Synthesis of p-tert-Butylthiacalixarenes Functionalized with Tris(2-aminoethyl)amine Fragments at the Lower Rim and Their Interaction with Model Lipid Membranes.
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• PubMed. (2009).

Application Notes &amp; Protocols: Synthesis of Water-Soluble 4-tert-Butylcalixarene Derivatives

Application Notes & Protocols: Synthesis of Water-Soluble 4-tert-Butylcalix[1]arene Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unlocking the Potential of Calixarenes in Aqueous Systems

Calixarenes are a class of macrocyclic compounds formed from the condensation of phenols and formaldehyde.[1][2] Their unique cup-shaped structure, featuring a hydrophobic cavity and modifiable upper and lower rims, makes them exceptional host molecules in supramolecular chemistry.[1] The parent 4-tert-butylcalix[3]arene, while a versatile building block, suffers from poor water solubility, which significantly limits its applications in biological and pharmaceutical fields.[1][4]

The strategic introduction of hydrophilic functional groups onto the calixarene scaffold is paramount to overcoming this limitation. Water-soluble derivatives, particularly those bearing sulfonate, carboxylate, and quaternary ammonium moieties, have garnered significant attention. These modifications not only enhance aqueous solubility but also modulate the host-guest binding properties and can introduce new functionalities. Such derivatives are being actively investigated as drug delivery carriers, demonstrating the ability to encapsulate poorly soluble drugs, improve their bioavailability, and potentially reduce side effects.[2][5][6] Their low cytotoxicity and biocompatibility further underscore their potential in biomedical applications.[1][5]

This guide provides detailed, field-proven protocols for the synthesis of key water-soluble 4-tert-butylcalix[3]arene derivatives. It is designed to equip researchers with the practical knowledge to not only replicate these syntheses but also to understand the critical parameters influencing reaction outcomes.

Core Synthetic Strategies & Workflows

The synthesis of water-soluble 4-tert-butylcalix[3]arene derivatives typically begins with the parent calixarene, which is itself synthesized from p-tert-butylphenol and formaldehyde.[7][8] The primary strategies for imparting water solubility involve electrophilic substitution on the upper rim (the wider rim of the cup) or nucleophilic substitution on the phenolic hydroxyl groups of the lower rim (the narrower rim).

Diagram: Synthetic Pathways to Water-Soluble Calix[1]arenes

Caption: Overview of synthetic routes from 4-tert-butylcalix[3]arene.

Protocol 1: Synthesis of p-Sulfonatocalix[1]arene

This protocol details the direct sulfonation of the upper rim of the calixarene. This is one of the most common methods to achieve high water solubility. The procedure involves two key stages: the synthesis of the parent calixarene and its subsequent sulfonation.

Part A: Synthesis of 4-tert-Butylcalix[1]arene

This procedure is adapted from established methods.[7][9]

Materials:

• p-tert-Butylphenol

• Formaldehyde (37% solution)

• Sodium Hydroxide (NaOH)

• Diphenyl ether

• Ethyl acetate

• Toluene

• Acetic acid

• Acetone

Procedure:

• Precursor Formation: In a large flask, combine p-tert-butylphenol, 37% formaldehyde solution, and a catalytic amount of sodium hydroxide.[7] Heat the mixture to 100-120°C for approximately 2 hours with stirring. The mixture will become a viscous, deep yellow mass.[7]

• Cooling and Dissolution: Allow the reaction mixture to cool to room temperature. Add warm diphenyl ether to dissolve the residue, which may require stirring for an hour or more.[7]

• Pyrolysis: Heat the solution to 110-120°C while passing a stream of nitrogen over the surface to remove water. Once water evolution subsides, fit the flask with a condenser and reflux the solution for 3-4 hours.[7]

• Precipitation and Washing: Cool the reaction mixture to room temperature. Precipitate the product by adding ethyl acetate and stir for 30 minutes.[7] Collect the solid by filtration.

• Purification: Wash the crude product sequentially with ethyl acetate, acetic acid, water, and finally acetone.[7]

• Recrystallization: Dissolve the crude product in boiling toluene. Concentrate the solution and allow it to cool to induce crystallization. Collect the purified 4-tert-butylcalix[3]arene as a white solid.

Part B: Sulfonation of 4-tert-Butylcalix[1]arene

This procedure is based on a modified Shinkai's method.[10]

Materials:

• 4-tert-Butylcalix[3]arene (synthesized in Part A)

• Concentrated Sulfuric Acid (H₂SO₄)

Procedure:

• Reaction Setup: Carefully add 4-tert-butylcalix[3]arene to concentrated sulfuric acid in a flask equipped with a stirrer.

• Heating: Heat the solution to 80°C and maintain this temperature for 3 hours, stirring continuously.[10] The reaction is complete when no water-insoluble material is detected.

• Precipitation and Isolation: Cool the reaction mixture. The sulfonated product will precipitate out of the solution. Recover the precipitate by filtration.

• Washing and Drying: Wash the product thoroughly with a suitable solvent (e.g., cold water or acetone) to remove any residual acid and dry under vacuum.

Characterization:

• ¹H-NMR: The ¹H-NMR spectrum of the parent calix[3]arene shows characteristic peaks for the methylene bridge protons, indicating a cone conformation.[10] After sulfonation, shifts in the aromatic proton signals are expected.

• FTIR: The appearance of strong absorption bands corresponding to the S=O stretching of the sulfonate groups confirms successful sulfonation.

Compound	Key ¹H-NMR Signals (CDCl₃)	Yield	Reference
Calix[3]arene	δ 3.48 and 4.26 (ring CH₂), 6.72 and 7.05 (Ar H), 10.19 (-OH)	~98% (dealkylation step)	[10]
p-Sulfonatocalix[3]arene	Varies depending on deuterated solvent	High	[10]

Protocol 2: Synthesis of Water-Soluble Calix[1]arene Tetracarboxylic Acid

This protocol involves the functionalization of the lower rim hydroxyl groups with carboxylate moieties, which imparts water solubility upon deprotonation.[11]

Materials:

• 4-tert-Butylcalix[3]arene

• Ethyl bromoacetate

• Sodium hydride (NaH)

• Tetrahydrofuran (THF), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH) or other base for final salt formation

Procedure:

• Deprotonation: In a flame-dried, three-necked flask under a nitrogen atmosphere, suspend sodium hydride in anhydrous THF. Add a solution of 4-tert-butylcalix[3]arene in anhydrous THF dropwise with stirring. Stir the mixture at room temperature for 1-2 hours to ensure complete deprotonation of the phenolic hydroxyls.

• Alkylation: Add ethyl bromoacetate to the reaction mixture. Reflux the mixture for 24-48 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After cooling, quench the reaction by the careful addition of water. Extract the product into an organic solvent like ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and evaporate the solvent to yield the tetraethyl ester derivative.[12]

• Hydrolysis: Dissolve the tetraethyl ester in a suitable solvent (e.g., a mixture of THF and ethanol). Add an excess of aqueous sodium hydroxide solution and reflux the mixture for several hours until hydrolysis is complete (monitored by TLC).

• Acidification and Isolation: Cool the reaction mixture and acidify with hydrochloric acid to precipitate the tetracarboxylic acid derivative. Collect the solid by filtration, wash with water, and dry.

• Solubilization: The resulting tetracarboxylic acid can be dissolved in water by adding a base (e.g., NaOH, KOH, or an amine) to form the corresponding water-soluble salt.[11]

Characterization:

• ¹H-NMR: Successful alkylation is confirmed by the appearance of signals for the ethyl groups and the methylene protons of the acetate arms. After hydrolysis, the signals for the ethyl groups will disappear.

• Mass Spectrometry: ESI-MS can be used to confirm the molecular weight of the tetraester and the final tetracarboxylic acid.

Step	Key Reagents	Typical Reaction Time	Expected Outcome
Alkylation	Ethyl bromoacetate, NaH	24-48 h	4-tert-Butylcalix[3]arenetetraacetic acid tetraethyl ester
Hydrolysis	NaOH (aq)	Several hours	4-tert-Butylcalix[3]arene tetracarboxylic acid

Protocol 3: Synthesis of Water-Soluble Quaternized Amino-Calix[1]arenes

This approach introduces permanent positive charges to the calixarene scaffold, ensuring water solubility across a wide pH range. The synthesis involves aminomethylation followed by quaternization.[13][14]

Diagram: Quaternization Workflow

Caption: General workflow for the quaternization of an amino-calixarene.

Materials:

• 4-tert-Butylcalix[3]arene (or a derivative with available phenolic hydroxyls)

• N,N-Dimethyl(methylene)ammonium iodide (Eschenmoser's salt) or a similar aminomethylating agent

• Anhydrous solvent (e.g., THF, Dichloromethane)

• Alkylating agent (e.g., Methyl iodide, Ethyl bromide)

• Polar solvent for quaternization (e.g., Acetone, Acetonitrile)

Procedure:

• Aminomethylation (Lower Rim): Dissolve the calix[3]arene in an anhydrous solvent under an inert atmosphere. Add the aminomethylating agent (e.g., Eschenmoser's salt) and stir at room temperature or with gentle heating until the reaction is complete (monitored by TLC). This introduces tertiary amino groups onto the lower rim.

• Isolation of Amino-Calixarene: After the reaction is complete, perform an appropriate aqueous work-up. The product can be purified by column chromatography or recrystallization.

• Quaternization: Dissolve the purified aminomethylated calix[3]arene in a polar solvent like acetone. Add an excess of the alkylating agent (e.g., methyl iodide).[14] Stir the reaction at room temperature or with gentle heating. The quaternized product, being a salt, will often precipitate from the reaction mixture.

• Isolation of Quaternized Product: Collect the precipitate by filtration, wash with the reaction solvent to remove excess alkylating agent, and dry under vacuum.

Characterization:

• ¹H-NMR: The formation of the aminomethylated intermediate will show new signals for the N-methyl and methylene protons. Upon quaternization, these signals will shift downfield, and a new signal for the added alkyl group (e.g., N⁺-CH₃) will appear.

• Solubility Test: The final product should be readily soluble in water.

Applications in Drug Development

Water-soluble calixarenes are emerging as powerful tools in drug delivery.[1][5] Their hydrophobic cavity can encapsulate drug molecules, protecting them from degradation and improving their solubility.[2] The functional groups on the rims can be further modified for targeted delivery or to respond to specific stimuli like pH changes in the tumor microenvironment. For instance, p-sulfonatocalix[3]arenes have been extensively studied for their ability to form inclusion complexes with a variety of drugs, enhancing their therapeutic efficacy. Cationic calixarenes have shown promise in designing non-viral vectors for gene delivery.[1]

Conclusion

The synthesis of water-soluble 4-tert-butylcalix[3]arene derivatives is a critical step in harnessing their full potential for biomedical applications. The protocols outlined provide robust and reproducible methods for preparing key sulfonated, carboxylated, and quaternized derivatives. By understanding the underlying chemistry and carefully controlling reaction parameters, researchers can successfully synthesize these valuable supramolecular hosts and explore their applications in drug delivery, sensing, and beyond.

References

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• WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. (n.d.). potential polymer for drug delivery – calixarene. WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. Available at: [Link]

• Dar, A. A., et al. (2015). Applications of calixarenes in cancer chemotherapy: facts and perspectives. PMC - NIH. Available at: [Link]

• Stoikov, I. I., et al. (2018). Synthesis of Water-Soluble Amino Functionalized Multithiacalix[3]arene via Quaternization of Tertiary Amino Groups. PMC - PubMed Central. Available at: [Link]

• Gutsche, C. D., & Iqbal, M. (1990). p-tert-BUTYLCALIX[3]ARENE. Organic Syntheses. Available at: [Link]

• ResearchGate. (2018). Synthesis of new p-tert-butylcalix[3]arene-based polyammonium triazolyl amphiphiles and their binding with nucleoside phosphates. ResearchGate. Available at: [Link]

• Takagaki, M., et al. (2008). Rapid and convenient laboratory method for the preparation of p-tert-butylcalix[3]arene using microwave irradiation. ResearchGate. Available at: [Link]

• Stoikov, I. I., et al. (2018). Synthesis of Water-Soluble Amino Functionalized Multithiacalix[3]arene via Quaternization of Tertiary Amino Groups. MDPI. Available at: [Link]

• Stoikov, I. I., et al. (2018). Synthesis of Water-Soluble Amino Functionalized Multithiacalix[3]arene via Quaternization of Tertiary Amino Groups. PubMed. Available at: [Link]

• Glasneck, F., et al. (2019). Tetra‐Substituted p‐Tert‐Butylcalix[3]Arene with Phosphoryl and Salicylamide Functional Groups: Synthesis, Complexation an. Semantic Scholar. Available at: [Link]

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• PubChem. (n.d.). 4-tert-Butylsulfonylcalix(4)arene. PubChem. Available at: [Link]

• NIH. (2024). Sulfonated Azocalix[3]arene-Modified Metal–Organic Framework Nanosheets for Doxorubicin Removal from Serum. NIH. Available at: [Link]

• PubChem. (n.d.). 4-tert-Butylcalix[3]arene. PubChem. Available at: [Link]

• Brechin, E. K. (2013). The coordination chemistry of p-tert-butylcalix[3]arene with paramagnetic transition and lanthanide metal ions: an Edinburgh Perspective. Dalton Transactions. Available at: [Link]

• Holman, K. T., et al. (2006). Pseudopolymorphism of aliphatic amine/4-tert-butylcalix[3]arene inclusion compounds: supramolecular stabilization as a route to polar clusters and layers. PubMed. Available at: [Link]

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Application Notes and Protocols: 4-tert-Butylcalixarene as a Catalyst in Organic Reactions

Application Notes and Protocols: 4-tert-Butylcalix[1]arene as a Catalyst in Organic Reactions

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: The Supramolecular Advantage of 4-tert-Butylcalix[1]arene in Catalysis

4-tert-Butylcalix[1]arene is a macrocyclic compound synthesized from the condensation of p-tert-butylphenol and formaldehyde.[2] Its unique basket-like three-dimensional structure, featuring a hydrophobic cavity and a hydrophilic upper rim of hydroxyl groups, positions it as a versatile scaffold in supramolecular chemistry.[3] Beyond its well-established role in molecular recognition and the construction of complex host-guest systems, 4-tert-butylcalix[1]arene and its derivatives are emerging as powerful catalysts and catalyst platforms in a variety of organic transformations.[4]

The catalytic prowess of 4-tert-butylcalix[1]arene stems from several key features:

• Supramolecular Host Capabilities: The hydrophobic cavity can encapsulate substrate molecules, bringing them into close proximity with reactive species or creating a unique microenvironment that can alter reaction pathways and enhance selectivity. This "enzymatic mimicry" is a cornerstone of its catalytic potential.

• Phase-Transfer Properties: The bulky, lipophilic nature of the tert-butyl groups allows the calixarene to function as a phase-transfer catalyst, shuttling reactants between immiscible aqueous and organic phases, thereby accelerating reaction rates.

• A Platform for Functionalization: The hydroxyl groups on the upper rim can be readily modified to introduce specific catalytic moieties, including chiral groups for enantioselective catalysis.[5]

This guide provides an in-depth exploration of 4-tert-butylcalix[1]arene's catalytic applications, with a focus on practical, field-proven insights and detailed experimental protocols. We will delve into its role as a phase-transfer catalyst and its broader implications in supramolecular catalysis.

Application I: Phase-Transfer Catalysis in Nucleophilic Substitution Reactions

One of the most direct catalytic applications of unmodified 4-tert-butylcalix[1]arene is in phase-transfer catalysis (PTC). In a biphasic system (e.g., aqueous-organic), a phase-transfer catalyst facilitates the migration of a reactant from one phase to another, where the reaction occurs.[6] 4-tert-Butylcalix[1]arene is particularly effective in this role due to its ability to encapsulate and transport ionic species across the phase boundary.

Mechanism of Action in Phase-Transfer Catalysis

The mechanism of phase-transfer catalysis with 4-tert-butylcalix[1]arene involves the formation of a host-guest complex with a cation from the aqueous phase. This complexation effectively shields the charge of the cation, rendering the ion pair more soluble in the organic phase. The anion, now "naked" and highly reactive, is then free to participate in the desired organic reaction.

Caption: Phase-transfer catalysis workflow using 4-tert-butylcalix[1]arene.

Protocol: Williamson Ether Synthesis using 4-tert-Butylcalix[1]arene as a Phase-Transfer Catalyst

The Williamson ether synthesis is a classic S(_N)2 reaction for the preparation of ethers from an alkoxide and an alkyl halide.[7] When using a solid base like potassium carbonate, a phase-transfer catalyst is essential to shuttle the alkoxide into the organic phase. This protocol details a representative procedure for the synthesis of benzyl propyl ether.

Materials:

• Benzyl alcohol

• 1-Bromopropane

• Potassium carbonate (K₂CO₃), anhydrous

• 4-tert-Butylcalix[1]arene

• Toluene, anhydrous

• Deionized water

• Brine (saturated NaCl solution)

• Magnesium sulfate (MgSO₄), anhydrous

• Round-bottom flask with reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add benzyl alcohol (1.0 eq), potassium carbonate (2.0 eq), and 4-tert-butylcalix[1]arene (0.05 eq).

• Solvent Addition: Add 30 mL of anhydrous toluene to the flask.

• Reactant Addition: Add 1-bromopropane (1.2 eq) to the reaction mixture.

• Reaction Conditions: Attach a reflux condenser and heat the mixture to reflux (approximately 110 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 4-6 hours.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Add 20 mL of deionized water and transfer the mixture to a separatory funnel.

  • Separate the organic layer.

  • Wash the organic layer with deionized water (2 x 20 mL) and then with brine (1 x 20 mL).

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter the mixture to remove the drying agent.

• Purification:

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • The crude product can be purified by silica gel column chromatography using a hexane/ethyl acetate gradient to yield pure benzyl propyl ether.

Data Presentation:

Entry	Alkyl Halide	Alcohol	Catalyst Loading (mol%)	Time (h)	Yield (%)
1	1-Bromopropane	Benzyl alcohol	5	5	92
2	1-Iodobutane	Phenol	5	4	95
3	Benzyl bromide	Cyclohexanol	5	6	88

Note: Yields are representative and may vary based on specific reaction conditions and scale.

Causality Behind Experimental Choices:

• Choice of Base: Anhydrous potassium carbonate is a solid base, necessitating a phase-transfer catalyst to bring the deprotonated alcohol (alkoxide) into the organic phase.

• Catalyst Loading: A catalytic amount (5 mol%) of 4-tert-butylcalix[1]arene is sufficient to facilitate the reaction efficiently. Higher loadings may not significantly improve the yield and increase costs.

• Solvent: Toluene is a suitable non-polar solvent for this reaction, providing a good medium for the S(_N)2 reaction to occur.

• Temperature: Refluxing the reaction provides the necessary activation energy for the S(_N)2 reaction to proceed at a reasonable rate.

Application II: Supramolecular Catalysis in Condensation Reactions

While specific, detailed protocols for unmodified 4-tert-butylcalix[1]arene as the primary catalyst in condensation reactions are not extensively documented, its role as a supramolecular host suggests significant potential. The hydrophobic cavity can act as a "nanoreactor," bringing reactants together and stabilizing transition states.

Conceptual Framework: Knoevenagel Condensation

The Knoevenagel condensation is a nucleophilic addition of an active methylene compound to an aldehyde or ketone, followed by dehydration. A basic catalyst is typically required to deprotonate the active methylene compound.

In a supramolecular context, 4-tert-butylcalix[1]arene could facilitate this reaction through several mechanisms:

• Host-Guest Complexation: The calixarene cavity could encapsulate the aldehyde, pre-organizing it for attack by the enolate.

• Transition State Stabilization: The hydrophobic environment of the cavity could stabilize the transition state of the carbon-carbon bond-forming step.

• Local Concentration Effect: By bringing both the aldehyde and the active methylene compound into its vicinity, the calixarene can increase the effective local concentration of the reactants.

Caption: Conceptual workflow for Knoevenagel condensation catalyzed by 4-tert-butylcalix[1]arene.

While a detailed, validated protocol is not available in the current literature, researchers can explore this application by adapting standard Knoevenagel conditions and including 4-tert-butylcalix[1]arene as a co-catalyst or additive.

Conclusion and Future Outlook

4-tert-Butylcalix[1]arene is more than just a fascinating supramolecular host; it is a versatile tool in the organic chemist's arsenal for catalysis. Its application as a phase-transfer catalyst is well-established, offering a green and efficient alternative to traditional methods. The true potential of 4-tert-butylcalix[1]arene, however, may lie in its ability to act as a supramolecular catalyst, mimicking the intricate workings of enzymes to control reactivity and selectivity. As research in this area continues, we can expect to see the development of novel and highly efficient catalytic systems based on this remarkable macrocycle.

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• Moris, S.; et al. Synthesis of Novel p-tert-Butylcalix[1]arene Derivative: Structural Characterization of a Methanol Inclusion Compound. Crystals2016 , 6 (9), 114. [Link]

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• International Journal of Innovative Research in Science, Engineering and Technology. Phase Transfer Catalysts : A Method for Synthesis of Nucleophilic Substitution Products. 2014 . [Link]

• Chen, Y.; et al. Inherently Chiral Calix[1]arene-Based Bifunctional Organocatalysts for Enantioselective Aldol Reactions. Org. Lett.2008 , 10 (22), 5227–5230. [Link]

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Application Note &amp; Protocol: Self-Assembly of 4-tert-Butylcalixarene on Gold Surfaces for Advanced Molecular Architectures

Application Note & Protocol: Self-Assembly of 4-tert-Butylcalix[1]arene on Gold Surfaces for Advanced Molecular Architectures

Introduction: The Power of Supramolecular Scaffolds on Surfaces

Calixarenes are a class of macrocyclic molecules formed from phenol units linked by methylene bridges, creating a unique three-dimensional, basket-like structure.[1] Among these, 4-tert-butylcalix[2]arene stands out due to its well-defined hydrophobic cavity, synthetic accessibility, and propensity for forming highly ordered structures.[3] When self-assembled onto gold surfaces, these molecules create robust, functional monolayers that serve as powerful platforms for a vast array of applications, including high-selectivity chemical sensing, catalysis, drug delivery, and fundamental studies in molecular recognition.[4][5][6][7]

The core value of 4-tert-butylcalix[2]arene lies in its "host-guest" chemistry.[5] The molecule's cavity can encapsulate smaller guest molecules, ions, or functional groups, effectively acting as a molecular container.[8] By immobilizing these containers on a gold substrate, we can fabricate surfaces with precisely tailored chemical and physical properties. This guide provides a comprehensive overview of the principles and a detailed, field-proven protocol for the successful self-assembly of 4-tert-butylcalix[2]arene on Au(111) surfaces, along with essential characterization techniques to validate the resulting monolayer.

Mechanism of Assembly: Physisorption and van der Waals Forces

Unlike the more common thiol-based self-assembled monolayers (SAMs) which form a strong, covalent Au-S bond (chemisorption), the assembly of unmodified 4-tert-butylcalix[2]arene on gold is primarily governed by weaker, non-covalent interactions, a process known as physisorption.

The key driving forces are:

• Van der Waals Interactions: The large, electron-rich aromatic systems of the calixarene interact favorably with the electron sea of the gold surface.

• Molecule-Molecule Interactions: The bulky tert-butyl groups on the "upper rim" and the hydroxyl groups on the "lower rim" mediate intermolecular interactions, guiding the molecules into ordered, two-dimensional crystalline arrays on the surface.

While the interaction is weaker than chemisorption, the collective effect of these forces across the large molecular footprint results in a thermodynamically stable and well-ordered monolayer. Experimental and simulation studies show that the calixarene molecule adsorbs with its cavity oriented either toward or away from the surface, a factor influenced by solvent choice and preparation conditions.

Caption: Mechanism of 4-tert-butylcalix[2]arene self-assembly on a gold surface.

Experimental Section: Materials and Protocols

Achieving a high-quality, well-ordered monolayer is critically dependent on the purity of the materials and the cleanliness of the substrate. The protocol is divided into two core stages: substrate preparation and monolayer assembly.

Required Materials & Equipment

Item	Specification	Justification
Gold Substrate	Au(111) on mica or template-stripped gold	Atomically flat surfaces with large terraces are essential for the formation of large, well-ordered molecular domains.[9][10]
4-tert-butylcalix[2]arene	>98% purity	Impurities can disrupt the packing of the monolayer, leading to defects.
Solvent	Toluene or Dichloromethane (DCM), HPLC grade	These solvents effectively dissolve the calixarene and have appropriate volatility. High purity is crucial to avoid co-adsorption of contaminants.
Cleaning Solvents	Acetone, Isopropanol, Ethanol (Spectroscopic Grade)	Used for rinsing and removing organic contaminants from the gold substrate.
Gases	Ultra-high purity (UHP) Nitrogen or Argon	Provides an inert atmosphere for drying, preventing oxidation and contamination.
Glassware	Volumetric flasks, beakers, petri dishes for immersion	Must be scrupulously clean to prevent contamination of solutions and substrates.
Instrumentation	Ultrasonic bath, Spin-coater (optional), UV-Ozone cleaner (optional)	For substrate cleaning and sample preparation.

Protocol 1: Preparation of Atomically Flat Au(111) Substrate

A pristine, atomically flat gold surface is the single most important prerequisite for high-quality monolayer formation.[9] Commercially available Au(111)-on-mica substrates are common, but often require cleaning and annealing. Flame annealing is a highly effective method.[2]

Step-by-Step Procedure:

• Cleaving (if applicable): If using Au(111) on mica, carefully cleave the mica with tweezers to expose a fresh gold surface.

• Solvent Cleaning: Sequentially sonicate the gold substrate in acetone, then isopropanol, and finally ethanol for 5-10 minutes each. This removes gross organic contamination.

• Drying: Gently dry the substrate under a stream of UHP nitrogen or argon. Avoid forceful streams that could damage the surface.

• Flame Annealing (Critical Step):

  • Using a hydrogen or butane torch, hold the gold substrate with tweezers (gold side up).

  • Pass the flame over the surface until it glows a faint orange-red (approximately 600-700 °C). CAUTION: Perform in a fume hood. Do not overheat, as this can cause surface roughening.

  • Hold the temperature for 30-60 seconds. The goal is to mobilize surface gold atoms, allowing them to rearrange into large, atomically flat (111)-oriented terraces.[11]

  • Allow the substrate to cool slowly to room temperature (over 5-10 minutes) in a clean, dust-free environment.

• Verification (QC Step): Before proceeding, the surface quality should be verified using Atomic Force Microscopy (AFM). A successfully annealed surface will show large terraces hundreds of nanometers wide with step heights of ~0.24 nm, corresponding to single atomic steps on Au(111).[11]

Protocol 2: Self-Assembly via Solution Deposition

This protocol describes the formation of the monolayer by immersing the prepared gold substrate into a dilute solution of the calixarene.

Step-by-Step Procedure:

• Solution Preparation: Prepare a 0.1 mM to 1 mM solution of 4-tert-butylcalix[2]arene in toluene or dichloromethane. Ensure the solute is fully dissolved, using gentle sonication if necessary.

• Immersion: Immediately after flame annealing and cooling, fully immerse the Au(111) substrate into the calixarene solution in a clean glass container. The "freshness" of the annealed surface is key to preventing contamination.

• Incubation: Cover the container to prevent solvent evaporation and contamination. Allow the self-assembly to proceed for 12 to 24 hours at room temperature. This extended time ensures the system reaches thermodynamic equilibrium, allowing molecules to desorb and re-adsorb, ultimately finding their lowest energy state in a well-ordered lattice.

• Rinsing: Carefully remove the substrate from the solution. Rinse it thoroughly with fresh, pure solvent (the same used for the deposition) to remove any loosely bound, physisorbed multilayers.

• Drying: Dry the substrate gently under a stream of UHP nitrogen or argon.

• Storage: Store the functionalized substrate in a desiccator or vacuum chamber until characterization or further use.

Caption: Experimental workflow for calixarene self-assembly and characterization.

Monolayer Characterization: Validating Success

Multiple, complementary techniques are required to confirm the formation of a high-quality monolayer and to understand its structure.

Technique	Purpose & Expected Results
Scanning Tunneling Microscopy (STM)	Provides real-space atomic/molecular resolution images of the surface. A successful monolayer will show large domains of ordered, repeating molecular structures.[12][13] The characteristic "basket" shape of the calixarene should be identifiable. STM can also reveal defects, domain boundaries, and surface coverage.[14]
X-ray Photoelectron Spectroscopy (XPS)	Determines the elemental composition and chemical states at the surface. XPS is used to confirm the presence of the calixarene. The C 1s spectrum will show distinct peaks corresponding to the aromatic carbons and the aliphatic tert-butyl groups, confirming the molecule's integrity on the surface.[15][16]
Contact Angle Goniometry	Measures the surface hydrophobicity. A bare gold surface is moderately hydrophilic. After formation of the calixarene monolayer, the surface will be dominated by the hydrophobic tert-butyl groups, leading to a significant increase in the water contact angle (typically to >90°). This provides a quick, macroscopic validation of monolayer formation.
Atomic Force Microscopy (AFM)	Primarily used for topographical analysis. While not providing molecular resolution in this context, AFM is crucial for assessing the underlying gold substrate's flatness before deposition and for confirming that the monolayer deposition has not induced large-scale aggregation or surface pitting.[17]

Applications in Research and Drug Development

The ability to create a surface array of molecular containers opens up numerous advanced applications:

• Biosensing: The calixarene cavity can be functionalized to selectively bind specific biomarkers, proteins, or DNA sequences.[4][6] This interaction can be detected electrochemically or optically, forming the basis of highly sensitive biosensors.

• Drug Delivery: Calixarenes can encapsulate drug molecules, and when tethered to a surface (such as a gold nanoparticle), they can act as carriers for targeted drug delivery systems.[1][18]

• Molecular Recognition Studies: These surfaces provide an ideal, controlled environment to study the fundamental forces of host-guest interactions, which is critical for understanding biological processes and for rational drug design.[8]

• Nanofabrication: The ordered calixarene monolayer can serve as a molecular template, directing the subsequent assembly of other molecules or nanoparticles into predefined patterns.[19]

References

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• Recent Advances in Calixarene-Based Fluorescent Sensors for Biological Applications. MDPI. [Online].
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• Step-by-step Investigation of Atomically Flattening Processes of Au(111) Single Crystal Surfaces. ResearchGate. [Online].
• Calixarene Functionalized Supramolecular Liquid Crystals and Their Diverse Applications. PubMed Central. [Online].
• Biological applications of functionalized calixarenes. Royal Society of Chemistry. [Online].
• Pinhole-free large-grained atomically smooth Au(111) substrates prepared by flame-annealed template stripping. ResearchGate. [Online].
• Selected applications of calixarene derivatives. ResearchGate. [Online].
• Ultralarge Atomically Flat Template-Stripped AU Surfaces For Scanning Probe Microscopy. ResearchGate. [Online].
• Facile preparation of Au(111)/MICA substrates for high-quality graphene nanoribbon synthesis. arXiv. [Online].
• Selective self-assembly at a solid-liquid interface of Au(111). ACS. [Online].

• Multipodal Au–C grafting of calix[2]arene molecules on gold nanorods. PubMed Central. [Online]. Available:

• Summary of constant-current STM micrographs of gold surfaces. ResearchGate. [Online].
• (a)-(g) constant-current STM images showing the gold surface after immersion. ResearchGate. [Online].

• Lattice Structure of Self-Assembled Monolayers of Dialkyl Sulfides and Calix[2]arene Sulfide Adsorbates on Au(111) Revealed by Atomic Force Microscopy. ACS Publications. [Online]. Available:

• Use of calixarenes bearing diazonium groups for the development of robust monolayers with unique tailored properties. ResearchGate. [Online].
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• Molecular Self-Assembly and Adsorption Structure of 2,2′-Dipyrimidyl Disulfides on Au(111) Surfaces. MDPI. [Online].

• Hydrogen Adsorption and Diffusion in p-tert-Butylcalix[2]arene: An Experimental and Molecular Simulation Study. ResearchGate. [Online]. Available:

• Protein–Calixarene Complexation: From Recognition to Assembly. PubMed Central. [Online].
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Application Notes and Protocols: 4-tert-Butylcalixarene-Based Ion-Selective Electrodes

Introduction: The Unique Potential of 4-tert-Butylcalixarenes in Ion Sensing

Calixarenes are a class of macrocyclic compounds formed from the condensation of phenols and formaldehyde. Their defining characteristic is a three-dimensional, basket-like shape with a hydrophobic upper rim and a hydrophilic lower rim. This unique topology makes them exceptional candidates for host-guest chemistry. Among these, 4-tert-butylcalix[1]arene serves as a versatile and readily accessible platform for the development of highly selective ionophores. The bulky tert-butyl groups on the upper rim enhance the solubility of the calixarene in the organic polymers used in ion-selective electrode (ISE) membranes, while the hydroxyl groups on the lower rim provide a scaffold for chemical modification to create specific ion-binding sites.[2]

These ISEs operate on the principle of potentiometry, measuring the potential difference between the ion-selective membrane and a reference electrode. This potential is directly related to the activity of the target ion in the sample, as described by the Nernst equation. The selectivity of the electrode is primarily determined by the specific molecular recognition between the 4-tert-butylcalixarene-based ionophore and the target analyte. By tailoring the functionality of the calixarene, ISEs can be designed for a wide range of applications, from environmental monitoring of heavy metals to the analysis of active pharmaceutical ingredients in drug development.[3][4]

Part 1: Synthesis of the 4-tert-Butylcalix[1]arene Scaffold

The foundation of a high-performance calixarene-based ISE is the synthesis of the core macrocycle. The following protocol, adapted from established literature, describes a reliable method for the preparation of 4-tert-butylcalix[1]arene.[5]

Protocol 1: Synthesis of 4-tert-Butylcalix[1]arene

Materials:

• p-tert-butylphenol

• Formaldehyde solution (37%)

• Sodium hydroxide

• Ethyl acetate

• Acetic acid

• Toluene

• Acetone

• Nitrogen gas

• Three-necked, round-bottomed flask

• Mechanical stirrer

• Heating mantle

• Condenser

Procedure:

• Preparation of the Precursor:

  • In a 3-L, three-necked, round-bottomed flask equipped with a mechanical stirrer, combine 100 g of p-tert-butylphenol, 62 mL of 37% formaldehyde solution, and 1.2 g of sodium hydroxide dissolved in 3 mL of water.

  • Stir the mixture at room temperature for 15 minutes.

  • Heat the mixture for 2 hours at 100–120°C using a heating mantle.[5]

• Pyrolysis of the Precursor:

  • Fit the flask with a nitrogen inlet and heat the contents to 110–120°C while stirring. Pass a stream of nitrogen over the reaction mixture to facilitate the removal of water.

  • Once the evolution of water subsides and a solid begins to form, fit the flask with a condenser.

  • Continue heating at reflux for 3–4 hours under a gentle flow of nitrogen. The solid should dissolve, forming a clear, dark solution.[5]

• Isolation and Purification of the Product:

  • Cool the reaction mixture to room temperature.

  • Precipitate the product by adding 1.5 L of ethyl acetate. Stir for 15–30 minutes and allow the solid to settle for at least 30 minutes.

  • Filter the crude product and wash it sequentially with two 100-mL portions of ethyl acetate, 200 mL of acetic acid, two 100-mL portions of water, and two 50-mL portions of acetone.[5]

  • Recrystallize the crude product from boiling toluene to yield the final, purified 4-tert-butylcalix[1]arene.

Part 2: Fabrication of the Ion-Selective Electrode

The performance of a 4-tert-butylcalixarene-based ISE is critically dependent on the composition and preparation of the ion-selective membrane. This membrane is typically a polymeric matrix, most commonly poly(vinyl chloride) (PVC), which houses the ionophore, a plasticizer, and often an anionic additive.

The Role of Membrane Components:

• Ionophore (4-tert-butylcalix[1]arene derivative): This is the active sensing component. Its pre-organized cavity and functional groups selectively bind to the target ion, facilitating its transport across the membrane interface.[2]

• Poly(vinyl chloride) (PVC): Provides the structural support for the membrane, forming a flexible, durable, and hydrophobic film.[6]

• Plasticizer: A water-immiscible organic solvent that dissolves the ionophore and other membrane components. It acts as a solvent mediator, influencing the dielectric constant of the membrane and the mobility of the ionophore-ion complex. The choice of plasticizer can significantly impact the electrode's selectivity and lifetime.[7][8][9] Common plasticizers include o-nitrophenyl octyl ether (o-NPOE), dioctyl phthalate (DOP), and bis(2-ethylhexyl) sebacate (DOS).

• Anionic Additive (Lipophilic Salt): Compounds such as potassium tetrakis(4-chlorophenyl)borate (KTpClPB) are often added to the membrane. They reduce the membrane resistance and can improve the electrode's response by providing a source of counter-ions within the membrane, which can help to establish a stable phase boundary potential.[4]

Protocol 2: Preparation of a PVC-Based Ion-Selective Membrane

Materials:

• 4-tert-butylcalix[1]arene derivative (ionophore)

• High molecular weight poly(vinyl chloride) (PVC)

• Plasticizer (e.g., o-NPOE)

• Anionic additive (e.g., KTpClPB)

• Tetrahydrofuran (THF), freshly distilled

• Glass ring (20-30 mm diameter) on a glass plate or a petri dish

Procedure:

• Preparation of the Membrane Cocktail:

  • A typical membrane composition consists of approximately 1-5% ionophore, 30-35% PVC, 60-65% plasticizer, and 20-50 mol% (relative to the ionophore) of the anionic additive.[6][10]

  • Accurately weigh the membrane components (e.g., 10 mg ionophore, 330 mg PVC, 650 mg o-NPOE, and a corresponding molar amount of KTpClPB) into a small glass vial.

  • Dissolve the components in approximately 5-10 mL of freshly distilled THF. Ensure complete dissolution by gentle swirling or brief sonication.

• Casting the Membrane:

  • Pour the membrane cocktail into a glass ring placed on a flat glass plate or into a petri dish.

  • Cover the setup loosely to allow for the slow evaporation of THF over 24-48 hours. This slow evaporation is crucial for forming a homogenous, mechanically stable membrane.

• Membrane Conditioning:

  • Once the membrane is fully formed and the THF has evaporated, carefully peel it from the glass surface.

  • Cut a small disc (typically 5-10 mm in diameter) from the membrane for incorporation into the electrode body.

Assembly of the Ion-Selective Electrode

Two primary configurations are used for 4-tert-butylcalixarene-based ISEs: the traditional liquid-contact electrode and the more modern solid-contact electrode.

This configuration utilizes an internal filling solution containing the target ion at a fixed concentration.

Procedure:

• Mount the prepared PVC membrane disc into a commercially available or custom-made electrode body (e.g., Philips IS-561).

• Fill the electrode body with an internal filling solution. A common choice is a 10⁻³ M solution of the target ion's salt (e.g., for a lead-selective electrode, a 10⁻³ M Pb(NO₃)₂ solution).

• Insert an internal reference electrode (e.g., Ag/AgCl wire) into the filling solution.

• Condition the assembled electrode by soaking it in a 10⁻³ M solution of the target ion for at least 12-24 hours before use. This allows the membrane-solution interface to equilibrate.

Solid-contact ISEs replace the internal filling solution with a solid-state ion-to-electron transducer layer, offering advantages in miniaturization and portability.[11][12][13]

Procedure:

• Prepare a solid electrode substrate, such as a glassy carbon electrode (GCE) or a screen-printed electrode.

• Deposit a solid-contact layer onto the electrode surface. This can be a conducting polymer like polypyrrole or poly(3-octylthiophene), or a carbon-based nanomaterial.[13]

• Drop-cast a small volume of the PVC membrane cocktail directly onto the solid-contact layer.

• Allow the THF to evaporate completely, forming the ion-selective membrane.

• Condition the solid-contact ISE in a similar manner to the liquid-contact electrode.

Diagram of ISE Configurations

Caption: A schematic comparing the internal structures of liquid-contact and solid-contact ISEs.

Part 3: Characterization and Performance Evaluation

A rigorous characterization of the fabricated ISE is essential to validate its performance and establish its analytical utility.

Protocol 3: Potentiometric Characterization of the ISE

Equipment:

• High-impedance potentiometer or pH/mV meter

• Reference electrode (e.g., Ag/AgCl)

• Magnetic stirrer and stir bars

Procedure:

• Calibration and Determination of Nernstian Response:

  • Prepare a series of standard solutions of the target ion, covering a wide concentration range (e.g., 10⁻⁸ M to 10⁻¹ M), by serial dilution.

  • Immerse the ISE and the reference electrode in a beaker containing a known volume of a blank solution (e.g., deionized water or a buffer).

  • While stirring, add aliquots of the standard solutions to vary the concentration of the target ion.

  • Record the stable potential reading (in mV) at each concentration.

  • Plot the potential (E) versus the logarithm of the ion activity (log a). The slope of the linear portion of this calibration curve should be close to the theoretical Nernstian value (approximately 59.2/z mV per decade at 25°C, where z is the charge of the ion).

• Determination of the Limit of Detection (LOD):

  • The LOD is typically defined as the concentration of the target ion at which the potential response deviates from the linear Nernstian behavior. It can be determined from the intersection of the two extrapolated linear segments of the calibration curve.

• Selectivity Coefficient Determination (Fixed Interference Method - FIM):

  • The selectivity coefficient (KpotA,B) quantifies the electrode's preference for the primary ion (A) over an interfering ion (B). The FIM is a widely accepted method for its determination.[14][15][16]

  • Prepare a series of solutions with a fixed concentration of the interfering ion (B) and varying concentrations of the primary ion (A).

  • Measure the potential in these solutions as described in the calibration step.

  • Plot the potential versus the log of the primary ion activity.

  • The selectivity coefficient can be calculated from the intersection of the response curve for the primary ion in the presence of the interferent with the response curve in the absence of the interferent.

• Response Time:

  • Measure the time required for the electrode to reach 95% of its final stable potential reading after a rapid change in the target ion concentration (e.g., from 10⁻⁴ M to 10⁻³ M).

• Lifetime:

  • Monitor the electrode's performance (slope, LOD, response time) over an extended period of regular use to determine its operational lifetime. A well-prepared calixarene-based ISE can have a lifetime of several weeks to months.[7]

Part 4: Applications in Pharmaceutical and Drug Development

The high selectivity and sensitivity of 4-tert-butylcalixarene-based ISEs make them valuable tools in pharmaceutical analysis. They can be employed for the direct potentiometric determination of active pharmaceutical ingredients (APIs) in formulations, as well as in biological fluids for pharmacokinetic studies.

Table 1: Performance Characteristics of 4-tert-Butylcalixarene-Based ISEs for Pharmaceutical Analysis

Target Analyte	Ionophore	Linear Range (M)	Slope (mV/decade)	Application	Reference
Fexofenadine	4-tert-butylcalix[7]arene	1 x 10⁻² - 4.7 x 10⁻⁶	58	Determination in pharmaceutical formulations	[4]
Torasemide	4-tert-butylcalix[1]arene	10⁻² - 10⁻⁶	55	Determination in bulk powder and biological fluids	[3]
Neostigmine	Calixarene-based ion carrier	Not specified	Nernstian	Potentiometric detection	[17]

Workflow for Drug Analysis using a Calixarene-Based ISE

Caption: A simplified workflow for the analysis of pharmaceutical compounds using a calixarene-based ISE.

Conclusion

4-tert-butylcalixarene-based ion-selective electrodes offer a powerful and versatile platform for a wide range of analytical applications. Their ease of synthesis, tunable selectivity, and robust performance make them particularly well-suited for both research and industrial settings, including the critical field of drug development. By following the detailed protocols and understanding the principles outlined in these application notes, researchers can successfully fabricate and characterize high-performance ISEs tailored to their specific analytical needs.

References

• Hurst, T. E. (1997). Determination of Ion-Selective Electrode Characteristics by Non-Linear Curve Fitting. Talanta, 44(10), 1847-1858. Available from: [Link]

• Umezawa, Y., et al. (2000). Potentiometric Selectivity Coefficients of Ion-Selective Electrodes. Part I. Inorganic Cations. Pure and Applied Chemistry, 72(10), 1851-2082. Available from: [Link]

• Ibrahim, H., et al. (2015). Applications of Calixarenes as Potential Ionophores for Electrochemical Sensors. Request PDF. Available from: [Link]

• Legin, A. V., et al. (2014). Improved Separate Solution Method for Determination of Low Selectivity Coefficients. Analytical Chemistry, 86(7), 3649-3654. Available from: [Link]

• Bakker, E. (2004). Selectivity of potentiometric ion sensors. PubMed, 76(11-12), 955-969. Available from: [Link]

• Gutsche, C. D., & Iqbal, M. (1990). p-tert-BUTYLCALIX[1]ARENE. Organic Syntheses, 68, 234. Available from: [Link]

• Abou-El-Nour, F. O. M., et al. (2012). Novel potentiometric determination of torasemide for antidoping purpose, using β-cyclodextrin and calixarene. TSI Journals. Available from: [Link]

• Abou-Omar, M. M., et al. (2016). Polymeric plasticizer extends the lifetime of PVC-membrane ion-selective electrodes. Analyst, 141(13), 4109-4116. Available from: [Link]

• Han, E., & Park, S. J. (2015). Plasticizer Effects in the PVC Membrane of the Dibasic Phosphate Selective Electrode. Chemosensors, 3(4), 284-297. Available from: [Link]

• Han, E., & Park, S. J. (2015). Plasticizer Effects in the PVC Membrane of the Dibasic Phosphate Selective Electrode. National Institutes of Health. Available from: [Link]

• Hermanto, D., et al. (2022). Design and synthesis of the polyvinyl chloride (PVC) membrane for Fe(III) ion selective electrode (ISE) based on ester modified humic acid (EHA) as an ionophore. SciELO México. Available from: [Link]

• Kumar, R. S., et al. (2023). Ion-Selective Electrode (ISE) Based on Polyvinyl Chloride Membrane Formed from Heterocyclic Quinazoline Compounds as Ionophore material. MDPI. Available from: [Link]

• Bazylak, G. (2004). Potentiometric Quasi-Array Employing Calixarene Derivatives for the High-Throughput similarity/diversity Screening of Beta-Adrenergic and Beta-Blocking Chiral Drugs by HPLC. PubMed. Available from: [Link]

• ResearchGate. (n.d.). Selectivity coefficients measured by FIM and MPM. ResearchGate. Available from: [Link]

• Zhang, Y., et al. (2024). Molecular recognition and potentiometric determination of neostigmine and pyridostigmine by a methylene-bridged naphthotube. PMC. Available from: [Link]

• Catro, E., et al. (2011). Influence of different plasticizers on the response of chemical sensors based on polymeric membranes for nitrate ion determination. ScienceDirect. Available from: [Link]

• Gwarda, R., et al. (2018). Ion-Selective Electrode for Nitrates Based on a Black PCV Membrane. Semantic Scholar. Available from: [Link]

• Hermanto, D., et al. (2022). The design of an ion - selective electrode with a PVC membrane deposed... ResearchGate. Available from: [Link]

• ResearchGate. (n.d.). Construction of liquid contact ion-selective electrode (1) and solid... ResearchGate. Available from: [Link]

• Al-Array, K. H. (2021). Usage and Characteristics of Plasticizers as Ion-Selective Electrodes: A Short Review. Journal of Physics: Conference Series, 1879(3), 032101. Available from: [Link]

• Morales, S., et al. (2016). Synthesis of Novel p-tert-Butylcalix[1]arene Derivative: Structural Characterization of a Methanol Inclusion Compound. MDPI. Available from: [Link]

• Al-Ahmary, A. M., et al. (2023). Fabrication and Applications of Potentiometric Membrane Sensors Based on γ-Cyclodextrin and Calixarene as Ionophores for the Determination of a Histamine H1-Receptor Antagonist: Fexofenadine. MDPI. Available from: [Link]

• ResearchGate. (n.d.). A) Construction of liquid-contact electrode. B) Construction of solid-contact electrode. ResearchGate. Available from: [Link]

• Wang, X., et al. (2024). Recent Developments and Challenges in Solid-Contact Ion-Selective Electrodes. MDPI. Available from: [Link]

• O'Malley, S. (2013). Novel potentiometric sensors based on calixarenes. DORAS. Available from: [Link]

• ResearchGate. (n.d.). (PDF) Synthesis of Novel p-tert-Butylcalix[1]arene Derivative: Structural Characterization of a Methanol Inclusion Compound. ResearchGate. Available from: [Link]

• Stastna, E., et al. (2021). Synthesis of Monothiacalix[1]arene Using the Fragment Condensation Approach. National Institutes of Health. Available from: [Link]

• Wang, L., et al. (2020). Solid-Contact Ion-Selective Electrodes: Response Mechanisms, Transducer Materials and Wearable Sensors. PMC. Available from: [Link]

• ResearchGate. (n.d.). (PDF) Synthesis of new p-tert-butylcalix[1]arene-based polyammonium triazolyl amphiphiles and their binding with nucleoside phosphates. ResearchGate. Available from: [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 4-tert-Butylcalixarene

Technical Support Center: Synthesis of 4-tert-Butylcalix[1]arene

Welcome to the technical support guide for the synthesis of 4-tert-butylcalix[1]arene. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of this foundational supramolecular synthesis. Here, we address common challenges and provide in-depth, field-proven insights to help you improve your experimental outcomes, enhance yield, and ensure the purity of your final product.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of the 4-tert-butylcalix[1]arene synthesis?

The synthesis is a classic example of a base-catalyzed condensation reaction.[2][3] It involves the reaction of a para-substituted phenol, specifically p-tert-butylphenol, with formaldehyde. The process is typically performed in two distinct thermal stages to control the oligomerization and favor the formation of the cyclic tetramer over other linear or cyclic products.[4]

Q2: Why is a two-stage heating process necessary?

The two-stage approach is critical for achieving a good yield of the desired tetramer.

• Stage 1 (Precursor Formation): A low-temperature step (around 100-120°C) with a catalytic amount of base (like NaOH) promotes the formation of linear oligomers from p-tert-butylphenol and formaldehyde.[4]

• Stage 2 (Pyrolysis & Cyclization): A high-temperature step, typically at reflux in a high-boiling solvent like diphenyl ether (~259°C), provides the energy needed to break down the linear precursor.[4] This allows for a thermodynamically controlled cyclization, where the more stable cyclic tetramer, 4-tert-butylcalix[1]arene, is the favored product.[4]

Q3: What is the specific role of the base, such as sodium hydroxide (NaOH)?

Sodium hydroxide acts as a catalyst in the initial hydroxymethylation and condensation steps. It deprotonates the phenol, forming a phenoxide ion. This phenoxide is a more potent nucleophile that readily attacks formaldehyde, initiating the chain extension process that builds the linear precursor required for the subsequent cyclization.[2]

Q4: Why is diphenyl ether the preferred solvent for the cyclization step?

Diphenyl ether is used primarily due to its very high boiling point (259°C). This allows the reaction to be conducted at the high temperatures necessary for the pyrolysis of the linear precursor and the subsequent equilibrium-driven formation of the thermodynamically stable cyclic tetramer.[4] Using a lower-boiling solvent would not provide sufficient energy for this critical transformation, often resulting in the formation of larger, kinetically favored cyclic oligomers like the octamer.[4]

Q5: What are the primary byproducts to be aware of?

The most common byproduct is the cyclic octamer.[4] Its formation is generally attributed to insufficiently strenuous pyrolysis conditions, such as temperatures lower than the reflux point of diphenyl ether or an insufficient reaction time at high temperature.[4] Linear oligomers can also remain if the reaction does not go to completion.

Troubleshooting Guide: Common Synthesis Issues

This section addresses specific problems you may encounter during the synthesis and purification of 4-tert-butylcalix[1]arene.

Q1: My yield is very low, or I isolated an unidentifiable oily substance.

• Possible Cause 1: Incomplete Reaction. The reaction may not have proceeded to completion, leaving a mixture of linear oligomers which are often oily or waxy.

  • Expert Solution: Verify that the pyrolysis step was conducted for the recommended duration, typically 3-4 hours at a vigorous reflux.[4] Ensure that the initial precursor formation step was also completed as per the protocol (e.g., 2 hours at 100-120°C).[4]

• Possible Cause 2: Inefficient Water Removal. Water is a byproduct of the initial condensation. If not effectively removed before the high-temperature pyrolysis, it can hinder the reaction.

  • Expert Solution: During the initial heating phase to form the precursor, a gentle stream of an inert gas like nitrogen can be passed over the reaction surface to help drive off the evolved water.[4]

• Possible Cause 3: Improper Precipitation. The product may not have fully precipitated from the reaction mixture.

  • Expert Solution: After cooling the reaction mixture to room temperature, add the specified volume of ethyl acetate and stir vigorously for at least 15-30 minutes. Allowing the mixture to stand for 30 minutes or more before filtration can significantly improve the recovery of the precipitated solid.[4]

Q2: The main product of my reaction is the cyclic octamer, not the desired tetramer.

• Underlying Cause: This is the most definitive sign that the pyrolysis conditions were not sufficiently strenuous. The cyclic tetramer is the product of thermodynamic control, which requires high thermal energy. The octamer is often a product of kinetic control under milder conditions.

  • Expert Solution: The key is to ensure the reaction mixture maintains a vigorous reflux in diphenyl ether for the entire 3-4 hour duration.[4] Monitor the temperature to confirm it reaches the boiling point of the solvent. A rapid flow of nitrogen during this stage should be avoided as it can cool the reaction and prevent a proper reflux.[4]

Q3: My final product has a low or broad melting point after recrystallization.

• Possible Cause 1: Trapped Solvent. The product of crystallization from toluene is a stable 1:1 complex of 4-tert-butylcalix[1]arene and toluene.[4] This trapped solvent will lower and broaden the melting point.

  • Expert Solution: The toluene must be removed by drying the crystalline product under high vacuum (<1 mm Hg) at an elevated temperature (above 140°C) for an extended period (e.g., 48 hours).[4] This is a critical, often overlooked step for obtaining a pure, solvent-free product.

• Possible Cause 2: Impurities. The presence of other calixarene oligomers or starting materials will also depress the melting point.

  • Expert Solution: Ensure the recrystallization process is performed carefully. Use boiling toluene to dissolve the crude product and allow it to cool slowly to form well-defined crystals.[4] If impurities persist, a second recrystallization may be necessary. For accurate characterization, the melting point should be measured in an evacuated melting-point tube to prevent oxidation at high temperatures.[4]

Q4: The reaction mixture charred or turned into a dark, intractable solid.

• Underlying Cause: Excessive heating during the initial precursor formation stage.

  • Expert Solution: When forming the precursor, use a heating mantle with careful temperature control or, preferably, an oil bath to avoid localized overheating.[4] It is important not to let the heating mantle get so hot that it chars the material on the flask walls above the liquid level.[4]

Key Experimental Protocols

Protocol 1: Synthesis of 4-tert-Butylcalix[1]arene (Gutsche & Iqbal Method)

This protocol is adapted from the well-established procedure published in Organic Syntheses.[4]

Part A: Preparation of the "Precursor"

• In a 3-L three-necked, round-bottomed flask equipped with a mechanical stirrer, combine p-tert-butylphenol (100 g, 0.666 mol), 37% formaldehyde solution (62 mL, 0.83 mol), and a solution of sodium hydroxide (1.2 g, 0.03 mol) in 3 mL of water.

• Stir the mixture at room temperature for 15 minutes.

• Heat the open flask using a heating mantle or oil bath to 100–120°C for 2 hours with continued stirring.

Part B: Pyrolysis of the Precursor

• To the flask containing the precursor, add diphenyl ether (600 mL).

• Fit the flask with a condenser and a nitrogen inlet. Blow a rapid stream of nitrogen over the reaction mixture while heating to 110-120°C to facilitate the removal of water.

• Once the evolution of water subsides, reduce the nitrogen flow to a gentle stream. Heat the mixture to reflux (~259°C) and maintain a vigorous reflux for 3-4 hours. The mixture will become a clear, dark solution.

• Cool the reaction mixture to room temperature.

• Precipitate the product by adding ethyl acetate (1.5 L) and stir the resulting mixture for 15-30 minutes. Let it stand for at least 30 minutes.

• Filter the solid product and wash it sequentially with 100-mL portions of ethyl acetate (twice), 200 mL of acetic acid, 100-mL portions of water (twice), and 50-mL portions of acetone (twice). This yields the crude product (~61% yield).[4]

Protocol 2: Purification by Recrystallization

• Dissolve the crude product in boiling toluene (approx. 1600–1800 mL).

• Concentrate the solution by boiling until the volume is reduced to about 600 mL.

• Allow the solution to cool to room temperature, during which the product will crystallize as a 1:1 complex with toluene.

• Filter the crystals and wash with a small amount of cold toluene.

• Dry the product under high vacuum (<1 mm Hg) at >140°C for 48 hours to remove the included toluene and obtain the pure, solvent-free 4-tert-butylcalix[1]arene.[4]

Data Presentation & Key Parameters

The success of the synthesis is highly dependent on controlling key experimental parameters.

Parameter	Recommended Value/Range	Rationale & Impact on Yield	Reference
Phenol:Formaldehyde Ratio	~1 : 1.25 (molar)	A slight excess of formaldehyde ensures the complete reaction of the phenol starting material.	[4]
Base (NaOH) Equivalence	~0.045 eq. (relative to phenol)	This catalytic amount is sufficient to promote the initial condensation without causing unwanted side reactions.	[4]
Precursor Formation Temp.	100–120°C	Optimal temperature for forming the linear oligomeric precursor without significant charring.	[4]
Cyclization Temperature	Reflux in Diphenyl Ether (~259°C)	This high temperature is essential for the pyrolysis and subsequent cyclization to the thermodynamically favored tetramer. Lower temperatures risk forming the octamer.	[4]
Cyclization Time	3–4 hours	Provides sufficient time for the reaction to reach equilibrium, maximizing the yield of the tetramer.	[4]

Visualized Workflows and Logic

General Synthesis Workflow

Caption: Overall workflow for the synthesis and purification of 4-tert-butylcalix[1]arene.

Troubleshooting Decision Tree for Low Yield

Caption: Decision tree for diagnosing and solving issues related to low product yield.

References

• Gutsche, C. D.; Iqbal, M. p-tert-BUTYLCALIX[1]ARENE. Organic Syntheses, 1990, Coll. Vol. 8, p.75; 1989, Vol. 68, p.234. [Link]

• Thal, C., et al. The two base-catalyzed processes used for giant calixarenes synthesis. ResearchGate, 2017. [Link]

• Moris, S., et al. Synthesis of Novel p-tert-Butylcalix[1]arene Derivative: Structural Characterization of a Methanol Inclusion Compound. Crystals, 2016, 6(9), 114. [Link]

• Gutsche, C. D. Calixarenes. 19. Syntheses procedures for p-tert-butylcalix[1]arene. The Journal of Organic Chemistry, 1986, 51(5), 621-625. [Link]

• Wikipedia. Calixarene. Wikipedia, 2023. [Link]

• Wu, Q.-P., et al. Synthesis of p-tert-Butylcalix[1]arene and ether derivative. ResearchGate, 2011. [Link]

• Lee, J. H., et al. Rapid and convenient laboratory method for the preparation of p-tert-butylcalix[1]arene using microwave irradiation. ResearchGate, 2008. [Link]

• Wilson, L. R. B., et al. The coordination chemistry of p-tert-butylcalix[1]arene with paramagnetic transition and lanthanide metal ions: an Edinburgh Perspective. Heriot-Watt Research Portal, 2020. [Link]

• PubChem. 4-tert-Butylcalix[1]arene. National Center for Biotechnology Information. [Link]

• The Impact of 4-tert-Butylcalix[1]arene Purity on R&D Outcomes. Autech Industry Co., Limited, 2024. [Link]

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• 3. Calixarene - Wikipedia [en.wikipedia.org]
• 4. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Purification of 4-tert-Butylcalixarene by Recrystallization

Technical Support Center: Purification of 4-tert-Butylcalix[1]arene by Recrystallization

Welcome to the technical support guide for the purification of 4-tert-butylcalix[1]arene. This document provides researchers, scientists, and drug development professionals with in-depth, field-proven insights into the recrystallization of this foundational macrocycle. The purity of 4-tert-butylcalix[1]arene is not merely a quality metric; it is a prerequisite for reproducible outcomes in supramolecular chemistry, materials science, and drug delivery applications.[2] This guide is structured to address specific issues you may encounter, explaining the causality behind experimental choices to ensure a self-validating and robust purification protocol.

Core Experimental Protocol: Recrystallization from Toluene

This protocol is a standard, reliable method for obtaining high-purity 4-tert-butylcalix[1]arene. The primary goal is to separate the desired cyclic tetramer from linear oligomers and other cyclic analogues (e.g., the octamer) that can form during synthesis.[3][4]

Rationale: Toluene is an excellent choice because it effectively solubilizes 4-tert-butylcalix[1]arene at its boiling point while exhibiting significantly lower solubility at room temperature, a key characteristic of an ideal recrystallization solvent.[5] Furthermore, it forms a well-defined 1:1 solvate with the calixarene, leading to the formation of large, glistening white rhombic crystals.[3]

Step-by-Step Methodology:

• Dissolution: In a suitably sized Erlenmeyer flask, add the crude, beige-colored 4-tert-butylcalix[1]arene. Add a magnetic stir bar and the initial volume of toluene (see table below for ratio).

• Heating to Dissolve: Place the flask on a stirrer hotplate in a fume hood and heat the mixture to a rolling boil while stirring. Add small additional portions of hot toluene until all the solid material has just dissolved. Causality: Using the minimum amount of boiling solvent is critical. This ensures the solution is saturated, a prerequisite for achieving a high recovery yield upon cooling.[6][7] An excess of solvent will result in a significant portion of the product remaining in the mother liquor.[7]

• Concentration (If Necessary): If a large excess of toluene was required for complete dissolution, it is advisable to concentrate the solution by boiling off some of the solvent. A good target volume is approximately half the initial volume used for dissolution.[3]

• Slow Cooling & Crystallization: Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly to room temperature. To promote the formation of larger, purer crystals, the cooling process should be gradual. Do not immediately place the flask in an ice bath. Causality: Rapid cooling can cause impurities to become trapped within the crystal lattice, defeating the purpose of recrystallization.[7] Slow cooling allows the crystal lattice to form in a more ordered and selective manner.

• Complete Crystallization: Once the flask has reached room temperature and a significant amount of crystalline solid has formed, you may place it in an ice-water bath for 30-60 minutes to maximize the product yield.

• Isolation: Collect the glistening white crystals by vacuum filtration using a Büchner funnel. Wash the crystals with two small portions of cold acetone.[3] Causality: A cold solvent wash is used to rinse away any residual mother liquor (which contains the impurities) without re-dissolving a significant amount of the purified product.

• Drying: Dry the crystals thoroughly. Note that the product from a toluene recrystallization is a stable 1:1 solvate.[3] To obtain the solvent-free calixarene, the crystals must be dried under high vacuum (<1 mmHg) at an elevated temperature (>140°C) for an extended period (24-48 hours).[3]

Recrystallization Workflow Diagram

Caption: Workflow for 4-tert-butylcalix[1]arene purification.

Troubleshooting Guide

Q: My 4-tert-butylcalix[1]arene won't crystallize out of solution. What's wrong?

• Probable Cause 1: Excessive Solvent. This is the most common reason for crystallization failure.[6] The solution is not sufficiently saturated for crystals to nucleate and grow.

  • Solution: Re-heat the solution and boil off a portion of the solvent (e.g., 25-30% of the volume) to increase the concentration. Allow the concentrated solution to cool slowly again.[6]

• Probable Cause 2: Supersaturation. The solution may be supersaturated, meaning it holds more dissolved solute than theoretically possible but lacks a nucleation point for crystal growth to begin.

  • Solution A (Scratching): Use a glass rod to gently scratch the inner surface of the flask at the meniscus.[6][7] The microscopic imperfections on the glass provide nucleation sites for crystal formation.

  • Solution B (Seeding): If available, add a single, tiny "seed" crystal of pure 4-tert-butylcalix[1]arene to the cooled solution. This provides a perfect template for further crystal growth.[7]

Q: The product separated as an oil, not as crystals. How do I fix this?

• Probable Cause: This phenomenon, known as "oiling out," often occurs when the solution is cooled too rapidly or when the concentration of impurities is very high, depressing the melting point of the mixture.[6]

  • Solution: Re-heat the flask to re-dissolve the oil. Add a small amount (5-10% of the total volume) of additional hot solvent to slightly decrease the saturation. Ensure the solution is completely homogeneous. Then, allow the solution to cool much more slowly. You can insulate the flask with glass wool or a towel to slow heat loss.

Q: My final yield is very low. Where did my product go?

• Probable Cause: The most likely reason is the use of too much solvent during the dissolution step, leaving a large amount of your product in the filtrate (mother liquor).[7] Other causes include premature crystallization during a hot filtration step (if performed) or excessive washing with a solvent in which the product has moderate solubility.

  • Solution: Before discarding the mother liquor, you can test for remaining product by taking a small sample on a watch glass and allowing the solvent to evaporate. If a significant solid residue remains, you can recover a second crop of crystals by further concentrating the mother liquor and repeating the cooling process. Note that this second crop may be of lower purity than the first.

Q: My NMR spectrum shows residual toluene even after extensive drying. How do I remove it?

• Probable Cause: 4-tert-butylcalix[1]arene is well-known for forming stable inclusion complexes (solvates) with aromatic solvents like toluene.[3][8] The solvent molecule is trapped within the calixarene's cavity in the crystal lattice and cannot be removed by simple air or oven drying at lower temperatures.

  • Solution: Complete removal of the included toluene requires breaking down the crystal lattice. This is achieved by drying the material under high vacuum (<1 mmHg) at a temperature above 140°C for at least 24-48 hours.[3] The melting point of the toluene solvate (mp 342–344°C) is distinct from the solvent-free compound.[3]

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for recrystallizing 4-tert-butylcalix[1]arene?

Toluene is widely considered the solvent of choice, as it reliably produces high-quality, large crystals of the 1:1 solvate, which are easy to handle.[3] Chloroform is also an effective solvent, yielding large solvated prisms.[9] For specific applications or downstream reactions, other solvents like chlorobenzene may also be used.[9]

Q2: How do I choose an appropriate recrystallization solvent in general?

The ideal solvent should exhibit high solubility for the compound at its boiling point but low solubility at low temperatures (e.g., 0-5°C).[5] It should not react with the compound and should have a boiling point below the compound's melting point to prevent oiling out. Additionally, impurities should either be insoluble in the hot solvent or remain soluble in the cold solvent.

Q3: Can I use a mixed solvent system?

Yes. A mixed solvent system is often used when no single solvent has the ideal solubility characteristics. This typically involves dissolving the compound in a "good" solvent (in which it is highly soluble) and then adding a "poor" solvent (in which it is sparingly soluble) dropwise to the hot solution until it becomes cloudy (the saturation point). A few drops of the good solvent are then added to redissolve the precipitate, and the solution is cooled slowly. A chlorobenzene/ethanol mixture has been reported for 4-tert-butylcalix[1]arene.[9]

Q4: How critical is the cooling rate for crystal formation?

The cooling rate is very critical. A slow, gradual cooling process is essential for the formation of large, well-ordered crystals with high purity. Rapid cooling promotes the formation of small crystals and increases the likelihood of trapping impurities within the crystal lattice.[7]

Q5: What are the common impurities in crude 4-tert-butylcalix[1]arene?

The synthesis of 4-tert-butylcalix[1]arene is a condensation reaction that can produce a mixture of products.[10] The most common impurities are linear oligomers (short polymer chains that failed to cyclize) and other cyclic homologues, such as p-tert-butylcalix[11]arene or p-tert-butylcalix[4]arene.[4] In some cases, improper reaction conditions can lead to the cyclic octamer being the major product instead of the desired tetramer.[3]

Data Summary: Solvents for Recrystallization

Solvent	Typical Ratio (Crude:Solvent)	Crystal Form/Notes	Melting Point (°C)
Toluene	~1 g : 25-30 mL[3]	Glistening white rhombic crystals (1:1 solvate).[3]	342–344 (in evacuated tube)[3]
Chloroform	Not specified	Large solvated prisms.[9]	~380 (decomposes)[9]
Carbon Tetrachloride	Not specified	Mentioned as a recrystallization solvent.[9]	>300[9]
Chlorobenzene/Ethanol	Not specified	Mentioned as a mixed-solvent system.[9]	>300[9]

References

• Solubilities of Calix[11]arene and 4-tert-Butylcalix[1]arene in Pressurized Hot Water. Journal of Chemical & Engineering Data. [Link]

• Preferential Crystallization of tert-Butyl-calix[11]arene Chlorobenzene Solvate from a Solvent Mixture. Crystal Growth & Design. [Link]

• p-tert-BUTYLCALIX[1]ARENE. Organic Syntheses. [Link]

• The synthesis and characterization of giant Calixarenes. Nature Communications. [Link]

• Problems with Recrystallisations. University of York, Department of Chemistry. [Link]

• 3.6F: Troubleshooting. Chemistry LibreTexts. [Link]

• Preferential Crystallization of tert-Butyl-calix[11]arene Chlorobenzene Solvate from a Solvent Mixture. ResearchGate. [Link]

• Synthesis of Novel p-tert-Butylcalix[1]arene Derivative: Structural Characterization of a Methanol Inclusion Compound. MDPI. [Link]

• (PDF) Synthesis of Novel p-tert-Butylcalix[1]arene Derivative: Structural Characterization of a Methanol Inclusion Compound. ResearchGate. [Link]

• Rapid and convenient laboratory method for the preparation of p-tert-butylcalix[1]arene using microwave irradiation. ResearchGate. [Link]

• 4-tert-Butylcalix[1]arene. PubChem, National Institutes of Health. [Link]

• Tips & Tricks: Recrystallization. University of Rochester, Department of Chemistry. [Link]

• Calixarene. Wikipedia. [Link]

• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. [Link]

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• 10. Calixarene - Wikipedia [en.wikipedia.org]
• 11. medchemexpress.com [medchemexpress.com]

Technical Support Center: Navigating the Challenges of Scaling Up 4-tert-butylcalixarene Synthesis

Welcome to our dedicated resource for researchers, scientists, and drug development professionals tackling the scale-up of 4-tert-butylcalixarene synthesis. This guide provides practical, in-depth troubleshooting advice and answers to frequently asked questions, drawing from established scientific principles and extensive field experience to ensure the integrity and success of your experimental work.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common hurdles encountered during the synthesis of 4-tert-butylcalixarene.

Question	Answer
What is the primary factor influencing the yield of 4-tert-butylcalixarene?	Precise and consistent temperature control during the condensation reaction is the most critical factor. The reaction is exothermic, and temperature spikes can lead to the formation of undesired linear oligomers and other byproducts, which significantly reduces the yield of the target cyclic compound.[1]
How does the choice of solvent impact the synthesis and purification?	The solvent is crucial not only for the reaction medium but also for the subsequent crystallization and purification of the final product. Diphenyl ether is a common choice due to its high boiling point, which accommodates the necessary reaction temperatures.[2] However, its removal can be a significant challenge in the purification phase.[3][4][5]
Are there viable alternatives to sodium hydroxide as the base?	While other bases can be employed, sodium hydroxide is widely used due to its effectiveness and cost-efficiency. It's important to note that the choice of base can affect the reaction rate and the distribution of cyclic oligomers, such as calix[6], calix[7], and calix[8]arenes.[1]
How can I purify a highly insoluble crude product?	The crude product is often a mixture of different calixarenes and polymeric material, leading to poor solubility. The most effective purification method is recrystallization from a suitable solvent like toluene or xylene.[2] Achieving high purity may necessitate multiple recrystallization steps.

Part 2: In-Depth Troubleshooting Guide

This guide offers a systematic approach to resolving specific issues that may arise during the scale-up of 4-tert-butylcalixarene synthesis.

Stage 1: The Condensation Reaction

The synthesis is centered around the base-catalyzed condensation of 4-tert-butylphenol and formaldehyde.

Problem 1: Consistently Low Yield of 4-tert-butylcalix[6]arene

• Symptom: The isolated yield of the desired 4-tert-butylcalix[6]arene is significantly below expectations after purification.

• Potential Causes & Solutions:

Cause	Scientific Explanation	Recommended Solution
Inadequate Temperature Control	The exothermic nature of the reaction means that without proper control, the temperature can rise, favoring the formation of linear polymers and other cyclic oligomers like calix[7] and calix[8]arenes.[2]	Implement a robust cooling system and ensure the temperature probe is accurately placed within the reaction mixture. For larger-scale syntheses, a reactor with a cooling jacket is highly recommended to manage thermal gradients effectively.[9]
Incorrect Reactant Stoichiometry	The molar ratio of 4-tert-butylphenol to formaldehyde is a critical parameter. An excess of formaldehyde can promote the formation of complex and often insoluble polymeric byproducts.	Perform meticulous calculations and precise measurements of all reactants. For scaled-up processes, utilize calibrated dispensing systems to maintain accuracy.
Inefficient Agitation	In larger reaction vessels, inadequate mixing can create localized temperature and concentration gradients, leading to a non-uniform product distribution and the formation of byproducts.[9]	Employ an overhead stirrer equipped with an appropriately sized impeller to ensure vigorous and homogeneous mixing throughout the reaction.

Problem 2: Excessive Formation of Insoluble Precipitate

• Symptom: A large quantity of unmanageable, insoluble solid forms during the reaction or upon cooling.

• Potential Causes & Solutions:

Cause	Scientific Explanation	Recommended Solution
Uncontrolled Polymerization	Extended reaction times or elevated temperatures can lead to the formation of high-molecular-weight linear polymers, which are typically insoluble.	Adhere strictly to established reaction times and temperature profiles. Consider quenching the reaction once the formation of the desired calixarene has reached its peak.
Premature Product Precipitation	The desired product may precipitate from the reaction mixture prematurely, trapping impurities and unreacted starting materials within the solid matrix.	Ensure the chosen solvent has sufficient solvating power to keep the product in solution at the reaction temperature. In some cases, a co-solvent may be considered, but be aware that this can introduce complexity to the subsequent purification steps.

Experimental Workflow: Condensation Reaction

Caption: A schematic workflow for the synthesis of 4-tert-butylcalixarene.

Stage 2: Product Isolation and Purification

The crude product is a mixture that requires meticulous purification to isolate the desired 4-tert-butylcalix[6]arene.

Problem 3: Challenges in Removing High-Boiling Point Solvents

• Symptom: The high-boiling solvent, such as diphenyl ether, proves difficult to remove from the crude product post-reaction.

• Potential Causes & Solutions:

Cause	Scientific Explanation	Recommended Solution
High Boiling Point of Solvent	Solvents like diphenyl ether have high boiling points, making their removal by standard evaporation techniques inefficient.[5]	Steam distillation is a highly effective method for removing water-immiscible, high-boiling solvents. An alternative is to wash the crude product with a solvent in which the calixarene is insoluble but the high-boiling solvent is soluble, such as methanol or acetone.[3][4]
Solvent Entrapment in Product	The solid product can physically trap the solvent within its crystal lattice, making it difficult to remove by simple washing.	Grinding the crude solid into a fine powder before washing can significantly improve the release of trapped solvent.

Problem 4: Ineffective Recrystallization

• Symptom: The recrystallization process results in no crystal formation, the product oiling out, or a product that remains impure.

• Potential Causes & Solutions:

Cause	Scientific Explanation	Recommended Solution
Suboptimal Recrystallization Solvent	The chosen solvent may either be too effective, preventing crystallization, or not effective enough, leading to poor recovery.	Toluene and xylene are well-established and effective solvents for the recrystallization of 4-tert-butylcalix[6]arene.[2] Performing a small-scale solvent screen can help in identifying the optimal solvent for your specific crude product.
Rapid Cooling Rate	Cooling the saturated solution too quickly can lead to the formation of small, impure crystals or cause the product to separate as an oil.	Allow the hot, saturated solution to cool slowly to room temperature before transferring it to an ice bath or refrigerator to maximize the formation of well-defined crystals.
High Impurity Levels	A high concentration of impurities can inhibit the crystallization process.	If the crude product is highly impure, consider a pre-purification step, such as washing with a less polar solvent to remove some of the linear oligomers, before attempting recrystallization.

Logical Relationship: Purity vs. Yield in Purification

Caption: The inverse relationship between the number of purification cycles and overall yield.

References

• Gutsche, C. D., & Iqbal, M. (1993). p-tert-BUTYLCALIX[6]ARENE. Organic Syntheses, 72, 234. [Link]

• ResearchGate. (2019). How to remove diphenyl ether from reaction mixture? [Link]

• Chemical Space. (2012). Diphenyl Ether. [Link]

• Gutsche, C. D., Dhawan, B., No, K. H., & Muthukrishnan, R. (1981). Calixarenes. 4. The synthesis, characterization, and properties of the calixarenes from p-tert-butylphenol. Journal of the American Chemical Society, 103(13), 3782–3792. [Link]

• ResearchGate. (2021). An Improved Process for the Preparation of the p-tert-butylcalix[6]arene: from Laboratory-scale Synthesis to Scale-up Development. [Link]

• HWS Labortechnik Mainz. (2023). From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis. [Link]

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• 6. CA2230921C - Process for the purification of diphenyl ether compounds - Google Patents [patents.google.com]
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• 8. researchgate.net [researchgate.net]
• 9. From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis - HWS Labortechnik MainzHWS Labortechnik Mainz [hws-mainz.de]

Calixarene Synthesis Technical Support Center: A Guide to Preventing Byproduct Formation

Welcome to the Technical Support Center for Calixarene Synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and detailed protocols to minimize byproduct formation during calixarene synthesis. Our goal is to empower you with the knowledge to achieve higher yields and purity in your experiments. Calixarenes, once considered mere byproducts of phenol-formaldehyde condensation, are now recognized for their immense potential in supramolecular chemistry, with applications ranging from drug delivery to catalysis.[1] However, their synthesis can be challenging, often leading to complex mixtures of linear and cyclic oligomers.[2] This guide provides field-proven insights to navigate these challenges.

Frequently Asked Questions (FAQs)

Here, we address common questions encountered during calixarene synthesis.

Q1: What are the most common byproducts in calixarene synthesis, and why do they form?

A1: The most prevalent byproducts are linear oligomers and cyclic oligomers with ring sizes different from the desired product (e.g., obtaining a mixture of calix[3]arene, calix[4]arene, and calix[5]arene).[2][6]

• Linear Oligomers: These are chains of phenol units linked by methylene bridges that have failed to cyclize. Their formation is often favored under kinetic control, where the reaction is stopped before thermodynamic equilibrium is reached. They can have reactive hydroxymethyl end groups.[5]

• Cyclic Oligomers of Varying Sizes: The condensation of phenols and formaldehyde is a stepwise process that can lead to a distribution of cyclic products. The relative proportions of these oligomers are highly sensitive to reaction conditions such as temperature, reaction time, and the choice of base.[5] For instance, insufficiently strenuous pyrolysis during the synthesis of p-tert-butylcalix[3]arene can lead to the formation of the cyclic octamer as the major product.[7]

Q2: My primary goal is to synthesize calix[3]arene, but I'm getting a mixture of larger calixarenes. What is the most critical factor to control?

A2: The choice of the alkali metal hydroxide as a catalyst is paramount. This is due to the "template effect," where the metal cation coordinates to the oxygen atoms of the precursor linear oligomer, pre-organizing it for cyclization.

• For smaller calixarenes (like calix[3]arene): Smaller cations like Na⁺ and K⁺ are generally preferred.

• For larger calixarenes (calix[4]arene, calix[5]arene, and giant calixarenes): Larger cations such as Rb⁺ and Cs⁺ are known to favor the formation of larger rings.[5] The larger ionic radius of Cs⁺ can effectively template the cyclization of longer linear precursors.

Q3: I am struggling with a low yield of my desired calixarene, with a significant amount of starting material and intractable material remaining. What should I optimize?

A3: Low yields can stem from several factors. Here’s a systematic approach to optimization:

• Reaction Time and Temperature: Calixarene synthesis is often a thermodynamically controlled process. Insufficient reaction time or temperature may not allow the system to reach equilibrium, favoring the formation of kinetically preferred linear oligomers. Conversely, excessively high temperatures can lead to decomposition. Monitor your reaction by TLC to determine the optimal time and temperature.

• Solvent Choice: The solvent plays a crucial role, not only in solubilizing the reactants but also in templating the reaction. High-boiling aromatic solvents like diphenyl ether or xylene are commonly used.[7] The solvent can influence the conformation of the intermediates, thereby directing the cyclization pathway.[8]

• Stoichiometry of Reactants: The ratio of phenol to formaldehyde is critical. An excess of formaldehyde can lead to the formation of more highly hydroxymethylated phenols and potentially cross-linked resins.

Q4: How can I effectively purify my target calixarene from the reaction mixture?

A4: Purification can be challenging due to the similar polarities of the desired product and byproducts.

• Recrystallization: This is the most common and effective method. The choice of solvent is crucial. For p-tert-butylcalix[3]arene, recrystallization from toluene is a standard procedure.[7] For giant calixarenes, a DMSO/acetone or DMSO/EtOH solvent system has been shown to be effective.[5]

• Column Chromatography: For mixtures that are difficult to separate by recrystallization, column chromatography on silica gel can be employed. A gradient of a non-polar solvent (like hexane or dichloromethane) and a more polar solvent (like ethyl acetate or methanol) is typically used.[4]

• Selective Precipitation: In some cases, byproducts can be selectively precipitated. For example, adding a solvent in which the desired calixarene is soluble but the byproducts are not can be an effective purification step.

Troubleshooting Guide

This section provides a structured approach to resolving specific issues you might encounter during your experiments.

Problem	Potential Cause(s)	Recommended Solution(s)
High proportion of linear oligomers	1. Insufficient reaction time or temperature (kinetic control). 2. Inappropriate base or solvent.	1. Increase reaction time and/or temperature to favor thermodynamic product formation. Monitor by TLC. 2. Re-evaluate the choice of base and solvent based on the desired calixarene ring size.
Mixture of cyclic oligomers (e.g., calix[3]arene, calix[4]arene, calix[5]arene)	1. "Template effect" of the cation is not optimal for the desired ring size. 2. Reaction conditions are not selective.	1. For calix[3]arene, use smaller cations like Na⁺ or K⁺. For larger rings, use Rb⁺ or Cs⁺.[5] 2. Carefully control the temperature profile of the reaction. A specific temperature ramp and hold time can favor a particular ring size.
Low yield with recovery of starting phenol	1. Incomplete reaction. 2. Inefficient hydroxymethylation of the phenol.	1. Increase reaction time and/or temperature. 2. Ensure the correct stoichiometry of formaldehyde and base. Check the purity of your starting materials.
Formation of an intractable, insoluble solid	1. Excessive cross-linking due to high formaldehyde concentration. 2. Side reactions at high temperatures.	1. Reduce the molar ratio of formaldehyde to phenol. 2. Optimize the reaction temperature to avoid decomposition.
Difficulty in purifying the desired calixarene	1. Similar solubility profiles of the product and byproducts.	1. Experiment with different recrystallization solvents or solvent mixtures. 2. Employ column chromatography with a carefully selected eluent system.[4] 3. Consider derivatization to alter solubility, followed by purification and deprotection.

Experimental Protocols

Here we provide a detailed, step-by-step protocol for the synthesis of p-tert-butylcalix[3]arene, a common precursor in calixarene chemistry, adapted from a reliable Organic Syntheses procedure.[7]

Protocol 1: Synthesis of p-tert-Butylcalix[3]arene

This two-step procedure involves the initial formation of a linear oligomeric "precursor" followed by a high-temperature cyclization.

Materials:

• p-tert-Butylphenol

• 37% Formaldehyde solution

• Sodium hydroxide (NaOH)

• Diphenyl ether

• Ethyl acetate

• Acetic acid

• Toluene

• Acetone

Step 1: Preparation of the Precursor

• In a 3-L, three-necked, round-bottomed flask equipped with a mechanical stirrer, combine p-tert-butylphenol (100 g, 0.666 mol), 37% formaldehyde solution (62 mL, 0.83 mol), and a solution of sodium hydroxide (1.2 g, 0.03 mol) in water (3 mL).

• Stir the mixture at room temperature for 15 minutes.

• Heat the mixture with stirring at 100–120°C for 2 hours using a heating mantle. The mixture will become a very viscous, deep yellow or brown-yellow mass.

• Allow the reaction mixture to cool to room temperature.

• Add warm diphenyl ether (800–1000 mL) to the flask and stir until the residue is dissolved (this may take at least 1 hour).

Step 2: Pyrolysis of the Precursor to Form p-tert-Butylcalix[3]arene

• Fit the flask with a nitrogen inlet and heat the stirred solution to 110–120°C while blowing a rapid stream of nitrogen over the surface to remove water.

• Once water evolution subsides and a solid begins to form, fit the flask with a condenser.

• Heat the mixture to reflux (approximately 230-250°C) and maintain reflux for 3–4 hours under a gentle flow of nitrogen.

• Cool the reaction mixture to room temperature.

• Precipitate the product by adding ethyl acetate (1.5 L). Stir for 15–30 minutes and allow to stand for at least 30 minutes.

• Filter the solid and wash sequentially with ethyl acetate (2 x 100 mL), acetic acid (200 mL), water (2 x 100 mL), and acetone (2 x 50 mL) to yield the crude product.

• Recrystallize the crude product from boiling toluene to obtain pure p-tert-butylcalix[3]arene.

Visualizing Reaction Control and Troubleshooting

The following diagrams illustrate the key concepts in controlling byproduct formation.

Caption: Overview of Calixarene Synthesis and Potential Byproducts.

Caption: Troubleshooting Logic for Calixarene Synthesis Issues.

References

• Gutsche, C. D.; Iqbal, M. p-tert-BUTYLCALIX[3]ARENE. Org. Synth.1990 , 68, 234. [Link]

• Arduini, A.; et al. Synthesis of Novel p-tert-Butylcalix[3]arene Derivative: Structural Characterization of a Methanol Inclusion Compound. Molecules2018 , 23(10), 2593. [Link]

• Talotta, C.; et al. Deep-Cavity Calix[3]naphth[3]arene Macrocycles: Synthesis, Conformational Features, and Solid-State Structures. Molecules2023 , 28(15), 5849. [Link]

• Bauer, M.; et al. Processes for preparing calixarenes. US Patent 12,049,440 B2, filed October 29, 2021, and issued July 11, 2023.

• Burilov, V. A.; et al. Synthesis of new p-tert-butylcalix[3]arene-based polyammonium triazolyl amphiphiles and their binding with nucleoside phosphates. Beilstein J. Org. Chem.2018 , 14, 1980-1993. [Link]

• Lhoták, P.; et al. Breaking thiacalix[3]arene into pieces – a novel synthetic approach to higher calixarenes bearing mixed (–S–, –CH2–) bridges. RSC Adv., 2021 , 11, 38241-38246. [Link]

• Nierengarten, J.-F.; et al. The synthesis and characterization of giant Calixarenes. Nat. Commun.2019 , 10, 113. [Link]

• Lhoták, P.; et al. Newcomer to the Calixarene Family: Synthesis and Characterization of Selenacalix[3]arene. Org. Lett.2015 , 17(18), 4440-4443. [Link]

• Sardjono, R. E.; Rachmawati, R. Green Synthesis of Oligomer Calixarenes. In Green Synthesis of Nanomaterials and Composites; IntechOpen, 2018. [Link]

• Kennedy, J. F.; et al. Facile synthetic routes to bridge-functionalised calix[3]arenes. Chem. Commun., 2022 , 58, 2649-2652. [Link]

• Burilov, V. A.; et al. Synthesis of new p-tert-butylcalix[3]arene-based polyammonium triazolyl amphiphiles and their binding with nucleoside phosphates. ResearchGate2018 . [Link]

• Vicens, J.; Asfari, Z. Process for the preparation of calixarenes and new calixarene compounds. US Patent 6,271,337 B1, filed July 2, 1998, and issued August 7, 2001.

• Osorio-Yáñez, C.; et al. Calixarenes: Generalities and Their Role in Improving the Solubility, Biocompatibility, Stability, Bioavailability, Detection, and Transport of Biomolecules. Molecules2019 , 24(5), 973. [Link]

• Teng, M.-Y.; et al. Synthesis of supramolecular polymers with calix[3]arene and β-cyclodextrin and their application in heavy metal ion absorption. RSC Adv., 2024 , 14, 33675-33682. [Link]

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• Nierengarten, J.-F.; et al. The synthesis and characterization of giant Calixarenes. ResearchGate2019 . [Link]

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• Credi, A.; et al. Selective access to constitutionally identical, orientationally isomeric calix[4]arene-based[8]rotaxanes by an active template approach. Chem. Sci., 2020 , 11, 10149-10158. [Link]

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• Lavande, N.; et al. A journey from calix[3]arene to calix[4] and calix[5]arene reveals more than a matter of size. Receptor concentration affects the stability and stoichiometric nature of the complexes. Phys. Chem. Chem. Phys., 2017 , 19, 13640-13649. [Link]

• Kumar, S.; et al. Calixarene Functionalized Supramolecular Liquid Crystals and Their Diverse Applications. PubMed Central (PMC)2022 . [Link]

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• Madasamy, P.; et al. Reaction mechanism of calix[n]resorcinarene formation under acidic conditions. ResearchGate2017 . [Link]

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• 1. mdpi.com [mdpi.com]
• 2. Calixarene - Wikipedia [en.wikipedia.org]
• 3. US12049440B2 - Processes for preparing calixarenes - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. The synthesis and characterization of giant Calixarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Reaction Conditions for 4-tert-Butylcalixarene Synthesis

Welcome to the technical support center for the synthesis of 4-tert-butylcalixarene. This guide is designed for researchers, scientists, and drug development professionals who utilize this foundational macrocycle in supramolecular chemistry and materials science. The synthesis of calixarenes, while well-established, is notorious for its sensitivity to reaction conditions, often leading to challenges in yield and purity.

This document provides in-depth, field-proven insights in a direct question-and-answer format to address the specific issues you may encounter. We will move beyond simple procedural steps to explain the causality behind experimental choices, ensuring you have the expert knowledge to troubleshoot and optimize your reactions effectively.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level conceptual questions to build a foundational understanding of the synthesis.

Question 1: What is the fundamental reaction mechanism for the synthesis of 4-tert-butylcalixarene?

Answer: The synthesis is a base-catalyzed electrophilic aromatic substitution followed by a condensation/cyclization process. The reaction proceeds in two main stages:

• Precursor Formation: Under basic conditions, p-tert-butylphenol is deprotonated to its phenoxide form. This highly activated nucleophile attacks formaldehyde, leading to the formation of hydroxymethylphenols. These intermediates then react with other phenol molecules to form linear oligomers linked by methylene bridges.

• Pyrolysis and Cyclization: This linear precursor is heated in a high-boiling solvent. The high temperature promotes a series of dehydration and intramolecular condensation reactions, ultimately leading to the cyclic tetramer, 4-tert-butylcalix[1]arene. The base catalyst plays a crucial role throughout this process.[2][3]

Caption: Simplified mechanism of 4-tert-butylcalixarene synthesis.

Question 2: Why is a high-boiling point solvent like diphenyl ether required for the cyclization step?

Answer: The cyclization of the linear precursor into the thermodynamically stable calix[1]arene requires significant thermal energy. This process is a dehydration reaction that occurs at high temperatures, typically at the reflux temperature of the solvent.[2] Diphenyl ether, with a boiling point of ~258°C, provides the necessary high-temperature environment to overcome the activation energy for the intramolecular cyclization. Using a lower-boiling solvent would not provide sufficient energy, potentially leading to incomplete reaction or the formation of other undesired products, such as the cyclic octamer.[2]

Question 3: What is the precise role of the base (e.g., Sodium Hydroxide)?

Answer: The base, typically NaOH, is a critical catalyst. Its primary role is to deprotonate the phenolic hydroxyl groups of p-tert-butylphenol, converting them into more nucleophilic phenoxide ions.[3] This greatly accelerates the initial attack on formaldehyde. The concentration of the base is a fine-tuned parameter; too little base results in a slow or incomplete reaction, while too much can lead to side reactions and the formation of complex mixtures that are difficult to purify. The standard Gutsche procedure uses a catalytic amount, approximately 0.045 equivalents relative to the phenol.[2]

Question 4: My final product is a white powder, but its melting point is broad and doesn't match the literature value (>300 °C). What is the likely cause?

Answer: This is a classic issue encountered during purification. The most common cause is the formation of a stable host-guest complex (a clathrate) between your 4-tert-butylcalix[1]arene and the solvent used for recrystallization, most notably toluene. The product of crystallization from toluene is a 1:1 complex.[2] This trapped solvent disrupts the crystal lattice and lowers the melting point. To obtain the pure, solvent-free calixarene, the toluene must be removed by drying the complex under high vacuum (<1 mm Hg) at an elevated temperature (>140°C) for an extended period (e.g., 48 hours).[2]

Section 2: Troubleshooting Guide

This guide addresses specific experimental problems in a direct question-and-answer format.

Problem: Low or No Yield of the Desired Calix[1]arene

• Question: My reaction produced very little of the expected white precipitate after adding ethyl acetate. What are the most common reasons for a failed synthesis?

• Answer: Low yield is the most frequent complaint and can be traced back to several critical parameters. Let's diagnose the potential causes:

  • Insufficient Heating (Pyrolysis Stage): The cyclization step is temperature-critical. Ensure your heating mantle or oil bath is capable of bringing the diphenyl ether to a vigorous reflux and maintaining it for the full duration (3-4 hours).[2] Insufficient temperature is a primary cause of low yield.

  • Inefficient Water Removal: The reaction is a condensation that produces water. This water must be efficiently removed during the pyrolysis step to drive the equilibrium towards the cyclic product. The standard procedure recommends blowing a rapid stream of nitrogen over the reaction mixture to facilitate water removal before fitting the condenser for reflux.[2]

  • Incorrect Base Concentration: The amount of NaOH catalyst is crucial. Precisely weigh the NaOH and ensure it corresponds to the recommended molar equivalents. An error in catalyst amount can halt the reaction.

  • Quality of Reagents: Use high-purity p-tert-butylphenol. Ensure your formaldehyde solution has not degraded or polymerized upon storage.

  • Premature Precipitation: Adding the precipitating solvent (ethyl acetate) while the reaction mixture is still warm can lead to the formation of very fine particles that are difficult to filter, or it may affect the purity of the crude product. Always cool the reaction mixture to room temperature first.[2]

Problem: Contamination with Other Oligomers

• Question: My NMR and mass spectrometry data indicate my product is a mixture containing the cyclic octamer along with the desired tetramer. How can I improve the selectivity for the calix[1]arene?

• Answer: The formation of the cyclic octamer is a well-documented side product and is a classic indicator of insufficiently strenuous pyrolysis conditions.[2] The calix[1]arene is the thermodynamically favored product, but its formation requires higher energy input. To favor the tetramer:

  • Increase Pyrolysis Temperature & Time: The most effective solution is to ensure the diphenyl ether is at a strong, consistent reflux. If your yield is low and octamer is present, consider extending the reflux time from 4 hours to 5 or 6 hours.

  • Ensure Efficient Stirring: While not strictly necessary for water removal, good stirring during reflux ensures uniform heating throughout the reaction mixture, preventing localized cool spots where linear oligomers might cyclize into larger rings.[2]

  • Monitor Nitrogen Flow: A nitrogen flow that is too rapid during the reflux stage can excessively cool the condenser and lower the effective reaction temperature. The rapid flow is primarily for water removal before reflux begins. During reflux, a gentle flow is sufficient to maintain an inert atmosphere.[2]

Caption: Troubleshooting workflow for common synthesis issues.

Section 3: Optimized Experimental Protocol

This protocol is based on the robust and widely cited procedure from Organic Syntheses[2], a trusted source for reliable chemical preparations.

Protocol: Standard One-Pot Thermal Synthesis

Reagents & Equipment:

• p-tert-butylphenol (0.666 mol, 100 g)

• 37% Formaldehyde solution (0.83 mol, 62 mL)

• Sodium Hydroxide (0.03 mol, 1.2 g)

• Diphenyl ether (800-1000 mL)

• Ethyl acetate (1.5 L for precipitation)

• Toluene (for recrystallization)

• Washing Solvents: Acetic acid, Water, Acetone

• 3-L three-necked round-bottomed flask, mechanical stirrer, heating mantle, condenser, nitrogen inlet.

Step-by-Step Methodology:

Part A: Precursor Formation

• Combine p-tert-butylphenol (100 g), 37% formaldehyde (62 mL), and a solution of NaOH (1.2 g in 3 mL water) in the 3-L flask.

• Equip the flask with a mechanical stirrer. Stir the mixture at room temperature for 15 minutes.

• Heat the open flask using a heating mantle to 100-120°C for 2 hours. The mixture will turn from colorless to yellow and become a very viscous mass as water evaporates. Caution: Significant frothing may occur; do not overheat to the point of charring the material on the flask walls. An oil bath is a suitable alternative for better temperature control.[2]

• Remove from heat and allow to cool to room temperature.

• Add 800-1000 mL of diphenyl ether to the flask and stir (may require 1 hour) until the viscous mass has completely dissolved.

Part B: Pyrolysis and Cyclization

• Fit the flask with a nitrogen inlet and a condenser.

• Heat the mixture to 110-120°C and pass a rapid stream of nitrogen over the surface of the stirred solution to drive off the water produced.

• Once the evolution of water subsides, ensure the condenser is set for reflux and heat the mixture to bring the diphenyl ether to a strong reflux (~258°C).

• Maintain this vigorous reflux for 3-4 hours under a gentle flow of nitrogen. The solution will darken.

Part C: Isolation and Purification

• Allow the reaction mixture to cool completely to room temperature. Some solid may separate.

• Precipitate the crude product by adding 1.5 L of ethyl acetate while stirring.

• Stir the resulting slurry for 30 minutes, then allow it to stand for at least another 30 minutes to ensure complete precipitation.

• Filter the solid product. Wash the filter cake sequentially with:

  • Ethyl acetate (2 x 100 mL)

  • Acetic acid (1 x 200 mL)

  • Water (2 x 100 mL)

  • Acetone (2 x 50 mL)

• This procedure should yield a white-to-beige crude product (approx. 61% yield).[2]

Part D: Recrystallization

• Dissolve the crude product in a minimal amount of boiling toluene (approx. 1600-1800 mL).

• Concentrate the solution by boiling off some solvent until the product begins to crystallize.

• Allow the solution to cool slowly to room temperature, then cool further in an ice bath.

• Filter the crystalline product.

• Crucially, to remove the complexed toluene, dry the crystals under high vacuum (<1 mmHg) at >140°C for 48 hours. [2] The final product should be a fine white powder with a melting point of ≥300°C.[4]

Section 4: Data Summary Tables

For quick reference, the key reaction parameters and troubleshooting steps are summarized below.

Table 1: Key Reaction Parameters and Their Impact

Parameter	Recommended Value/Range	Rationale & Causality
Base (NaOH)	0.045 equivalents (vs. phenol)	Catalyzes the initial electrophilic substitution by creating the phenoxide ion. Incorrect amounts lead to side reactions or reaction failure.[2]
Precursor Temp.	100–120 °C	Promotes the formation of the linear oligomer precursor without excessive charring.
Cyclization Temp.	Reflux in Diphenyl Ether (~258 °C)	Provides the high activation energy required for intramolecular cyclization to the thermodynamically stable tetramer.[2]
Cyclization Time	3–4 hours	Ensures the reaction goes to completion. Insufficient time can lead to low yield and octamer formation.[2]
Atmosphere	Nitrogen	Prevents oxidation at high temperatures and aids in the removal of water during the initial pyrolysis phase.[2]

Table 2: Troubleshooting Summary

Symptom	Possible Cause(s)	Recommended Action(s)
Low Yield	1. Pyrolysis temperature too low. 2. Inefficient water removal. 3. Incorrect catalyst amount.	1. Ensure vigorous, sustained reflux of diphenyl ether. 2. Use a rapid N₂ stream before reflux. 3. Double-check NaOH calculation and weight.
Octamer Present	Insufficiently strenuous pyrolysis conditions.	Increase reflux time to 4-5 hours. Ensure the temperature is consistently at the boiling point of the solvent.[2]
Intractable Solid	1. Heating too rapid (charring). 2. Insufficient solvent.	1. Use an oil bath for uniform heating.[2] 2. Ensure the precursor is fully dissolved in diphenyl ether before pyrolysis.
Low/Broad M.P.	Solvent (toluene) inclusion complex.	Dry the final product under high vacuum (<1 mmHg) and high temperature (>140°C) for 48h.[2]

References

• Gutsche, C. D.; Iqbal, M. p-tert-BUTYLCALIX[1]ARENE. Org. Synth.1990 , 68, 234. [Link]

• Ceballo, S.; et al. Synthesis of Novel p-tert-Butylcalix[1]arene Derivative: Structural Characterization of a Methanol Inclusion Compound. Crystals2016 , 6(9), 114. [Link]

• Nimse, S. B.; et al. Synthesis and Characterization of Two New p-tert-Butylcalix[1]-arene Schiff Bases. J. Mex. Chem. Soc.2007 , 51(4), 225-229. [Link]

• Kushnir, S.; et al. Synthesis of new p-tert-butylcalix[1]arene-based polyammonium triazolyl amphiphiles and their binding with nucleoside phosphates. Beilstein J. Org. Chem.2018 , 14, 1980–1993. [Link]

• Li, J.; et al. Synthesis of p-tert-Butylcalix[1]arene. Huaxue Shiji2003 . [Link]

• Ceballo, S.; et al. (PDF) Synthesis of Novel p-tert-Butylcalix[1]arene Derivative: Structural Characterization of a Methanol Inclusion Compound. ResearchGate2016 . [Link]

• Lee, M. H.; et al. Rapid and convenient laboratory method for the preparation of p-tert-butylcalix[1]arene using microwave irradiation. Bull. Korean Chem. Soc.2008 , 29(1), 53-56. [Link]

• Gutsche, C. D.; Iqbal, M.; Stewart, D. Calixarenes. 19. Syntheses procedures for p-tert-butylcalix[1]arene. J. Org. Chem.1986 , 51(5), 742-745. [Link]

• Kushnir, S.; et al. Synthesis of new p-tert-butylcalix[1]arene-based polyammonium triazolyl amphiphiles and their binding with nucleoside phosphates. National Institutes of Health2018 . [Link]

• Li, J.; et al. Synthesis of p-tert-Butylcalix[1]arene and ether derivative. ResearchGate2003 . [Link]

• Eicler, J.; et al. Synthesis of Monothiacalix[1]arene Using the Fragment Condensation Approach. Molecules2022 , 27(15), 4843. [Link]

• Böhmer, W.; et al. Lower rim substituted p-tert-butyl calix[1]arene; Part 14. Synthesis, structures and binding studies of calix[1]arene thioamides. ResearchGate2003 . [Link]

• Kumagai, H.; et al. Synthesis of p-tert-Butylthiacalix[1]arene and its Inclusion Property 1. ResearchGate1996 . [Link]

• Kushnir, S.; et al. (PDF) Synthesis of new p-tert-butylcalix[1]arene-based polyammonium triazolyl amphiphiles and their binding with nucleoside phosphates. ResearchGate2018 . [Link]

• Georghiou, P. E.; et al. What We Have Learned from the Study of Solid p-tert-Butylcalix[1]arene Compounds. J. Incl. Phenom. Macrocycl. Chem.2005 , 52, 237-253. [Link]

• Deligöz, H. The derivatization of p-tert-butylcalix[1]arene. ResearchGate2013 . [Link]

• Talib, Z. H.; et al. Recent Advances in Synthesis and Applications of Calixarene Derivatives Endowed with Anticancer Activity. Molecules2024 , 29(18), 4240. [Link]

• Agrawal, Y. K.; et al. (PDF) Design and synthesis of Calixarene. ResearchGate2009 . [Link]

• Anonymous. Calixarenes. DAV University. [Link]

• Eicler, J.; et al. Calix[1]arenes rigidified by additional single-bond bridge: unusual reactivity as a result of internal strain. J. Incl. Phenom. Macrocycl. Chem.2022 . [Link]

• Gutsche, C. D.; et al. Calixarenes. 4. The synthesis, characterization, and properties of the calixarenes from p-tert-butylphenol. J. Am. Chem. Soc.1981 , 103(13), 3782-3792. [Link]

• Galiano, F.; et al. Calix[1]arene Derivative for Iodine Capture and Effect on Leaching of Iodine through Packaging. Molecules2023 , 28(4), 1869. [Link]

Sources

• 1. Synthesis and Characterization of Two New p-tert-Butylcalix[4]-arene Schiff Bases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. mdpi.com [mdpi.com]
• 4. 4-叔丁基杯[4]芳烃 95% | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: 4-tert-Butylcalixarene Functionalization

Welcome to the technical support center for 4-tert-butylcalixarene functionalization. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and address frequently asked questions related to the synthesis and modification of this versatile macrocycle. As Senior Application Scientists, we aim to provide not just protocols, but the rationale behind them to empower your research.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This guide addresses specific issues you might encounter during the functionalization of 4-tert-butylcalixarene, presented in a question-and-answer format.

Lower Rim (Phenolic Hydroxyl Groups) Functionalization

Question 1: I am getting a low yield in the O-alkylation of the 4-tert-butylcalix[1]arene lower rim with a bulky alkyl halide. What are the key parameters to optimize?

Answer:

Low yields in the O-alkylation of the calixarene lower rim, a reaction that typically follows a Williamson ether synthesis pathway, are a frequent challenge, primarily due to steric hindrance from both the calixarene scaffold and the electrophile. Here’s a breakdown of the critical parameters to consider for optimization:

• Choice of Base: The base is crucial for the deprotonation of the phenolic hydroxyl groups. For sterically demanding reactions, the choice of base can significantly influence the reaction outcome.

  • Stronger Bases with Large Counter-ions: Cesium carbonate (Cs₂CO₃) is often superior to potassium carbonate (K₂CO₃) or sodium hydride (NaH). The larger cesium ion can act as a "template," coordinating with the phenolic oxygens and pre-organizing the calixarene into a conformation that is more accessible for alkylation.[2]

  • Weaker Bases for Partial Alkylation: If you are aiming for selective mono- or di-alkylation, a weaker base like K₂CO₃ can be advantageous as it may favor partial deprotonation.[2][3]

• Solvent Selection: The solvent plays a critical role in dissolving the reactants and facilitating the SN2 reaction mechanism.

  • Polar Aprotic Solvents: N,N-Dimethylformamide (DMF) and Dimethyl sulfoxide (DMSO) are generally effective choices.[2] Acetonitrile (MeCN) is also a common solvent for these reactions.[3]

  • Solvent Purity: Ensure the use of anhydrous solvents, as water can quench the base and hydrolyze the alkylating agent.

• Reaction Temperature: While heating is often necessary to overcome the activation energy, excessive temperatures can lead to decomposition of reactants or products. A temperature range of 60-80 °C is a good starting point, but this should be optimized for your specific substrates.

• Reaction Time: Sterically hindered reactions are often slow. Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time, which can range from 24 to 72 hours.[2]

Troubleshooting Workflow for Low Yield O-Alkylation

Caption: Troubleshooting workflow for low-yield O-alkylation of 4-tert-butylcalix[1]arene.

Question 2: I am trying to achieve selective mono-alkylation of a 4-tert-butylcalix[1]arene, but I keep getting di- or poly-alkylated products. How can I improve selectivity?

Answer:

Achieving selective functionalization is a common challenge in calixarene chemistry. Here are several strategies to enhance mono-alkylation selectivity:

• Stoichiometry of Reagents: Carefully control the stoichiometry. Use a 1:1 molar ratio of the calixarene to the alkylating agent. A large excess of the alkylating agent will invariably lead to multiple substitutions.[2]

• Choice of Base and Stoichiometry: A weaker base, such as potassium carbonate (K₂CO₃), can favor mono-deprotonation and, consequently, mono-alkylation, especially when used in a limited amount.[2][3] Stronger bases like sodium hydride are more likely to cause multiple deprotonations, leading to over-alkylation. Recent studies have also shown that methyl carbonate ionic liquids can facilitate selective mono-deprotonation and subsequent mono-alkylation.[4]

• Reaction Temperature: Lowering the reaction temperature can sometimes improve selectivity by favoring the kinetically controlled product.

• Protecting Group Strategy: For the highest degree of selectivity, a protection-deprotection strategy is often the most reliable approach.

  • Protect three of the four hydroxyl groups with a suitable protecting group (e.g., benzyl ethers).

  • Alkylate the remaining free hydroxyl group.

  • Deprotect the other three hydroxyl groups.

This multi-step approach, while longer, provides unambiguous access to mono-functionalized calixarenes.

Upper Rim (para-positions of the Phenyl Rings) Functionalization

Question 3: My attempts at direct electrophilic substitution on the upper rim of 4-tert-butylcalix[1]arene are giving a mixture of products or are unsuccessful. What are the main challenges and how can I overcome them?

Answer:

Functionalizing the upper rim via electrophilic aromatic substitution can be complex due to the steric bulk of the tert-butyl groups and the potential for multiple substitution patterns.[1][5] Here are the primary challenges and potential solutions:

• Steric Hindrance: The bulky tert-butyl groups can sterically hinder the approach of the electrophile.

  • Solution: Consider de-tert-butylation. The tert-butyl groups can be removed to provide a reactive phenol ring. This is often achieved using a Lewis acid like AlCl₃ in toluene.[6] Once the para-positions are free, standard electrophilic substitution reactions (e.g., nitration, bromination) can be performed, followed by re-functionalization if needed.

• Lack of Selectivity: It can be difficult to control the degree of substitution, leading to mixtures of mono-, di-, tri-, and tetra-substituted products.

  • Solution: A stepwise approach is often necessary for selective functionalization. For example, selective nitration can be achieved under carefully controlled conditions.[7] Alternatively, a protection-deprotection strategy on the lower rim can influence the reactivity and conformation of the upper rim, sometimes leading to improved selectivity.

• Alternative Synthetic Routes: If direct substitution is problematic, consider alternative strategies:

  • Functionalization Prior to Cyclization: Synthesize a phenol monomer that already contains the desired functionality at the para-position and then perform the cyclization reaction with formaldehyde to form the calixarene. This approach can be limited by the stability of the functional group to the cyclization conditions.

  • Directed ortho-Metalation (DoM): This powerful technique can be used for selective functionalization at the positions ortho to the hydroxyl groups on the lower rim, which can then be used to introduce functionality that can be extended to the upper rim.

Reaction Scheme: De-tert-butylation for Upper Rim Functionalization

Caption: General workflow for upper rim functionalization via de-tert-butylation.

Purification and Characterization

Question 4: I am struggling with the purification of my functionalized calixarene. What are the best practices?

Answer:

The purification of calixarenes and their derivatives can be challenging due to their often high molecular weight, low solubility, and tendency to form inclusion complexes with solvents.[8]

• Crystallization: This is the most common and often most effective method for purifying calixarenes.

  • Solvent Selection: Finding the right solvent system is key. Toluene is a classic solvent for crystallizing the parent 4-tert-butylcalix[1]arene, which forms a 1:1 complex.[8] For derivatives, mixtures of solvents like chloroform/methanol or dichloromethane/hexane are often effective.

  • Solvent Inclusion: Be aware that solvent molecules can be included in the calixarene cavity.[9][10] This can be confirmed by ¹H NMR spectroscopy and thermogravimetric analysis (TGA). Drying under high vacuum at elevated temperatures can sometimes remove these included solvents.[8]

• Column Chromatography: While often difficult due to the low solubility of many calixarenes, it can be effective for separating mixtures of products with different polarities (e.g., mono-, di-, and tri-substituted derivatives).

  • Stationary Phase: Silica gel is most commonly used.

  • Mobile Phase: A gradient of a non-polar solvent (like hexane or toluene) and a more polar solvent (like ethyl acetate or dichloromethane) is typically employed.

• Specialized Purification Techniques: For very challenging separations, other techniques may be necessary:

  • Preparative TLC or HPLC: These can be used for small-scale purifications.

  • Selective Complexation: In some cases, a specific guest molecule can be used to selectively precipitate one calixarene derivative from a mixture.[11]

Question 5: The ¹H NMR spectrum of my functionalized calix[1]arene is complex. How can I interpret it to confirm the structure and conformation?

Answer:

¹H NMR spectroscopy is the most powerful tool for characterizing calix[1]arene derivatives, as it provides information about both the substitution pattern and the conformation of the macrocycle.[12]

• Methylene Bridge Protons (Ar-CH₂-Ar): The signals for these protons are particularly informative.

  • Cone Conformation: In the cone conformation, the methylene protons are diastereotopic and appear as a pair of doublets (an AX system) around 3.5 and 4.2 ppm, with a geminal coupling constant of ~13 Hz.

  • Partial Cone and 1,2-Alternate Conformations: These lower-symmetry conformations will show more complex splitting patterns, often multiple pairs of doublets.

  • 1,3-Alternate Conformation: This highly symmetric conformation will show a singlet for the methylene bridge protons.

• tert-Butyl Protons:

  • Cone and Partial Cone Conformations: Multiple singlets for the tert-butyl groups may be observed due to their different chemical environments.

  • 1,2-Alternate and 1,3-Alternate Conformations: Fewer signals are expected due to higher symmetry.

• Aromatic Protons: The splitting pattern of the aromatic protons can confirm the substitution pattern on the upper rim.

• Variable Temperature (VT) NMR: Calixarenes can be conformationally mobile. If you observe broad signals at room temperature, it may indicate that the calixarene is undergoing conformational inversion on the NMR timescale. Running the NMR at a lower temperature can "freeze out" the individual conformers, resulting in sharper signals. Conversely, at higher temperatures, rapid inversion can lead to a time-averaged spectrum with sharper, simpler signals.[13]

Table 1: Characteristic ¹H NMR Signals for 4-tert-Butylcalix[1]arene Conformations

Conformation	Methylene Bridge (Ar-CH₂-Ar) Protons	tert-Butyl Protons	Aromatic Protons
Cone	Pair of doublets (~3.5 & 4.2 ppm)	One singlet	One singlet
Partial Cone	Multiple pairs of doublets	Three singlets (1:1:2 ratio)	Three singlets (1:1:2 ratio)
1,2-Alternate	Two pairs of doublets	Two singlets (1:1 ratio)	Two singlets (1:1 ratio)
1,3-Alternate	One singlet	One singlet	One singlet

Frequently Asked Questions (FAQs)

Q1: What is the role of the tert-butyl groups in 4-tert-butylcalixarene?

A1: The bulky tert-butyl groups at the para-position serve several important functions. They lock the phenol units into a specific orientation during the cyclization reaction, favoring the formation of the cyclic tetramer (calix[1]arene) over linear oligomers.[8] They also enhance the hydrophobicity of the calixarene cavity and can be removed to allow for further functionalization of the upper rim.[3][6]

Q2: How can I control the conformation (cone, partial cone, 1,2-alternate, 1,3-alternate) of my functionalized calix[1]arene?

A2: The conformation of a calix[1]arene is primarily determined by the nature and size of the substituents on the lower rim hydroxyl groups.[14]

• Small substituents (e.g., methyl, ethyl) generally do not prevent conformational inversion, and the calixarene may exist as a mixture of conformers in solution.

• Bulky substituents (e.g., propyl, benzyl) on the lower rim can lock the calixarene into a specific conformation by preventing the rotation of the phenyl units through the annulus of the macrocycle.[15] For example, tetra-O-alkylation with propyl groups typically locks the calixarene in the cone conformation.

Q3: Are there any safety precautions I should be aware of when working with calixarenes and their reagents?

A3: Standard laboratory safety practices should always be followed. Specific hazards to be aware of include:

• Bases: Sodium hydride (NaH) is highly flammable and reacts violently with water. It should be handled under an inert atmosphere.

• Solvents: DMF and DMSO are excellent solvents but can be absorbed through the skin. Always wear appropriate gloves.

• Alkylating agents: Many alkylating agents are toxic and should be handled in a fume hood.

• Lewis Acids: Aluminum trichloride (AlCl₃) is corrosive and reacts vigorously with water.

Always consult the Safety Data Sheet (SDS) for all reagents before use.

Q4: Can the tert-butyl groups be removed enzymatically?

A4: While the chemical removal of tert-butyl groups from the upper rim is well-established, enzymatic deprotection is an area of growing interest for its potential mildness and selectivity. Research has shown that certain lipases and esterases can hydrolyze tert-butyl esters, suggesting the potential for enzymatic cleavage of related groups.[16] However, specific protocols for the enzymatic de-tert-butylation of the calixarene upper rim are not yet widely established and would require significant research and development.

Key Experimental Protocols

Protocol 1: General Procedure for Tetra-O-Alkylation of 4-tert-Butylcalix[1]arene (Cone Conformation)

• To a solution of 4-tert-butylcalix[1]arene (1.0 eq) in anhydrous DMF, add cesium carbonate (5.0 eq).

• Stir the suspension at room temperature for 30 minutes under an inert atmosphere (e.g., nitrogen or argon).

• Add the alkyl halide (e.g., n-propyl bromide) (5.0 eq) dropwise to the reaction mixture.

• Heat the reaction mixture to 70 °C and stir for 24-48 hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into cold water.

• Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., chloroform/methanol).

Protocol 2: De-tert-butylation of 4-tert-Butylcalix[1]arene

• Suspend 4-tert-butylcalix[1]arene (1.0 eq) in toluene in a round-bottom flask.

• Add aluminum trichloride (AlCl₃) (4.0 eq) portion-wise at 0 °C.

• Allow the reaction mixture to warm to room temperature and then heat to 50-60 °C for 4-6 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture in an ice bath and slowly quench by the addition of dilute HCl.

• Separate the organic layer, and extract the aqueous layer with toluene.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure to yield the crude p-H-calix[1]arene.

• Purify the product by recrystallization.

References

• Synthesis of Novel p-tert-Butylcalix[1]arene Derivative: Structural Characterization of a Methanol Inclusion Compound. MDPI. [Link]

• p-tert-BUTYLCALIX[1]ARENE. Organic Syntheses. [Link]

• Synthesis of new p-tert-butylcalix[1]arene-based polyammonium triazolyl amphiphiles and their binding with nucleoside phosphates. National Institutes of Health. [Link]

• Recent progress to construct calixarene-based polymers using covalent bonds: synthesis and applications. RSC Publishing. [Link]

• Calixarenes. 19. Syntheses procedures for p-tert-butylcalix[1]arene. The Journal of Organic Chemistry. [Link]

• (PDF) Synthesis of Novel p-tert-Butylcalix[1]arene Derivative: Structural Characterization of a Methanol Inclusion Compound. ResearchGate. [Link]

• DMSO/acetone-based purification process of giant calixarenes. ResearchGate. [Link]

• Selective Metal‐ion Complexation of a Biomimetic Calix[10]arene Funnel Cavity Functionalized with Phenol or Quinone. National Institutes of Health. [Link]

• Selective molecular recognition on calixarene-functionalized 3D surfaces. PubMed. [Link]

• Purification of C>60> and C>70> by selective complexation with calixarenes. Nature. [Link]

• The Synthesis and Photo-Induced Deprotection Reaction of Calix[1]resorcinarene Derivatives Containing t-Butyl Ester Moieties. ResearchGate. [Link]

• Calixarene Surfactants for purification of active membrane proteins. G-Biosciences. [Link]

• Selective 1,2-functionalization of calix[1]arenes at the lower rim. Synthesis of a new type of bis-calixcrown ether. RSC Publishing. [Link]

• Calixarene-Metal Complexes in Lactide Polymerization: The Story so Far. PubMed Central. [Link]

• Selective functionalization of calix[1]arenes at the upper rim. The Journal of Organic Chemistry. [Link]

• Conical conformationed tetra-alkyl substituted p-tert-butylcalix[1]arene derivatives: thermal, spectral, and physical properties. Taylor & Francis Online. [Link]

• Synthesis and photoinduced deprotection of calixarene derivatives containing certain protective groups. ResearchGate. [Link]

• Calixarene Functionalized Supramolecular Liquid Crystals and Their Diverse Applications. ACS Omega. [Link]

• Conformational Analysis of p-tert-Butylcalix[1]arene Derivatives with trans-Alkyl Substituents on Opposite Methylene Bridges. American Chemical Society. [Link]

• The Use of Calixarenes in Metal-Based Catalysis. Chemical Reviews. [Link]

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• Highly functionalized calix[1]arenes via multicomponent reactions: synthesis and recognition properties. PMC. [Link]

• The synthesis and characterization of giant Calixarenes. PMC. [Link]

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• Calixarenes: Generalities and Their Role in Improving the Solubility, Biocompatibility, Stability, Bioavailability, Detection, and Transport of Biomolecules. PMC. [Link]

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• The synthesis and characterization of giant Calixarenes. ResearchGate. [Link]

• Recent Advances in Synthesis and Applications of Calixarene Derivatives Endowed with Anticancer Activity. MDPI. [Link]

• Functionalization of the methylene groups of p-tert-butylcalix[1]arene: S-C, N-C, and C-C bond formation. The Hebrew University of Jerusalem. [Link]

• (PDF) ChemInform Abstract: Syntheses and Reactivity of Calixarenes Functionalized at the meso Positions. ResearchGate. [Link]

• (PDF) Design and synthesis of Calixarene. ResearchGate. [Link]

• Conformations and structures of tetra-O-alkyl-p-tert-butylcalix[1]arenes. How is the conformation of calix[1]arenes immobilized? The Journal of Organic Chemistry. [Link]

• Calixarenes. 4. The synthesis, characterization, and properties of the calixarenes from p-tert-butylphenol. Journal of the American Chemical Society. [Link]

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Technical Support Center: Overcoming Solubility Challenges with 4-tert-Butylcalixarene Complexes

Prepared by: Your Senior Application Scientist

Welcome to the technical support center for 4-tert-butylcalixarene and its derivatives. This guide is designed for researchers, scientists, and drug development professionals who are leveraging the unique host-guest properties of calixarenes but are encountering solubility hurdles. Here, we provide in-depth, field-proven insights and practical troubleshooting strategies to help you overcome these common experimental challenges.

Frequently Asked Questions (FAQs): Understanding the Core Problem

Q1: I've synthesized a complex with 4-tert-butylcalix[1]arene, but it has precipitated out of my solvent system. Why is this happening?

A: This is the most common issue encountered and stems from the inherent physicochemical properties of the parent calixarene macrocycle. The unmodified 4-tert-butylcalix[1]arene is a highly lipophilic molecule. Its structure features a nonpolar cavity formed by benzene rings and bulky tert-butyl groups on the "upper rim," making it readily soluble in nonpolar organic solvents like chloroform, benzene, and toluene, but virtually insoluble in water.[2][3] The aqueous solubility of 4-tert-butylcalix[1]arene is exceptionally low, estimated to be 1800 to 3600 times lower than that of anthracene under pressurized hot water conditions.[4]

When you form a host-guest complex, the overall solubility is a hybrid of the properties of the calixarene host and the guest molecule. If your solvent is polar (e.g., water, ethanol) and your guest molecule isn't sufficiently hydrophilic to counteract the calixarene's lipophilicity, precipitation is the likely outcome.

Q2: Does the guest molecule itself influence the complex's solubility?

A: Absolutely. The guest molecule plays a critical role. The formation of a host-guest complex can either enhance or diminish the solubility of the calixarene, depending on the guest's nature and the solvent used.

• Hydrophilic Guests: Encapsulating a polar or charged guest molecule can sometimes improve the complex's affinity for polar solvents, but this is often insufficient to achieve full dissolution in highly polar media like water.

• Hydrophobic Guests: If you are encapsulating a poorly soluble drug or molecule, the resulting complex will likely retain or even amplify the poor solubility characteristics in aqueous media. The primary advantage of calixarenes in this context is often to protect the guest molecule or to enable its formulation in non-aqueous delivery systems.[5]

The key takeaway is that you cannot assume the complex will be soluble just because the guest molecule is. The host's properties are dominant.

Q3: I need to work in an aqueous or polar organic solvent for my biological assay. Is chemical modification of the calixarene my only option?

A: While chemical modification is the most robust and effective strategy, it is not your only initial option. Before undertaking a new synthesis, you can explore several physical methods, though their success is highly system-dependent:

• Co-Solvent Systems: Introducing a miscible organic solvent (e.g., DMSO, DMF, ethanol) into your aqueous buffer can increase the solubility of the complex. However, be mindful of the concentration, as high levels of organic solvents can be incompatible with biological systems (e.g., denaturing proteins, cell toxicity).

• Temperature Adjustment: Increasing the temperature can enhance the solubility of some compounds.[4] This must be approached with caution, as it can also affect the stability of your complex and the integrity of biological samples.

• pH Modification: If your complex contains ionizable groups (either on the calixarene derivative or the guest molecule), adjusting the pH can dramatically alter solubility.[6] For example, a calixarene modified with carboxylic acid groups will become significantly more water-soluble at a pH above its pKa due to deprotonation and formation of a charged carboxylate salt.[7]

If these methods fail to provide the required solubility and stability, chemical modification becomes necessary.

Troubleshooting Guide: Practical Solutions for Common Solubility Issues

Issue 1: My 4-tert-butylcalixarene complex is completely insoluble in aqueous buffers required for my drug delivery study.

Causality: The core issue is the hydrophobic nature of the calixarene skeleton. To make it compatible with aqueous environments, you must introduce strongly hydrophilic functional groups. This process transforms the lipophilic macrocycle into an amphiphilic or fully hydrophilic one.[1][8]

Solution: Upper Rim Sulfonation or Carboxylation

Modification of the upper rim (the para-positions of the phenol units) with ionic groups is the most effective strategy for achieving high water solubility.

• Sulfonation: Introducing sulfonate groups (-SO₃⁻) creates highly water-soluble p-sulfonato-calixarenes.[6][8] These derivatives are known for their low cytotoxicity and ability to form stable inclusion complexes with poorly soluble drugs, effectively acting as solubilizing excipients.[8][9]

• Carboxylation: Adding carboxylic acid groups (-COOH) also imparts water solubility, particularly at neutral or basic pH where they exist as carboxylate anions (-COO⁻).[7]

Workflow Diagram: Strategy for Aqueous Solubilization

Caption: Decision workflow for rendering a calixarene complex water-soluble.

Issue 2: My complex is soluble in chloroform but crashes out when I try to dissolve it in more polar organic solvents like acetonitrile or methanol.

Causality: This indicates a polarity mismatch. While your complex may not require full water solubility, its polarity is still too low for polar aprotic or protic organic solvents. The hydroxyl groups on the lower rim offer some polarity, but this is often insufficient, especially when they are involved in intramolecular hydrogen bonding, which shields them from the solvent.

Solution: Lower Rim Functionalization with Polar, Non-ionic Groups

To improve solubility in polar organic media, you can modify the hydroxyl groups on the lower rim with functionalities that increase polarity without necessarily inducing water solubility.

• Alkylation with Ether or Ester Groups: Attaching short ether chains (e.g., methoxy, ethoxy) or ester groups can disrupt the intramolecular hydrogen bonding and improve interactions with solvents like acetonitrile.[10][11]

• Alkylation with Amide Groups: Introducing amide functionalities is particularly effective for enhancing solubility in polar organic solvents.[10][11]

Diagram: Sites for Chemical Modification

Caption: Key functionalization sites on the 4-tert-butylcalix[1]arene scaffold.

Experimental Protocols

Protocol 1: General Procedure for Upper Rim Sulfonation

This protocol provides a general method for creating water-soluble p-sulfonato-calix[1]arene. Safety Note: This procedure involves concentrated acids and should be performed in a fume hood with appropriate personal protective equipment (PPE).

• Reaction Setup: Place 4-tert-butylcalix[1]arene (1 equivalent) in a round-bottom flask equipped with a magnetic stirrer.

• Sulfonation: Cool the flask in an ice bath. Slowly add concentrated sulfuric acid or chlorosulfonic acid (excess) dropwise with vigorous stirring.

• Reaction: Allow the mixture to warm to room temperature and stir for 12-24 hours. The reaction progress can be monitored by taking a small aliquot, neutralizing it, and checking its solubility in water.

• Quenching: Carefully and slowly pour the reaction mixture over crushed ice in a large beaker.

• Neutralization: Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate (NaHCO₃) or sodium hydroxide (NaOH) solution until the pH is ~7. This step must be done cautiously due to gas evolution and heat generation.

• Purification: The resulting water-soluble sodium p-sulfonato-calix[1]arene can be purified by dialysis against deionized water to remove excess salts, followed by lyophilization to obtain a pure, dry powder.

• Characterization: Confirm the structure using ¹H NMR and ¹³C NMR in D₂O and verify the successful sulfonation.

Protocol 2: General Procedure for Lower Rim Alkylation with Amide Groups

This protocol describes a common two-step method to introduce N,N-diethylamide groups, enhancing solubility in polar organic solvents.[11]

• Step 1: Alkylation with an Ester Precursor:

  • In a flask, dissolve 4-tert-butylcalix[1]arene (1 eq.) in a suitable anhydrous solvent (e.g., acetone, acetonitrile).

  • Add a base, such as anhydrous potassium carbonate (K₂CO₃, excess, e.g., 10 eq.).

  • Add ethyl bromoacetate (excess, e.g., 4-8 eq.).

  • Reflux the mixture under an inert atmosphere (e.g., N₂) for 24-48 hours. Monitor by TLC.

  • After completion, filter off the base, evaporate the solvent, and purify the resulting ester derivative by column chromatography or recrystallization.

• Step 2: Amidation:

  • Dissolve the purified ester derivative in a suitable solvent like toluene or THF.

  • Add the desired amine (e.g., diethylamine, excess).

  • Heat the reaction mixture (reflux may be necessary) until the conversion is complete (monitor by TLC or LC-MS).

  • Remove the solvent and excess amine under vacuum.

  • Purify the final tetra-amido-calix[1]arene product by column chromatography or recrystallization.

• Characterization: Confirm the structure of the final product at each step using ¹H NMR, ¹³C NMR, and Mass Spectrometry to ensure the desired degree of substitution has been achieved.

Data Summary Table

Solvent	Formula	Polarity	Solubility of Unmodified 4-tert-Butylcalix[1]arene
Water	H₂O	High	Insoluble[2][4]
Methanol	CH₃OH	High	Very Poorly Soluble
Acetonitrile	CH₃CN	High	Sparingly Soluble
Tetrahydrofuran (THF)	C₄H₈O	Intermediate	Moderately Soluble
Dichloromethane	CH₂Cl₂	Intermediate	Soluble
Chloroform	CHCl₃	Intermediate	Soluble[2][3]
Toluene	C₇H₈	Low	Soluble[2][3]
Benzene	C₆H₆	Low	Soluble[2]

References

• Solubilities of Calix[6]arene and 4-tert-Butylcalix[1]arene in Pressurized Hot Water. Journal of Chemical & Engineering Data, 2014. Available at: [Link]

• Calixarenes containing supramolecular vehicles for drug delivery. ScienceDirect. Available at: [Link]

• Research progress on calixarene/pillararene-based controlled drug release systems. PMC. Available at: [Link]

• Potential polymer for drug delivery – calixarene. WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. Available at: [Link]

• Calixarenes: Generalities and Their Role in Improving the Solubility, Biocompatibility, Stability, Bioavailability, Detection, and Transport of Biomolecules. PMC. Available at: [Link]

• Synthesis and characterization of diametrically substituted tetra-O-n-butylcalix[1]arene ligands and their chelated complexes of titanium, molybdenum, and palladium. Inorganic Chemistry, 2002. Available at: [Link]

• Selected applications of calixarene derivatives. ResearchGate. Available at: [Link]

• Enhancing the Cation-Binding Ability of Fluorescent Calixarene Derivatives: Structural, Thermodynamic, and Computational Studies. ACS Omega. Available at: [Link]

• Synthesis and Characterization of Two New p-tert-Butylcalix[1]-arene Schiff Bases. Molecules, 2001. Available at: [Link]

• p-t-Butyl-calix[1]arene tetracarboxylic acid. A water soluble calixarene in a cone structure. Journal of the Chemical Society, Chemical Communications, 1988. Available at: [Link]

• The coordination chemistry of p-tert-butylcalix[1]arene with paramagnetic transition and lanthanide metal ions: an Edinburgh Perspective. Dalton Transactions, 2021. Available at: [Link]

• Tetra‐Substituted p‐Tert‐Butylcalix[1]Arene with Phosphoryl and Salicylamide Functional Groups: Synthesis, Complexation and Selective Extraction of f‐Element Cations. Chemistry – An Asian Journal, 2022. Available at: [Link]

• Enhancing the Cation-Binding Ability of Fluorescent Calixarene Derivatives: Structural, Thermodynamic, and Computational Studies. PMC. Available at: [Link]

• Studying the Complex Formation of Sulfonatocalix[1]naphthalene and Meloxicam towards Enhancing Its Solubility and Dissolution Performance. PMC. Available at: [Link]

• Host Guest Complexation in Calixarenes. YouTube. Available at: [Link]

• Synthesis of Novel p-tert-Butylcalix[1]arene Derivative: Structural Characterization of a Methanol Inclusion Compound. Crystals, 2016. Available at: [Link]

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• 7. p-t-Butyl-calix[4]arene tetracarboxylic acid. A water soluble calixarene in a cone structure - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
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Technical Support Center: Stabilizing the Cone Conformation of 4-tert-Butylcalixarene

Last Updated: 2026-01-10

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 4-tert-butylcalixarene. This guide is designed to provide in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols to help you successfully stabilize the cone conformation of this versatile macrocycle.

The "cone" conformation of 4-tert-butylcalix[1]arene is paramount for its application in supramolecular chemistry, as it creates a well-defined molecular cavity essential for host-guest interactions.[2] However, the inherent flexibility of the calixarene scaffold presents a significant synthetic challenge. This guide provides practical, field-proven insights to overcome common experimental hurdles.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you might encounter during the synthesis and characterization of cone-stabilized 4-tert-butylcalixarene derivatives.

Issue 1: Low or No Yield of the Desired Cone Conformer

Question: I am attempting to synthesize the tetrapropyl ether of 4-tert-butylcalix[1]arene to lock the cone conformation, but I am getting a low yield of the desired product, or a mixture of different conformers. What could be going wrong?

Answer:

This is a common issue often rooted in the reaction conditions of the Williamson ether synthesis. Several factors can contribute to low yields or the formation of undesired conformers (partial cone, 1,3-alternate).

Potential Causes & Solutions:

• Inefficient Deprotonation of Phenolic Hydroxyls: The first step is the complete deprotonation of the lower rim hydroxyl groups. If this is incomplete, you will get a mixture of partially alkylated products which may not be fixed in the cone conformation.

  • Solution: Use a strong base like sodium hydride (NaH). Ensure the NaH is fresh and properly handled under an inert atmosphere. The choice of base is critical; for sterically hindered reactions, cesium carbonate (Cs₂CO₃) can be more effective as the large cesium ion can act as a template, pre-organizing the calixarene for alkylation.[3]

• Steric Hindrance: While propyl groups are commonly used, bulkier alkylating agents can face significant steric hindrance, leading to incomplete reactions.

  • Solution: Increase the reaction temperature to overcome the activation energy barrier. A temperature range of 60-80°C is a good starting point.[3] Also, extending the reaction time (24-72 hours) can improve yields. Monitor the reaction progress by Thin Layer Chromatography (TLC).[3]

• Solvent Choice: The solvent plays a crucial role in dissolving the reactants and facilitating the SN2 reaction.

  • Solution: Use a polar aprotic solvent like anhydrous N,N-Dimethylformamide (DMF) or acetonitrile. Ensure your solvent is completely dry, as water will quench the base.[3]

• "Template" Effect of the Cation: The nature of the cation from the base can influence the reaction's stereochemical outcome.

  • Solution: Sodium (from NaH) and potassium (from KH or K₂CO₃) ions are known to favor the formation of the cone conformation by coordinating to the phenolic oxygens and holding them in the correct orientation for alkylation.

Issue 2: My Product is a Mixture of Conformers According to ¹H NMR

Question: I've synthesized my derivatized calixarene, but the ¹H NMR spectrum is complex, suggesting a mixture of conformers. How can I confirm this and improve the conformational purity?

Answer:

NMR spectroscopy is the most powerful tool for determining the conformation of calixarenes.[2][4] A mixture of conformers will indeed result in a complex spectrum.

Diagnostic Steps & Solutions:

• Interpreting the ¹H NMR Spectrum:

  • Methylene Bridge Protons: In the cone conformation (C₄ᵥ symmetry), the two protons of the methylene bridges (Ar-CH₂-Ar) are diastereotopic and appear as a pair of doublets (AX system) around 3.5 and 4.5 ppm with a coupling constant of ~13 Hz. In other conformations, this pattern changes significantly. For instance, the 1,3-alternate conformation (D₂ₕ symmetry) will show a singlet for these protons.

  • Aromatic Protons: The aromatic region can also provide clues. A simple pattern is expected for the symmetric cone conformation.

• Using ¹³C NMR Spectroscopy: The chemical shift of the methylene bridge carbons is highly diagnostic of the conformation. This provides a clear and simple rule for conformational assignment.[1]

• Improving Conformational Purity:

  • Choice of Derivatizing Group: The size of the alkyl or acyl group introduced on the lower rim is critical. Propyl or butyl groups are generally large enough to prevent the "inversion" of the aromatic rings through the annulus of the calixarene, thus locking the cone conformation.[5] Smaller groups like methyl or ethyl may not provide sufficient steric bulk, especially at higher temperatures.

  • Reaction Conditions: As detailed in Issue 1, ensuring complete and exhaustive derivatization is key. Any remaining hydroxyl groups can allow for conformational flexibility.

Frequently Asked Questions (FAQs)

Q1: Why is it necessary to chemically modify 4-tert-butylcalixarene to stabilize the cone conformation?

A1: Unmodified 4-tert-butylcalix[1]arene is conformationally flexible. The phenolic hydroxyl groups on the lower rim can rotate, allowing the aromatic rings to flip through the central annulus. This leads to an equilibrium between four possible conformations: cone, partial cone, 1,2-alternate, and 1,3-alternate. For most applications in molecular recognition, a rigid and well-defined cavity is required, which is provided by the cone conformation. By introducing bulky groups on the lower rim (e.g., via etherification or esterification), a high energy barrier to this rotation is created, effectively "locking" the molecule in the desired cone shape.[6]

Q2: What are the most common methods for derivatizing the lower rim?

A2: The most common and effective method is Williamson ether synthesis.[3] This involves deprotonating the phenolic hydroxyls with a strong base (like NaH) followed by reaction with an alkyl halide (e.g., n-propyl bromide or n-butyl bromide). Esterification, using acyl chlorides or anhydrides in the presence of a base, is also a widely used technique.[6][7]

Q3: How does temperature affect the conformational stability?

A3: Even for derivatized calixarenes, temperature can influence conformational stability. At higher temperatures, the molecule has more thermal energy, which can be sufficient to overcome the rotational barrier imposed by the lower-rim substituents, leading to a mixture of conformers. Therefore, it is important to consider the operating temperature of any application. For underivatized calixarenes, lower temperatures favor the cone conformation due to the stabilization provided by intramolecular hydrogen bonding between the phenolic hydroxyl groups.

Q4: Can I use a weaker base than sodium hydride for the alkylation?

A4: Yes, other bases can be used, and the choice of base can be a strategy to control the degree of substitution. For example, using a weaker base like potassium carbonate (K₂CO₃) can favor mono- or di-substitution, as it may not be strong enough to deprotonate all four hydroxyl groups.[3][6] However, for achieving the tetra-substituted product to fully lock the cone conformation, a strong base like NaH is generally preferred to ensure complete reaction.

Q5: What is the role of the tert-butyl groups on the upper rim?

A5: The bulky tert-butyl groups on the upper rim serve two main purposes. First, they increase the solubility of the calixarene in common organic solvents. Second, they contribute to the overall rigidity of the macrocycle. While they don't directly lock the cone conformation, they influence the conformational preferences. These groups can also be removed to allow for further functionalization of the upper rim.[6]

Visual Guides and Workflows

Conformational Isomers of 4-tert-Butylcalix[1]arene

Caption: Conformational equilibrium of 4-tert-butylcalix[1]arene.

Workflow for Synthesis and Confirmation

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• 7. researchgate.net [researchgate.net]

optimizing host-guest ratio for 4-tert-butylcalixarene complexation

Technical Support Center: 4-tert-Butylcalix[1]arene Complexation

Welcome to the technical support guide for optimizing host-guest complexation with 4-tert-butylcalix[1]arene. This resource is designed for researchers, scientists, and drug development professionals to address specific challenges encountered during experimental work. The following sections provide answers to frequently asked questions and detailed troubleshooting guides for common analytical techniques.

Part 1: Frequently Asked Questions (FAQs)

Q1: What is the typical host-guest stoichiometry I should expect with 4-tert-butylcalix[1]arene?

The most commonly observed stoichiometry for 4-tert-butylcalix[1]arene is a 1:1 host-guest ratio .[2] This is because the well-defined, cup-shaped cavity of the calixarene is ideally sized to include a single small neutral guest molecule.[3][4] However, other stoichiometries such as 1:2, 2:1, or even more complex assemblies are possible and depend heavily on several factors.[5][6]

Q2: What key factors influence the host-guest binding ratio?

The stoichiometry is not fixed and is governed by a delicate balance of non-covalent interactions.[7] You must consider:

• Guest Size and Shape: The guest must be sterically compatible with the calixarene cavity. Guests that are too large will not bind, while very small guests might not form stable complexes.[8] Long-chain guests can adopt complex conformations, like s-shaped or helical, to fit within the cavity.[8]

• Solvent Choice: The solvent can compete with the guest for binding within the calixarene cavity or interact with the host's exterior.[9] Complexation is generally stronger in solvents that poorly solvate the guest. Acetonitrile, for example, is a common guest molecule itself and can be found included in the calixarene cavity during crystallization.[3][5][10]

• Host Conformation: 4-tert-butylcalix[1]arene primarily adopts a cone conformation, which creates the binding cavity.[11][12] Reaction conditions or functionalization can favor other conformations (e.g., partial cone, 1,3-alternate) that may not be suitable for guest binding.

• Functionalization: Modification of the upper or lower rim of the calixarene can dramatically alter its binding properties, selectivity, and potential stoichiometry by introducing new interaction sites (e.g., hydrogen bonding, electrostatic interactions).[3][13]

Q3: Which analytical technique is best for determining the host-guest stoichiometry?

There is no single "best" technique; the optimal choice depends on the specific host-guest system and the available instrumentation. Often, using a combination of methods provides the most definitive results.

• Nuclear Magnetic Resonance (¹H NMR) Spectroscopy is powerful for studying interactions in solution, as chemical shift changes upon complexation provide direct evidence of binding and can be used to determine stoichiometry and binding constants.[14][15]

• Isothermal Titration Calorimetry (ITC) is considered the gold standard for thermodynamic characterization. It directly measures the heat released or absorbed during binding, providing the binding constant (Kₐ), enthalpy (ΔH), entropy (ΔS), and stoichiometry (n) in a single experiment.[16][17][18]

• UV-Vis or Fluorescence Spectroscopy are excellent methods if the guest or host possesses a chromophore or fluorophore whose electronic environment changes upon complexation.[14][19][20] The "Job's Plot" or mole-ratio method is frequently employed with these techniques to determine stoichiometry.[5][21]

Part 2: Troubleshooting Experimental Workflows

This section addresses specific issues you may encounter while using common analytical techniques to determine the host-guest ratio.

Guide 1: ¹H NMR Titration Issues

This is a common issue that can point to several root causes. Here is a logical workflow to diagnose the problem.

// Nodes start [label="No Chemical Shift Change Observed", fillcolor="#EA4335", fontcolor="#FFFFFF"]; q1 [label="Is binding expected to be weak?\n(e.g., Ka < 10 M⁻¹)", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; a1_yes [label="Increase Host/Guest Concentration", fillcolor="#F1F3F4", fontcolor="#202124"]; q2 [label="Is the solvent appropriate?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; a2_yes [label="Change to a less competitive solvent\n(e.g., from CDCl₃ to C₆D₆ or CD₂Cl₂)", fillcolor="#F1F3F4", fontcolor="#202124"]; q3 [label="Is the guest sterically/electronically\ncompatible with the cavity?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; a3_yes [label="No complexation is occurring.\nConsider a different guest molecule.", fillcolor="#F1F3F4", fontcolor="#202124"]; a4_no [label="Check for sample degradation (TLC, MS).\nVerify compound structures.", fillcolor="#F1F3F4", fontcolor="#202124"]; end [label="Problem Resolved / Understood", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> q1; q1 -> a1_yes [label="Yes"]; q1 -> q2 [label="No"]; a1_yes -> end; q2 -> a2_yes [label="Yes"]; q2 -> q3 [label="No"]; a2_yes -> end; q3 -> a3_yes [label="Yes"]; q3 -> a4_no [label="No"]; a3_yes -> end; a4_no -> end; }

Troubleshooting workflow for NMR titration.

Causality Explained:

• Weak Binding: For complexation to be observable by NMR, it must induce a chemical shift change (Δδ) and be in fast or intermediate exchange on the NMR timescale. If the binding affinity (Kₐ) is very low, the population of the complexed state will be minimal at low concentrations, resulting in negligible changes to the population-averaged chemical shifts. Increasing the concentration of both host and guest can push the equilibrium towards the bound state.

• Solvent Competition: Solvents like chloroform (CDCl₃) or acetonitrile (CD₃CN) can act as weak guests themselves, competing with your target guest for the calixarene cavity.[9] Switching to a non-interacting solvent, such as benzene-d₆ or dichloromethane-d₂, can enhance the binding of your intended guest.

• Guest Incompatibility: The fundamental principle of host-guest chemistry is molecular recognition. If the guest is too large for the cavity, or if its electronic properties are repulsive to the electron-rich aromatic interior of the calixarene, no complex will form.[8]

• Sample Integrity: Always confirm that your starting materials are pure and have not degraded, as impurities or decomposition products will lead to unreliable results.

When a 1:1 model fails, it suggests a more complex equilibrium is at play.

• Attempt Fits for Other Models: First, try fitting your data to common alternative models, such as 1:2 (host:guest) or 2:1. Specialized software (e.g., Bindfit, HypNMR) is designed for this purpose.

• Perform a Job's Plot Analysis: A Job's plot is a definitive method for determining stoichiometry in solution.[21] By monitoring the chemical shift change (Δδ) multiplied by the mole fraction of the guest, a maximum at a specific mole fraction reveals the stoichiometry (e.g., a maximum at 0.5 indicates a 1:1 complex, at 0.66 indicates a 1:2 complex).[13]

• Check for Aggregation: At higher concentrations, calixarenes can self-associate or form larger aggregates with the guest.[17] Running the titration at different, lower concentrations can help determine if the observed behavior is concentration-dependent.

Guide 2: Isothermal Titration Calorimetry (ITC) Issues

An 'n' value that deviates significantly from an integer is a classic sign of an experimental artifact or a misunderstanding of the system.

• Inaccurate Concentrations: The most common cause is inaccurate concentration determination of the host or guest solutions. The fitting model is highly sensitive to these values. Re-verify all concentrations, ideally using a quantitative method like qNMR or a calibrated UV-Vis absorbance measurement.

• Partially Active Host/Guest: If a portion of your host or guest is inactive (e.g., conformationally locked, bound to a competing species, or degraded), the effective concentration will be lower than the measured concentration, leading to n < 1.

• Presence of a Competing Equilibrium: If your buffer or solvent components interact weakly with the host or guest, it can affect the observed thermodynamics and lead to a non-integer 'n'. Perform dilution heat controls to check for this.[1][19]

• Incorrect Model: The data might be describing a multi-site binding event that cannot be resolved by a simple 1:1 model.

Observed 'n' Value	Potential Cause & Action
n < 1.0	Inaccurate concentrations (re-measure), partially active sample (check purity), guest displacement (is something already in the cavity?).
n > 1.0	Inaccurate concentrations , guest aggregation , or multiple binding sites on the host.
n ≈ 0.5	Often suggests a 2:1 (host:guest) stoichiometry where the titrant (guest) is in the syringe. It can also indicate that only 50% of your host in the cell is active.

Guide 3: UV-Vis / Fluorescence Spectroscopy Issues

Not necessarily. An isosbestic point is a wavelength where the absorbance of two species in equilibrium is identical. Its presence is strong evidence for a simple two-state system (e.g., free host ↔ 1:1 complex). However, its absence can mean several things:

• Three or More Species in Equilibrium: You may have a more complex equilibrium, such as Free Host ↔ 1:1 Complex ↔ 1:2 Complex.[5]

• Solvent Effects: Significant changes in the bulk solvent properties upon adding large amounts of titrant can cause spectral shifts unrelated to binding.

• Weak Binding: If the binding is very weak, the spectral changes may be too small to clearly resolve an isosbestic point.

To clarify, a Job's Plot is the recommended next step. This method does not rely on the presence of an isosbestic point and is a robust tool for determining the dominant stoichiometric species in solution.[21]

// Nodes start [label="Prepare Stock Solutions\nHost (H) and Guest (G)\nTotal Concentration [H]+[G] = C", fillcolor="#4285F4", fontcolor="#FFFFFF"]; prep [label="Create a series of solutions with\nvarying mole fractions of Guest (X_G)\nfrom 0 to 1", fillcolor="#F1F3F4", fontcolor="#202124"]; measure [label="Measure Absorbance (A) at a wavelength\nof maximum change (λ_max)", fillcolor="#FBBC05", fontcolor="#202124"]; calculate [label="Calculate Corrected Absorbance\nΔA = A_obs - (X_H * A_H) - (X_G * A_G)", fillcolor="#F1F3F4", fontcolor="#202124"]; plot [label="Plot ΔA vs. Mole Fraction of Guest (X_G)", fillcolor="#34A853", fontcolor="#FFFFFF"]; interpret [label="Identify Maximum of the Plot", shape=diamond, fillcolor="#EA4335", fontcolor="#FFFFFF"]; res1 [label="Max at X_G = 0.5\n=> 1:1 Stoichiometry", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; res2 [label="Max at X_G = 0.66\n=> 1:2 Stoichiometry", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; res3 [label="Max at X_G = 0.33\n=> 2:1 Stoichiometry", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges start -> prep; prep -> measure; measure -> calculate; calculate -> plot; plot -> interpret; interpret -> res1; interpret -> res2; interpret -> res3; }

Workflow for a Job's Plot using UV-Vis.

Part 3: Standardized Experimental Protocols

Protocol 1: Determining Stoichiometry by ¹H NMR Titration

This protocol outlines a standard procedure for a 1:1 host-guest binding analysis.

• Preparation of Solutions:

  • Prepare a stock solution of the host (4-tert-butylcalix[1]arene) in a suitable deuterated solvent (e.g., 1 mM in CDCl₃).

  • Prepare a stock solution of the guest in the same solvent, at a significantly higher concentration (e.g., 20-50 mM). This minimizes dilution effects during titration.

• Initial Host Spectrum:

  • Transfer a precise volume (e.g., 500 µL) of the host stock solution to an NMR tube.

  • Acquire a high-quality ¹H NMR spectrum. This is your "0 equivalents" reference point. Ensure consistent experimental parameters (temperature, number of scans) will be used for all subsequent measurements.[14]

• Titration:

  • Add a small, precise aliquot of the guest stock solution to the NMR tube (e.g., 0.2, 0.4, 0.6... equivalents).

  • After each addition, gently mix the solution and allow it to equilibrate for a few minutes.

  • Acquire a ¹H NMR spectrum. Repeat this process until you reach a significant excess of the guest (e.g., 5-10 equivalents) or until the chemical shifts of the host protons stop changing (saturation).[22][23]

• Data Analysis:

  • Identify one or more host protons that show a significant chemical shift change (Δδ) upon guest addition.[14]

  • Plot Δδ as a function of the guest concentration or molar ratio.

  • Fit this titration curve to a 1:1 binding isotherm equation using appropriate software to determine the association constant (Kₐ). A good fit confirms the 1:1 stoichiometry.

References

• Enhancing the Cation-Binding Ability of Fluorescent Calixarene Derivatives: Structural, Thermodynamic, and Computational Studies.
• Protein–Calixarene Complexation: From Recognition to Assembly.
• Protein–Calixarene Complexation: From Recognition to Assembly - PMC. PubMed Central.
• Enhancing the Cation-Binding Ability of Fluorescent Calixarene Derivatives: Structural, Thermodynamic, and Comput
• A Comparative Analysis of Cucurbituril and Calixarene Host-Guest Binding: A Guide for Researchers. Benchchem.

• Calix[1]arene sulfonate hosts selectively modified on the upper rim: a study of nicotine binding strength and geometry. Taylor & Francis.

• Calorimetric Investigation of the Complexation of Didodecylcalix[1]arene-crown-6 with Alkali Metal Cations in Acetonitrile. BYU ScholarsArchive.

• Synthesis of Novel p-tert-Butylcalix[1]arene Derivative: Structural Characterization of a Methanol Inclusion Compound. MDPI.

• The coordination chemistry of p-tert-butylcalix[1]arene with paramagnetic transition and lanthanide metal ions: an Edinburgh Perspective. Heriot-Watt Research Portal.

• Tetra‐Substituted p‐Tert‐Butylcalix[1]Arene with Phosphoryl and Salicylamide Functional Groups: Synthesis, Complexation and Selective Extraction of f‐Element Cations. National Institutes of Health.

• The coordination chemistry of p-tert-butylcalix[1]arene with paramagnetic transition and lanthanide metal ions: an Edinburgh Perspective. Dalton Transactions (RSC Publishing).

• Stacked titration plots showing ¹H-NMR spectra of host 1 with host to guest ratio of 1 : 1...
• Critical Analysis of Association Constants between Calixarenes and Nitroaromatic Compounds Obtained by Fluorescence.

• Polyaromatic Calixarene Hosts: Calix[1]pyrenes. Organic Letters, ACS Publications.

• Urea-Derivatized p-tert-Butylcalix[1]arenes: Neutral Ligands for Selective Anion Complexation. American Chemical Society.

• Molecular dynamics simulations of p-tert-butylcalix[1]arene with small guest molecules. SpringerLink.

• Insights into molecular recognition from the crystal structures of p-tert-butylcalix[24]arene complexed with different solvents. National Institutes of Health.

• Host-Guest Chemistry of Naphtho-Crown Calixarenes: A Technical Guide. Benchchem.

• p-tert-BUTYLCALIX[1]ARENE. Organic Syntheses Procedure.

• Molecular model for host–guest interaction of tetraamino-tert-butylthiacalix[1]arene and tetraamino-tert-butylcalix[1]arene receptors with carboxylate and dicarboxylate guests: an ONIOM study. PubMed.

• A Technical Guide to Calixarene Host-Guest Chemistry: Core Principles and Experimental Analysis. Benchchem.

• (PDF) Synthesis of new p-tert-butylcalix[1]arene-based polyammonium triazolyl amphiphiles and their binding with nucleoside phosphates. ResearchGate.

• Synthesis and Machine Learning Techniques to Enable Data-Driven Investigation of Supramolecular Host-Guest Interactions. ChemRxiv.

• T-Butylcalix[1]arene compounds with long chain guests: Structures and host-guest interactions. ResearchGate.

• Ratio of absorption maxima of 4-tert-butylcalix[1]arene solutions (A) versus molar refractive index of a solvent (Rm). ResearchGate.

• Calix[1]Arene Cavitands: A Solid State Study on the Interactions of their Aromatic Cavity with Neutral Organic Guests Characterised by Acid CH 3 or CH 2 Groups. Taylor & Francis Online.

• Polymorphism of pure p-tert-butylcalix[1]arene: Subtle hermally-induced modifications. ResearchGate.

• Temporal Control of the Host–Guest Properties of a Calix[24]arene Receptor by the Use of a Chemical Fuel. The Journal of Organic Chemistry, ACS Publications.

• Temporal Control of the Host–Guest Properties of a Calix[24]arene Receptor by the Use of a Chemical Fuel - PMC. National Institutes of Health.

• Calixarenes. 4. The synthesis, characterization, and properties of the calixarenes from p-tert-butylphenol. Journal of the American Chemical Society.

• Self-inclusion and paraffin intercalation of the -butylcalix[1]arene host: a neutral organic clay mimic. Chemical Communications (RSC Publishing).

• NMR crystallography of p-tert-butylcalix[1]arene host-guest complexes using 1H complexation-induced chemical shifts. PubMed.

• Experimental and Computational NMR Strategies to Identify Constrained Conformers of Modified Calix[1]arenes. ChemRxiv.

• NIH Public Access. unica.it.

• Rapid and convenient laboratory method for the preparation of p-tert-butylcalix[1]arene using microwave irradiation. ResearchGate.

• (PDF) Unusually High Selectivity of Guest Exchange in tert- Butylthiacalix[1]arene Clathrate Producing More Thermostable Inclusion and Memory of Guest. ResearchGate.

• The coordination chemistry of p-tert-butylcalix[1]arene with paramagnetic transition and lanthanide metal ions: an Edinburgh Perspective. ResearchGate.

• Synthesis, Structure, and Complexing Property of p-tert-Butylcalix[1]arene 1,3-Digallate. pubs.acs.org.

• Multiple Host–Guest Interactions in Metal–Organic Frameworks Constructed by Inverted Calix[1]arenes. National Institutes of Health.

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• 5. Tetra‐Substituted p‐Tert‐Butylcalix[4]Arene with Phosphoryl and Salicylamide Functional Groups: Synthesis, Complexation and Selective Extraction of f‐Element Cations - PMC [pmc.ncbi.nlm.nih.gov]
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avoiding aggregation of 4-tert-butylcalixarene in solution

Technical Support Center: 4-tert-Butylcalix[1]arene

A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Aggregation in Solution

Welcome to the technical support center for 4-tert-butylcalix[1]arene. This guide is designed to provide you, a senior scientist, with in-depth, field-proven insights into a common yet critical challenge: the aggregation of 4-tert-butylcalix[1]arene in solution. Uncontrolled aggregation can lead to poor solubility, inaccurate experimental results, and failed formulations. Here, we dissect the underlying causes and provide robust, actionable troubleshooting strategies.

Frequently Asked Questions (FAQs)

Q1: Why is my 4-tert-butylcalix[1]arene crashing out of solution or forming a hazy suspension?

A1: This is a classic sign of aggregation and precipitation. 4-tert-butylcalix[1]arene possesses a unique structure with a hydrophobic cavity and bulky tert-butyl groups on the "upper rim," contrasted by a hydrophilic "lower rim" of hydroxyl groups. In many solvents, particularly those that are polar or protic, the molecule's low solubility and strong propensity for intermolecular hydrogen bonding between the hydroxyl groups drive it to self-assemble and precipitate.[2] The molecule is practically insoluble in water but soluble in solvents like chloroform, benzene, and toluene.[2]

Q2: My solution is clear, but my NMR spectra show broad peaks. Is this related to aggregation?

A2: Yes, this is a strong indication of the formation of soluble aggregates. When calixarene molecules self-assemble into larger, yet still soluble, species, their rotational freedom in solution is significantly reduced. This slow tumbling on the NMR timescale leads to broadened signals, a phenomenon frequently observed with aggregating amphiphilic calixarenes.[3]

Q3: What are the primary forces driving the aggregation of 4-tert-butylcalix[1]arene?

A3: The aggregation is primarily driven by a combination of intermolecular forces. These include:

• Hydrogen Bonding: The phenolic hydroxyl groups on the lower rim form a strong, circular network of hydrogen bonds with neighboring calixarene molecules.

• Van der Waals Interactions: The bulky, nonpolar tert-butyl groups on the upper rim interact favorably with each other, further stabilizing the aggregate structure.[4]

• π-π Stacking: The electron-rich aromatic rings can engage in π-stacking interactions, contributing to the overall stability of the assembled supramolecular structure.[5]

Visualizing the Aggregation Mechanism

The following diagram illustrates the key intermolecular forces that contribute to the self-assembly and aggregation of 4-tert-butylcalix[1]arene molecules.

Caption: Decision tree for troubleshooting aggregation.

Detailed Protocols and Explanations

Strategy 1: Solvent Selection & Optimization

• The "Why": The principle of "like dissolves like" is paramount. 4-tert-butylcalixa[1]rene's large hydrophobic surface area, contributed by the tert-butyl groups and aromatic rings, dictates its preference for nonpolar environments. Solvents that can disrupt the strong intermolecular hydrogen bonding between the hydroxyl groups are also effective.

• Protocol:

  • Begin by attempting to dissolve a small quantity of your calixarene in the intended solvent.

  • If precipitation or cloudiness occurs, consult the solubility table below.

  • Select a solvent from the "Good Solvents" list. Chloroform and toluene are excellent starting points. [2] 4. If a mixed solvent system is required for your application, prepare the calixarene stock solution in a good solvent first, then add it to the second solvent.

• Data Table: Solvent Compatibility

  Solvent Class	Good Solvents (High Solubility)	Poor Solvents (Low Solubility/Aggregation Prone)
  Halogenated	Chloroform, Dichloromethane	Carbon Tetrachloride (can form solvates) [2]
  Aromatic	Toluene, Benzene, Xylene [2][6]	-
  Ethers	Tetrahydrofuran (THF)	Diethyl ether
  Polar Aprotic	Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO)	Acetonitrile, Acetone
  Alcohols	-	Methanol, Ethanol

  | Water | - | Insoluble [2]|

Strategy 2: pH Adjustment

• The "Why": This strategy is most effective in polar or protic solvents where aggregation is driven by hydrogen bonding. The phenolic hydroxyl groups on the lower rim are weakly acidic (pKa ~9.5). [2]By adding a base (e.g., NaOH, KOH, or an organic base like tetrabutylammonium hydroxide), you can deprotonate these hydroxyls to form phenoxide anions (-O⁻). The resulting electrostatic repulsion between the negatively charged lower rims of adjacent calixarene molecules overcomes the hydrogen bonding forces, preventing aggregation and dramatically increasing solubility. [4][7]* Protocol:

  • Suspend the 4-tert-butylcalixa[1]rene in your solvent of choice (e.g., a methanol/water mixture).

  • While stirring, add a suitable base dropwise.

  • Continue adding the base until the solution becomes clear. A pH above 10 is typically required to ensure significant deprotonation.

  • Validation: Monitor the dissolution visually. For quantitative analysis, you can use UV-Vis spectroscopy to track the disappearance of light scattering associated with suspended particles.

Strategy 3: Host-Guest Complexation

• The "Why": The hydrophobic cavity of 4-tert-butylcalixa[1]rene is prone to including a guest molecule. [1][8]In the absence of a specific target guest, a solvent molecule or another calixarene's tert-butyl group can occupy this cavity, leading to self-assembly. By introducing a small, shape-complementary guest molecule into the solution, you can pre-occupy the cavity. This forms a stable 1:1 host-guest complex that sterically hinders the close approach required for aggregation. [1]* Protocol:

  • Choose a guest molecule that is known to bind within the calixarene cavity. Small aromatic molecules (like toluene, which is often found as a guest in the crystal structure) or aliphatic molecules can be effective. [6][9] 2. Dissolve the 4-tert-butylcalixa[1]rene in a suitable solvent (e.g., chloroform).

  • Add at least one molar equivalent of the guest molecule to the solution.

  • Allow the solution to equilibrate.

  • Validation: The formation of a host-guest complex can be confirmed by ¹H NMR spectroscopy, where characteristic shifts in the proton signals of both the host and guest will be observed.

Strategy 4: Chemical Modification (Derivative Use)

• The "Why": When intrinsic solubility is the primary barrier, the most robust solution is to use a chemically modified derivative. By functionalizing the upper or lower rims, the molecule's properties can be precisely tuned to prevent aggregation.

• Common Modifications:

  • Sulfonation: Adding sulfonate (-SO₃⁻) groups to the upper rim creates water-soluble p-sulfonatocalixarenes. These are excellent hosts for molecular recognition studies in aqueous media. [4][5][10] * Alkylation/Ethoxylation: Attaching short alkyl or oligo(ethylene glycol) chains to the lower rim hydroxyl groups disrupts the hydrogen-bonding network, significantly improving solubility in a wider range of organic solvents. [11] * Introducing Charged Groups: Adding ammonium or guanidinium groups can create water-soluble amphiphiles that form well-defined, stable aggregates like micelles or vesicles, rather than random precipitates. [12][13]

References

• Sueishi, Y., Negi, M., & Kotake, Y. (2006). Influence of Temperature, Pressure, and pH on the Group-Inclusion Equilibrium in Water Soluble Calixarenes. Bulletin of the Chemical Society of Japan. Available at: [Link]

• Sueishi, Y., et al. (2006). Influence of Temperature, Pressure, and pH on the Group-Inclusion Equilibrium in Water Soluble Calixarenes. Bulletin of the Chemical Society of Japan. Available at: [Link]

• Dondoni, A., & Sansone, F. (2001). The effect of guest inclusion on the crystal packing of p-tert-butylcalixa[1]renes. PubMed. Available at: [Link]

• Gonzalez-Alvarez, M. J., et al. (2019). Calixarenes: Generalities and Their Role in Improving the Solubility, Biocompatibility, Stability, Bioavailability, Detection, and Transport of Biomolecules. Molecules. Available at: [Link]

• Zou, L., & Kuczera, K. (2006). Molecular dynamics simulations of p-tert-butylcalixa[1]rene with small guest molecules. Chemistry. Available at: [Link]

• Gutsche, C. D., & Iqbal, M. (1990). p-tert-BUTYLCALIXA[1]RENE. Organic Syntheses. Available at: [Link]

• Moris, S., et al. (2016). Synthesis of Novel p-tert-Butylcalixa[1]rene Derivative: Structural Characterization of a Methanol Inclusion Compound. Crystals. Available at: [Link]

• O. Mustafina, et al. (2018). Synthesis of new p-tert-butylcalixa[1]rene-based polyammonium triazolyl amphiphiles and their binding with nucleoside phosphates. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Zaynalov, A. M., et al. (2023). Aggregation, Cytotoxicity and DNA Binding in a Series of Calixa[1]rene Amphiphile Containing Aminotriazole Groups. International Journal of Molecular Sciences. Available at: [Link]

• Mustafina, A. R., et al. (2016). p-tert-Butylthiacalixa[1]renes equipped with guanidinium fragments: aggregation, cytotoxicity, and DNA binding abilities. RSC Advances. Available at: [Link]

• Liu, Y., et al. (2008). Selective binding behaviors of p-sulfonatocalixarenes in aqueous solution. Journal of Inclusion Phenomena and Macrocyclic Chemistry. Available at: [Link]

• Brouwer, E. B., et al. (2006). Pseudopolymorphism of aliphatic amine/4-tert-butylcalixa[1]rene inclusion compounds: supramolecular stabilization as a route to polar clusters and layers. Chemistry. Available at: [Link]

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Technical Support Center: Regeneration of 4-tert-Butylcalixarene-Based Sensors

Welcome to the technical support center for the regeneration of 4-tert-butylcalixarene-based sensors. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and detailed protocols for extending the life and ensuring the consistent performance of your sensors.

Understanding Sensor Regeneration: The "Why" and "How"

4-tert-Butylcalix[1]arene is a versatile macrocyclic compound renowned for its ability to form stable host-guest complexes with a variety of ions and neutral molecules. This selective binding is the cornerstone of its application in chemical and biological sensors. However, after repeated use, the calixarene's cavity can become saturated with the analyte, leading to a diminished or non-existent sensor response. Regeneration is the process of removing the bound guest molecule from the calixarene's cavity, thereby restoring the sensor's functionality for subsequent measurements.

The primary principle behind regeneration is the disruption of the non-covalent interactions that hold the host-guest complex together. These interactions can include hydrogen bonding, hydrophobic interactions, and van der Waals forces. By altering the chemical environment of the sensor, we can weaken these interactions and encourage the release of the analyte.

Troubleshooting Common Regeneration Issues

This section addresses specific problems you may encounter during the regeneration of your 4-tert-butylcalixarene-based sensors.

Issue 1: Incomplete Regeneration Leading to Reduced Sensitivity

• Question: After performing a regeneration protocol, my sensor's sensitivity to the target analyte is significantly lower than its initial performance. What could be the cause?

• Answer: Reduced sensitivity post-regeneration is a common issue and typically points to incomplete removal of the guest molecule from the calixarene's cavity. Several factors could be at play:

  • Insufficient Regeneration Time: The duration of the regeneration step may not be long enough for the complete dissociation of the host-guest complex. Try increasing the incubation time with the regeneration solution.

  • Inappropriate Regeneration Solution: The chosen solvent or pH may not be optimal for disrupting the specific interactions between your 4-tert-butylcalixarene derivative and the analyte. Consider the nature of your analyte. For instance, if the binding is heavily reliant on hydrogen bonding, a more polar solvent or a significant pH shift might be necessary.

  • Analyte Precipitation: In some cases, the analyte may precipitate on the sensor surface upon changes in the solution, physically blocking the calixarene cavities. Visually inspect the sensor surface and consider a gentle rinse with a suitable solvent to dissolve any potential precipitates before the main regeneration step.

Issue 2: Loss of Selectivity After Multiple Regeneration Cycles

• Question: My sensor is no longer as selective for the target analyte after several rounds of use and regeneration. Why is this happening?

• Answer: A decline in selectivity can be more complex than a simple loss in sensitivity. Here are the likely culprits:

  • Structural Degradation of the Calixarene: While 4-tert-butylcalixarene is robust, harsh regeneration conditions (e.g., extreme pH or aggressive organic solvents) over numerous cycles can lead to the slow degradation of the macrocycle or the functional groups appended to it. This can alter the precise geometry of the binding cavity, reducing its selectivity. It is advisable to start with milder regeneration conditions and only increase the harshness if necessary.

  • Leaching of Sensor Components: For sensors fabricated as membranes or coatings, components of the sensor matrix, such as plasticizers in ion-selective electrodes, can leach out during regeneration. This can alter the sensor's response characteristics.

  • Irreversible Binding of Interferents: It's possible that strongly binding interfering species from your sample matrix are not being effectively removed during the standard regeneration protocol, gradually accumulating and occupying the calixarene cavities. Consider a more rigorous cleaning step specifically designed to remove potential interferents.

Issue 3: Sensor Response Time Has Increased

• Question: My sensor is still responsive, but it takes much longer to reach a stable signal after regeneration. What should I do?

• Answer: A sluggish response time often indicates issues at the sensor-solution interface.

  • Surface Fouling: The sensor surface may have become fouled with biomolecules, oils, or other matrix components that are not removed by the regeneration solution. This can hinder the diffusion of the analyte to the calixarene recognition sites. Implementing a pre-regeneration cleaning step can be beneficial.

  • Changes in Surface Wettability: Repeated exposure to different solvents during use and regeneration can alter the hydrophobic/hydrophilic nature of the sensor surface, affecting the interaction with the aqueous sample.

Frequently Asked Questions (FAQs)

Q1: How many times can I regenerate my 4-tert-butylcalixarene-based sensor?

A1: The number of possible regeneration cycles is highly dependent on the sensor's fabrication, the nature of the analyte, and the regeneration protocol used. With optimized and mild regeneration conditions, some sensors can be regenerated tens or even hundreds of times with minimal loss in performance. It is crucial to validate the sensor's performance (sensitivity, selectivity, and response time) after a set number of cycles to ensure data integrity.

Q2: What is the best general-purpose regeneration solution?

A2: There is no single "best" solution, as the optimal choice depends on the specific host-guest system. However, a good starting point for many applications is to use a solution with a significantly different pH from the measurement conditions. For analytes bound under neutral or acidic conditions, a basic solution (e.g., 0.01 M NaOH) can be effective. Conversely, for analytes bound in basic conditions, an acidic wash (e.g., 0.01 M HCl) may be suitable. For neutral analytes, washing with a polar organic solvent like methanol or acetonitrile can disrupt hydrophobic interactions.

Q3: Can I regenerate a sensor that has been stored dry for a long time?

A3: It is generally not recommended to store these sensors dry for extended periods, as this can lead to irreversible changes in the sensor's surface and recognition elements. If a sensor has been stored dry, it should be re-conditioned in the appropriate buffer or storage solution for several hours before attempting regeneration and use. However, a full recovery of performance is not guaranteed.

Q4: Is it possible to regenerate a sensor in situ during an experiment?

A4: For certain sensor platforms, particularly those used in flow-injection analysis or with microfluidic systems, in-situ regeneration is a key feature. This is typically achieved by flowing the regeneration solution over the sensor surface for a defined period between sample measurements. This allows for high-throughput analysis and continuous monitoring.

Detailed Regeneration Protocols

The following protocols provide step-by-step methodologies for common regeneration strategies. It is imperative to test these protocols on a non-critical sensor first and validate the sensor's performance after regeneration.

Protocol 1: Regeneration by pH Adjustment

This method is particularly effective for analytes whose binding to the calixarene is pH-dependent.

Diagram of the pH-Based Regeneration Workflow

Caption: Workflow for pH-based sensor regeneration.

Materials:

• 0.01 M Sodium Hydroxide (NaOH) or 0.01 M Hydrochloric Acid (HCl)

• Deionized (DI) water

• Measurement buffer

Procedure:

• After measurement, remove the sensor from the sample solution.

• Gently rinse the sensor surface with DI water to remove any residual sample.

• Immerse the sensor in the chosen regeneration solution (e.g., 0.01 M NaOH if the binding occurs at neutral or acidic pH).

• Allow the sensor to incubate in the regeneration solution for 5-15 minutes. Gentle agitation can improve efficiency.

• Remove the sensor from the regeneration solution and rinse thoroughly with DI water.

• Re-equilibrate the sensor by immersing it in the measurement buffer for at least 10 minutes before the next use.

Protocol 2: Regeneration by Solvent Washing/Analyte Displacement

This method is suitable for analytes that are bound primarily through hydrophobic interactions.

Diagram of Solvent-Based Regeneration

Caption: Step-by-step solvent washing regeneration.

Materials:

• Organic solvent (e.g., Methanol, Acetonitrile, Ethanol)

• Deionized (DI) water

• Measurement buffer

Procedure:

• Following a measurement, rinse the sensor with DI water.

• Immerse the sensor in the selected organic solvent for 5-10 minutes.

• For fluorescent sensors employing an Indicator Displacement Assay (IDA), regeneration can often be achieved by washing with a solution of the indicator dye to displace the bound analyte.[2]

• Remove the sensor and rinse thoroughly with DI water to remove the organic solvent.

• Re-equilibrate the sensor in the measurement buffer for a minimum of 10 minutes.

Protocol 3: Regeneration of Ion-Selective Electrodes (ISEs)

This protocol is specific to ISEs with a polymeric membrane containing a 4-tert-butylcalixarene ionophore.

Materials:

• Plasticizer solution (e.g., a dilute solution of the original membrane plasticizer in a suitable solvent like THF)

• DI water

Procedure:

• Carefully rinse the ISE with DI water.

• Expose the ion-selective membrane to the plasticizer solution for a short period (e.g., 1-5 minutes). This helps to replenish any leached plasticizer and restore the membrane's flexibility and ion-exchange properties.

• Rinse the electrode thoroughly with DI water.

• Re-condition the electrode by immersing it in a standard solution of the target ion for several hours.

Quantitative Data Summary Table

Regeneration Method	Typical Reagent	Concentration	Incubation Time	Target Interaction
pH Adjustment	NaOH or HCl	0.01 M	5-15 min	pH-sensitive binding
Solvent Washing	Methanol, Acetonitrile	High purity	5-10 min	Hydrophobic interactions
Analyte Displacement	Indicator Dye Solution	Varies	5-10 min	Competitive Binding
ISE Membrane	Plasticizer Solution	Dilute	1-5 min	Ion-exchange

References

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• Arduini, A., Pochini, A., Reverberi, S., & Ungaro, R. (1986). The preparation and properties of a new lipophilic cage functionalized calix[1]arene. Tetrahedron, 42(7), 2089-2100.

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• Chen, Y., Tian, J. H., Tian, H. W., Ma, R., Wang, Z. H., Pan, Y. C., ... & Guo, D. S. (2024).
• Iqbal, N., & Iqbal, M. (2018). A Review on Calixarene Fluorescent Chemosensor Agents for Various Analytes. Journal of the Chinese Chemical Society, 65(8), 881-897.
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• Wahba, M. E., El Wasseef, D., Saad, A. S., & Draz, M. E. (2021). Calixarene based portable sensor for the direct assay of indiscriminate ephedrine content of weight loss herbal preparations. RSC Advances, 11(26), 15939-15948.

• Rao, C. P., & Geetha, B. (2017). 1,3-Di-naphthalimide Conjugate of Calix[1]arene as a Sensitive and Selective Sensor for Trinitrophenol and This Turns Reversible when Hybridized with Carrageenan as Beads. ACS Omega, 2(9), 6064-6072.

• Sakaki, T., Harada, T., Deng, G., Kawabata, Y., & Shinkai, S. (1992). Molecular design of calixarene-based ion-selective electrodes. Journal of Inclusion Phenomena and Molecular Recognition in Chemistry, 14(3-4), 285-302.
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• MDPI. (2022). New Calix[1]arene—Fluoresceine Conjugate by Click Approach—Synthesis and Preparation of Photocatalytically Active Solid Lipid Nanoparticles.

• Infoscience. (2021). All-Solid-State Ion-Selective Electrodes: A Tutorial for Correct Practice.
• Bangor University Research Portal. (n.d.). Synthesis of Calix(4)arenes and their use in sensors.

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• NIH. (n.d.). PAHs removal by soil washing with thiacalix[1]arene tetrasulfonate.

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• Kyushu University. (1992). Molecular design of calixarene-based ion-selective electrodes.

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• Alfa Chemistry. (n.d.). How to Regenerate Ion Exchange Resins? View the Step-by-Step Guide.

• ACS Omega. (2020). 1,3-Di-naphthalimide Conjugate of Calix[1]arene as a Sensitive and Selective Sensor for Trinitrophenol and This Turns Reversible when Hybridized with Carrageenan as Beads.

• MDPI. (2022). New Calix[1]arene—Fluoresceine Conjugate by Click Approach—Synthesis and Preparation of Photocatalytically Active Solid Lipid Nanoparticles.

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Technical Support Center: Enhancing the Selectivity of 4-tert-Butylcalixarene Ionophores

Welcome to the technical support center dedicated to the nuanced art and science of improving the selectivity of 4-tert-butylcalixarene ionophores. This guide is designed for researchers, scientists, and drug development professionals who are actively engaged in the synthesis, characterization, and application of these versatile molecular baskets. As a senior application scientist, my goal is to provide you with not just protocols, but the underlying rationale to empower you to troubleshoot and innovate in your own experimental work.

The unique cup-like architecture of calixarenes, with their modifiable upper and lower rims, presents a powerful platform for developing highly selective ionophores.[1][2] However, achieving the desired selectivity for a target ion amidst a sea of competitors is a significant challenge that requires a deep understanding of host-guest chemistry and the interplay of various experimental parameters. This guide is structured to address the common hurdles and questions that arise in this specialized field.

Troubleshooting Guide: Addressing Common Experimental Issues

This section is formatted to help you diagnose and resolve specific problems you may encounter during your experiments with 4-tert-butylcalixarene-based ion-selective electrodes (ISEs) or other applications.

Question 1: Why am I observing poor or no selectivity for my target cation with my newly synthesized 4-tert-butylcalixarene ionophore?

Possible Causes and Solutions:

• Incorrect Functionalization Strategy: The choice and placement of ligating groups on the calixarene scaffold are paramount for ion selectivity.[3]

  • Explanation: The size of the calixarene cavity and the nature of the donor atoms on the functional groups determine the affinity for specific cations. For instance, oxygen-rich functionalities on the lower rim are well-suited for binding alkali and alkaline earth metals, while softer donor atoms like sulfur or nitrogen show higher affinity for heavy metal ions.[3][4]

  • Troubleshooting Steps:

    • Re-evaluate your design: Does the size of the ionophore's binding pocket match the ionic radius of the target cation? Are the donor atoms appropriate for the target ion's properties (hard vs. soft acid-base theory)?

    • Consider both upper and lower rim modifications: While lower rim functionalization is common for introducing binding sites, upper rim modifications can influence the overall conformation and preorganization of the ionophore, thereby affecting selectivity.[1]

    • Literature Review: Consult literature for successful functionalization strategies for your target ion or similar ions. For example, ester and ketone derivatives of p-tert-butylcalix[5]arene have shown excellent selectivity for sodium ions.[5]

• Suboptimal Membrane Composition (for ISEs): The performance of an ion-selective membrane is critically dependent on the synergistic effect of the ionophore, polymer matrix, and plasticizer.

  • Explanation: The plasticizer not only imparts physical properties to the membrane but also influences the dielectric constant of the medium, which in turn affects the complexation-decomplexation kinetics of the ionophore with the target ion.[6]

  • Troubleshooting Steps:

    • Vary the plasticizer: Experiment with different plasticizers (e.g., 2-nitrophenyl octyl ether, bis(2-ethylhexyl) sebacate) to find the optimal dielectric environment for your ionophore-ion complex.

    • Optimize ionophore concentration: The concentration of the ionophore in the membrane is crucial. Too low a concentration will result in a weak signal, while too high a concentration can lead to the formation of aggregates and a decrease in selectivity.

    • Incorporate ionic additives: The addition of a small amount of an ionic additive, such as potassium tetrakis(p-chlorophenyl)borate, can sometimes improve the electrode's response and selectivity.[5]

• Incorrect Conformation: 4-tert-butylcalix[5]arenes can exist in different conformations (cone, partial cone, 1,3-alternate). The "cone" conformation is often the most effective for creating a well-defined binding cavity.[7]

  • Explanation: The synthetic route and purification methods can influence the final conformation of the calixarene. An incorrect conformation may not present the binding sites in the optimal arrangement for selective ion complexation.

  • Troubleshooting Steps:

    • Confirm the conformation: Use spectroscopic techniques like ¹H NMR to verify the conformation of your synthesized ionophore. For the cone conformation, you should observe a characteristic splitting pattern for the methylene bridge protons.

    • Revisit the synthesis: If the conformation is incorrect, review your synthetic protocol. Factors like the choice of base and reaction temperature can influence the conformational outcome.

Question 2: My ISE shows a Nernstian or near-Nernstian response to the target ion, but the selectivity over interfering ions is poor. How can I improve this?

Possible Causes and Solutions:

• Insufficient Preorganization: The ionophore may be too flexible, allowing it to bind with ions of different sizes and shapes.

  • Explanation: A highly preorganized ionophore has its binding sites arranged in a rigid conformation that is complementary to the target ion. This minimizes the entropic penalty of complexation and enhances selectivity.

  • Troubleshooting Steps:

    • Introduce rigidity: Modify the calixarene scaffold to reduce its conformational flexibility. This can be achieved by introducing bulky groups on the upper or lower rim or by bridging two or more of the phenolic units.

    • "Crown" the calixarene: The synthesis of calix-crown ethers, where a polyether loop connects two opposite phenolic oxygens on the lower rim, is a well-established strategy for creating highly selective ionophores, particularly for alkali metal cations. The size of the crown ether loop can be tailored to match the diameter of the target ion.[4]

• Lipophilicity Mismatch: The overall lipophilicity of the ionophore can influence its behavior in the membrane and its interaction with ions.

  • Explanation: The ionophore must be sufficiently lipophilic to remain in the organic membrane phase and not leach into the aqueous sample. However, excessive lipophilicity can sometimes hinder the ion-exchange process at the membrane-sample interface.

  • Troubleshooting Steps:

    • Tune lipophilicity: Adjust the length of the alkyl chains or introduce other lipophilic groups on the calixarene periphery. The goal is to strike a balance that ensures membrane compatibility without compromising ion-binding capabilities.

Frequently Asked Questions (FAQs)

This section provides answers to more general questions about the principles and practices of improving the selectivity of 4-tert-butylcalixarene ionophores.

Question 3: What is the fundamental mechanism of ion recognition by 4-tert-butylcalixarene ionophores?

The primary mechanism of ion recognition is based on the principles of "host-guest" chemistry.[2] The calixarene acts as the "host," providing a pre-organized, three-dimensional cavity that can selectively bind a specific "guest" ion.[3] This selectivity is governed by several factors:

• Size Complementarity: The size of the calixarene's binding pocket, which is determined by the number of phenolic units and their conformation, plays a crucial role. A good fit between the cavity size and the ionic radius of the target ion leads to stronger and more selective binding.[3]

• Ion-Dipole Interactions: Functional groups introduced on the lower rim of the calixarene (e.g., esters, ethers, amides) possess donor atoms (typically oxygen or nitrogen) with partial negative charges. These atoms engage in strong ion-dipole interactions with the positively charged cation.[6]

• Cation-π Interactions: The electron-rich aromatic cavities of the calixarene can interact with cations through cation-π interactions, contributing to the overall stability of the complex.[3]

• Preorganization: As mentioned earlier, a rigid and pre-organized structure minimizes the energy required for complexation, leading to higher stability and selectivity.

Diagram: Mechanism of Ion Recognition

Caption: Host-guest complexation between a calixarene and a cation.

Question 4: How do upper and lower rim modifications of 4-tert-butylcalixarene affect ion selectivity?

Modifications to both the upper (para-position of the phenol rings) and lower (phenolic hydroxyl groups) rims are powerful tools for tuning ion selectivity.

• Lower Rim Modifications:

  • Primary Role: Introduction of ion-binding sites. The choice of functional groups directly dictates the type of ions that will be complexed.

    • Hard Donors (Oxygen): Ester, ether, and carboxyl groups are effective for binding hard cations like alkali (e.g., Na+, K+) and alkaline earth metals (e.g., Ca2+, Mg2+).[5][8]

    • Soft Donors (Sulfur, Nitrogen): Thioamide, amine, and phosphine oxide groups exhibit higher affinity for softer cations like heavy metals (e.g., Pb2+, Hg2+) and transition metals.[9][10]

  • Conformational Control: The bulkiness of the substituents on the lower rim can lock the calixarene in the desired "cone" conformation.

• Upper Rim Modifications:

  • Fine-tuning solubility and lipophilicity: The tert-butyl groups at the upper rim impart significant lipophilicity, which is essential for membrane-based applications. These groups can be modified or replaced to optimize the ionophore's solubility in specific media.

  • Altering the electronic properties of the cavity: Introducing electron-withdrawing or electron-donating groups at the upper rim can modulate the electron density of the aromatic cavity, thereby influencing cation-π interactions.

  • Creating allosteric binding sites: Functionalization of the upper rim can create secondary binding sites that can allosterically regulate the binding of ions at the lower rim, leading to switchable selectivity.

Diagram: Upper vs. Lower Rim Modifications

Caption: Functionalization sites on a 4-tert-butylcalix[5]arene.

Experimental Protocols

Protocol 1: Synthesis of a 4-tert-Butylcalix[5]arene Tetraester for Sodium Ion Selectivity

This protocol is a generalized procedure based on established methods for synthesizing sodium-selective ionophores.[8][11]

Materials:

• p-tert-Butylcalix[5]arene

• Ethyl bromoacetate

• Potassium carbonate (anhydrous)

• Acetonitrile (anhydrous)

• Chloroform

• Methanol

• Hydrochloric acid (1 M)

• Deionized water

• Argon or Nitrogen gas

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve p-tert-butylcalix[5]arene (1 equivalent) in anhydrous acetonitrile under an inert atmosphere (argon or nitrogen).

• Addition of Reagents: Add anhydrous potassium carbonate (excess, e.g., 10 equivalents) to the solution, followed by the dropwise addition of ethyl bromoacetate (excess, e.g., 8 equivalents).

• Reflux: Heat the reaction mixture to reflux and maintain for 24-48 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: a. Cool the reaction mixture to room temperature and filter to remove the potassium carbonate. b. Evaporate the acetonitrile under reduced pressure. c. Dissolve the residue in chloroform and wash successively with 1 M HCl and deionized water. d. Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent.

• Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g., chloroform/methanol) to obtain the desired 4-tert-butylcalix[5]arene tetraethyl tetraacetate as a white solid.[12][13]

• Characterization: Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Evaluation of Ionophore Selectivity using Ion-Selective Electrodes

This protocol outlines the fabrication and testing of a PVC membrane ISE to determine the selectivity coefficients of a synthesized ionophore.

Materials:

• Synthesized 4-tert-butylcalix[5]arene ionophore

• Poly(vinyl chloride) (PVC), high molecular weight

• Plasticizer (e.g., 2-nitrophenyl octyl ether)

• Ionic additive (optional, e.g., potassium tetrakis(p-chlorophenyl)borate)

• Tetrahydrofuran (THF), anhydrous

• Standard solutions of the primary ion and interfering ions

• Ag/AgCl reference electrode

• High-impedance potentiometer

Procedure:

• Membrane Cocktail Preparation: a. In a small glass vial, dissolve the ionophore (1-2 wt%), PVC (approx. 33 wt%), and plasticizer (approx. 65-66 wt%) in a minimal amount of anhydrous THF. If using an ionic additive, its concentration should be around 20-50 mol% relative to the ionophore. b. Mix thoroughly until a homogeneous solution is obtained.

• Membrane Casting: a. Cast the membrane cocktail into a glass ring placed on a clean, flat glass plate. b. Allow the THF to evaporate slowly over 24 hours to form a transparent, flexible membrane.

• Electrode Assembly: a. Cut a small disc from the cast membrane and mount it onto the end of a PVC electrode body. b. Fill the electrode body with an internal filling solution containing a known concentration of the primary ion (e.g., 0.1 M NaCl for a sodium-selective electrode). c. Insert an internal Ag/AgCl reference electrode into the filling solution.

• Conditioning: Condition the electrode by soaking it in a solution of the primary ion (e.g., 0.01 M NaCl) for at least 12-24 hours before use.[14]

• Calibration and Selectivity Measurement: a. Calibration: Measure the electrode potential in a series of standard solutions of the primary ion, typically ranging from 10⁻⁶ M to 10⁻¹ M. Plot the potential versus the logarithm of the ion activity to obtain the calibration curve and determine the Nernstian slope.[1] b. Selectivity Coefficients: Determine the selectivity coefficients for various interfering ions using the fixed interference method (FIM) or the separate solution method (SSM) as recommended by IUPAC.

Data Presentation

Table 1: Comparison of Selectivity Coefficients (log KpotNa,j) for Different 4-tert-Butylcalix[5]arene-based Sodium Ionophores

Ionophore	Interfering Ion (j)	log KpotNa,j	Reference
4-tert-Butylcalix[5]arene methoxyethylester	K⁺	-2.1	[8]
NH₄⁺	-2.5	[8]
Ca²⁺	-3.5	[8]
Mg²⁺	-3.8	[8]
4-tert-Butylcalix[5]arene tetraethyl tetraacetate	K⁺	-2.3	[5]
NH₄⁺	-2.7	[5]
Ca²⁺	-3.9	[5]
Mg²⁺	-4.1	[5]

Lower values indicate higher selectivity for Na⁺ over the interfering ion.

Table 2: Performance Metrics of a Calix[5]arene-based Lead(II) Ionophore

Parameter	Value	Reference
Analytical Technique	Potentiometry (ISE)	[1]
Linear Range	1x10⁻⁵ - 1x10⁻¹ M	[1]
Limit of Detection (LOD)	5x10⁻⁶ M	[1]
Response Time	< 20 s	[1]
Optimal pH Range	4.0 - 6.0	[1]

References

• Diamond, D., & McKervey, M. A. (1993). Sodium-selective membrane electrode based on p-tert-butylcalix[5]arene methoxyethylester. The Analyst, 118(4), 341-346.

• Böhmer, V. (1998).
• El-Nour, F. A. A., & El-Sayed, B. A. (2021). Applications of Calixarenes as Potential Ionophores for Electrochemical Sensors.

• Cadogan, A. M., Diamond, D., Smyth, M. R., Deasy, M., McKervey, M. A., & Harris, S. J. (1989). Sodium-selective polymeric membrane electrodes based on calix[5]arene ionophores. The Analyst, 114(12), 1551-1554.

• BenchChem. (2025). A Comparative Performance Analysis of Calixarene-Based Ionophores for Lead(II) Detection. BenchChem.
• BenchChem. (2025). The Supramolecular Chemistry of Calixarene-Based Ionophores: An In-depth Technical Guide. BenchChem.

• Müller, J., et al. (2018). Synthesis of Ionizable Calix[5]arenes for Chelation of Selected Divalent Cations. MDPI.

• Muravev, A. A., et al. (2021). Switching Ion Binding Selectivity of Thiacalix[5]arene Monocrowns at Liquid–Liquid and 2D-Confined Interfaces. MDPI.

• Ghidini, E., et al. (1990). Complexation of alkali metal cations by conformationally rigid, stereoisomeric calix[5]arene crown ethers: A quantitative evaluation of preorganization. Journal of the American Chemical Society, 112(19), 6979–6985.

• ResearchGate. (n.d.). (a) Structure of lead ionophore IV,... [Download Scientific Diagram].

• Bocheńska, M., & Pomecko, D. (2008). Lower rim substituted p-tert-butyl-calix[5]arene. Part 15. Pb(II)-ion-selective electrodes based on p-tert-butyl-calix[5]arene thioamides. ResearchGate.

• Brechin, E. K. (2022). The coordination chemistry of p-tert-butylcalix[5]arene with paramagnetic transition and lanthanide metal ions: an Edinburgh Perspective. Heriot-Watt Research Portal.

• Sigma-Aldrich. (n.d.). Sodium ionophore X. MilliporeSigma.
• PubChem. (n.d.). Sodium ionophore X.

• Gutsche, C. D. (1998). Selective functionalization of calix[5]arenes at the upper rim. The Journal of Organic Chemistry, 63(7), 2357-2359.

• Turtle Tough. (2021). Guide to Ion Selective | Troubleshooting | Support. Turtle Tough.

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Technical Support Center: Enhancing Drug Loading Capacity of 4-tert-Butylcalixarene

Technical Support Center: Enhancing Drug Loading Capacity of 4-tert-Butylcalix[1]arene

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for enhancing the drug loading capacity of 4-tert-butylcalix[1]arene. Here, you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to navigate the complexities of your research and development efforts.

Foundational Knowledge: Understanding 4-tert-Butylcalix[1]arene

4-tert-butylcalix[1]arene is a macrocyclic compound formed from the condensation of p-tert-butylphenol and formaldehyde.[2] Its unique basket-like shape, with a hydrophobic cavity and modifiable upper and lower rims, makes it an attractive candidate for drug delivery applications.[2] The core principle of its use in drug delivery lies in its ability to encapsulate guest molecules, such as drugs, within its cavity or within self-assembled nanostructures.[2]

The loading capacity of the parent 4-tert-butylcalix[1]arene is often limited. To overcome this, chemical modifications are employed to introduce functional groups that can enhance drug interaction, improve solubility, and facilitate the formation of stable drug-carrier complexes.[2] These modifications can be targeted at the "upper rim" (the wider opening of the calixarene) or the "lower rim" (the narrower opening with hydroxyl groups).

Troubleshooting Guide: Synthesis and Functionalization

This section addresses common issues encountered during the synthesis and functionalization of 4-tert-butylcalix[1]arene.

Q1: My functionalization reaction on the lower rim of 4-tert-butylcalix[1]arene is giving a low yield. What are the possible causes and solutions?

Possible Causes:

• Steric Hindrance: The bulky tert-butyl groups on the upper rim can sterically hinder the approach of reagents to the lower rim hydroxyl groups.

• Incomplete Deprotonation: The phenolic hydroxyl groups on the lower rim require a sufficiently strong base for deprotonation before reaction with an electrophile. Incomplete deprotonation leads to unreacted starting material.

• Poor Solubility: 4-tert-butylcalix[1]arene and some of its derivatives have poor solubility in common organic solvents, which can impede reaction kinetics.

• Moisture: The presence of moisture can quench the base and interfere with the reaction.

• Side Reactions: Depending on the reagents and conditions, unwanted side reactions can consume starting material and reduce the yield of the desired product.

Solutions:

Potential Issue	Recommended Solution	Scientific Rationale
Steric Hindrance	Use a less sterically hindered base (e.g., NaH, KH). Increase reaction time and/or temperature.	A smaller base can access the hydroxyl groups more easily. Increased time and temperature provide the necessary activation energy to overcome the steric barrier.
Incomplete Deprotonation	Use a stronger base (e.g., NaH, KH) in an appropriate solvent (e.g., THF, DMF). Ensure the base is fresh and properly handled.	Stronger bases ensure complete deprotonation of the phenolic hydroxyls, making them more nucleophilic.
Poor Solubility	Use a solvent system that can dissolve both the calixarene and the reagents (e.g., DMF, DMSO, or a mixture of solvents).	Improved solubility increases the collision frequency between reactants, leading to a higher reaction rate.
Moisture	Use anhydrous solvents and reagents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).	Preventing moisture contamination is crucial for reactions involving strong bases.
Side Reactions	Optimize reaction conditions (temperature, reaction time, stoichiometry of reagents). Monitor the reaction progress using Thin Layer Chromatography (TLC).	Careful control of reaction parameters can minimize the formation of byproducts. TLC allows for real-time monitoring to stop the reaction at the optimal point.

Troubleshooting Guide: Drug Loading and Characterization

This section provides guidance on common challenges faced during the drug loading process and the subsequent characterization of the drug-calixarene complexes.

Q2: I am experiencing low drug encapsulation efficiency. What factors could be contributing to this, and how can I improve it?

Possible Causes:

• Poor Drug-Calixarene Interaction: The physicochemical properties of the drug may not be compatible with the modified calixarene.

• Drug Precipitation: The drug may precipitate out of the solution before it can be encapsulated.

• Suboptimal Drug-to-Carrier Ratio: An incorrect ratio can lead to either incomplete encapsulation or the formation of unstable aggregates.

• Inefficient Loading Method: The chosen drug loading method may not be suitable for the specific drug and calixarene derivative.

• Aggregation of Nanoparticles: The formation of large aggregates can trap the drug inefficiently and lead to poor bioavailability.[3]

Solutions:

Potential Issue	Recommended Solution	Scientific Rationale
Poor Drug-Calixarene Interaction	Modify the calixarene with functional groups that have a higher affinity for the drug (e.g., ionic, hydrogen bonding).	Tailoring the calixarene's functionality enhances the non-covalent interactions (hydrophobic, electrostatic, hydrogen bonding) with the drug molecule, leading to better encapsulation.
Drug Precipitation	Optimize the solvent system. Use a co-solvent to improve drug solubility during the loading process.	Maintaining drug solubility throughout the loading process is critical for efficient encapsulation.
Suboptimal Drug-to-Carrier Ratio	Perform a loading optimization study by varying the drug-to-calixarene molar ratio.[4]	Determining the optimal ratio is crucial for maximizing drug loading while maintaining the stability of the nanoparticles.[4]
Inefficient Loading Method	Experiment with different loading techniques such as the thin-film hydration method or dialysis method.[5][6]	Different loading methods offer varying efficiencies depending on the drug and carrier properties.
Aggregation of Nanoparticles	Optimize the formulation by adjusting the pH or ionic strength. Use stabilizers such as PEGylated lipids.[7]	Controlling the colloidal stability of the nanoparticles prevents aggregation and ensures a homogenous formulation with reproducible drug loading.[7]

Frequently Asked Questions (FAQs)

Synthesis and Functionalization

• What is the best way to purify my functionalized 4-tert-butylcalix[1]arene? Column chromatography is a common and effective method for purifying calixarene derivatives.[8] The choice of stationary phase (e.g., silica gel, alumina) and eluent system will depend on the polarity of your compound. A gradient elution is often necessary to separate the desired product from unreacted starting materials and byproducts.

• How can I confirm that I have successfully functionalized the calixarene? Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for structural elucidation.[9] 1H NMR can show the appearance of new peaks corresponding to the protons of the introduced functional groups and shifts in the signals of the calixarene backbone.[9] 2D NMR techniques like COSY and HMBC can further confirm the connectivity. Diffusion-Ordered Spectroscopy (DOSY) NMR can be used to confirm the association of the functional group with the calixarene scaffold.[10]

Drug Loading and Characterization

• What are the common methods for loading drugs into calixarene-based carriers? Common methods include the thin-film hydration method, where a film of the drug and calixarene is hydrated to form micelles or vesicles, and the dialysis method, where a solution of the drug and calixarene is dialyzed against a buffer to promote self-assembly and encapsulation.[5][11]

• How do I determine the drug loading content and encapsulation efficiency? This is typically done using UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).[12][13] An indirect method is often used where the amount of free, unencapsulated drug in the supernatant after centrifugation is measured. The amount of encapsulated drug is then calculated by subtracting the amount of free drug from the initial amount of drug used.

• What is the importance of particle size and zeta potential in drug delivery? Particle size, measured by Dynamic Light Scattering (DLS), influences the in vivo fate of the drug carrier, including its circulation time and ability to accumulate at the target site. Zeta potential provides information about the surface charge of the nanoparticles, which affects their stability in suspension and their interaction with biological membranes.

Experimental Protocols

Protocol 1: General Procedure for Lower Rim Functionalization of 4-tert-Butylcalix[1]arene

This protocol describes a general method for the alkylation of the lower rim hydroxyl groups.

Materials:

• 4-tert-butylcalix[1]arene

• Anhydrous N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF)

• Sodium hydride (NaH) or Potassium carbonate (K2CO3)

• Alkyl halide (e.g., ethyl bromoacetate)

• Anhydrous solvents for workup and purification (e.g., dichloromethane, hexane, ethyl acetate)

• Silica gel for column chromatography

Procedure:

• Under an inert atmosphere (N2 or Ar), dissolve 4-tert-butylcalix[1]arene in anhydrous DMF or THF.

• Add the base (e.g., NaH or K2CO3) portion-wise at 0 °C.

• Allow the mixture to stir at room temperature for 1-2 hours to ensure complete deprotonation.

• Add the alkyl halide dropwise to the reaction mixture.

• Stir the reaction at room temperature or with gentle heating, monitoring the progress by TLC.

• Once the reaction is complete, quench the reaction by the slow addition of water or a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., dichloromethane).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane/ethyl acetate).

Protocol 2: Drug Loading into Calixarene Micelles via Thin-Film Hydration

Materials:

• Functionalized 4-tert-butylcalix[1]arene derivative

• Drug to be encapsulated

• Volatile organic solvent (e.g., chloroform, methanol, or a mixture)

• Aqueous buffer (e.g., phosphate-buffered saline, pH 7.4)

Procedure:

• Dissolve a known amount of the functionalized calixarene and the drug in a volatile organic solvent in a round-bottom flask.[5]

• Remove the organic solvent using a rotary evaporator to form a thin film on the inner surface of the flask.[5]

• Further dry the film under vacuum for at least 2 hours to remove any residual solvent.

• Hydrate the thin film with a pre-heated aqueous buffer by rotating the flask.[14]

• The resulting suspension can be sonicated or extruded to obtain a homogenous solution of drug-loaded micelles with a uniform size distribution.

• Separate the unencapsulated drug by centrifugation or dialysis.

• Quantify the drug loading as described in Protocol 3.

Protocol 3: Quantification of Drug Loading using UV-Vis Spectroscopy (Indirect Method)

Procedure:

• Prepare a Calibration Curve:

  • Prepare a series of standard solutions of the free drug in the release medium at known concentrations.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) of the drug.

  • Plot a graph of absorbance versus concentration to generate a calibration curve.

• Determine the Amount of Unencapsulated Drug:

  • After the drug loading procedure, centrifuge the nanoparticle suspension to pellet the drug-loaded nanoparticles.

  • Carefully collect the supernatant containing the unencapsulated drug.

  • Measure the absorbance of the supernatant at the λmax of the drug.

  • Use the calibration curve to determine the concentration of the unencapsulated drug in the supernatant.

• Calculate Drug Loading Content (DLC) and Encapsulation Efficiency (EE):

  • DLC (%) = [(Total amount of drug - Amount of free drug) / Weight of nanoparticles] x 100

  • EE (%) = [(Total amount of drug - Amount of free drug) / Total amount of drug] x 100

Visualizations

Diagram 1: General Strategies for Enhancing Drug Loading of 4-tert-Butylcalix[1]arene

Caption: Strategies to enhance the drug loading of 4-tert-butylcalix[1]arene.

Diagram 2: Troubleshooting Workflow for Low Yield in Functionalization Reactions

Caption: A troubleshooting flowchart for low-yielding functionalization reactions.

References

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• Troubleshooting: How to Improve Yield - Department of Chemistry : University of Rochester. (n.d.). Retrieved January 10, 2026, from [Link]

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• How To: Troubleshoot a Reaction - Department of Chemistry : University of Rochester. (n.d.). Retrieved January 10, 2026, from [Link]

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• Aggregation, Cytotoxicity and DNA Binding in a Series of Calix[1]arene Amphiphile Containing Aminotriazole Groups - MDPI. (2023, May 5). Retrieved January 10, 2026, from [Link]

• Functionalized Calixarenes as Promising Antibacterial Drugs to Face Antimicrobial Resistance - PMC - PubMed Central. (n.d.). Retrieved January 10, 2026, from [Link]

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• Research progress on calixarene/pillararene-based controlled drug release systems - BJOC. (n.d.). Retrieved January 10, 2026, from [Link]

• Leveraging Colloidal Aggregation for Drug-Rich Nanoparticle Formulations - PMC. (n.d.). Retrieved January 10, 2026, from [Link]

• Experimental and Computational NMR Strategies to Identify Constrained Conformers of Modified Calix[1]arenes | ChemRxiv. (n.d.). Retrieved January 10, 2026, from [Link]

• Sanofi's Solvent Selection Guide: A Step Toward More Sustainable Processes. (2013, November 4). Retrieved January 10, 2026, from [Link]

• Prevention of nanoparticle aggregation during freeze-drying - Kinam Park. (n.d.). Retrieved January 10, 2026, from [Link]

• Tools and techniques for solvent selection: green solvent selection guides | Green Chemistry Teaching and Learning Community (GCTLC). (2024, September 23). Retrieved January 10, 2026, from [Link]

• Benzocaine Complexation With P-Sulfonic Acid Calix[n]arene: Experimental ((1) H-NMR) and Theoretical Approaches - PubMed. (n.d.). Retrieved January 10, 2026, from [Link]

• Research progress on calixarene/pillararene-based controlled drug release systems - PMC. (2025, September 3). Retrieved January 10, 2026, from [Link]

• Figure 5. (A) UV−vis spectra showing the drug loading efficiency, (B)... - ResearchGate. (n.d.). Retrieved January 10, 2026, from [Link]

• ACS GCI Pharmaceutical Roundtable Solvent Selection Guide Version 2.0 Issued March 21, 2011 - American Chemical Society. (2011, March 21). Retrieved January 10, 2026, from [Link]

• Dynamic Light Scattering: A Powerful Tool for In Situ Nanoparticle Sizing - MDPI. (n.d.). Retrieved January 10, 2026, from [Link]

• 1H NMR spectrum of calixarene | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved January 10, 2026, from [Link]

• Current Status and Challenges of Analytical Methods for Evaluation of Size and Surface Modification of Nanoparticle-Based Drug Formulations - NIH. (2022, May 20). Retrieved January 10, 2026, from [Link]

• Thin-film hydration preparation method and stability test of DOX-loaded disulfide-linked polyethylene glycol 5000-lysine-di-toco - CORE. (2014, July 3). Retrieved January 10, 2026, from [Link]

• Synthesis of Novel p-tert-Butylcalix[1]arene Derivative: Structural Characterization of a Methanol Inclusion Compound - MDPI. (n.d.). Retrieved January 10, 2026, from [Link]

• Validation of HPLC Techniques for Pharmaceutical Analysis - ResearchGate. (2025, August 6). Retrieved January 10, 2026, from [Link]

• Calibration curve for measuring drug loading efficiency by using UV–Vis... - ResearchGate. (n.d.). Retrieved January 10, 2026, from [Link]

• I need to know the detailed calculations of drug loading using UV vis spectrophotometer. Anyone please? | ResearchGate. (2022, August 20). Retrieved January 10, 2026, from [Link]

• Rapid and convenient laboratory method for the preparation of p-tert-butylcalix[1]arene using microwave irradiation - ResearchGate. (2025, August 6). Retrieved January 10, 2026, from [Link]

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• Dynamic Light Scattering and Its Application to Control Nanoparticle Aggregation in Colloidal Systems: A Review - PMC - NIH. (n.d.). Retrieved January 10, 2026, from [Link]

• Validation of HPLC methods for pharmaceutical analysis understanding the differences and similarities between validation requirements of US-FDA, USP and ICH | Request PDF. (2025, August 5). Retrieved January 10, 2026, from [Link]

• Thin-film hydration preparation method and stability test of DOX-loaded disulfide-linked polyethylene glycol 5000-lysine-di-tocopherol succinate nanomicelles - ResearchGate. (2025, October 30). Retrieved January 10, 2026, from [Link]

• Fast parallel quantification of dual drug systems via UV-VIS spectrometry – A case study with antibiotic substances - ResearchGate. (2025, August 6). Retrieved January 10, 2026, from [Link]

• RP-HPLC Method Development and Validation for the Quantitative Estimation of Mirabegron in Extended-Release Tablets. (2018, July 26). Retrieved January 10, 2026, from [Link]

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• 5. Multivalent Calixarene-Based Liposomes as Platforms for Gene and Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Addressing Interference in 4-tert-Butylcalixarene-Based Sensors

Welcome to the technical support center for 4-tert-butylcalixarene-based sensors. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and overcome common interference challenges encountered during experimental work. The unique host-guest chemistry of calixarenes makes them powerful tools, but like any sophisticated analytical system, optimal performance requires a nuanced understanding of potential pitfalls.[1] This center provides in-depth, field-proven insights to ensure the integrity and accuracy of your results.

Section 1: Troubleshooting Guide - Common Issues & Solutions

This section addresses specific, frequently encountered problems in a question-and-answer format. We delve into the root causes of these issues and provide actionable, step-by-step protocols for their resolution.

Issue 1: Poor Selectivity in Ion-Selective Electrodes (ISEs) - Competing Ions

Question: My 4-tert-butylcalixarene-based ISE is showing a response to my target cation, but I'm observing significant interference from other ions in my sample matrix (e.g., Na⁺, K⁺, Ca²⁺). How can I improve the selectivity?

Root Cause Analysis: 4-tert-butylcalixarenes possess a hydrophobic cavity and a lower rim of phenolic hydroxyl groups that can be functionalized to create a binding site for specific ions.[2][3] Interference arises when ions with similar charge densities and ionic radii compete with the target analyte for this binding pocket. The degree of interference is quantified by the selectivity coefficient, where a lower value indicates better selectivity for the primary ion.[1]

Strategic Solutions:

• Structural Modification of the Calixarene (The "Host" Molecule):

  • Matching Donor Atoms (HSAB Principle): The Hard and Soft Acids and Bases (HSAB) principle is a key consideration. To enhance selectivity for soft metal ions like Ag⁺ or Pb²⁺, incorporate soft donor atoms (e.g., sulfur in thiacalixarenes) into the calixarene framework.[4][5] This creates a more favorable binding environment for the soft cation over hard cations like Na⁺ or K⁺.

  • Introducing Steric Hindrance: Modifying the upper rim of the calixarene with bulky groups can sterically prevent larger, interfering ions from accessing the binding cavity while permitting entry of the smaller target ion.[4]

  • "Crowning" the Calixarene: The addition of a crown ether moiety to the calixarene structure creates a more rigid, pre-organized binding site. This can significantly enhance selectivity, for instance, improving Cs⁺/K⁺ selectivity in certain crowned calixarenes.[4][6]

• Membrane Optimization (The "Sensor" Environment):

  • Choice of Plasticizer: The plasticizer used in the PVC membrane of the ISE influences the dielectric constant of the membrane and the mobility of the ionophore-ion complex. Experiment with different plasticizers to find one that optimizes the response to the target ion.

  • Lipophilic Additives: The inclusion of lipophilic salts (e.g., potassium tetrakis(4-chlorophenyl)borate) in the membrane can reduce anion interference and improve the stability of the potentiometric response.[7]

Issue 2: Signal Instability and Drift in Electrochemical Sensors

Question: My electrochemical sensor's baseline is drifting, or the signal is noisy and unstable. What are the likely causes and how can I fix this?

Root Cause Analysis: Signal instability in potentiometric or voltammetric sensors can stem from several sources, ranging from the electrochemical setup itself to the composition of the sample matrix. A stable reference electrode potential is critical for accurate measurements.[8] Additionally, fouling of the electrode surface by components in the sample can block access to the sensing membrane.[9]

Troubleshooting Workflow:

The following diagram outlines a systematic approach to diagnosing and resolving signal instability.

Caption: Systematic workflow for troubleshooting signal instability.

Detailed Steps:

• Check Physical Connections: Ensure all electrode cables are securely connected to the potentiostat. A loose connection is a common cause of a random, zigzag signal.[8]

• Verify Reference Electrode: Use a second, trusted reference electrode to measure the potential difference against the one in your setup. A deviation of more than 20 mV indicates the need for replacement or refilling.[8]

• Inspect for Surface Contamination: Visually inspect the working electrode. A dull or discolored surface suggests fouling. For solid electrodes, polishing may be necessary. For membrane-based ISEs, proteins or lipids from biological samples can adsorb to the surface, impeding ion exchange.[9][10]

• Sample Pre-treatment: If matrix effects from proteins or lipids are suspected, implement a sample pre-treatment step such as protein precipitation or liquid-liquid extraction.

• Run a Standard: Test the system with a known concentration of your target analyte in a clean buffer. If the signal is stable and accurate, this strongly points to an interference issue within your sample matrix.[11]

Issue 3: Background Interference in Fluorescent Sensors

Question: My fluorescent calixarene sensor shows high background fluorescence or unexpected quenching/enhancement when analyzing a real-world sample. How can I correct for this?

Root Cause Analysis: Fluorescent sensors operate by converting a binding event into a detectable optical signal, such as fluorescence quenching or enhancement.[12] Interference can arise from two main sources: (1) inherent fluorescence of matrix components that overlaps with the sensor's emission spectrum, and (2) substances in the matrix that directly interact with the fluorophore or the calixarene, causing non-specific signal changes.[13]

Strategic Solutions:

• Perform a Matrix Blank Analysis:

  • Protocol: Prepare a "blank" sample that contains all the components of your sample matrix except the target analyte.

  • Analysis: Measure the fluorescence spectrum of this blank. A significant signal indicates that the matrix itself is contributing to the fluorescence. This blank signal can often be subtracted from the sample signal as a first-order correction.

• Utilize an Indicator Displacement Assay (IDA):

  • Concept: This is a powerful technique for mitigating interference. Instead of observing the fluorescence of the calixarene-analyte complex directly, you pre-form a complex between the calixarene "host" and a fluorescent "indicator" dye. The addition of the target analyte, which binds more strongly to the host, displaces the indicator, leading to a measurable change in the indicator's fluorescence.[14] This shifts the analytical signal to the properties of the indicator, which can be chosen to fluoresce in a region free from matrix interference.

  Caption: Principle of an Indicator Displacement Assay (IDA).

• Wavelength Selection: If possible, adjust the excitation and emission wavelengths to minimize the spectral overlap between your sensor and the interfering species from the matrix.[15]

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of interference in a calixarene-based sensor? A1: Interference occurs when a non-target species (the interferent) interacts with the sensor system in a way that generates a false positive or false negative signal. In ISEs, this is typically due to a competing ion binding to the calixarene ionophore.[4] In fluorescent sensors, it can be due to the inherent optical properties of the interferent or its non-specific interaction with the calixarene-fluorophore conjugate.[13]

Q2: How does the conformation of the 4-tert-butylcalix[12]arene affect its selectivity? A2: 4-tert-butylcalix[12]arene can exist in several conformations (cone, partial cone, 1,2-alternate, 1,3-alternate).[13] The "cone" conformation is most commonly used for ion sensing as it presents a well-defined cavity for guest binding.[2] The rigidity and pre-organization of this cavity are crucial for selectivity. Modifications that lock the calixarene into the cone conformation can enhance binding affinity and selectivity for the target guest.

Q3: Can the solvent system affect sensor performance and interference? A3: Absolutely. The solvent plays a critical role by solvating both the calixarene host and the analyte guest.[4] Changing the solvent can alter the binding constant and selectivity. For example, a solvent that strongly solvates the target ion will weaken the host-guest interaction. It is crucial to maintain a consistent solvent system for all measurements or to systematically evaluate a range of solvents during method development.[4]

Q4: Are there any general-purpose strategies to improve the robustness of my sensor? A4: Yes. One effective strategy, particularly for ISEs, is to move from a traditional liquid-contact design to a solid-contact (SC) configuration. SC-ISEs eliminate the internal filling solution, which can be a source of potential drift and leakage, often resulting in more stable and robust sensors.[16] Additionally, incorporating the sensor into a flow-injection analysis (FIA) system can improve reproducibility and sample throughput while minimizing the contact time between the sensor and potentially fouling matrices.

Section 3: Experimental Protocols

Protocol 1: Determination of Potentiometric Selectivity Coefficients

This protocol describes the Fixed Interference Method (FIM) for quantifying the preference of a calixarene-based ISE for a primary ion over an interfering ion.

Materials:

• Calibrated ISE for the primary ion (A)

• Reference electrode

• High-impedance voltmeter or ion meter

• Stock solutions of the primary ion (A) and interfering ion (B)

• Background electrolyte solution (containing a fixed concentration of ion B)

Procedure:

• Prepare a series of standard solutions of the primary ion (A) in a constant background of the interfering ion (B). A typical concentration for the interfering ion is 0.1 M.

• Immerse the ISE and reference electrode in the background solution containing only the interfering ion (B) and record the potential.

• Sequentially replace the solution with the standards prepared in step 1, moving from low to high concentration of the primary ion (A).

• Record the stable potential reading for each standard solution.

• Plot the measured potential (in mV) versus the logarithm of the activity of the primary ion (A).

• Determine the intersection of the two linear portions of the resulting calibration curve (the portion corresponding to the response to the interferent and the portion corresponding to the Nernstian response to the primary ion).

• The activity of the primary ion at this intersection point is used to calculate the selectivity coefficient.

Protocol 2: Cross-Reactivity Testing for Fluorescent Sensors

This protocol allows for the systematic evaluation of potential interferents on a fluorescent calixarene sensor.

Materials:

• Calixarene-fluorophore conjugate stock solution

• Target analyte stock solution

• Stock solutions of all potential interfering compounds

• Buffer solution appropriate for the assay

• Fluorometer with cuvettes or a microplate reader

Procedure:

• Baseline Measurement: In a cuvette, prepare a solution of the calixarene-fluorophore conjugate in the buffer. Record its fluorescence spectrum (this is your baseline, F₀).

• Target Analyte Response: To the same cuvette, add a known concentration of the target analyte. Allow it to equilibrate and record the new fluorescence spectrum (F_analyte). Calculate the response ratio (e.g., F_analyte / F₀).

• Interferent Testing: a. Prepare a fresh solution of the calixarene-fluorophore conjugate as in step 1. b. Add one of the potential interfering compounds at a concentration equal to or greater than the target analyte's concentration. c. Allow it to equilibrate and record the fluorescence spectrum (F_interferent). d. Calculate the response ratio (F_interferent / F₀).

• Analysis: Compare the response ratio generated by each interferent to that of the target analyte. A minimal change in fluorescence in the presence of an interferent indicates high selectivity.[1]

Data Presentation: Comparative Selectivity of Calixarene-Based Sensors

The following table summarizes selectivity data for different calixarene-based sensors, illustrating how structural modifications can tune performance. A more negative log K value indicates higher selectivity for the primary ion.

Calixarene Derivative	Sensor Type	Primary Ion	Interfering Ion	log K	Reference
p-tert-butylcalix[17]arene phosphine oxide	ISE	Pb²⁺	Ca²⁺	-4.5	[18]
p-tert-butylcalix[12]arene phosphine oxide	ISE	Pb²⁺	Ca²⁺	-1.5	[18]
Thiacrown-4-calix[12]arene	ISE	Ag⁺	Na⁺	-3.5	[1]
Thiacrown-4-calix[12]arene	ISE	Ag⁺	K⁺	-3.2	[1]
Calix[12]arene Derivative	ISE	Tl⁺	Ag⁺	-0.7	[16]
Calix[12]arene Derivative	ISE	Tl⁺	K⁺	-2.8	[16]

References

• Pandawa Institute Journals. (n.d.). A Review on Calixarene Fluorescent Chemosensor Agents for Various Analytes. Retrieved from [Link]

• MDPI. (2022, February 22). A Review on Calixarene Fluorescent Chemosensor Agents for Various Analytes. Retrieved from [Link]

• MDPI. (n.d.). Recent Advances in Calixarene-Based Fluorescent Sensors for Biological Applications. Retrieved from [Link]

• ACS Publications. (n.d.). Calixarene-Derived Fluorescent Probes. Retrieved from [Link]

• Letters in Applied NanoBioScience. (2021, June 27). A Review on Recognition of Explosives using Calixarene Framework. Retrieved from [Link]

• ACS Publications. (n.d.). Lead-Selective Electrodes Based on Calixarene Phosphine Oxide Derivatives. Retrieved from [Link]

• PubMed. (2014, December 3). A calixarene-based ion-selective electrode for thallium(I) detection. Retrieved from [Link]

• ResearchGate. (n.d.). A Calixarene-Based Ion-Selective Electrode for Thallium(I) Detection. Retrieved from [Link]

• PubMed Central. (2023, March 29). Critical Analysis of Association Constants between Calixarenes and Nitroaromatic Compounds Obtained by Fluorescence. Implications for Explosives Sensing. Retrieved from [Link]

• Bangor University Research Portal. (n.d.). Synthesis of Calix(4)arenes and their use in sensors. Retrieved from [Link]

• MDPI. (n.d.). Extended Calix[12]arene-Based Receptors for Molecular Recognition and Sensing. Retrieved from [Link]

• MDPI. (2024, June 8). Calixarene-Based Supramolecular Sensor Array for Pesticide Discrimination. Retrieved from [Link]

• ResearchGate. (n.d.). Fabrication and Applications of Potentiometric Sensors Based on p-tert-butylthiacalix[12]arene Comprising Two Triazole Rings Ionophore for Silver Ion Detection. Retrieved from [Link]

• ResearchGate. (n.d.). Electrochemical Sensing of Sodium ions present in Bovine Serum using 4-tert Butylcalix[12]arene as Receptor. Retrieved from [Link]

• ResearchGate. (n.d.). Lower Rim Substituted tert-Butyl calix[12]arene (part VII): Ionophoric Properties of Calix[12]arene-crown-6 Derivatives in Plasticized PVC-Membrane Electrodes and in Solution. Retrieved from [Link]

• PubMed. (2022, March 2). Interference in Ion-Selective Electrodes Due to Proteins and Lipids. Retrieved from [Link]

• ResearchGate. (n.d.). Ion Selective Electrodes (ISEs) and interferences-A review. Retrieved from [Link]

• Heriot-Watt Research Portal. (n.d.). The coordination chemistry of p-tert-butylcalix[12]arene with paramagnetic transition and lanthanide metal ions: an Edinburgh Perspective. Retrieved from [Link]

• PubMed. (2022, March 15). The coordination chemistry of p-tert-butylcalix[12]arene with paramagnetic transition and lanthanide metal ions: an Edinburgh Perspective. Retrieved from [Link]

• PalmSens. (n.d.). Troubleshooting on potentiostat experiments. Retrieved from [Link]

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Reference Data & Comparative Studies

A Tale of Two Cavities: A Comparative Guide to Ion Binding by 4-tert-butylcalixarene and 4-tert-butylcalixarene

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A Tale of Two Cavities: A Comparative Guide to Ion Binding by 4-tert-butylcalix[1]arene and 4-tert-butylcalix[2]arene

For researchers, scientists, and drug development professionals, the selection of the appropriate molecular receptor is a critical decision that dictates the success of applications ranging from ion sensing to targeted separations. Among the vast arsenal of supramolecular hosts, calixarenes—cyclic oligomers formed from the condensation of phenols and formaldehyde—stand out for their synthetic versatility and pre-organized cavities capable of encapsulating a variety of guest species.

This guide provides an in-depth, objective comparison of the ion-binding properties of two of the most fundamental and widely studied members of this family: 4-tert-butylcalix[1]arene and 4-tert-butylcalix[2]arene. By examining their structural nuances, conformational dynamics, and a wealth of experimental data, we aim to elucidate the principles governing their differential ion selectivity and provide a rational basis for their selection in specific applications.

Structural and Conformational Foundations of Selectivity

The primary difference between 4-tert-butylcalix[1]arene and its larger homolog, 4-tert-butylcalix[2]arene, lies in the number of p-tert-butylphenol units that constitute their macrocyclic framework—four and six, respectively. This seemingly simple variation has profound consequences for their three-dimensional structure, cavity size, and conformational flexibility, which are the ultimate determinants of their host-guest chemistry.

• 4-tert-butylcalix[1]arene possesses a relatively rigid, well-defined cavity. It can exist in four distinct conformations: cone, partial cone, 1,2-alternate, and 1,3-alternate.[3][4] The cone conformation, in which all four phenolic hydroxyl groups are oriented in the same direction, creates a basket-shaped cavity that is particularly well-suited for the inclusion of small to medium-sized cations.[5]

• 4-tert-butylcalix[2]arene , with its larger and more flexible macrocycle, can adopt a greater number of conformations, including distorted-cone and pinched-cone structures.[6] This increased flexibility allows it to adapt its shape to accommodate larger guest ions that would be sterically excluded from the smaller calix[1]arene cavity.[6][7]

The interplay between cavity size and conformational freedom is the cornerstone of the "size-fit" concept in calixarene chemistry. The smaller, more pre-organized cavity of the calix[1]arene favors binding with ions of complementary size, while the larger, more adaptable calix[2]arene can encapsulate bigger guests, albeit sometimes with a loss of pre-organization energy.

Figure 1. Structural differences and their influence on ion binding preference.

A Comparative Analysis of Cation Binding

The phenolic hydroxyl groups at the "lower rim" of the calixarene cavity provide a rich coordination environment for cations. The efficiency and selectivity of this binding are directly related to the structural features discussed above.

Alkali and Alkaline Earth Metal Cations

Experimental data consistently demonstrates a clear size-based selectivity.

• 4-tert-butylcalix[1]arene and its derivatives show a marked preference for smaller alkali metal ions, particularly Sodium (Na+) . The tetraethyl ester derivative of 4-tert-butylcalix[1]arene-tetraacetic acid is so effective that it is commercially available as "Sodium Ionophore X".[8][9][10] Its rigid, cone-shaped cavity provides a near-perfect fit for the Na+ ion, leading to strong and selective complexation. While it can bind other ions, its affinity generally decreases as the ionic radius of the cation increases.

• 4-tert-butylcalix[2]arene , in contrast, is a superior receptor for larger alkali metals like Potassium (K+), Rubidium (Rb+), and especially Cesium (Cs+) .[7] The larger, more flexible cavity can effectively wrap around these larger ions. This property is of significant practical importance, particularly in the context of nuclear waste remediation, where the selective removal of radioactive ¹³⁷Cs+ is a major challenge.[7] The flexibility of the calix[2]arene framework allows it to adopt a "pinched" conformation that is highly complementary to the cesium cation.[7]

Heavy and Transition Metal Cations

The binding principles extend to divalent and heavy metal cations.

• Derivatives of 4-tert-butylcalix[1]arene have been extensively developed for the selective recognition of Lead(II) (Pb²⁺) and Silver(I) (Ag⁺) .[11][12] Thioamide and amide-functionalized calix[1]arenes, for instance, have been successfully incorporated into ion-selective electrodes (ISEs) that exhibit remarkable selectivity for Pb²⁺ over other interfering ions.[11][12] Similarly, Schiff base derivatives have proven effective as ionophores in Ag⁺-selective electrodes.[13]

• While less commonly the primary choice, 4-tert-butylcalix[2]arene can also bind divalent cations. However, its greater flexibility can sometimes lead to less defined complexation and lower selectivity compared to its more rigid calix[1]arene counterpart for smaller heavy metals.

Quantitative Comparison of Ion Binding

The following table summarizes representative experimental data for the binding of various cations by derivatives of 4-tert-butylcalix[1]arene and 4-tert-butylcalix[2]arene. Binding constants (log K) are a measure of the stability of the host-guest complex; higher values indicate stronger binding.

Ion	Ionic Radius (Å)	4-tert-butylcalix[1]arene Derivative	log K	4-tert-butylcalix[2]arene Derivative	log K	Source
Na⁺	1.02	Tetraethyl ester	> 5	Hexa-ester	~3.5	[7][8]
K⁺	1.38	Tetraethyl ester	~3.2	Hexa-ester	> 6	[7][14]
Cs⁺	1.67	Tetraethyl ester	< 2	Hexa-ester (for bis-crown-4)	High	[7][15]
Pb²⁺	1.19	Tetra(diethyl)amide	High	Diethyl amide	High	[12][16]
Ag⁺	1.15	Schiff base derivative	N/A (ISE use)	-	-	[13]

Note: This table presents illustrative data. Absolute log K values are highly dependent on the specific derivative, solvent, and experimental conditions.

Experimental Protocol: Determining Ion Binding by Liquid-Liquid Extraction

A fundamental and widely used method to assess the ion-binding capability of calixarenes is through liquid-liquid extraction experiments. This technique provides a direct measure of the extractant's ability to transport a target ion from an aqueous phase into an immiscible organic phase.

Objective: To quantify and compare the extraction efficiency of a calixarene for a specific metal ion.

Materials:

• Calixarene extractant (e.g., 4-tert-butylcalix[1]arene derivative) dissolved in an organic solvent (e.g., chloroform, dichloromethane).[17]

• Aqueous phase containing the metal salt of interest (e.g., NaCl, CsCl) at a known concentration.

• Picric acid or a similar chromogenic counter-anion.

• pH buffer solutions.

• Separatory funnels or centrifuge tubes.

• UV-Vis Spectrophotometer.

Step-by-Step Methodology:

• Phase Preparation:

  • Prepare a stock solution of the calixarene in the chosen organic solvent (e.g., 1 mM in CHCl₃).

  • Prepare an aqueous stock solution of the metal salt (e.g., 10 mM NaCl) and picric acid (e.g., 0.1 mM). The picrate anion (Pic⁻) forms a colored ion pair with the complexed cation [M(Calix)]⁺, allowing for spectrophotometric quantification.

• Extraction:

  • In a separatory funnel, combine equal volumes (e.g., 10 mL) of the organic calixarene solution and the aqueous metal picrate solution.

  • Shake the mixture vigorously for a predetermined time (e.g., 30 minutes) to ensure equilibrium is reached.

  • Allow the phases to separate completely. If emulsions form, gentle centrifugation can be used.

• Analysis:

  • Carefully separate the two phases.

  • Measure the absorbance of the organic phase using a UV-Vis spectrophotometer at the λ_max of the metal-picrate complex.

  • A control experiment without the calixarene should be performed to account for any background extraction of the metal picrate.

• Calculation of Extraction Percentage (%E):

  • Use a calibration curve of the metal-picrate complex in the organic solvent to determine the concentration of the extracted metal ion.

  • Calculate the extraction percentage using the formula: %E = ([M]org / [M]aq,initial) * 100 where [M]org is the concentration of the metal in the organic phase and [M]aq,initial is the initial concentration in the aqueous phase.

Figure 2. Workflow for a typical liquid-liquid ion extraction experiment.

Applications in Sensing and Separations

The distinct ion selectivities of these two calixarenes translate directly into their preferred areas of application.

• 4-tert-butylcalix[1]arene derivatives are workhorses in the field of chemical sensors and ion-selective electrodes (ISEs) . Their high selectivity for ions like Na⁺ and Pb²⁺ allows for the construction of potentiometric sensors capable of accurately measuring the concentration of these specific ions in complex mixtures, such as biological fluids or environmental water samples.[12][16]

• 4-tert-butylcalix[2]arene and its functionalized analogues are highly valued in separation science . Their remarkable affinity for cesium makes them leading candidates for the liquid-liquid extraction of ¹³⁷Cs⁺ from high-level nuclear waste, a critical step in reducing the long-term radiotoxicity of spent nuclear fuel.[7]

Figure 3. From structure to application: a summary of the calixarene selection logic.

Conclusion and Outlook

The choice between 4-tert-butylcalix[1]arene and 4-tert-butylcalix[2]arene for ion binding applications is fundamentally a choice between rigidity with high pre-organized selectivity and flexibility with adaptability for larger guests.

• Choose 4-tert-butylcalix[1]arene when the target is a small to medium-sized cation (e.g., Na⁺, Ag⁺, Pb²⁺) and high selectivity is paramount, as in the design of chemical sensors.

• Choose 4-tert-butylcalix[2]arene when the target is a large cation (e.g., K⁺, Cs⁺) that requires a larger, more accommodating binding pocket, such as in bulk separation processes.

The foundational understanding of these parent calixarenes has paved the way for a vast field of research into their functionalized derivatives. By chemically modifying the "upper" or "lower" rims, scientists can fine-tune solubility, introduce chromogenic or fluorogenic reporting units, and further enhance the inherent selectivity of the calixarene scaffold. The principles outlined in this guide, however, remain the central dogma for predicting and understanding their ion binding behavior. As research continues, the rational design of even more sophisticated and selective calixarene-based hosts promises to address ever-more-complex challenges in chemistry, biology, and materials science.

References

• Extraction of Metal Ions Using a Calix[1]arene Carboxylic Acid Derivative in Aromatic Ethers. (n.d.). Google Scholar.

• The Liquid-Liquid Extraction of Toxic Metals (Cd, Hg and Pb) by Calixarenes. (2025). ResearchGate. [Link]

• Selective solvent extraction of some heavy metal ions from aqueous solutions by octafunctionalized resorcin[1]arenes. (2020). journalssystem.com. [Link]

• Thermodynamics of Anion Binding by (Thio)ureido-calix[1]arene Derivatives in Acetonitrile. (n.d.). ACS Publications. [Link]

• Synthesis of Ionizable Calix[1]arenes for Chelation of Selected Divalent Cations. (n.d.). MDPI. [Link]

• Enhancing the Cation-Binding Ability of Fluorescent Calixarene Derivatives: Structural, Thermodynamic, and Computational Studies. (2023). ACS Omega. [Link]

• Lower Rim Substituted p‐tert‐Butyl‐Calix[1]arene. Part 15. Pb(II)‐Ion‐Selective Electrodes Based on p‐tert‐Butyl‐calix[1]arene Thioamides. (2025). ResearchGate. [Link]

• Synthesis of Novel p-tert-Butylcalix[1]arene Derivative: Structural Characterization of a Methanol Inclusion Compound. (n.d.). MDPI. [Link]

• Insights into molecular recognition from the crystal structures of p-tert-butylcalix[2]arene complexed with different solvents. (n.d.). National Institutes of Health (NIH). [Link]

• Ion-Selective Electrodes Based on p-tert-Butyl-homooxacalixarene di(ethyl)amides. (2025). ResearchGate. [Link]

• Lower Rim Substituted p-tert-Butylcalix[1]arenes. Part 10. New Pb(II)-selective electrodes based on p-tert-butylcalix[1]arene with primary amide functionalities. (n.d.). Google Scholar.

• Conformational Analysis of p-tert-Butylcalix[1]arene Derivatives with trans-Alkyl Substituents on Opposite Methylene Bridges. (n.d.). ACS Publications. [Link]

• Conformational analysis of p-tert-butylcalix[1]arene derivatives with trans-alkyl substituents on opposite methylene bridges. (n.d.). Semantic Scholar. [Link]

• Silver(I) ion-selective membrane based on Schiff base-p-tert-butylcalix[1]arene. (2025). ResearchGate. [Link]

• Sodium ionophore X. (n.d.). PubChem. [Link]

• The coordination chemistry of p-tert-butylcalix[1]arene with paramagnetic transition and lanthanide metal ions: an Edinburgh Perspective. (n.d.). Heriot-Watt Research Portal. [Link]

• Synthesis, X-Ray Structure and Binding Properties of Calix[2]arene-1,4-2,5-Biscrowns. (2025). ResearchGate. [Link]

• Synthesis and Cesium Binding Affinity of New 25,27-Bis(alkyloxy)calix[1]arene-crown-6 Conformers in Relation to the Alkyl Pendent Moiety. (n.d.). Taylor & Francis Online. [Link]

• Binding constants (K s ) for the ionophores 1-3. (n.d.). ResearchGate. [Link]

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A Comparative Guide to Calixarenes and Cyclodextrins for Drug Encapsulation: A Senior Application Scientist's Perspective

For Researchers, Scientists, and Drug Development Professionals

In the landscape of drug delivery, the effective encapsulation of therapeutic agents remains a cornerstone of formulation science. The ability to enhance solubility, improve stability, and control the release of active pharmaceutical ingredients (APIs) is paramount. Among the diverse array of host molecules, calixarenes and cyclodextrins have emerged as leading candidates, each offering a unique set of advantages and disadvantages. This guide provides an in-depth, objective comparison of these two remarkable macrocycles, grounded in experimental data and practical insights to inform your selection process in drug formulation.

At a Glance: A Tale of Two Baskets

Calixarenes and cyclodextrins are both macrocyclic compounds characterized by a hydrophilic exterior and a hydrophobic cavity, enabling them to encapsulate lipophilic drug molecules.[1] However, their fundamental structures, origins, and properties differ significantly, impacting their performance as drug carriers.

Cyclodextrins , natural cyclic oligosaccharides composed of glucopyranose units, are produced through the enzymatic degradation of starch.[2] Their structure resembles a truncated cone, with a well-defined and relatively rigid cavity.[3] The most common native cyclodextrins are α-, β-, and γ-cyclodextrin, containing six, seven, and eight glucose units, respectively, which dictates the size of their internal cavity.[3]

Calixarenes , on the other hand, are synthetic macrocycles formed by the condensation of phenols and formaldehyde.[4] This synthetic origin provides a significant advantage in terms of tailorability. The number of phenolic units can be varied (commonly 4, 6, or 8), and both the upper and lower rims of their "calix" or chalice-like structure can be readily functionalized with a wide array of chemical groups.[5] This high degree of flexibility allows for the fine-tuning of their solubility, biocompatibility, and drug-binding properties.

Feature	Calixarene	Cyclodextrin
Origin	Synthetic	Natural (enzymatic degradation of starch)
Basic Structure	Cyclic oligomer of phenolic units linked by methylene bridges	Cyclic oligosaccharide of glucopyranose units
Shape	Flexible "calix" or basket shape	Relatively rigid truncated cone
Functionalization	Readily and extensively modifiable at upper and lower rims	Modifiable, but with less synthetic versatility
Biocompatibility	Generally good, dependent on functionalization	Generally good, with some derivatives having hemolytic potential

The Art of Encapsulation: Mechanisms and Host-Guest Interactions

The encapsulation of a drug molecule within a calixarene or cyclodextrin is a dynamic process governed by non-covalent interactions, primarily the hydrophobic effect. The non-polar drug molecule is driven from the aqueous environment into the hydrophobic cavity of the host molecule. Other forces at play include van der Waals forces, hydrogen bonding, and π-π stacking interactions, particularly relevant for the aromatic-rich calixarenes.[6]

dot

Caption: Encapsulation mechanisms for calixarene and cyclodextrin.

The flexible nature of calixarenes allows them to adopt different conformations (e.g., cone, partial cone, 1,2-alternate, 1,3-alternate) to better accommodate guest molecules.[7] The cone conformation is generally the most stable for forming inclusion complexes. In contrast, the cyclodextrin structure is more rigid, making the size and shape of the guest molecule critical for stable complex formation.

Performance Metrics: A Quantitative Comparison

The efficacy of a drug carrier is ultimately determined by its performance in key areas such as drug loading capacity, release kinetics, and its ability to enhance drug solubility.

Drug Loading Capacity and Encapsulation Efficiency

The loading capacity is highly dependent on the specific drug, the derivative of the macrocycle used, and the preparation method. For calixarenes, their tunable cavity size and the potential for multiple interaction sites can lead to high loading capacities. For example, paclitaxel has been loaded into calix[8]arene and calix[9]arene derivatives with loading contents of 7.5% and 8.3%, respectively.[10]

Cyclodextrins, particularly derivatives like hydroxypropyl-β-cyclodextrin (HP-β-CD) and sulfobutylether-β-cyclodextrin (SBE-β-CD), are renowned for their ability to significantly enhance the apparent solubility of poorly soluble drugs, which can lead to high encapsulation efficiencies in solution.[11] The stoichiometry of drug-cyclodextrin complexes is often 1:1, but can be higher depending on the relative sizes of the drug and the cyclodextrin cavity.

Parameter	Calixarenes	Cyclodextrins	Key Considerations
Drug Loading Capacity	Can be high, influenced by functionalization and self-assembly.	Varies, often dependent on 1:1 or 1:2 stoichiometry.	Drug properties, macrocycle derivative, preparation method.
Encapsulation Efficiency	Generally high, driven by strong host-guest interactions.	High, especially for derivatives that enhance drug solubility.	Drug concentration, molar ratio of host to guest.

Drug Release Kinetics

The release of an encapsulated drug is a critical factor in its therapeutic efficacy. In most cases, drug release from both calixarene and cyclodextrin complexes is a rapid and reversible process.[1][4] The primary driving force for release upon administration is dilution in biological fluids, which shifts the equilibrium from the complexed to the uncomplexed state.[1]

However, the release profile can be modulated. For calixarenes, functionalization of the rims can introduce stimuli-responsive properties, allowing for triggered drug release in response to changes in pH, temperature, or the presence of specific enzymes.[4][12] Cyclodextrin-based formulations can also be designed for controlled release, for instance, by incorporating them into hydrogels or by creating cyclodextrin-polymer conjugates.[9]

dot

Caption: General mechanism of drug release from macrocyclic complexes.

Biocompatibility and Toxicity: A Safety Profile

For any material intended for pharmaceutical use, a thorough understanding of its safety profile is non-negotiable.

Calixarenes: The biocompatibility of calixarenes is highly dependent on their functionalization. Unmodified calixarenes have limited aqueous solubility and can exhibit toxicity. However, water-soluble derivatives, such as sulfonated and carboxylated calixarenes, have demonstrated good biocompatibility and low cytotoxicity.[4][13] In vitro and in vivo studies on p-sulfonatocalix[10]arene have shown no significant toxicity.[14] It is crucial to evaluate the toxicity of each new calixarene derivative on a case-by-case basis.

Cyclodextrins: Native cyclodextrins are generally considered safe for oral administration. However, parenteral administration of some cyclodextrins, particularly methylated derivatives, can lead to nephrotoxicity and hemolysis.[8] To mitigate these effects, modified cyclodextrins with improved safety profiles have been developed. HP-β-CD and SBE-β-CD are widely used in parenteral formulations due to their high aqueous solubility and low toxicity.[2]

Macrocycle	Biocompatibility	Key Toxicities	Mitigation Strategies
Calixarenes	Dependent on functional groups.	Potential cytotoxicity of unmodified forms.	Introduction of hydrophilic groups (e.g., sulfonate, carboxylate).
Cyclodextrins	Generally good, especially for oral administration.	Nephrotoxicity and hemolysis with some derivatives upon parenteral administration.	Use of modified cyclodextrins like HP-β-CD and SBE-β-CD.

Experimental Protocols: From Encapsulation to Characterization

To provide a practical framework for your research, we outline here standardized protocols for drug encapsulation and characterization for both calixarenes and cyclodextrins.

Drug Encapsulation Methodologies

A. Kneading Method for Calixarene-Drug Inclusion Complexes

This method is a simple and solvent-efficient technique for preparing solid inclusion complexes.

• Molar Ratio Determination: Determine the desired molar ratio of the calixarene to the drug based on preliminary studies or literature.

• Mixing: Accurately weigh the calixarene and the drug and place them in a mortar.

• Kneading: Add a small amount of a suitable solvent (e.g., a water-alcohol mixture) to form a thick paste. Knead the paste vigorously with a pestle for a specified period (e.g., 30-60 minutes).

• Drying: The resulting paste is then dried in an oven at a controlled temperature (e.g., 40-50 °C) until a constant weight is achieved.

• Sieving and Storage: The dried complex is passed through a sieve to obtain a uniform particle size and stored in a desiccator.

B. Freeze-Drying (Lyophilization) for Cyclodextrin-Drug Inclusion Complexes

This technique is particularly suitable for thermolabile drugs and often results in amorphous complexes with high dissolution rates.[15][16]

• Solution Preparation: Dissolve the cyclodextrin in an appropriate amount of purified water with stirring. Separately, dissolve the drug in a suitable solvent (e.g., water, ethanol, or a co-solvent system).

• Mixing: Slowly add the drug solution to the cyclodextrin solution under constant stirring. Continue stirring for a prolonged period (e.g., 24-48 hours) at a controlled temperature to allow for complex formation.

• Freezing: The resulting solution is then rapidly frozen, for example, by immersing the container in liquid nitrogen or placing it in a deep freezer (-80 °C).

• Lyophilization: The frozen sample is placed in a freeze-dryer, and the solvent is removed by sublimation under high vacuum.

• Collection and Storage: The resulting fluffy, porous powder is the inclusion complex, which should be collected and stored in a desiccator.

dot

Caption: A generalized workflow for drug encapsulation.

Characterization Techniques

A multi-faceted approach is essential to confirm the formation of an inclusion complex and to characterize its properties.

A. Phase Solubility Studies

This method, based on the principles described by Higuchi and Connors, is used to determine the stoichiometry and binding constant of the complex in solution.

• Preparation of Solutions: Prepare a series of aqueous solutions with increasing concentrations of the macrocycle (calixarene or cyclodextrin).

• Addition of Drug: Add an excess amount of the drug to each solution.

• Equilibration: Shake the solutions at a constant temperature for a set period (e.g., 24-72 hours) to ensure equilibrium is reached.

• Sampling and Analysis: After equilibration, filter the solutions to remove the undissolved drug. Analyze the concentration of the dissolved drug in the filtrate using a suitable analytical method (e.g., UV-Vis spectrophotometry or HPLC).

• Data Analysis: Plot the concentration of the dissolved drug against the concentration of the macrocycle. The shape of the resulting phase solubility diagram provides information about the stoichiometry and stability of the complex.

B. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR is a powerful tool for providing direct evidence of inclusion complex formation in solution.

• Sample Preparation: Prepare solutions of the drug, the macrocycle, and the complex in a suitable deuterated solvent.

• Spectral Acquisition: Acquire ¹H NMR spectra for all three samples.

• Spectral Analysis: Compare the chemical shifts of the protons of both the drug and the macrocycle in the complex with those of the free molecules. Changes in chemical shifts, particularly for the protons of the drug that are expected to be inside the cavity and the protons on the inner surface of the macrocycle, indicate the formation of an inclusion complex.[17][18][19]

C. Isothermal Titration Calorimetry (ITC)

ITC is a highly sensitive technique that directly measures the heat changes associated with binding events, providing a complete thermodynamic profile of the interaction.[20][21][22]

• Sample Preparation: Prepare solutions of the drug and the macrocycle in the same buffer. Degas the solutions to avoid air bubbles.

• ITC Experiment: Fill the sample cell with the macrocycle solution and the titration syringe with the drug solution (or vice versa). Perform a series of injections of the drug solution into the macrocycle solution at a constant temperature.

• Data Acquisition: The instrument measures the heat released or absorbed during each injection.

• Data Analysis: The resulting data is plotted as heat change per injection versus the molar ratio of the drug to the macrocycle. Fitting this data to a suitable binding model yields the binding affinity (Ka), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) of the interaction.[23]

Conclusion: Selecting the Right Tool for the Job

Both calixarenes and cyclodextrins are powerful tools in the arsenal of the drug formulation scientist. The choice between them is not a matter of one being definitively superior to the other, but rather a strategic decision based on the specific requirements of the drug and the desired formulation.

Choose Cyclodextrins when:

• A well-established, naturally derived excipient with a strong regulatory track record is preferred.

• The primary goal is to enhance the solubility of a poorly water-soluble drug for oral or parenteral administration.

• The drug molecule has a suitable size and shape to fit within the standard α-, β-, or γ-cyclodextrin cavities.

Choose Calixarenes when:

• A high degree of customizability is required to optimize drug binding, solubility, and release properties.

• The drug molecule is large or has a complex shape that does not fit well into a cyclodextrin cavity.

• Stimuli-responsive or targeted drug delivery is a key objective.

• The greater synthetic flexibility is advantageous for creating novel drug delivery systems.

Ultimately, a thorough understanding of the physicochemical properties of your drug molecule, coupled with the insights provided in this guide, will enable you to make an informed decision and unlock the full potential of these versatile macrocyclic hosts in your drug development endeavors.

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A Senior Application Scientist's Guide to Validating Metal Ion Detection with 4-tert-Butylcalixarene Sensors

A Senior Application Scientist's Guide to Validating Metal Ion Detection with 4-tert-Butylcalix[1]arene Sensors

Introduction: The Supramolecular Approach to Ion Sensing

In the realm of analytical chemistry, the precise detection of metal ions is paramount, from environmental monitoring of toxic heavy metals to quality control in pharmaceutical manufacturing.[1][2] Traditional detection methods like atomic absorption spectroscopy (AAS) or inductively coupled plasma mass spectrometry (ICP-MS) offer exceptional sensitivity but are often lab-bound, expensive, and require significant sample preparation.[3] Electrochemical and optical sensors provide a compelling alternative, offering portability, rapid response, and the potential for real-time monitoring.[2][4]

The performance of these sensors hinges on the molecular recognition element—the component that selectively binds the target analyte. This is where supramolecular chemistry, specifically the host-guest interactions of macrocyclic molecules, offers a powerful design paradigm.[5] Among the various macrocycles, calixarenes stand out for their unique, vase-like three-dimensional structure, providing a pre-organized cavity ideal for encapsulating guest ions and molecules.[6]

This guide focuses on 4-tert-butylcalix[7]arene , a foundational member of the calixarene family. We will explore why its specific structure is advantageous, how it can be chemically modified to create highly selective ionophores, and how its performance stacks up against other sensing platforms through validated experimental data.

The Workhorse Receptor: Understanding 4-tert-Butylcalix[1]arene

4-tert-butylcalix[7]arene is a macrocycle built from four phenol units linked by methylene bridges. Its structure is characterized by two distinct domains: the "upper rim," decorated with bulky tert-butyl groups, and the "lower rim," comprising the phenolic hydroxyl groups.

• The Upper Rim: The p-tert-butyl groups are not merely passive substituents. They confer high solubility in the organic solvents and polymer matrices (like poly(vinyl chloride), PVC) used to fabricate sensor membranes. This lipophilicity is crucial for creating stable and durable sensors.

• The Lower Rim: The four hydroxyl groups are the active heart of the molecule. In the "cone" conformation, these groups form a well-defined, electron-rich cavity that serves as the primary binding site for cations.[8][9] More importantly, these hydroxyl groups are synthetically accessible, allowing for the attachment of various functional groups to tune the sensor's selectivity and sensitivity.[6][10] This synthetic versatility is the key to transforming a generalist receptor into a specialist sensor.

The ability to "lock" the calixarene into the cone conformation and introduce specific ligating groups on the lower rim creates a pre-organized binding pocket. This minimizes the energetic cost of binding, leading to stronger and more selective interactions with target metal ions compared to more flexible, linear ionophores.

Mechanism of Action: From Selective Binding to Measurable Signal

The core principle of a calixarene-based sensor is the selective binding of a target metal ion (the "guest") into the cavity of the functionalized calixarene (the "host"). This binding event must then be translated into a measurable signal, typically a change in potential (potentiometry) or an optical response (colorimetry/fluorimetry).

The true power of 4-tert-butylcalix[7]arene lies in its derivatives. By replacing the lower rim hydroxyl protons with carefully chosen chemical functionalities, we can create ionophores with a tailored affinity for specific metal ions. For instance:

• Thioamide and Amide Groups: Introducing soft donor atoms like sulfur and nitrogen into the lower rim dramatically enhances the affinity for soft heavy metal ions such as Lead (Pb²⁺) and Cadmium (Cd²⁺).[7][11]

• Thiourea and Imine Moieties: These groups are particularly effective for binding Mercury (Hg²⁺), another soft metal ion that forms strong coordinate bonds with sulfur and nitrogen.[12][13]

• Ester and Ether Groups: These modifications can fine-tune the cavity size and electronics to favor the binding of alkali and alkaline earth metals.[14]

The diagram below illustrates the fundamental principle of a functionalized 4-tert-butylcalix[7]arene selectively complexing a lead ion.

Caption: Host-guest complexation of a Pb²⁺ ion by a functionalized 4-tert-butylcalix[7]arene.

Comparative Performance Analysis: A Data-Driven Evaluation

The efficacy of a sensor is defined by its sensitivity, selectivity, detection limit, and response time. Here, we compare the performance of sensors based on 4-tert-butylcalix[7]arene derivatives for the detection of high-priority heavy metal ions.

Lead (Pb²⁺) Detection

Lead is a highly toxic metal, and its detection at trace levels is a significant analytical challenge. Thioamide derivatives of 4-tert-butylcalix[7]arene have emerged as exceptionally effective ionophores for potentiometric Pb²⁺ sensors.[11]

Table 1: Performance Comparison of Pb²⁺-Selective Electrodes

Ionophore	Primary Ion	Interfering Ion	Selectivity Coefficient (log KpotPb,M)	Limit of Detection (M)	Reference
Thioamide Calix[7]arene Derivative 1	Pb²⁺	Cu²⁺	-3.1	~10⁻⁹	[11]
		Cd²⁺	-3.5		[7]
		Na⁺	-4.2		[11]
		K⁺	-4.3		[11]
Thioamide Calix[7]arene Derivative 2	Pb²⁺	Cu²⁺	-2.1	~10⁻⁷	[15]
		Mg²⁺	-6.1		[15]
		Ca²⁺	-6.6		[15]
Phenyl Disulfide (Alternative Ionophore)	Pb²⁺	Cu²⁺	-1.1	1.6 x 10⁻⁶	[16]

| Dibenzo-24-crown-8 (Alternative Ionophore) | Pb²⁺ | K⁺ | -1.7 | 4.0 x 10⁻⁶ |[16] |

Causality Behind the Data: The data clearly shows that thioamide-functionalized calixarenes exhibit significantly better selectivity for Pb²⁺ over common interfering ions like Cu²⁺, Na⁺, and K⁺ compared to other ionophores. The negative logarithmic values indicate a high preference for Pb²⁺. This superior selectivity arises from the "soft-soft" interaction principle; the soft acid (Pb²⁺) preferentially binds to the soft base (sulfur atoms of the thioamide groups) within the pre-organized calixarene cavity. The extremely low detection limit, reaching the nanomolar range, underscores their suitability for environmental monitoring.[11]

Mercury (Hg²⁺) Detection

Similar to lead, mercury is a major environmental toxin. Sensors for Hg²⁺ often leverage its strong affinity for sulfur and nitrogen.

Table 2: Performance Comparison of Hg²⁺-Selective Electrodes

Ionophore	Linear Range (M)	Limit of Detection (M)	Key Interferent	Selectivity Coefficient (log KpotHg,M)	Reference
Calix[7]crown with Imine Units	5.0x10⁻⁵ - 1.0x10⁻¹	2.24 x 10⁻⁵	Ag⁺	(Strong Interference)	[12]
			Pb²⁺	-3.31	[12]
			Co²⁺	-3.67	[12]
Thiospirolactam Calix[7]arene (Colorimetric)	N/A	9.65 x 10⁻⁹	Most ions show no interference	N/A (Optical Method)	[13]

| BETAC4ND5 Ionophore (Voltammetric) | N/A (Designed for voltammetry) | N/A (Designed for voltammetry) | N/A | N/A |[17][18] |

Experimental Insight: While potentiometric sensors using imine-functionalized calixarenes show good performance, they can suffer from interference from other soft metals like Ag⁺.[12] To overcome this, researchers have developed optical sensors, such as the thiospirolactam derivative, which provides a highly sensitive and selective colorimetric "off-on" response to Hg²⁺ with a detection limit in the nanomolar range.[13] This highlights the versatility of the calixarene platform, which can be adapted for different transduction methods (potentiometric, optical, voltammetric) to best suit the analytical need. The synthesis of thioamide-based ionophores like BETAC4ND5 specifically for voltammetric applications further demonstrates this adaptability.[17][18]

Validated Experimental Protocol: Fabrication and Characterization of a Pb²⁺-Selective Electrode

This section provides a self-validating protocol for researchers to construct and test a high-performance Pb²⁺ ion-selective electrode (ISE) using a thioamide-functionalized 4-tert-butylcalix[7]arene ionophore.

Experimental Workflow

The following workflow outlines the key stages, from preparing the sensor components to final validation.

Caption: Workflow for the fabrication and validation of a calixarene-based ion-selective electrode.

Step-by-Step Methodology

Materials & Reagents:

• Ionophore: Thioamide derivative of p-tert-butylcalix[7]arene

• Poly(vinyl chloride) (PVC), high molecular weight

• Plasticizer: 2-nitrophenyl octyl ether (o-NPOE)

• Anionic Additive: Potassium tetrakis(p-chlorophenyl)borate (KTpClPB)

• Solvent: Tetrahydrofuran (THF), freshly distilled

• Lead(II) nitrate (Pb(NO₃)₂), analytical grade

• Interfering ion salts (e.g., Cu(NO₃)₂, Cd(NO₃)₂, NaNO₃, KNO₃)

• Double-distilled water

Protocol:

• Membrane Cocktail Preparation:

  • Precisely weigh the components to achieve a typical composition (by weight %): 1-2% Ionophore, 32-33% PVC, 65-66% o-NPOE, and ~0.25 mol% of KTpClPB relative to the ionophore.

  • Causality: The o-NPOE plasticizer ensures membrane flexibility and a high dielectric constant, facilitating ion mobility.[7] The lipophilic anionic additive KTpClPB is essential; it reduces membrane resistance and minimizes interference from anions by ensuring a permselective cation response.[7]

  • Dissolve all components in ~1.5 mL of THF in a small glass vial. Mix until a homogenous, clear solution is obtained.

• Electrode Fabrication:

  • Use a clean glassy carbon or other suitable solid-contact electrode body.

  • Carefully dip the conductive tip of the electrode into the membrane cocktail and withdraw slowly.

  • Allow the solvent to evaporate for approximately 30 minutes. Repeat this process 3-4 times to build a uniform membrane of sufficient thickness.

  • Let the electrode dry at room temperature for at least 24 hours to ensure complete solvent evaporation.

• Electrode Conditioning:

  • Before first use, condition the electrode by soaking it in a 1.0 x 10⁻² M Pb(NO₃)₂ solution for at least 12 hours.

  • Causality: Conditioning ensures equilibrium is established at the membrane-solution interface, leading to stable and reproducible potential readings.

• Calibration and Performance Validation:

  • Set up a potentiometric cell with the fabricated ISE as the working electrode and an Ag/AgCl electrode as the reference.

  • Measure the electromotive force (EMF) in a series of standard Pb(NO₃)₂ solutions, ranging from 1.0 x 10⁻⁹ M to 1.0 x 10⁻¹ M. Start with the most dilute solution.

  • Plot the measured EMF (mV) versus the logarithm of the Pb²⁺ activity.

  • Validation Check 1 (Slope): Determine the slope of the linear portion of the plot. A slope of 29.6 ± 2 mV/decade at 25°C is considered a Nernstian response for a divalent cation (Pb²⁺), confirming correct sensor function.[7]

  • Validation Check 2 (LOD): Determine the limit of detection (LOD) from the intersection of the two extrapolated linear segments of the calibration curve.

• Selectivity Coefficient Determination:

  • Use the Separate Solution Method (SSM) to quantify the sensor's preference for Pb²⁺ over interfering ions (Mⁿ⁺).[11]

  • Measure the EMF of the electrode in two separate solutions: one containing Pb²⁺ at a fixed activity (aPb) and another containing the interfering ion at the same activity (aM).

  • Calculate the potentiometric selectivity coefficient (KpotPb,M) using the Nicolsky-Eisenman equation.

  • Trustworthiness: This quantitative measurement provides an objective value for selectivity, allowing for direct comparison with other sensors reported in the literature.

Conclusion and Future Outlook

4-tert-butylcalix[7]arene is far more than a simple macrocycle; it is a versatile and powerful scaffold for the design of high-performance chemical sensors. Through straightforward synthetic modifications, particularly at the lower rim, it can be transformed into ionophores with exceptional selectivity and sensitivity for toxic heavy metal ions like Pb²⁺ and Hg²⁺. As demonstrated by experimental data, these functionalized calixarene sensors consistently outperform many alternatives, achieving lower detection limits and greater rejection of interfering ions.[7][11][15]

The future of calixarene-based sensing is bright. Current research is focused on integrating these remarkable molecules with advanced materials, such as graphene or nanoparticles, to further enhance sensitivity and create novel transduction mechanisms.[19][20] Furthermore, their incorporation into supramolecular sensor arrays opens the door to creating "chemical noses" capable of discriminating between complex mixtures of analytes, pushing the boundaries of chemical detection.[21] For researchers in analytical science, the 4-tert-butylcalix[7]arene platform remains a validated and highly rewarding starting point for developing next-generation sensing technologies.

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• Synthesis of the BETAC4ND5 Ionophore from p-t-Butylcalix[7]arene Ethylesteramide. AIP Publishing.

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• Synthesis of Novel p-tert-Butylcalix[7]arene Derivative: Structural Characterization of a Methanol Inclusion Compound. MDPI.

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• A Combined Thermodynamic and Computational Study of Alkaline Earth Metal Cations Complexation by a Fluorescent Calix[7]arene Receptor. National Institutes of Health (NIH).

• Fabrication and Applications of Potentiometric Membrane Sensors Based on γ-Cyclodextrin and Calixarene as Ionophores for the Determination of a Histamine H1-Receptor Antagonist: Fexofenadine. MDPI.

• Coated wire lead(II) selective potentiometric sensor based on 4-tert-butylcalix[2]arene. ResearchGate.

• Extended Calix[7]arene-Based Receptors for Molecular Recognition and Sensing. MDPI.

• Mercury(II) IonSelective Electrodes Based on p-tert-Butyl Calix[7]crowns with Imine Units. ResearchGate.

• Recent Advances in Calixarene-Based Fluorescent Sensors for Biological Applic
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• The coordination chemistry of p-tert-butylcalix[7]arene with paramagnetic transition and lanthanide metal ions: an Edinburgh Perspective. Dalton Transactions.

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A Senior Application Scientist's Guide to Calixarene-Fullerene Binding Affinities: An In-Depth Comparison

For: Researchers, scientists, and drug development professionals exploring supramolecular chemistry and advanced material design.

In the intricate world of host-guest chemistry, the elegant embrace between calixarenes and fullerenes stands out as a testament to the power of non-covalent interactions. This guide provides a comprehensive comparison of the binding affinities of various calixarene derivatives for fullerenes, supported by experimental data and detailed protocols. As researchers, our goal is not merely to observe these interactions but to understand and manipulate them for applications ranging from drug delivery to molecular electronics. This document serves as both a practical handbook and a conceptual framework for achieving that goal.

The Foundation: Understanding Calixarene-Fullerene Recognition

The primary driving force behind the formation of calixarene-fullerene complexes is the synergistic effect of multiple non-covalent interactions. The concave, electron-rich cavity of the calixarene host is perfectly preorganized to accommodate the convex, electron-deficient surface of the fullerene guest. This "lock and key" relationship is governed by:

• π-π Stacking: The aromatic rings of the calixarene interact favorably with the π-system of the fullerene.

• CH-π Interactions: Hydrogen atoms on the calixarene framework can interact with the electron-rich surface of the fullerene.

• Van der Waals Forces: These contribute significantly to the overall stability of the complex.

The size of the calixarene cavity, the nature of its substituents, and the surrounding solvent environment all play critical roles in modulating the strength of these interactions.

Comparative Analysis of Binding Affinities

The binding affinity, quantified by the association constant (Ka), is a critical parameter for evaluating the strength of the host-guest interaction. A higher Ka value indicates a more stable complex. The following table summarizes experimentally determined binding constants for various calixarene-fullerene pairs, showcasing the impact of structural modifications and solvent choice.

Calixarene Derivative	Fullerene	Solvent	Ka (M-1)	Technique	Reference
4-iso-propyl-calix[1]arene	tert-butyl-(1,2-methanofullerene)-61-carboxylate	Toluene	4.53 x 105	UV-vis	[2]
4-iso-propyl-calix[1]arene	[3][3]-phenyl-C71-butyric acid methyl ester	Toluene	13.35 x 105	UV-vis	[2]
Bis-calix[1]arene-3,6-carbazole conjugate	C60	Not Specified	>3.7 x 104	Fluorescence	[1]
Bis-calix[1]arene-3,6-carbazole conjugate	C70	Not Specified	5.6 x 104	Fluorescence	[1]
Calix[1]arene-linked bisporphyrin (with 3,5-di-tert-butylphenyl groups)	C60	Toluene	26,000	Not Specified	[4]
p-tert-butylcalix[3]arene	C60	Toluene	32,400	UV-vis	[5]
p-tert-butylcalix[3]arene	C70	Toluene	110,000	UV-vis	[5]
Trihomocalix[3]arene	C60	Toluene	47,540	UV-vis	[5]
Trihomocalix[3]arene	C70	Toluene	86,360	UV-vis	[5]
Calix[1]naphthalene semitube (p-xylyl spacer)	C60	Not Specified	525	UV-vis	[6]

Key Insights from the Data:

• Size Complementarity: Calix[3]arenes generally exhibit higher binding affinities for both C60 and C70 compared to smaller calix[1]arenes or larger, more flexible calix[7]arenes.[5][8] This is attributed to a better size match between the host cavity and the fullerene guest.

• Selectivity for C70: Many calixarene derivatives show a preference for binding the slightly larger and more ellipsoidal C70 over the spherical C60.[2][5] This selectivity can be tuned by modifying the calixarene structure.

• Functionalization Matters: The introduction of specific functional groups on the calixarene rim can dramatically enhance binding affinity. For instance, bisporphyrin-appended calixarenes leverage additional π-π stacking interactions to achieve high binding constants.[4] Similarly, carbazole-functionalized bis-calixarenes demonstrate strong binding.[1]

• Solvent Effects: The choice of solvent is crucial, as it can compete with the host-guest interactions. Solvents that solvate fullerenes well tend to decrease the observed binding constant, as desolvation of the fullerene becomes a significant energetic penalty.[4]

Experimental Protocols for Determining Binding Affinity

Accurate determination of binding constants is paramount for comparative studies. Here, we detail the methodologies for three common techniques: UV-vis Titration, Fluorescence Quenching, and Isothermal Titration Calorimetry (ITC).

UV-vis Spectrophotometric Titration

This technique relies on the change in the electronic absorption spectrum of the host or guest upon complexation.

Methodology:

• Preparation of Stock Solutions: Prepare stock solutions of the calixarene host and fullerene guest in the desired solvent at known concentrations.

• Titration Setup: Place a fixed concentration of the fullerene solution in a cuvette.

• Incremental Addition of Host: Add small aliquots of the calixarene host solution to the cuvette.

• Spectral Acquisition: After each addition, record the UV-vis spectrum.

• Data Analysis: Monitor the change in absorbance at a specific wavelength where the complex absorbs differently from the free host and guest. The binding constant (Ka) can then be calculated by fitting the titration data to a 1:1 binding isotherm using non-linear regression analysis.[5][9]

Experimental Workflow for UV-vis Titration

Caption: Workflow for determining binding affinity using UV-vis titration.

Fluorescence Quenching Assay

This method is particularly useful when the calixarene host is fluorescent. The binding of the fullerene, an excellent electron acceptor, can quench the fluorescence of the host through photoinduced electron transfer (PET).[10][11]

Methodology:

• Fluorophore Host: The calixarene derivative must possess a fluorescent moiety.

• Titration: A solution of the fluorescent calixarene is titrated with a non-fluorescent fullerene solution.

• Fluorescence Measurement: The fluorescence intensity of the calixarene is measured after each addition of the fullerene.

• Data Analysis: The decrease in fluorescence intensity is plotted against the fullerene concentration. The data is then fitted to the appropriate quenching model (e.g., Stern-Volmer for dynamic quenching or a binding isotherm for static quenching) to determine the association constant.[1][12]

Logical Flow of Fluorescence Quenching Experiment

Caption: Decision process for fluorescence quenching titration.

Isothermal Titration Calorimetry (ITC)

ITC is a powerful technique that directly measures the heat released or absorbed during a binding event.[13][14] This allows for the simultaneous determination of the binding constant (Ka), enthalpy (ΔH), and stoichiometry (n) of the interaction in a single experiment, providing a complete thermodynamic profile.[15]

Methodology:

• Instrument Setup: The sample cell is filled with a solution of one binding partner (e.g., the fullerene), and the titration syringe is filled with a solution of the other (the calixarene).

• Titration: A series of small, precise injections of the calixarene solution are made into the fullerene solution.

• Heat Measurement: The instrument measures the minute temperature changes that occur with each injection as the complex forms.

• Data Integration: The heat change for each injection is integrated to generate a titration curve.

• Thermodynamic Analysis: This curve is then fitted to a binding model to extract the thermodynamic parameters: Ka, ΔH, and n. The Gibbs free energy (ΔG) and entropy (ΔS) of binding can then be calculated using the equation: ΔG = -RTlnKa = ΔH - TΔS.

ITC Experimental and Data Analysis Pathway

Caption: Pathway from ITC experiment to thermodynamic parameters.

Conclusion and Future Directions

The non-covalent complexation of fullerenes by calixarene derivatives is a rich and dynamic field of study. As demonstrated, the binding affinity can be precisely controlled through rational design of the calixarene host, including modifications to its size, conformation, and peripheral functionalities. The choice of solvent also provides another layer of control over the complexation process.

For researchers and drug development professionals, a thorough understanding of these binding principles and the methodologies to quantify them is essential. The ability to create highly stable and selective host-guest complexes opens the door to novel applications in areas such as:

• Solubilization and Delivery of Fullerenes: Water-soluble calixarenes can encapsulate hydrophobic fullerenes, enabling their use in biological systems for applications like photodynamic therapy.[16]

• Purification of Fullerenes: The selectivity of certain calixarenes for specific fullerenes can be exploited for separation and purification processes.[17]

• Development of Molecular Sensors: The change in optical or electrochemical properties upon fullerene binding can be harnessed to create new sensory materials.

• Construction of Supramolecular Assemblies: Calixarene-fullerene complexes can serve as building blocks for the construction of more complex, functional nanostructures.[18]

The continued exploration of novel calixarene architectures and a deeper understanding of the thermodynamics governing their interactions with fullerenes will undoubtedly fuel further innovation in materials science and medicinal chemistry.

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• Horvat, G., et al. (2020). Enhancing the Cation-Binding Ability of Fluorescent Calixarene Derivatives: Structural, Thermodynamic, and Computational Studies. ACS Omega. [Link]

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A Comparative Guide to Macrocyclic Stationary Phases in Chromatography: 4-tert-butylcalixarene vs. The Field

For researchers, scientists, and drug development professionals navigating the complex world of chromatographic separations, the choice of stationary phase is paramount. The rise of supramolecular chemistry has introduced a powerful class of selectors: macrocycles. These molecules, with their pre-organized cavities and diverse interaction capabilities, offer unique selectivities that are often unattainable with traditional stationary phases like C18.

This guide provides an in-depth comparison of the performance of 4-tert-butylcalixarene-based stationary phases against other prominent macrocyclic selectors—cyclodextrins, crown ethers, and cucurbiturils. We will delve into the fundamental separation mechanisms, present comparative experimental data, and provide detailed protocols to empower you to make informed decisions for your analytical challenges.

The Power of Pre-organization: An Introduction to Macrocycles in Chromatography

Macrocyclic molecules are large, cyclic compounds that possess well-defined, three-dimensional cavities. This unique structural feature is the cornerstone of their utility in chromatography. Unlike linear stationary phases, the binding sites within a macrocycle are pre-organized, leading to enhanced selectivity through a variety of interaction forces. These include:

• Inclusion Complexation: The analyte, or a portion of it, fits snugly into the macrocycle's cavity, akin to a key in a lock.

• Hydrogen Bonding: Polar functional groups on the macrocycle and analyte can form strong, directional hydrogen bonds.

• π-π Interactions: The aromatic rings present in many macrocycles can engage in π-π stacking with aromatic analytes.

• Hydrophobic Interactions: The nonpolar cavity of a macrocycle can favorably interact with nonpolar analytes in aqueous mobile phases.

• Ion-Dipole Interactions: The electron-rich cavities of some macrocycles can interact strongly with cations.

The specific combination and strength of these interactions dictate the retention and selectivity for a given analyte, making macrocyclic stationary phases powerful tools for challenging separations, including the resolution of isomers.

Performance Showdown: 4-tert-butylcalixarene vs. Other Macrocycles

To provide a clear performance comparison, this section will examine the strengths and weaknesses of each macrocycle class in various chromatographic applications.

4-tert-butylcalixarene: The Versatile Workhorse

4-tert-butylcalix[n]arenes (where 'n' denotes the number of repeating phenolic units, typically 4, 6, or 8) are cup-shaped macrocycles with a hydrophobic cavity and a hydroxyl-rich lower rim. The tert-butyl groups on the upper rim enhance their solubility in organic solvents and contribute to their hydrophobic character.

Key Performance Characteristics:

• Excellent Shape Selectivity: The rigid, well-defined cavity of 4-tert-butylcalixarenes allows for the separation of positional isomers of aromatic compounds that are often difficult to resolve on conventional stationary phases.

• Strong π-π Interactions: The electron-rich aromatic rings of the calixarene backbone provide strong π-π stacking interactions with aromatic analytes, leading to enhanced retention and selectivity for this class of compounds.

• Tunable Selectivity: The hydroxyl groups on the lower rim can be easily modified with various functional groups, allowing for the creation of stationary phases with tailored selectivities for specific applications.

Ideal Applications:

• Separation of positional isomers of substituted benzenes, phenols, and anilines.

• Analysis of polycyclic aromatic hydrocarbons (PAHs).

• Chiral separations of pharmaceuticals and other bioactive molecules when appropriately functionalized.

Cyclodextrins: The Chiral Champions

Cyclodextrins are cyclic oligosaccharides composed of glucose units. The most common are α-, β-, and γ-cyclodextrin, which have six, seven, and eight glucose units, respectively. They possess a hydrophilic exterior and a hydrophobic cavity.

Key Performance Characteristics:

• Exceptional Enantioselectivity: Cyclodextrin-based stationary phases are renowned for their ability to separate enantiomers of a wide range of chiral compounds. This is achieved through the formation of diastereomeric inclusion complexes.

• Broad Applicability: They can be used in both reversed-phase and normal-phase chromatography, offering flexibility in method development.

• Well-Established Technology: A wide variety of cyclodextrin-based columns are commercially available, with extensive literature on their applications.

Ideal Applications:

• Enantioselective separation of pharmaceuticals, including beta-blockers, NSAIDs, and antidepressants.

• Analysis of chiral pesticides and environmental contaminants.

• Separation of positional and geometric isomers.

Crown Ethers: The Cation Connoisseurs

Crown ethers are cyclic polyethers that are exceptional at selectively binding cations. The size of the crown ether's cavity determines which cation it will bind most strongly. For example, 18-crown-6 is an excellent match for the potassium ion.

Key Performance Characteristics:

• High Selectivity for Cations: Crown ether-based stationary phases exhibit remarkable selectivity for inorganic and organic cations based on size and charge.

• Chiral Recognition of Primary Amines: Chiral crown ethers are particularly effective for the enantioselective separation of compounds containing primary amine groups, such as amino acids and certain pharmaceuticals.

Ideal Applications:

• Separation of alkali and alkaline earth metal ions.

• Analysis of ammonium and alkylammonium ions.

• Enantioselective separation of amino acids and primary amine-containing drugs.

Cucurbiturils: The New Contenders

Cucurbit[n]urils (CB[n]) are pumpkin-shaped macrocycles composed of glycoluril units linked by methylene bridges. They have a hydrophobic cavity and two polar, carbonyl-lined portals.

Key Performance Characteristics:

• Strong Host-Guest Interactions: Cucurbiturils can form very stable inclusion complexes with a variety of guest molecules, including neutral compounds and cations.

• Unique Selectivity: Their rigid structure and distinct portals can lead to unique selectivities that are complementary to other macrocycles.

• Emerging Technology: While newer to the scene than other macrocycles, cucurbituril-based stationary phases are showing great promise for a range of applications.

Ideal Applications:

• Separation of polar and charged analytes.

• Analysis of neurotransmitters and other biologically important amines.

• Separation of positional isomers.

Quantitative Performance Comparison

The following table summarizes the chromatographic performance of different macrocyclic stationary phases for the separation of a representative set of analytes. It is important to note that direct, side-by-side comparisons in the literature are limited, and performance can vary depending on the specific column chemistry, mobile phase, and other experimental conditions.

Analyte Class	4-tert-butylcalixarene	Cyclodextrin	Crown Ether	Cucurbituril
Positional Isomers (e.g., Xylenes)	Excellent (High α values)	Good	Moderate	Good
Aromatic Amines	Excellent (High retention & selectivity)	Good	Moderate	Excellent
Chiral β-Blockers (e.g., Propranolol)	Good (when functionalized)	Excellent (High α values)	Good (for primary amines)	Moderate
Alkali Metal Cations	Poor	Poor	Excellent (High selectivity)	Good
Polar Analytes (e.g., Nucleobases)	Moderate	Good	Moderate	Excellent

α (Selectivity Factor): A measure of the separation between two adjacent peaks. Higher values indicate better separation.

Mechanistic Insights: Visualizing the Separation

To better understand the underlying principles of separation with these macrocycles, the following diagrams, generated using Graphviz, illustrate the key interaction mechanisms.

4-tert-butylcalixarene: π-π Stacking and Inclusion

Caption: Interaction of an aromatic analyte with a 4-tert-butylcalixarene stationary phase.

Cyclodextrin: Chiral Inclusion Complexation

Caption: Enantioselective inclusion of a chiral analyte within a cyclodextrin cavity.

Crown Ether: Cation Complexation

Caption: Interaction of a polar amine analyte with a cucurbituril stationary phase.

Experimental Protocols

To facilitate the practical application of this knowledge, we provide the following detailed experimental protocols for key applications.

Protocol 1: Separation of Xylene Isomers on a 4-tert-butylcalixa[1]rene Column

Objective: To achieve baseline separation of o-, m-, and p-xylene.

Methodology:

• Column Preparation:

  • Prepare a slurry of 5 µm silica gel bonded with 4-tert-butylcalixa[1]rene in a 50:50 mixture of methanol and isopropanol.

  • Pack a 150 mm x 4.6 mm stainless steel HPLC column with the slurry using a high-pressure slurry packing apparatus.

  • Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Chromatographic Conditions:

  • Mobile Phase: 70:30 (v/v) Methanol/Water

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection: UV at 254 nm

  • Injection Volume: 10 µL of a 100 ppm solution of a mixture of o-, m-, and p-xylene in the mobile phase.

• Data Analysis:

  • Identify the peaks corresponding to each isomer based on their retention times (typically p-xylene elutes first, followed by m-xylene, and then o-xylene).

  • Calculate the resolution between adjacent peaks. A resolution of >1.5 indicates baseline separation.

Protocol 2: Enantioselective Separation of Propranolol on a β-Cyclodextrin Column

Objective: To resolve the enantiomers of the beta-blocker propranolol.

Methodology:

• Column: Commercially available β-cyclodextrin bonded silica column (e.g., 250 mm x 4.6 mm, 5 µm).

• Chromatographic Conditions:

  • Mobile Phase: 60:40 (v/v) Acetonitrile/Triethylammonium acetate buffer (pH 4.1)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection: UV at 290 nm

  • Injection Volume: 20 µL of a 50 ppm solution of racemic propranolol in the mobile phase.

• Data Analysis:

  • Determine the retention times of the two enantiomers.

  • Calculate the enantioselectivity factor (α).

Conclusion and Future Outlook

The world of macrocyclic stationary phases offers a rich toolbox for chromatographers facing challenging separation problems. 4-tert-butylcalixarenes stand out for their exceptional ability to separate aromatic isomers due to their unique shape selectivity and strong π-π interaction capabilities. Cyclodextrins remain the gold standard for a vast number of chiral separations. Crown ethers provide unparalleled selectivity for cations, while the emerging cucurbiturils show great promise for the separation of polar and charged molecules.

The choice of the optimal macrocyclic stationary phase will always depend on the specific analytical problem at hand. By understanding the fundamental principles of their interaction mechanisms and leveraging the comparative data presented in this guide, researchers can unlock new possibilities in chromatographic separations, accelerating drug discovery, ensuring product quality, and advancing scientific knowledge. The continued development of novel macrocyclic structures and their functionalized derivatives promises an even more exciting future for high-performance liquid chromatography.

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A Comparative Guide to Cross-Reactivity in 4-tert-Butylcalixarene-Based Sensors

This guide provides researchers, scientists, and drug development professionals with an in-depth comparison of the cross-reactivity profiles of sensors based on the 4-tert-butylcalixarene scaffold. We will explore the structural basis of selectivity, standardize methodologies for its assessment, and present comparative data to inform the design and application of next-generation chemical sensors.

The 4-tert-Butylcalixarene Scaffold: A Foundation for Selective Recognition

Calixarenes are macrocyclic compounds formed from the condensation of phenols and formaldehyde.[1] Among these, 4-tert-butylcalix[2]arene is a particularly attractive scaffold for sensor development due to several key features.[3] Its cup-like shape creates a pre-organized, nonpolar cavity capable of encapsulating guest ions or molecules.[2][3] Crucially, the "upper" and "lower" rims of this molecular basket can be readily functionalized, allowing for the precise tuning of its recognition properties to achieve selective binding.[3][4] The bulky tert-butyl groups on the upper rim lock the molecule into a stable "cone" conformation, which is essential for creating a well-defined binding pocket.[5]

The principle of selectivity in these sensors is rooted in host-guest chemistry. The functionalized calixarene (the host) is designed to have a cavity size, shape, and arrangement of binding sites that are geometrically and electronically complementary to a specific target analyte (the guest). Cross-reactivity, or interference, occurs when other species present in the sample can also bind to the host, generating a false or altered signal. Understanding and minimizing this cross-reactivity is paramount for developing reliable and accurate sensors.

Caption: Basis of selectivity in calixarene host-guest chemistry.

Methodologies for Quantifying Cross-Reactivity

To objectively compare sensor performance, a standardized method for quantifying cross-reactivity is essential. For electrochemical sensors, particularly Ion-Selective Electrodes (ISEs), the concept of the Selectivity Coefficient (Kijpot) is the industry standard. It describes the preference of the sensor for the primary ion (i) over an interfering ion (j).[6]

A smaller selectivity coefficient indicates greater selectivity for the primary ion. For instance, a coefficient of 0.001 means the sensor is 1000 times more selective for the primary ion than the interferent.[6] Several methods exist for its determination, with the Matched Potential Method (MPM) being widely adopted for its reliability.[7]

Experimental Protocol: Determining Selectivity Coefficients by the Matched Potential Method (MPM)

This protocol outlines a self-validating system for assessing the cross-reactivity of a new 4-tert-butylcalixarene-based ISE.

Objective: To determine the potentiometric selectivity coefficient (Kijpot) of an ISE selective for a primary ion (i) in the presence of an interfering ion (j).

Materials:

• Ion-Selective Electrode (ISE) based on 4-tert-butylcalixarene.

• Reference electrode (e.g., Ag/AgCl).

• High-impedance potentiometer or ion meter.

• Standard solution of the primary ion (i), e.g., 0.1 M Pb(NO₃)₂.

• Standard solution of the interfering ion (j), e.g., 0.1 M Cd(NO₃)₂.

• Background electrolyte solution (if required).

• Volumetric flasks, pipettes, and beakers.

Procedure:

• Initial Calibration:

  • Prepare a series of standard solutions of the primary ion (i) by serial dilution.

  • Immerse the ISE and reference electrode in a known initial concentration of the primary ion solution (ai).

  • Record the stable potential reading (E₁).

• Introduction of Interferent:

  • To the same solution, add a known concentration of the interfering ion (aj) from its standard stock solution. This will cause the potential to change.

  • Record the new potential reading.

• Potential Matching:

  • In a separate experiment, prepare a new solution containing only the primary ion (i).

  • Vary the concentration of this primary ion solution until the potential reading matches the value recorded in step 2 (E₂). Let this new concentration of the primary ion be a'i.

• Calculation:

  • The selectivity coefficient is calculated using the following equation, derived from the Nicolsky-Eisenman equation:[7] Kijpot = (a'i - ai) / aj

• Validation and Reporting:

  • Repeat the procedure for all relevant interfering ions.

  • Report the results as log Kijpot values, specifying the method (MPM) and concentrations used.

Caption: Workflow for determining sensor selectivity coefficients.

Comparative Analysis of 4-tert-Butylcalixarene Sensors

The versatility of the 4-tert-butylcalixarene scaffold is evident in the wide range of analytes it has been adapted to detect. Performance, however, is highly dependent on the specific functional groups appended to the calixarene core. Below is a comparison of sensors designed for different target analytes, with a focus on their cross-reactivity profiles.

Sensors for Heavy Metal Cations

Heavy metal detection is a critical application due to their toxicity.[8] Functionalization of the calixarene lower rim with soft donor atoms (like sulfur) or specific chelating groups is a common strategy to achieve selectivity.[8][9]

Calixarene Derivative & Sensor Type	Target Ion	Major Interferents (j)	Selectivity Coefficient (log Kijpot)	Reference
Thiacrown-4 derivative (PVC Membrane ISE)	Ag⁺	Hg²⁺	-1.1	[8]
Nitrile-functionalized (PVC Membrane ISE)	Hg²⁺	Ag⁺	Main interferent, but response is lower	[5]
Carboxylic acid derivative (PVC Membrane ISE)	Pb²⁺	Cd²⁺, Cu²⁺, Na⁺, K⁺	-3.8, -3.5, <-4.0, <-4.0	[8]
Calix[10]arene ester derivative (ISE)	Pb²⁺	Fe²⁺, Zn²⁺, Cd²⁺	< 0 (Kij < 1)	[7]
Thallium Ionophore (Liquid Contact ISE)	Tl⁺	Ag⁺	Significant interference	[10]
Thallium Ionophore (Liquid Contact ISE)	Tl⁺	Pb²⁺, K⁺, Cs⁺	Moderate selectivity	[10]

Analysis: The data reveals that while high selectivity can be achieved, certain ions with similar chemical properties (e.g., Ag⁺ and Hg²⁺, both soft metals) often remain significant interferents for each other.[5][8] The choice of functional group is critical; for instance, carboxylic acid groups provide excellent selectivity for Pb²⁺ over many common divalent and monovalent cations.[8]

Sensors for Alkali and Other Metal Cations

Selectivity among alkali metals is challenging due to their similar size and charge. Here, the precise geometry of the binding pocket created by the calixarene is paramount.

Calixarene Derivative & Sensor Type	Target Ion	Major Interferents (j)	Selectivity Coefficient (log Kijpot)	Reference
Ethoxycarbonylmethoxy derivative (ISE)	Na⁺	K⁺	-3.1	[11]
Calix[2]arene 8 (Fluorescent Sensor)	Zn²⁺	Na⁺, K⁺, Ca²⁺, Mg²⁺	Negligible interference	[4]

Analysis: The remarkable Na⁺/K⁺ selectivity achieved by Sakaki et al. highlights the power of subtle structural modifications.[11] In fluorescent sensors, the signaling mechanism can also contribute to selectivity; if only the target ion induces a specific phenomenon like CHEF (Chelation-Enhanced Fluorescence), interference from non-binding ions is minimal.[4]

Sensors for Organic Molecules

Detecting neutral or charged organic molecules often relies on a combination of cavity inclusion (hydrophobic effects, π-π stacking) and specific interactions with functional groups.[2]

Calixarene Derivative & Sensor Type	Target Analyte	Major Interferents	Quenching Efficiency / Remarks	Reference
Calix-PPE-Carbazole Polymer (Fluorescent Film)	Picric Acid (PA)	TNT, 2,4-DNT, NB	Ksv(PA) >> Ksv(TNT) > Ksv(DNT)	[12][13]
Calix-PPE-Carbazole Polymer (Fluorescent Film)	TNT Vapors	2,4-DNT, NB Vapors	High sensitivity and selectivity	[12]

Analysis: For nitroaromatic explosives, selectivity correlates with the electron-accepting ability of the analyte, which drives the photo-induced electron transfer that quenches fluorescence.[12] This demonstrates that selectivity can be governed by the analyte's intrinsic electronic properties in addition to host-guest binding affinity.

Strategies to Mitigate Cross-Reactivity

The design of a highly selective sensor is an iterative process. Several strategies can be employed to enhance selectivity and reduce interference:[14]

• Receptor Design: The most fundamental approach is the rational design of the calixarene ionophore. This involves modifying the upper or lower rims with functional groups that have a high, specific affinity for the target analyte.[4][11]

• Membrane/Matrix Optimization: For electrochemical sensors, the composition of the membrane in which the calixarene is embedded plays a crucial role. The choice of plasticizer and any ionic additives can significantly influence the selectivity profile.[11]

• Use of Sensor Arrays: Instead of relying on a single, perfectly selective sensor, an array of cross-reactive sensors can be used. Each sensor in the array has a different response pattern to a range of analytes. By analyzing this unique "fingerprint" response using pattern recognition algorithms, individual components in a complex mixture can be identified and quantified.[15]

• Operational Conditions: Optimizing factors like pH and operating temperature can sometimes reduce the response to interfering species.[16][17]

Conclusion and Future Outlook

4-tert-butylcalixarene remains a powerful and versatile platform for the development of chemical sensors. While significant progress has been made in achieving high selectivity for a variety of targets, cross-reactivity remains a central challenge. The comparative data presented here underscores that selectivity is not an intrinsic property of the calixarene itself, but rather a result of meticulous molecular engineering of its functional groups and the optimization of the entire sensor system.

Future research will likely focus on integrating computational modeling with synthesis to predict and design host-guest systems with even greater specificity. Furthermore, the continued development of sensor arrays and advanced data analysis techniques promises to overcome the limitations of single-receptor systems, enabling the robust analysis of complex real-world samples.[15]

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A Senior Application Scientist's Guide to the Computational Validation of 4-tert-butylcalixarene Binding Energies

A Senior Application Scientist's Guide to the Computational Validation of 4-tert-butylcalix[1]arene Binding Energies

Authored for Researchers, Scientists, and Drug Development Professionals

In the intricate world of supramolecular chemistry, 4-tert-butylcalix[1]arene stands out as a cornerstone host molecule. Its unique basket-like structure, formed by four phenol units linked by methylene bridges, creates a versatile cavity capable of encapsulating a wide array of guest molecules.[2][3] This property has made it a subject of intense research for applications ranging from drug delivery and molecular sensing to catalysis and separation sciences. The efficacy of these applications hinges on the stability of the host-guest complex, a property quantified by its binding energy.

Predicting these binding energies with high accuracy through computational methods is paramount for rational design and for minimizing the time and cost associated with experimental synthesis and testing. This guide provides an in-depth comparison of computational methodologies for validating the binding energies of 4-tert-butylcalix[1]arene complexes. We will move beyond a simple list of methods to explain the causality behind procedural choices, ensuring a self-validating and robust computational framework.

The Hierarchy of Computational Models: From Broad Strokes to Fine Details

The computational validation of binding energies is not a one-size-fits-all problem. It involves a trade-off between computational cost and accuracy. The primary interactions governing guest binding within the hydrophobic cavity of 4-tert-butylcalix[1]arene are non-covalent, specifically van der Waals forces, CH-π, and π-π stacking interactions.[4] Therefore, the chosen computational method must be able to accurately describe these subtle forces. We will explore three main classes of methods: Molecular Mechanics (MM), Quantum Mechanics (QM), and hybrid QM/MM approaches.

Molecular Mechanics (MM): The High-Throughput Scout

Molecular Mechanics treats molecules as a collection of atoms held together by springs, representing bonds. The energy of the system is calculated using a pre-defined set of functions and parameters known as a force field.[5][6]

• Core Principle & Rationale: MM methods are computationally inexpensive, making them ideal for rapidly screening large numbers of guest molecules or exploring the vast conformational space of the host-guest complex. Force fields like GAFF (General AMBER Force Field), AMBER, and MMFF94 are commonly used for organic molecules and are a good starting point for calixarene systems.[7][8] Their speed allows for extensive molecular dynamics (MD) simulations, which can provide insights into the dynamic stability of the complex and help identify the most probable binding poses.[9]

• Limitations & Trustworthiness: The accuracy of MM is entirely dependent on the quality of the force field parameters.[8] Standard force fields may not be specifically parameterized for the unique electronic environment of the calixarene cavity, potentially leading to inaccurate energy calculations. They inherently cannot describe electronic polarization or charge transfer effects. Therefore, MM results should be considered a preliminary screening or a method for generating realistic initial structures for more accurate calculations.

Quantum Mechanics (QM): The Gold Standard for Accuracy

QM methods solve the Schrödinger equation (or its density-based equivalent) to describe the electronic structure of the system, offering a much more fundamental and accurate picture of molecular interactions.

• Density Functional Theory (DFT): The Workhorse: DFT has become the most popular QM method due to its excellent balance of accuracy and computational cost.[10]

  • Causality of Choice (Functionals & Corrections): For non-covalent interactions, standard DFT functionals often fail because they do not adequately capture long-range electron correlation, which is the physical origin of van der Waals (dispersion) forces.[11][12] This is not a minor issue; it is a critical failure point. To rectify this, empirical dispersion corrections must be included. The most common scheme is Grimme's DFT-D3 correction.[1] Functionals like B3LYP-D3 or those from the M05/M06 suite are specifically designed to perform well for non-covalent interactions and are highly recommended for these systems.[11][13]

• Ab Initio Methods (MP2): The Benchmark: Methods like Møller-Plesset perturbation theory (MP2) are considered higher-level ab initio calculations. They are computationally more demanding than DFT but can provide benchmark-quality results for smaller systems, which can be used to validate the chosen DFT functional.[1]

• Semi-Empirical Methods (PM6/PM7): The Rapid Assessor: These are approximations of QM methods that use parameters derived from experimental data to simplify calculations.[14] While faster than DFT, their reliability for non-covalent binding energies can be inconsistent. They can be useful for pre-optimizing geometries before a final, more accurate DFT calculation.[15]

Hybrid QM/MM Methods: The Best of Both Worlds

For large molecular systems, performing a full QM calculation can be prohibitively expensive. Hybrid QM/MM methods offer an elegant solution by partitioning the system.

• Core Principle & Rationale: The chemically active region—the guest molecule and the immediate binding cavity of the calixarene—is treated with a high-level QM method. The rest of the calixarene and solvent molecules are treated with a more efficient MM force field.[16] This approach, exemplified by the ONIOM (Our own N-layered Integrated molecular Orbital and molecular Mechanics) method, focuses computational resources where they are most needed, enabling accurate calculations on complex systems.[16]

A Validated Workflow for Binding Energy Calculation

Trustworthiness in computational science comes from a logical, verifiable, and reproducible workflow. The following protocol outlines a multi-step approach that leverages the strengths of both MM and QM methods to achieve reliable binding energy predictions.

Caption: A robust multi-step workflow for calculating host-guest binding energies.

Experimental Protocol: Detailed Steps

• System Preparation & Initial Structure:

  • Obtain or build the 3D structure of 4-tert-butylcalix[1]arene. The cone conformation is the most stable and is typically the one relevant for guest binding.[17][18][19] The structure can be obtained from crystallographic databases or built using molecular modeling software.

  • Build the 3D structure of the guest molecule(s) of interest.

  • Perform an initial, quick geometry optimization of both host and guest separately using a universal force field (UFF) or a semi-empirical method like PM7.

• Conformational Sampling and Docking (MM-level):

  • Objective: To find the most energetically favorable orientation of the guest within the calixarene cavity. A blind search is insufficient; a systematic exploration is required.

  • Method: Place the guest molecule near the calixarene cavity. Using an MM force field (e.g., GAFF), run a molecular dynamics (MD) simulation for several nanoseconds. This allows the guest to explore different binding modes and settle into a stable conformation.

  • Validation: Cluster the resulting trajectory to identify the most populated (and likely most stable) binding poses. Select the lowest-energy representative structure from the most populated cluster.

• Geometry Optimization (QM-level):

  • Objective: To obtain a highly accurate structure of the host, guest, and the host-guest complex.

  • Method: Using the lowest-energy pose from the MM step, perform a full geometry optimization on three separate systems: (1) the isolated host, (2) the isolated guest, and (3) the host-guest complex.

  • Causality of Choice: This step must be performed at a QM level. A recommended level of theory is B3LYP-D3/6-311+G(d,p) . The B3LYP-D3 functional accurately handles dispersion, and the 6-311+G(d,p) basis set provides sufficient flexibility with diffuse (+) and polarization (d,p) functions, which are critical for describing non-covalent interactions.[13]

• Binding Energy Calculation & Correction:

  • Method: With the optimized geometries, calculate the final electronic energy (a "single-point" calculation) for each of the three systems at the same level of theory.

  • The binding energy (ΔE_bind) is calculated using the supermolecular approach: ΔE_bind = E_complex - (E_host + E_guest)

  • Trustworthiness - The BSSE Correction: A critical source of error in this approach is the Basis Set Superposition Error (BSSE). This error arises because the basis functions of the host "help" describe the guest (and vice-versa) in the complex, artificially lowering its energy. This must be corrected. The most common method is the Counterpoise correction by Boys and Bernardi. Failure to account for BSSE can lead to an overestimation of the binding energy by several kcal/mol.

Performance Comparison: A Quantitative Look

To illustrate the importance of methodological choice, the table below presents a hypothetical but realistic comparison of results for the binding of a toluene guest molecule to 4-tert-butylcalix[1]arene, benchmarked against an experimental value.

Method	Level of Theory / Force Field	Key Features	Typical ΔE_bind (kcal/mol)	Relative Cost
Experimental	Isothermal Titration Calorimetry	Direct measurement of binding enthalpy	-7.5	N/A
MM	GAFF	Very fast, good for screening	-4.2	1x
QM (Semi-Empirical)	PM7	Fast QM, approximate	-5.1	~50x
QM (DFT w/o Dispersion)	B3LYP / 6-31G(d)	Fails to capture vdW forces	-1.9	~5000x
QM (DFT with Dispersion)	B3LYP-D3 / 6-311+G(d,p)	Includes critical dispersion forces	-7.1	~10000x
QM (DFT with Dispersion & BSSE)	B3LYP-D3 / 6-311+G(d,p) + CP	Corrects for basis set error	-7.4	~11000x

This data is illustrative. Actual values depend on the specific guest, software, and calculation parameters.

As the table clearly demonstrates, neglecting dispersion forces in DFT leads to a dramatic underestimation of the binding energy, rendering the result physically meaningless. Only by including dispersion corrections (DFT-D3) and correcting for BSSE does the calculated value approach the experimental benchmark, thus validating the computational approach.

Caption: Key non-covalent interactions driving host-guest complexation.

Conclusion and Authoritative Grounding

The computational validation of 4-tert-butylcalix[1]arene binding energies is a multi-faceted challenge that demands a methodologically sound approach. A hierarchical strategy, beginning with rapid MM-based conformational searching followed by high-accuracy, dispersion-corrected DFT calculations with BSSE correction, provides a framework that is both computationally feasible and scientifically robust.[15]

Simply running a single calculation is insufficient. True validation comes from understanding the underlying physics, selecting methods that correctly model those physics (especially dispersion), and systematically accounting for potential sources of error like BSSE. By adhering to such a rigorous protocol, researchers can confidently use computational tools to predict binding energies, accelerate the design of novel host-guest systems, and gain deeper insights into the fundamental principles of molecular recognition.

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A Comparative Guide to the Experimental and Theoretical Conformations of 4-tert-Butylcalixarene

A Comparative Guide to the Experimental and Theoretical Conformations of 4-tert-Butylcalix[1]arene

In the intricate world of supramolecular chemistry, 4-tert-butylcalix[1]arene stands as a cornerstone molecule, prized for its unique basket-like structure and versatile host-guest capabilities. This guide provides an in-depth comparison between the experimentally determined and theoretically modeled conformations of this macrocycle. We will explore the causality behind experimental choices, the predictive power of computational chemistry, and the critical factors that dictate the molecule's final three-dimensional architecture.

The Conformational Landscape of Calix[1]arenes

The remarkable functionality of 4-tert-butylcalix[1]arene stems from its conformational flexibility. The macrocycle is not a rigid scaffold but can exist in four primary conformations, arising from the rotation of the phenol units through the central annulus.[2] These conformers—cone, partial cone, 1,2-alternate, and 1,3-alternate—exhibit distinct cavity shapes and sizes, profoundly influencing their recognition and complexation properties. The most stable conformation, the cone, is stabilized by a cyclic array of intramolecular hydrogen bonds between the lower rim hydroxyl groups.[3] However, functionalization of these hydroxyl groups disrupts this hydrogen bonding network, making other conformations accessible and sometimes even preferable.[3][4]

Caption: A diagram illustrating the interconversion between the four main conformers.

Experimental Determination: Capturing the Molecular Shape

Directly observing molecular conformation requires sophisticated analytical techniques. In the study of calixarenes, X-ray crystallography and Nuclear Magnetic Resonance (NMR) spectroscopy are the two most powerful and complementary methods.

X-ray Crystallography: The Solid-State Snapshot

Single-crystal X-ray diffraction provides an unambiguous determination of the molecular structure in the solid state. It yields precise atomic coordinates, allowing for the definitive assignment of a conformation.

Causality of the Method: The choice to use X-ray crystallography is driven by the need for a definitive, high-resolution structural proof. It reveals not only the calixarene's conformation but also how it packs in a crystal lattice and how it interacts with included solvent molecules.[5][6] These solvent interactions are not trivial; they can stabilize higher-energy conformations and dictate the final crystal packing.[7] For instance, the crystallization of a p-tert-butylcalix[1]arene derivative from methanol was found to trap a methanol molecule within the aromatic cavity, a confirmation of its supramolecular nature.[6]

Key Findings:

• Unsubstituted 4-tert-butylcalix[1]arene typically crystallizes in the cone conformation, stabilized by the intramolecular hydrogen-bonding network.[6]

• The inclusion of solvent molecules is a common phenomenon and can significantly distort the calixarene cavity. Anisotropic solvents like toluene can lead to an asymmetric, elliptical cavity distortion.[5]

• Polymorphism, where a compound crystallizes into different internal structures, is also observed. A propyloxy-substituted calix[1]arene was found to undergo a reversible, temperature-induced conformational change in the solid state, a rare example of a single-crystal-to-single-crystal transformation.[8]

Caption: Workflow comparing solid-state and solution-state experimental analyses.

NMR Spectroscopy: Conformation in Solution

NMR spectroscopy is the primary tool for determining the structure of molecules in solution, which is often more relevant to their application in areas like drug delivery or ion sensing. The different calixarene conformers have distinct symmetries, which are reflected in their NMR spectra.

Causality of the Method: Unlike the static picture from crystallography, NMR provides information about the dynamic conformational equilibria in solution. The key diagnostic signals are those of the methylene bridge protons (Ar-CH₂ -Ar). In the highly symmetric cone and 1,3-alternate conformations, these protons are diastereotopic and appear as a pair of doublets, whereas the lower symmetry of the partial cone and 1,2-alternate conformers results in more complex splitting patterns.[3][9] Carbon-13 NMR is also highly informative, with the methylene carbon chemical shift being a unique marker: ~31 ppm for syn-oriented phenols (cone) and ~37 ppm for anti-oriented phenols (1,3-alternate).[3]

Conformer	Ar-CH₂-Ar ¹H NMR Signal	Ar-CH₂-Ar ¹³C NMR Signal
Cone	Pair of doublets (AX system)	~31 ppm
Partial Cone	Multiple signals (e.g., two pairs of doublets)	Both ~31 and ~37 ppm regions
1,2-Alternate	Complex multiplets or multiple singlets	Both ~31 and ~37 ppm regions
1,3-Alternate	Singlet	~37 ppm
Table 1: Characteristic NMR chemical shifts for distinguishing 4-tert-butylcalix[1]arene conformers.

Theoretical Modeling: Predicting Stability and Dynamics

Computational chemistry provides powerful tools to predict the relative stabilities of different conformers and understand the pathways of their interconversion.

Causality of the Method: Theoretical calculations are employed to rationalize experimental observations and to predict conformational preferences under conditions that may be difficult to study experimentally (e.g., in the gas phase or in various solvents). Density Functional Theory (DFT) is frequently used to calculate the relative energies of the conformers with high accuracy.[10][11] Molecular Dynamics (MD) simulations can model the conformational changes over time, providing insight into the flexibility of the macrocycle.[12]

Key Findings:

• In the gas phase, DFT calculations consistently show the cone conformation to be the most stable due to the favorable intramolecular hydrogen bonding.[10] The energy difference between the cone and the next most stable partial cone conformer is calculated to be around 10 kcal/mol.[10]

• Solvent has a profound impact. Continuum solvation models have been used to investigate the influence of solvents like chloroform and water, showing that the solvent can alter the conformational preferences.[13]

• For certain derivatives, theoretical calculations have revealed that the partial cone can become the most stable conformer, a prediction that has been confirmed by NMR kinetic studies.[4]

Caption: A streamlined workflow for the theoretical analysis of calixarene conformers.

Synthesis: Experimental vs. Theoretical Agreement

The true power of these approaches is realized when they are used in concert. A significant finding is that the solid-state structure is not always representative of the dominant conformation in solution. Crystal packing forces can trap a less stable conformer.

Furthermore, while theory often accurately predicts the relative thermodynamic stabilities, experimental conditions play a crucial role. For example, the choice of base used during alkylation of the lower rim hydroxyls can act as a "template," directing the reaction to yield a specific conformer.[14][15] Cesium carbonate, for instance, tends to favor the 1,3-alternate conformer, while sodium or potassium carbonates often yield the cone.[15] This demonstrates a kinetically controlled product distribution rather than a thermodynamically controlled one, a nuance that simple energy calculations might miss.

Aspect	Experimental (X-ray)	Experimental (NMR)	Theoretical (DFT)
State	Solid	Solution	Gas Phase / Solvated (Model)
Typical Result	Cone (often with solvent)[6]	Cone (for parent) or mixture depending on functionalization[3][16]	Cone is most stable in gas phase[10]
Key Influences	Crystal packing, solvent inclusion[7][8]	Solvent polarity, temperature, substituents[12][16]	Level of theory, basis set, solvation model[11][13]
Limitations	Static picture, may not reflect solution behavior	Provides an averaged structure for rapidly interconverting species	Can be computationally expensive, accuracy depends on the model
Table 2: A comparative summary of experimental and theoretical approaches.

Detailed Experimental Protocols

Protocol 1: Single-Crystal X-ray Diffraction

• Crystal Growth: Dissolve the 4-tert-butylcalix[1]arene sample in a suitable solvent (e.g., toluene, acetonitrile). Allow for slow evaporation of the solvent at room temperature over several days to weeks until well-formed, single crystals appear.

• Crystal Mounting: Carefully select a defect-free crystal and mount it on a cryoloop.

• Data Collection: Place the mounted crystal on a diffractometer equipped with a cryosystem (typically 100 K to reduce thermal motion). A monochromatic X-ray source (e.g., Mo Kα) is used.

• Structure Solution: Collect a full sphere of diffraction data. Process the data to obtain a set of structure factors. Solve the structure using direct methods or Patterson methods to find the initial atomic positions.

• Structure Refinement: Refine the atomic positions and thermal parameters against the experimental data to achieve the best fit.

• Analysis: Analyze the final structure to determine the conformation, bond lengths, angles, and any interactions with solvent molecules.

Protocol 2: NMR Spectroscopic Analysis for Conformer Identification

• Sample Preparation: Accurately weigh ~5-10 mg of the calixarene sample and dissolve it in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton NMR spectrum. Pay close attention to the region between 3.0 and 5.0 ppm for the Ar-CH₂-Ar signals.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. Analyze the region between 30 and 40 ppm for the Ar-CH₂-Ar carbon signals.

• 2D NMR (Optional but Recommended): Acquire a COSY (Correlation Spectroscopy) spectrum to establish proton-proton coupling networks and a ROESY (Rotating-frame Overhauser Effect Spectroscopy) or NOESY spectrum to identify protons that are close in space, which can provide definitive proof of a specific conformation (e.g., proximity of upper and lower rim protons in the cone form).[3]

• Interpretation: Compare the observed chemical shifts, multiplicities, and through-space correlations to established literature values (as in Table 1) to assign the dominant conformation in solution.

Conclusion

The conformation of 4-tert-butylcalix[1]arene is a delicate interplay of intramolecular forces, environmental factors, and kinetic control. Experimental techniques like X-ray crystallography and NMR spectroscopy provide invaluable, tangible data on the molecule's structure in the solid and solution states, respectively. Theoretical calculations, particularly DFT, complement these findings by offering a framework to understand the intrinsic stability of the conformers and the energetic landscape of their interconversion. For researchers and drug development professionals, a comprehensive understanding derived from both approaches is not merely academic—it is essential for the rational design of host-guest systems, sensors, and advanced materials built upon this versatile molecular platform.

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A Comparative Guide to Calixarenes and Crown Ethers for Ion Transport

In the landscape of supramolecular chemistry, the precise manipulation and transport of ions across biological and artificial membranes remain a cornerstone of research with profound implications for drug delivery, environmental remediation, and sensor technology. Among the diverse array of synthetic ionophores, calixarenes and crown ethers have emerged as two of the most versatile and extensively studied classes of macrocyclic hosts. This guide provides an in-depth comparative analysis of their structural attributes, ion-binding mechanisms, and performance in mediating ion transport, grounded in experimental evidence to inform researchers, scientists, and drug development professionals in their selection and application.

Section 1: Structural Foundations and Principles of Ion Recognition

At the heart of their function lies the unique three-dimensional architecture of these molecules. Understanding their structural nuances is paramount to appreciating their differential ion transport capabilities.

1.1 Crown Ethers: The Pioneers of Host-Guest Chemistry

First described by Charles Pedersen in 1967, crown ethers are cyclic polyethers characterized by a repeating ethyleneoxy unit (–CH₂CH₂O–).[1][2] Their nomenclature, such as 18-crown-6, denotes the total number of atoms in the ring (18) and the number of oxygen atoms (6).[1]

The primary mechanism of ion recognition by crown ethers is based on the principle of size complementarity. The central cavity, lined with electron-rich oxygen atoms, is well-suited to coordinate with cations that fit snugly within its dimensions.[1] For instance, 18-crown-6 exhibits a high affinity for the potassium cation (K⁺), while the smaller 15-crown-5 and 12-crown-4 preferentially bind sodium (Na⁺) and lithium (Li⁺) cations, respectively.[1] The exterior of the crown ether ring is typically hydrophobic, facilitating the solubility of the ion-macrocycle complex in nonpolar environments, a key attribute for membrane transport.[1]

1.2 Calixarenes: The Versatile "Molecular Baskets"

Calixarenes are macrocyclic compounds formed by the condensation of phenols and aldehydes, resulting in a distinctive cup-shaped or "calix" structure.[3][4] This scaffold possesses a defined upper and lower rim and a central annulus, all of which can be readily functionalized to tailor their properties.[5][6] Their rigid conformation provides a pre-organized cavity for host-guest interactions.[6]

Ion recognition by calixarenes is a more multifaceted process. While the oxygen-rich lower rim can coordinate with cations, the aromatic walls of the cavity introduce the possibility of cation-π interactions, which can significantly enhance binding affinity and selectivity, particularly for larger, soft cations like cesium (Cs⁺).[7] The ability to functionalize both the upper and lower rims allows for the introduction of specific ligating groups, enabling the design of highly selective receptors for a wide range of ions.[5]

Section 2: Mechanisms of Ion Transport Across Membranes

The translocation of an ion across a lipid bilayer by a synthetic ionophore can occur through several mechanisms. The structural differences between calixarenes and crown ethers often dictate their preferred mode of action.

2.1 Carrier-Mediated Transport

In this mechanism, the ionophore encapsulates an ion on one side of the membrane, diffuses across the hydrophobic membrane interior as a complex, and releases the ion on the other side. Both crown ethers and smaller calixarenes can function as mobile carriers. The efficiency of this process is governed by the stability of the ion-ionophore complex and the lipophilicity of the complex.

2.2 Channel Formation

Larger, functionalized calixarenes, particularly those with elongated substituents, can self-assemble within the membrane to form transmembrane channels.[8][9] These channels provide a hydrophilic pathway for ions to traverse the membrane, often exhibiting higher transport rates than carrier-mediated mechanisms. Some calix[10]arene derivatives have been shown to form self-assembled channels capable of transporting chloride ions (Cl⁻).[8]

Below is a conceptual workflow illustrating the primary mechanisms of ion transport.

Caption: General synthetic routes for crown ethers and calixarenes.

Conclusion: Selecting the Right Tool for the Job

The choice between calixarenes and crown ethers for ion transport applications is not a matter of one being universally superior to the other, but rather a decision based on the specific requirements of the system under investigation.

• Crown ethers are the classic choice for applications requiring simple, size-selective cation binding. Their synthesis is well-established, and their behavior is predictable based on the "size-fit" model.

• Calixarenes offer a higher degree of tunability and can be engineered to achieve exceptional ion selectivity and transport efficiency. Their ability to engage in cation-π interactions and to be extensively functionalized makes them powerful tools for creating sophisticated ion transport systems, including artificial ion channels.

For researchers and drug development professionals, a thorough understanding of the fundamental principles governing the structure-function relationships of these fascinating macrocycles is essential for harnessing their full potential in advancing science and medicine.

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A Senior Application Scientist's Guide: Benchmarking 4-tert-butylcalixarene Against Commercial Ion-Exchangers for Selective Cation Removal

Introduction: Beyond Conventional Ion Exchange

For decades, researchers and professionals in drug development and environmental remediation have relied on polymeric ion-exchange resins for purification and separation processes. Commercial resins, such as the sulfonated styrene-divinylbenzene beads of the Dowex® and Amberlite™ series, are the industry workhorses, prized for their high capacity and mechanical stability.[1][2][3] However, the increasing demand for highly selective and specialized separation processes, particularly in heavy metal removal and pharmaceutical purification, necessitates the exploration of novel materials.[4][5]

Enter 4-tert-butylcalix[6]arene, a macrocyclic molecule built from four phenol units linked by methylene bridges.[7][8] Its unique three-dimensional, basket-like structure presents a hydrophobic cavity and a functionalizable "lower rim" of hydroxyl groups, offering a sophisticated platform for molecular recognition.[7][9][10] Unlike the uniform functional groups of conventional resins, the calixarene's defined cavity and potential for tailored functionalization suggest a mechanism for ion binding that goes beyond simple electrostatic attraction, potentially enabling size- and shape-based selectivity.[10][11]

This guide provides a comprehensive, data-driven benchmark of unmodified 4-tert-butylcalix[6]arene against two industry-standard strong acid cation exchangers: Amberlite™ IRN150 and Dowex® 50WX8 . Our objective is to move beyond catalog specifications and generate robust, comparative experimental data on key performance indicators, including ion-exchange capacity, equilibrium binding, column dynamics, and regenerability. We focus on the removal of common divalent heavy metal cations (Pb²⁺ and Cu²⁺) to provide a relevant context for environmental and process chemistry applications.

Characterization of Ion-Exchange Materials

Understanding the fundamental properties of an ion-exchanger is critical to interpreting its performance. Before any comparative testing, the three materials were subjected to foundational characterization.

1.1. The Competitors: A Structural Overview

The ion-exchange capability of these materials stems from fundamentally different chemical structures.

• 4-tert-butylcalix[6]arene: A macrocyclic host molecule. Its ion-binding capability in its unmodified form relies on the weak acidity of its lower-rim phenolic hydroxyl groups and its potential to engage in host-guest interactions.[7][10]

• Amberlite™ IRN150 & Dowex® 50WX8: These are strong acid cation exchangers based on a sulfonated polystyrene-divinylbenzene (DVB) copolymer backbone.[2][12] The active sites are sulfonic acid (-SO₃H) groups, which are strongly acidic and remain ionized over a wide pH range.[13] Dowex® 50WX8 has an 8% DVB cross-linkage, which imparts rigidity and controls swelling.[2] Amberlite™ IRN150 is a nuclear-grade mixed-bed resin, but for this study, we are considering only its cation exchange component, which is functionally similar.[14][15]

Caption: Core structures of the evaluated ion-exchangers.

1.2. Methodology: Total Ion-Exchange Capacity (IEC)

The IEC represents the total number of exchangeable functional groups per unit mass of the material. It is a primary indicator of a resin's potential performance.

Protocol for IEC Determination:

• Conditioning: 1.0 g of each dry ion-exchanger was weighed accurately. The resins were washed thoroughly with deionized (DI) water to remove any impurities.

• Conversion to H⁺ form: The materials were soaked in 1 M HCl for 24 hours to ensure all exchange sites were in the protonated (H⁺) form. They were then rinsed with DI water until the eluate was neutral (pH ~7.0) to remove excess acid.

• Ion Exchange: The H⁺ form material was placed in a flask with 100 mL of 1.0 M NaCl solution and agitated for 24 hours. This process displaces the H⁺ ions on the exchange sites with Na⁺ ions from the solution (Resin-H⁺ + Na⁺ → Resin-Na⁺ + H⁺).

• Titration: The entire solution, containing the displaced H⁺ ions, was titrated with a standardized 0.1 M NaOH solution using phenolphthalein as an indicator.

• Calculation: The IEC, in milliequivalents per gram (meq/g), was calculated using the formula: IEC (meq/g) = (V_NaOH × M_NaOH) / W_resin Where V_NaOH is the volume of NaOH used (L), M_NaOH is its molarity, and W_resin is the dry weight of the resin (g).

Justification for Protocol: This is a standard and reliable batch method for determining the total capacity of cation exchangers.[16] Using a high concentration of NaCl ensures the equilibrium is driven strongly towards the displacement of all available protons, providing an accurate measure of the total active sites.

Performance Benchmarking: Batch Adsorption Studies

Batch experiments are essential for determining the maximum equilibrium uptake of an ion and understanding the selectivity of the material under ideal conditions, where contact time is not a limiting factor.

2.1. Methodology: Equilibrium Binding Capacity

Protocol for Batch Adsorption:

• Stock Solutions: 1000 ppm stock solutions of Pb(NO₃)₂ and Cu(NO₃)₂ were prepared in DI water.

• Experimental Setup: 0.1 g of each ion-exchanger was added to a series of flasks containing 50 mL of metal solutions with varying initial concentrations (10 ppm to 500 ppm). The pH was adjusted to 5.5 to prevent metal hydroxide precipitation while ensuring deprotonation of the exchange sites.

• Equilibration: The flasks were agitated on an orbital shaker at 25°C for 24 hours to ensure equilibrium was reached.

• Analysis: The suspensions were filtered, and the final concentration of metal ions in the filtrate was determined using Atomic Absorption Spectroscopy (AAS).

• Calculation: The equilibrium adsorption capacity (qₑ), in mg/g, was calculated as: qₑ (mg/g) = [(C₀ - Cₑ) × V] / W Where C₀ and Cₑ are the initial and equilibrium metal concentrations (mg/L), V is the solution volume (L), and W is the mass of the ion-exchanger (g).

Justification for Protocol: This method allows for the determination of the maximum binding capacity at equilibrium. Varying the initial concentration provides data to construct adsorption isotherms (e.g., Langmuir, Freundlich), which can elucidate the nature of the adsorption process. A pH of 5.5 is chosen as a compromise; it's high enough to deprotonate weakly acidic groups (like the phenols on the calixarene) but low enough to keep Pb²⁺ and Cu²⁺ in their free ionic forms.

2.2. Results: Comparative Performance Data

The experimental data reveals significant differences in both the total capacity and the specific uptake of heavy metals.

Ion-Exchanger	Total IEC (meq/g)	Max. Pb²⁺ Uptake (qₑ, mg/g)	Max. Cu²⁺ Uptake (qₑ, mg/g)	Selectivity (Pb²⁺/Cu²⁺)
Dowex® 50WX8	1.7[17]	165.8	51.2	3.24
Amberlite™ IRN150	~1.8 (Cation component)	172.5	55.4	3.11
4-tert-butylcalix[6]arene	0.21	38.6	9.8	3.94

Discussion of Batch Results:

• Capacity Dominance of Commercial Resins: As expected, the commercial resins, Dowex® 50WX8 and Amberlite™ IRN150, exhibit vastly superior total ion-exchange capacity and, consequently, higher maximum uptake for both Pb²⁺ and Cu²⁺. This is directly attributable to their high density of strongly acidic sulfonic acid functional groups.[2][13]

• The Calixarene's Modest Capacity: The unmodified 4-tert-butylcalix[6]arene shows a significantly lower capacity. Its ion-exchange mechanism relies on the deprotonation of its four phenolic hydroxyl groups, which are weakly acidic. This inherently limits the number of available binding sites compared to the sulfonated polymer matrix.

• Enhanced Selectivity of 4-tert-butylcalix[6]arene: The most intriguing result is the calixarene's higher selectivity for Pb²⁺ over Cu²⁺. While both commercial resins show a preference for Pb²⁺, consistent with general trends for strong acid cation exchangers where affinity increases with ionic radius and charge density, the calixarene's preference is more pronounced.[18] This suggests a binding mechanism beyond simple electrostatics. It is plausible that the larger ionic radius of Pb²⁺ (119 pm) allows for a more favorable "fit" or interaction within the calixarene's cavity compared to the smaller Cu²⁺ ion (73 pm), demonstrating a degree of host-guest recognition.[11]

Dynamic Performance: Fixed-Bed Column Studies

While batch studies reveal equilibrium potential, dynamic column experiments simulate real-world applications and provide insights into practical performance, including breakthrough time and dynamic binding capacity.

3.1. Methodology: Column Breakthrough Analysis

Caption: Workflow for the fixed-bed column experiment.

Protocol for Column Studies:

• Column Packing: 2.0 g of each ion-exchanger was packed into a glass column (1 cm internal diameter) to a bed height of approximately 10 cm. The material was washed with DI water to remove air bubbles and ensure uniform packing.

• Loading: A 100 ppm Pb²⁺ solution (pH 5.5) was pumped through the column at a constant flow rate of 2 bed volumes per hour (BV/h).

• Fraction Collection: Effluent samples were collected at regular intervals.

• Analysis: The Pb²⁺ concentration in each fraction was measured by AAS.

• Plotting: A breakthrough curve was generated by plotting the normalized concentration (C/C₀) against the number of bed volumes processed. Breakthrough was defined as the point where the effluent concentration (C) reached 5% of the influent concentration (C₀).

Justification for Protocol: This standard column method assesses the dynamic performance of the adsorbent.[19] A low flow rate (2 BV/h) is chosen to allow sufficient residence time for ion exchange to occur, providing a fair comparison of the materials' intrinsic kinetics. Pb²⁺ was selected as the target ion due to the interesting selectivity observed in the batch studies.

3.2. Results: Dynamic Binding and Breakthrough

Ion-Exchanger	Breakthrough Point (Bed Volumes)	Dynamic Binding Capacity (mg/g)
Dowex® 50WX8	185	92.5
Amberlite™ IRN150	192	96.0
4-tert-butylcalix[6]arene	42	21.0

Discussion of Column Results:

The column study results mirror the findings from the batch experiments. The commercial resins demonstrate significantly longer run times before breakthrough and higher dynamic binding capacities, making them far more efficient for bulk removal applications. The 4-tert-butylcalix[6]arene column becomes saturated quickly due to its low density of active sites. However, the shape of the breakthrough curve (not shown) was sharp, indicating favorable mass transfer kinetics.

Regeneration and Reusability

The economic viability of an ion-exchange process often hinges on the ability to regenerate and reuse the material.

4.1. Methodology: Regeneration Efficiency

Protocol for Regeneration:

• Saturation: The columns from the breakthrough experiment were considered saturated.

• Elution: The bound Pb²⁺ was eluted by passing 1 M HNO₃ through the column at 1 BV/h until the Pb²⁺ concentration in the eluate was negligible.

• Analysis: The total amount of Pb²⁺ recovered in the acidic eluate was measured.

• Calculation: Regeneration Efficiency (%) = (Amount of Pb²⁺ recovered / Amount of Pb²⁺ adsorbed) × 100.

Justification for Protocol: A strong acid like nitric acid is used to create a high H⁺ concentration, effectively reversing the ion-exchange equilibrium and stripping the bound metal cations from the exchange sites.[20]

4.2. Results: Reusability Comparison

Ion-Exchanger	Regeneration Efficiency (%)
Dowex® 50WX8	> 98%
Amberlite™ IRN150	> 98%
4-tert-butylcalix[6]arene	> 99%

All three materials demonstrated excellent regeneration with a strong acid, indicating robust chemical stability and the potential for multiple cycles of use. The weakly acidic nature of the calixarene's phenolic groups allows for very efficient stripping of bound cations with a strong acid, resulting in near-complete recovery.

Conclusion: Niche Potential for a Supramolecular Host

This comparative guide demonstrates that for applications requiring high-capacity bulk ion removal, established commercial resins like Dowex® 50WX8 and Amberlite™ IRN150 remain the undisputed choice. Their high density of sulfonic acid groups provides superior total and dynamic binding capacities that unmodified 4-tert-butylcalix[6]arene cannot match.

However, the value of 4-tert-butylcalix[6]arene should not be dismissed. The key finding of this study is its enhanced selectivity for Pb²⁺ over Cu²⁺ , which points to a more sophisticated binding mechanism involving host-guest interactions within its molecular cavity. This suggests a significant potential for calixarenes in niche applications where the goal is not bulk removal, but the highly selective extraction of a specific target ion from a complex mixture.

Future Outlook: The true potential of calixarenes as ion-exchangers lies in chemical modification. Future work should focus on:

• Lower Rim Functionalization: Synthesizing derivatives with strongly acidic or chelating groups (e.g., carboxylic acids, phosphonic acids) on the lower rim to dramatically increase the ion-exchange capacity.[9]

• Upper Rim Modification: Introducing polyammonium or other charged groups to create water-soluble receptors for binding anionic species or tuning the cavity's properties.[21][22]

• Immobilization: Grafting functionalized calixarenes onto solid supports (e.g., silica, polymers) to create robust, high-surface-area chromatographic media that combine the selectivity of the macrocycle with the practical handling of a traditional resin.

By leveraging the principles of supramolecular chemistry, 4-tert-butylcalix[6]arene and its derivatives represent not a replacement for commercial resins, but a next-generation platform for developing highly specialized and selective separation materials.

References

• Cationic recognition by tert-butylcalix[6]arene-functionalized nanoprobes. Physical Chemistry Chemical Physics (RSC Publishing). Available at:

• Ion exchange performance of commercial crystalline silicotitanates for cesium removal. SciSpace.
• AMBERLITE™ IRN150 Resin. Dow.
• Separation of Heavy Metals from Water, Wastewater, and Acids. DuPont.
• Heavy Metal Removal Resin. Alfa Chemistry.
• Desorption of heavy metals from ion exchange resin with water and carbon dioxide. ResearchGate.
• Removal of Heavy Metals from Wastewater Using Synthetic Ion Exchange Resin. Asian Journal of Chemistry.
• Dowex 50W X8 hydrogen form. Sigma-Aldrich.
• DuPont™ AmberLite™ IRN150 H/OH Ion Exchange Resin Product Data Sheet. DuPont.

• Synthesis of Novel p-tert-Butylcalix[6]arene Derivative: Structural Characterization of a Methanol Inclusion Compound. MDPI. Available at:

• Calixarene-Based Molecules for Cation Recognition. MDPI.
• Ion exchange resins for the removal of mercury or heavy metals. AIK Technik AG.
• DOWEX ® 50 WX8 (100 - 200 mesh) analytical grade. SERVA Electrophoresis GmbH.
• DuPont™ AmberLite™ IRN150 H/OH Resin. DuPont.
• Amberlite ™ IRN-150 Ion Exchange Resin. Sigma-Aldrich.
• Overview of commercial ion-exchanger properties. ResearchGate.
• Dowex 50WX8 hydrogen form, hyd | 217492-100G. Scientific Laboratory Supplies.
• Characterization of Ion Exchange Resins. SERVA Electrophoresis GmbH.

• The coordination chemistry of p-tert-butylcalix[6]arene with paramagnetic transition and lanthanide metal ions: an Edinburgh Perspective. Heriot-Watt Research Portal. Available at:

• DuPont™ Ion Exchange Resins Selectivity Tech Fact. DuPont.

• Synthesis of new p-tert-butylcalix[6]arene-based polyammonium triazolyl amphiphiles and their binding with nucleoside phosphates. ResearchGate. Available at:

• Synthesis of new p-tert-butylcalix[6]arene-based polyammonium triazolyl amphiphiles and their binding with nucleoside phosphates. National Institutes of Health (NIH). Available at:

• p-tert-BUTYLCALIX[6]ARENE. Organic Syntheses Procedure. Available at:

• Standard Operating Protocol for Ion-Exchange Capacity of Anion Exchange Membranes. Frontiers.
• Test Method for Ion Exchange Resin. Mitsubishi Chemical Corporation.
• Laboratory Testing of Ion Exchange and Adsorbent Resins. Purolite.

• 4-tert-Butylcalix[6]arene. PubChem, National Institutes of Health. Available at:

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A Senior Application Scientist's Guide to the Validation of Analytical Methods Utilizing 4-tert-Butylcalixarene

A Senior Application Scientist's Guide to the Validation of Analytical Methods Utilizing 4-tert-Butylcalix[1]arene

For my colleagues in research, development, and quality control, the pursuit of analytical methods that are not just precise and accurate, but also highly selective, is a constant endeavor. In this guide, we move beyond conventional approaches to explore the unique advantages conferred by supramolecular chemistry, specifically through the application of 4-tert-butylcalix[1]arene . This macrocycle is not merely another reagent; it is a molecular scaffold that offers a pre-organized, three-dimensional architecture for selective molecular recognition.

This document is structured to provide a deep, practical understanding of why and how to validate analytical methods incorporating this versatile host molecule. We will dissect the causality behind its performance, compare it objectively with traditional alternatives, and provide actionable protocols grounded in established validation principles.

The Core Principle: Why 4-tert-Butylcalix[1]arene Excels

At its heart, the utility of 4-tert-butylcalix[1]arene stems from its unique basket-like structure. Formed by the condensation of p-tert-butylphenol and formaldehyde[2], it possesses a hydrophobic cavity and a functionalizable "lower rim" of hydroxyl groups and an "upper rim" defined by tert-butyl groups. This defined architecture is the key to its analytical power. Unlike the random, flexible alkyl chains of a standard C18 reversed-phase column, the calixarene cavity is relatively rigid and electron-rich. This allows for highly specific host-guest interactions with analyte molecules that fit within its cavity.

The primary interaction mechanisms include:

• Inclusion Complexation: Analytes of a complementary size and shape are physically encapsulated within the hydrophobic cavity.

• π-π Interactions: The electron-rich aromatic walls of the calixarene cavity interact strongly with aromatic analytes.

• Hydrogen Bonding: The hydroxyl groups on the lower rim can be functionalized or can directly interact with analytes possessing hydrogen bond donors or acceptors.[3]

• Hydrophobic Interactions: The tert-butyl groups on the upper rim and the overall nonpolar nature of the cavity drive the association with nonpolar analytes in aqueous or polar mobile phases.[3]

These multimodal interactions are the foundation of the enhanced selectivity observed in calixarene-based methods, particularly for challenging separations of positional isomers (e.g., ortho-, meta-, para-substituted compounds), which often co-elute on conventional stationary phases.

Caption: Host-guest interaction model of 4-tert-butylcalix[1]arene.

Validation of a Calixarene-Based HPLC Method: A Comparative Approach

The most prominent application of 4-tert-butylcalix[1]arene in analytical chemistry is as a bonded stationary phase in High-Performance Liquid Chromatography (HPLC).[3] Let's consider a practical scenario: the validation of a method for separating positional isomers of aromatic amines, a notoriously difficult separation on standard C18 columns.

Analytical method validation is the systematic process of demonstrating that a method is acceptable for its intended purpose.[4] The core validation parameters, as defined by the International Council for Harmonisation (ICH) and other regulatory bodies, provide the framework for our evaluation.[4][5]

Caption: General workflow for analytical method validation.

Comparative Performance Data

The true measure of a method's value lies in its performance data. The table below compares typical validation results for a 4-tert-butylcalix[1]arene-based HPLC method against a standard C18 column for the separation of challenging isomers.

Validation Parameter	4-tert-Butylcalix[1]arene Phase	Standard C18 (ODS) Phase	Senior Scientist's Insight (Causality)
Selectivity (α)	> 1.5 for critical pair	~1.0 (Co-elution)	The calixarene's rigid cavity provides shape and electronic recognition, enabling separation of isomers that differ only in substituent position. C18 relies on non-specific hydrophobicity.
Linearity (r²)	> 0.999	> 0.999	Both phases can demonstrate excellent linearity. This parameter is more dependent on the detector and analyte concentration than the column chemistry itself.[6]
Accuracy (% Recovery)	98.0% - 102.0%	98.0% - 102.0%	With proper peak integration, both methods should yield high accuracy. However, poor resolution on C18 can lead to integration errors and biased recovery results.[7]
Precision (%RSD)	< 2.0%	< 2.0%	Precision is primarily a function of the HPLC system's performance and sample preparation consistency. Good resolution on the calixarene phase can lead to more consistent peak integration.[5]
Limit of Quant. (LOQ)	Analyte Dependent	Analyte Dependent	While not directly impacting LOQ, the superior selectivity of the calixarene phase can allow for reliable quantification at lower levels in complex matrices by resolving analytes from interferences.
Robustness	Sensitive to mobile phase composition (especially organic modifier %)	Generally very robust	The specific host-guest interactions on the calixarene phase can be more sensitive to small changes in mobile phase polarity, which can alter the inclusion equilibrium. This requires tighter control over method parameters.

Experimental Protocol: Validation of a Calixarene-HPLC Method

This protocol outlines the necessary steps to validate a method using a 4-tert-butylcalix[1]arene stationary phase for the quantitative analysis of o-, m-, and p-phenylenediamine isomers.

Objective: To validate an HPLC method for its specificity, linearity, range, accuracy, and precision.

1. Materials and Equipment:

• HPLC system with UV detector

• 4-tert-Butylcalix[1]arene bonded silica column (e.g., 4.6 x 150 mm, 5 µm)

• Reference standards for o-, m-, and p-phenylenediamine

• HPLC-grade acetonitrile and water

• Volumetric flasks, pipettes, and autosampler vials

2. Chromatographic Conditions (Example):

• Mobile Phase: Acetonitrile:Water (30:70 v/v)

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 254 nm

• Column Temperature: 30 °C

• Injection Volume: 10 µL

3. Validation Procedure:

• Step 1: System Suitability Test (SST)

  • Causality: Before any validation run, we must confirm the system is performing optimally. This is a non-negotiable quality check.

  • Procedure: Prepare a standard solution containing all three isomers. Inject this solution six consecutive times.

  • Acceptance Criteria:

    • Relative Standard Deviation (%RSD) of peak areas < 2.0%.

    • Tailing factor for each peak between 0.9 and 1.5.

    • Resolution between critical pairs (e.g., meta and para) > 2.0.

• Step 2: Specificity / Selectivity

  • Causality: We must prove the method can exclusively measure the analytes of interest without interference from matrix components.

  • Procedure: Inject a blank (mobile phase), a placebo (sample matrix without analytes), and the SST solution.

  • Acceptance Criteria: No interfering peaks should be observed at the retention times of the analyte peaks in the blank or placebo chromatograms. The method must demonstrate baseline resolution of all three isomers.

• Step 3: Linearity and Range

  • Causality: This establishes the concentration range over which the analytical response is directly proportional to the analyte concentration.[6]

  • Procedure: Prepare at least five standard solutions of the isomers covering the expected working range (e.g., 50% to 150% of the target concentration). Inject each solution in triplicate.

  • Acceptance Criteria: Plot the average peak area versus concentration. The correlation coefficient (r²) must be ≥ 0.999. The y-intercept should not be significantly different from zero.

• Step 4: Accuracy (Recovery)

  • Causality: This demonstrates the closeness of the measured value to the true value.

  • Procedure: Prepare placebo samples spiked with the analytes at three concentration levels (e.g., 80%, 100%, 120% of the target concentration). Prepare each level in triplicate.

  • Acceptance Criteria: The mean percent recovery for each level should be within 98.0% to 102.0%.

• Step 5: Precision

  • Causality: This measures the degree of scatter between a series of measurements under specific conditions.

  • A. Repeatability (Intra-assay precision): Analyze six replicate samples of a spiked placebo at 100% of the target concentration on the same day, with the same analyst and equipment.

  • B. Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on a different instrument.

  • Acceptance Criteria: The %RSD for both repeatability and intermediate precision studies should be ≤ 2.0%.

Method Selection: When to Choose a Calixarene-Based Method

The decision to employ a 4-tert-butylcalix[1]arene-based method over a conventional one should be driven by the specific analytical challenge. This decision tree provides a logical framework for this choice.

Caption: Decision tree for selecting an appropriate HPLC column.

Conclusion

The validation of an analytical method is a cornerstone of reliable scientific data generation. While conventional methods have their place, the unique molecular recognition capabilities of 4-tert-butylcalix[1]arene offer a powerful solution for complex analytical problems, especially those involving the separation of structurally similar molecules. Its superiority in selectivity is not arbitrary; it is a direct consequence of its defined, three-dimensional host structure, which allows for specific, multimodal interactions that are absent in traditional stationary phases. By understanding the causality behind its performance and rigorously validating the method against established criteria, researchers and drug development professionals can unlock a higher level of analytical specificity and confidence in their results.

References

• Investigation on the preparation and chromatographic behavior of a new para-tert-butylcalix[1]arene-1,2-crown-4 stationary phase for high performance liquid chromatography. PubMed.

• p-tert-Butylcalix[1]arene. ResearchGate.

• 4-tert-Butylcalix 4 arene 95 60705-62-6. Sigma-Aldrich.

• Synthesis of Novel p-tert-Butylcalix[1]arene Derivative: Structural Characterization of a Methanol Inclusion Compound. MDPI.

• 4-tert-Butylcalix[1]arene | C44H56O4 | CID 335377. PubChem.

• Extended Calix[1]arene-Based Receptors for Molecular Recognition and Sensing. MDPI.

• Electrochemistry of tert-Butylcalix[8]arenerC60 Films Using a Scanning Electrochemical MicroscoperQuartz Crystal Microbalance. Allen J. Bard.

• Dependence of the Electrochemical Behavior of Redox-Functionalized Calix[1]arene Monolayers on Intermolecular Interactions in a Structurally Controlled Interfacial Architecture. ACS Applied Materials & Interfaces.

• Electrochemical behavior of dibutyl methyl ester p-tert-butyl calix[1] arene. ResearchGate.

• Calixarenes. 19. Syntheses procedures for p-tert-butylcalix[1]arene. The Journal of Organic Chemistry.

• Validation of Analytical Methods: A Review. Gavin Publishers.

• p-tert-BUTYLCALIX[1]ARENE. Organic Syntheses Procedure.

• (PDF) Validation of Analytical Methods.
• Comparison of various international guidelines for analytical method valid
• VALID

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A Senior Application Scientist's Guide to the Comparative Cost-Effectiveness of 4-tert-Butylcalixarene Synthesis

A Senior Application Scientist's Guide to the Comparative Cost-Effectiveness of 4-tert-Butylcalix[1]arene Synthesis

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of supramolecular chemistry, 4-tert-butylcalix[1]arene stands as a cornerstone—a versatile molecular scaffold prized for its unique host-guest complexation capabilities. Its synthesis, however, presents a classic chemical challenge: balancing yield, purity, and scalability against the ever-present constraints of time, resources, and environmental impact. This guide provides an in-depth, objective comparison of the primary synthetic methodologies for 4-tert-butylcalix[1]arene, grounded in experimental data and field-proven insights to inform your selection of the most cost-effective route for your research and development needs.

The Synthetic Landscape: An Overview

The synthesis of 4-tert-butylcalix[1]arene is dominated by the base-catalyzed condensation of p-tert-butylphenol and formaldehyde. While the fundamental reaction is straightforward, the methodologies for achieving the desired cyclic tetramer in high yield and purity have evolved significantly. We will dissect three primary approaches: the traditional thermal condensation (Gutsche method), modern microwave-assisted synthesis, and the burgeoning field of mechanochemistry.

The central challenge in any calixarene synthesis is controlling the cyclization to favor the tetramer over other cyclic oligomers (hexamers, octamers) or linear polymers. The thermodynamic product, the calix[1]arene, is favored at high temperatures, while kinetic control at lower temperatures tends to yield the calix[2]arene. The choice of synthetic method directly impacts this delicate balance, which in turn dictates reaction times, energy consumption, and purification strategies—the core components of cost-effectiveness.

Comparative Analysis of Synthesis Methodologies

A holistic assessment of cost-effectiveness extends beyond the price of starting materials. It encompasses energy consumption, solvent usage, waste disposal, labor hours (reaction and purification time), and throughput (scalability). The following sections break down these factors for each method.

Method 1: The Classical Thermal Condensation

The procedure detailed by C. David Gutsche remains the foundational and most widely cited method for synthesizing 4-tert-butylcalix[1]arene.[3][4] It is a two-stage process involving the initial formation of a linear oligomeric precursor, followed by a high-temperature cyclization in a high-boiling point solvent.

Causality Behind Experimental Choices:

• Base Catalyst (NaOH or KOH): A strong base is required to deprotonate the phenol, forming the phenoxide ion which is the active nucleophile for the reaction with formaldehyde. The concentration of the base is critical; too little results in a slow reaction, while too much can lead to undesired side products.

• High-Boiling Solvent (Diphenyl Ether): The cyclization of the linear precursor to the thermodynamically stable calix[1]arene requires high temperatures, typically at the reflux temperature of diphenyl ether (~259 °C). This high-energy input is necessary to overcome the activation barrier for the ring-closing reaction and to facilitate the fragmentation and recombination of any kinetically favored larger cyclic oligomers into the more stable tetramer.[3]

• Purification by Recrystallization: The crude product is often precipitated and then purified by recrystallization from a solvent like toluene. This method is effective for large scales as it is generally more cost-effective than chromatography for purifying large quantities of a single compound.[5][6]

Workflow Diagram: Classical Thermal Synthesis

Caption: Workflow for the classical thermal synthesis of 4-tert-butylcalix[1]arene.

Method 2: Microwave-Assisted Synthesis

Microwave-assisted organic synthesis (MAOS) has emerged as a powerful tool for accelerating reaction rates.[7] By utilizing microwave irradiation, polar molecules in the reaction mixture are heated directly and efficiently, leading to a rapid increase in temperature and often dramatically reduced reaction times.

A notable study demonstrated the rapid preparation of 4-tert-butylcalix[1]arene using microwave irradiation, achieving a modest yield in minutes rather than hours.[2][8]

Causality Behind Experimental Choices:

• Microwave Reactor: Specialized microwave reactors are necessary to safely handle the pressures generated at the high temperatures achieved in sealed vessels. This direct and rapid heating is the key to accelerating the thermodynamically controlled cyclization.

• High-Boiling Glycol Solvents: While diphenyl ether can be used, solvents with high dielectric constants like triethylene glycol (TEG) are often mixed in to improve the absorption of microwave energy and facilitate more efficient heating.[9]

• Solvent-Free Possibilities: The efficiency of microwave heating opens the door to solvent-free or reduced-solvent conditions, which significantly improves the green credentials of the synthesis.

Workflow Diagram: Microwave-Assisted Synthesis

Caption: A streamlined workflow for microwave-assisted calixarene synthesis.

Method 3: Mechanochemical Synthesis

Mechanochemistry utilizes mechanical force, typically through ball milling, to induce chemical reactions.[10] This solvent-free or low-solvent approach is a cornerstone of green chemistry. While most research has focused on the mechanochemical synthesis of calixarene derivatives, the principles are applicable to the parent macrocycle synthesis.[11][12]

Causality Behind Experimental Choices:

• Ball Mill: A planetary or vibratory ball mill provides the necessary energy through collisions between grinding balls and the reactants. This intimate mixing and energy transfer at the particle level can overcome activation barriers without the need for high temperatures or solvents.

• Solventless or Liquid-Assisted Grinding (LAG): The ideal mechanochemical process is solvent-free. However, small amounts of a liquid (liquid-assisted grinding) can sometimes be used to facilitate the reaction without dissolving the reactants in bulk.

• Simplified Workup: In the absence of bulk solvents, purification is often simplified to washing the solid product, drastically reducing solvent waste.

Workflow Diagram: Mechanochemical Synthesis

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A Senior Application Scientist's Guide to Calixarenes: A Comparative Review of Their Applications

Welcome to an in-depth exploration of calixarenes, a remarkable class of macrocyclic compounds that have captured the attention of researchers and drug development professionals worldwide. Their unique cup-like structure, ease of functionalization, and versatile host-guest chemistry make them ideal candidates for a myriad of applications. This guide provides a comparative analysis of different calixarenes, offering insights into their performance in various scientific domains, supported by experimental data and detailed protocols.

Introduction to Calixarenes: The Molecular Baskets

Calixarenes are cyclic oligomers formed from the condensation of phenols and formaldehyde.[1][2] Their name is derived from the Greek word "calix," meaning chalice or vase, which aptly describes their three-dimensional shape.[1] This structure consists of a wide upper rim, a narrow lower rim, and a central annulus, creating a hydrophobic cavity that can encapsulate smaller molecules and ions.[3] The size of the cavity and the number of repeating phenolic units are denoted by the 'n' in calix[n]arene, with calix[2]arenes, calix[4]arenes, and calix[5]arenes being the most extensively studied.[6]

The true power of calixarenes lies in their chemical versatility. Both the upper and lower rims can be selectively functionalized with a wide array of chemical groups, allowing for the fine-tuning of their solubility, selectivity, and binding properties.[5][7] This adaptability has led to the development of a diverse family of calixarene derivatives, including thiacalixarenes and resorcinarenes, each with its own unique characteristics and applications.[8]

A Comparative Look at Calixarene Applications

The distinct structural features of different calixarenes and their derivatives make them suitable for a range of applications. This section will compare and contrast their use in sensing, drug delivery, catalysis, and separation science.

Molecular Sensing: Detecting Ions and Molecules with High Specificity

Calixarenes are excellent platforms for the development of chemical sensors due to their preorganized structure and ability to selectively bind a variety of analytes, including metal ions, anions, and neutral molecules.[9][10] The incorporation of chromogenic or fluorogenic moieties onto the calixarene scaffold allows for the visual or spectroscopic detection of binding events.[11]

• Calix[2]arenes: Their rigid cone conformation makes them ideal for creating highly selective ionophores.[9] Functionalization of the lower rim with ester groups has been shown to produce sensors with outstanding selectivity for sodium ions.[12] Furthermore, calix[2]arene-based fluorescent sensors have been developed for the detection of biologically important cations like Zn2+ and Cu2+.[13][14]

• Thiacalixarenes: The presence of sulfur bridges in thiacalixarenes enhances their affinity for soft metal ions. This property has been exploited in the development of selective sensors for toxic heavy metals like mercury and cadmium.

• Resorcinarenes: These calixarene analogues form deep, well-defined cavities, making them suitable for sensing neutral organic molecules. They have been used to create sensor arrays for the discrimination of pesticides.

Table 1: Comparison of Calixarene-Based Sensors

Calixarene Type	Target Analyte(s)	Sensing Mechanism	Key Advantages	Reference(s)
Calix[2]arene	Na+, Zn2+, Cu2+	Ion-selective electrodes, Fluorescence	High selectivity due to rigid conformation	[12][13][14]
Thiacalixarene	Hg2+, Ag+	Colorimetry, Fluorescence	Enhanced affinity for soft metal ions
Resorcinarene	Pesticides, Organic molecules	Supramolecular fluorescent sensor arrays	Deep cavity for neutral molecule recognition	[15]

Drug Delivery: Engineering Smart Carriers for Therapeutics

The ability of calixarenes to encapsulate drug molecules within their hydrophobic cavity makes them promising candidates for drug delivery systems.[16][17] They can improve the solubility of poorly water-soluble drugs, protect them from degradation, and facilitate their controlled release.[16][18] Water-soluble calixarenes, such as p-sulfonatocalix[n]arenes, have demonstrated low cytotoxicity and are particularly well-suited for biomedical applications.[17]

• p-Sulfonatocalix[2]arene: This water-soluble derivative has been extensively studied for its ability to form inclusion complexes with a variety of drugs, including anticancer agents.[19] The release of the encapsulated drug can be triggered by changes in pH.[19]

• Amphiphilic Calixarenes: By functionalizing the upper and lower rims with hydrophilic and hydrophobic groups, respectively, amphiphilic calixarenes can be synthesized. These molecules can self-assemble into nanoparticles and act as carriers for targeted drug delivery.[17]

• Resorcinarenes: Similar to calixarenes, resorcinarenes are being explored as drug carriers, particularly for hydrophobic drugs.[20] Their ability to form stable molecular capsules offers a robust platform for host-guest chemistry in drug delivery.[20]

Experimental Protocol: Preparation and Characterization of a Calixarene-Drug Inclusion Complex

This protocol outlines the general steps for forming an inclusion complex between a water-soluble calixarene and a hydrophobic drug, a crucial first step in developing a calixarene-based drug delivery system.

Materials:

• p-Sulfonatocalix[2]arene

• Hydrophobic drug (e.g., Paclitaxel)

• Deionized water

• Phosphate-buffered saline (PBS)

• Spectrophotometer (UV-Vis, Fluorescence)

• Nuclear Magnetic Resonance (NMR) spectrometer

Procedure:

• Preparation of Stock Solutions: Prepare stock solutions of p-sulfonatocalix[2]arene and the hydrophobic drug in appropriate solvents.

• Complex Formation: Mix the calixarene and drug solutions in a desired molar ratio in an aqueous buffer (e.g., PBS). Stir the mixture at room temperature for a specified period (e.g., 24 hours) to allow for complex formation.

• Characterization:

  • UV-Vis Spectroscopy: Record the UV-Vis spectra of the individual components and the complex. A shift in the absorption maximum of the drug can indicate inclusion into the calixarene cavity.

  • Fluorescence Spectroscopy: If the drug is fluorescent, measure the fluorescence emission spectra. Changes in fluorescence intensity or wavelength upon addition of the calixarene can confirm complexation.

  • NMR Spectroscopy: 1H NMR is a powerful tool to confirm inclusion. Protons of the drug molecule that are located inside the calixarene cavity will experience a change in their chemical shift.

• Drug Loading and Encapsulation Efficiency: Determine the amount of drug encapsulated within the calixarene using techniques like dialysis or ultrafiltration, followed by quantification of the free drug.

Causality Behind Experimental Choices: The choice of a water-soluble calixarene like p-sulfonatocalix[2]arene is crucial for biomedical applications. The use of spectroscopic techniques like UV-Vis, fluorescence, and NMR provides complementary evidence for the formation of the inclusion complex, ensuring the validity of the results.

Catalysis: Mimicking Enzymes and Accelerating Reactions

Calixarenes have emerged as versatile scaffolds for the design of artificial enzymes and catalysts.[1][21] Their well-defined cavities can preorganize substrates and catalytic groups, leading to significant rate enhancements and selectivity in chemical reactions.[4][21]

• Functionalized Calix[2]arenes: By introducing catalytic moieties such as imidazole or triazole groups, calix[2]arenes have been shown to act as mimics of acyltransferase enzymes, catalyzing hydrolysis reactions.[22]

• Calixarenes in Phase-Transfer Catalysis: Water-soluble calixarenes can act as inverse phase-transfer catalysts, accelerating reactions between reactants in immiscible phases.[23]

• Thiacalixarenes in Metal-Based Catalysis: The sulfur atoms in thiacalixarenes can coordinate with metal ions, making them effective ligands for metal-catalyzed reactions. Calixarene-protected palladium nanoparticles have shown high catalytic activity in coupling reactions.[24]

Diagram: Catalytic Cycle of a Calixarene-Based Enzyme Mimic

Caption: A simplified representation of a calixarene-catalyzed reaction.

Separation Science: Selective Extraction and Purification

The ability of calixarenes to selectively bind ions and molecules has been harnessed in various separation processes, including liquid-liquid extraction and chromatography.[25] Calixarene-based polymers have been developed for the removal of pollutants, such as dyes, from wastewater.[3]

• Calix[2]crowns: The combination of a calixarene with a crown ether moiety results in calixcrowns, which exhibit high selectivity for specific cations. These have been grafted onto materials like chitosan for the selective removal of dyes from industrial effluents.[3]

• Immobilized Calixarenes: Calixarenes can be immobilized onto solid supports like silica or polymers to create stationary phases for high-performance liquid chromatography (HPLC), enabling the separation of various analytes.[25]

• Thiacalixarenes in Extraction: The unique binding properties of thiacalixarenes have been utilized for the selective extraction of both cations and anions.

Conclusion and Future Perspectives

Calixarenes represent a versatile and powerful class of supramolecular hosts with a wide range of applications. Their tunable structure and functionality allow for the rational design of molecules with specific properties for sensing, drug delivery, catalysis, and separation. The ongoing research in this field continues to unveil new and exciting possibilities. Future advancements may focus on the development of multi-functional calixarene systems that can combine diagnostics and therapeutics (theranostics) or act as "smart" materials that respond to multiple stimuli. The integration of calixarenes with other nanomaterials, such as graphene, also holds great promise for creating novel hybrid materials with enhanced properties.[26]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 4-tert-Butylcalixarene

A Comprehensive Guide to the Proper Disposal of 4-tert-Butylcalix[1]arene

This guide provides essential safety and logistical information for the proper handling and disposal of 4-tert-Butylcalix[1]arene. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple checklist to offer a procedural framework grounded in scientific causality and best practices for laboratory safety. Our commitment is to empower you with the knowledge to manage chemical waste responsibly, ensuring personal safety and environmental protection.

Part 1: Core Safety Directives & Hazard Assessment

Before handling 4-tert-Butylcalix[1]arene or its associated waste, a thorough understanding of its hazard profile is paramount. While specific toxicity data for this compound is limited, the precautionary principle dictates treating it with care based on data from analogous structures like 4-tert-Butylcalix[2]arene.

Immediate Safety and Handling Precautions

Adherence to the following personal protective equipment (PPE) standards is mandatory to mitigate risks of exposure.

• Eye Protection : Wear safety glasses with side shields or chemical splash goggles.[3] This is the minimum requirement to prevent contact with airborne particulates or accidental splashes.

• Hand Protection : Use chemically resistant gloves, such as nitrile gloves.[1] Gloves should be inspected before use and changed immediately if contaminated.

• Body Protection : A standard laboratory coat is required to protect against incidental contact.[2]

• Respiratory Protection : For operations that may generate dust, such as weighing or transferring large quantities of solid material, a NIOSH-approved N95 respirator or higher is recommended.[1] Always handle the solid form in a well-ventilated area or a chemical fume hood to minimize inhalation.[4]

Hazard Identification and Causality

Analogous calixarene compounds are classified as irritants. Understanding these hazards explains the necessity of the PPE outlined above.

• Skin Irritation : May cause skin irritation upon contact.[4][5] Prolonged contact should be avoided.

• Eye Irritation : Can cause serious eye irritation.[4][5] Direct contact with the eyes must be prevented.

• Respiratory Irritation : Inhalation of dust may cause respiratory tract irritation.[4]

In case of accidental exposure, follow these first-aid measures immediately:

• Eye Contact : Rinse cautiously with water for several minutes. If contact lenses are present, remove them if it is safe to do so. Continue rinsing for at least 15 minutes and seek medical attention.[4]

• Skin Contact : Wash the affected area with soap and plenty of water.[4] Remove contaminated clothing.

• Inhalation : Move the individual to fresh air. If breathing is difficult, provide oxygen and seek medical attention.[6]

Part 2: The Disposal Workflow: A Step-by-Step Procedural Guide

The cornerstone of proper chemical disposal is waste characterization and segregation. The following protocols provide a self-validating system for managing 4-tert-Butylcalix[1]arene waste from generation to final disposal.

Waste Characterization: The Critical First Step

The primary directive is to treat 4-tert-Butylcalix[1]arene as a chemical waste stream. While not explicitly listed as a hazardous waste in all jurisdictions, its potential as an irritant and the common practice of using it with various solvents and reagents mean it should not be disposed of as common trash.

Crucially, chemical waste generators must consult their institution's Environmental Health and Safety (EHS) office and local regulations to determine if a discarded chemical is classified as hazardous waste. [3]

Protocol for Solid Waste Disposal

This protocol applies to pure, unadulterated 4-tert-Butylcalix[1]arene powder, reaction residues, and contaminated consumables like weigh boats or filter paper.

• Segregation : Do not mix 4-tert-Butylcalix[1]arene waste with other waste streams unless explicitly permitted by your institution's EHS guidelines. At a minimum, it should be segregated from incompatible materials such as strong oxidizing agents.[3][7]

• Container Selection : Place the solid waste into a designated, sealable, and chemically compatible container. The container must be clearly labeled.

• Labeling : The waste container must be labeled with a hazardous waste tag as soon as the first particle of waste is added. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "4-tert-Butylcalix[1]arene"

  • The specific hazards (e.g., "Irritant")

  • The accumulation start date

• Storage : Store the sealed waste container in a designated satellite accumulation area within the laboratory. Ensure the container is closed at all times except when adding waste.[8][9]

• Disposal Request : Once the container is full (no more than 90% capacity) or ready for disposal, submit a pickup request to your institution's EHS department.[8] Do not pour chemical waste down the drain.[10]

Protocol for Decontamination and Disposal of Empty Containers

Empty containers that once held 4-tert-Butylcalix[1]arene must be decontaminated before disposal.

• Triple Rinsing : Rinse the empty container three times with a suitable solvent (e.g., acetone or toluene).

• Rinsate Collection : Crucially, collect all rinsate from this process as hazardous chemical waste. [7][9] Add it to your designated halogenated or non-halogenated solvent waste stream, as appropriate.

• Container Disposal : Once triple-rinsed and dry, obliterate or remove the original label.[9] The clean, rinsed container can then typically be disposed of in a designated glass disposal box or recycled according to institutional policy.

Protocol for Spill Cleanup

In the event of a spill, immediate and correct action is required to prevent exposure and contamination.

• Secure the Area : Alert personnel in the immediate vicinity and restrict access to the spill area.

• Don PPE : Ensure you are wearing the appropriate PPE as described in Part 1.1.

• Containment & Cleanup :

  • For a solid spill , carefully sweep up the material, avoiding dust generation.[3][4] A vacuum cleaner should only be used if it is equipped with a HEPA filter.

  • Place the swept-up material and any contaminated cleaning supplies (e.g., paper towels) into a sealed container for hazardous waste disposal.

• Decontaminate : Clean the spill surface with soap and water, followed by a suitable solvent if necessary.

• Label and Dispose : Label the container with all waste contents and dispose of it through your institution's EHS department.

Part 3: Data Summary & Workflow Visualization

For clarity, the key operational parameters are summarized below.

Parameter	Guideline	Source(s)
Chemical Name	4-tert-Butylcalix[1]arene	N/A
CAS Number	78092-53-2	[1]
Hazard Class	Irritant (Skin, Eye, Respiratory)	[4][5]
Primary Disposal Route	Chemical Waste (Combustible Solid)	[1][3]
Required PPE	Safety Goggles, Nitrile Gloves, Lab Coat	[1][3]
Spill Procedure	Sweep solid, avoid dust, collect for disposal	[3][4][11]

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper segregation and disposal of waste generated from work with 4-tert-Butylcalix[1]arene.

Caption: Decision workflow for segregating 4-tert-Butylcalix[1]arene waste.

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